Nickel-61

• CAS: 14928-10-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Physical and Chemical Properties of Nickel-61

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physical and chemical properties of the stable isotope Nickel-61 (⁶¹Ni). The document details its nuclear characteristics, chemical behavior, and significant applications in research and development, with a focus on methodologies relevant to the scientific community.

Core Physical and Nuclear Properties

Nickel-61 is a stable, naturally occurring isotope of nickel, distinguished by its unique nuclear properties which make it an invaluable tool in various advanced scientific fields.[1][2] Unlike the most abundant nickel isotopes (⁵⁸Ni and ⁶⁰Ni), ⁶¹Ni possesses a non-zero nuclear spin, which is crucial for spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Electron Paramagnetic Resonance (EPR).[3]

The fundamental nuclear and physical properties of Nickel-61 are summarized in the table below.

Property	Value	Reference(s)
Atomic Number (Z)	28	[4]
Mass Number (A)	61	[4]
Neutron Number (N)	33	[4]
Atomic Mass	60.931055 g/mol	[1][5]
Natural Abundance	1.14%	[1][6][7]
Half-life	Stable	[1][6][7]
Nuclear Spin (I)	3/2	[1][3][8]
Magnetic Dipole Moment (μ)	-0.74965(5) μN	[8]
Electric Quadrupole Moment (Q)	+0.162(15) barn	[8]
Binding Energy per Nucleon	8.765009 MeV	[8][9]
Mass Excess	-64.220892 MeV	[9]

Chemical Properties and Isotopic Effects

The chemical behavior of Nickel-61 is largely identical to that of other nickel isotopes, as chemical properties are determined by the electron configuration. It is a transition metal that typically exists in the +2 oxidation state in compounds, though other oxidation states are known.[10] Enriched ⁶¹Ni is commercially available in forms such as metallic powder and nickel(II) oxide (NiO).[7]

A significant and unique chemical property of Nickel-61 arises from its nuclear spin, leading to the magnetic isotope effect (MIE) . Research has demonstrated that the oxidation of Ni²⁺ to Ni³⁺ in certain nickel complexes can be selectively governed by the ⁶¹Ni isotope, despite its low natural abundance.[5][11] This is because the reaction proceeds through a radical pair mechanism, and the rate of intersystem crossing from a singlet to a triplet state is influenced by the hyperfine coupling between the electron spin and the nuclear spin of ⁶¹Ni.[5] This effect provides a powerful tool for mechanistic studies in inorganic chemistry and catalysis.[5]

Key Applications in Research and Development

Mössbauer Spectroscopy

Nickel-61 is a Mössbauer-active nucleus, making ⁶¹Ni Mössbauer spectroscopy a powerful technique for probing the local electronic and magnetic environment of nickel atoms in solid materials.[1][2] This method is highly sensitive to hyperfine interactions, providing detailed information on oxidation states, spin states, and the nature of chemical bonding.[1][2] Modern applications often utilize synchrotron radiation as the gamma-ray source, which enhances the feasibility and efficiency of ⁶¹Ni Mössbauer spectroscopy, even for samples without isotopic enrichment.[12][13][14]

Nuclear Magnetic Resonance (NMR) Spectroscopy

The nuclear spin of I = 3/2 allows for the study of nickel-containing compounds by ⁶¹Ni NMR spectroscopy.[1][6][7][15] While the quadrupolar nature of the nucleus can lead to broad signals, solid-state ⁶¹Ni NMR has proven effective in characterizing diamagnetic nickel complexes, providing valuable data on chemical shifts and quadrupolar coupling constants that relate to the molecular structure and symmetry.[1][6][7][15]

Production of the PET Radiopharmaceutical Copper-61

A crucial application of Nickel-61 in the medical field is its use as a target material for the production of the positron-emitting radionuclide Copper-61 (⁶¹Cu).[2][5][7] ⁶¹Cu (half-life: 3.33 hours) is a valuable radioisotope for Positron Emission Tomography (PET) imaging, particularly for studying processes with uptake times longer than what is feasible with shorter-lived PET isotopes.[9] The production is typically achieved through the ⁶¹Ni(p,n)⁶¹Cu nuclear reaction in a cyclotron.[9][16]

Isotopic Tracer in Biological and Environmental Systems

As a stable isotope, ⁶¹Ni can be used as a tracer to study the uptake, distribution, and metabolism of nickel in biological systems without the concerns associated with radioactive isotopes.[2][17][18][19] Combined with sensitive analytical techniques like inductively coupled plasma mass spectrometry (ICP-MS), ⁶¹Ni allows for quantitative analysis of nickel pathways in organisms and ecosystems.[20][21] This is particularly relevant for toxicology studies and in understanding the role of nickel in metalloenzymes.[20][21]

Mechanistic Studies of Metalloenzymes

Nickel is an essential cofactor in a variety of enzymes.[18][22][23] Isotopic substitution with ⁶¹Ni is a powerful technique for probing the active sites of these metalloenzymes.[6][19] For instance, by replacing the natural abundance nickel with ⁶¹Ni, researchers can use techniques like EPR spectroscopy to confirm the involvement of nickel in catalytic cycles and to characterize the electronic structure of nickel-containing intermediates.[24]

Experimental Methodologies

Synchrotron-Based ⁶¹Ni Mössbauer Spectroscopy

This technique provides insights into the hyperfine interactions at the nickel nucleus.

Methodology:

• Sample Preparation: The sample, which can be a ⁶¹Ni-enriched or natural abundance nickel-containing solid, is mounted in a cryostat to allow for measurements at low temperatures.[12]

• Synchrotron Radiation Source: A high-brilliance synchrotron beamline is used to generate X-rays. The broadband radiation is passed through a high-resolution monochromator to select the precise 67.4 keV energy required for the nuclear transition in ⁶¹Ni.[12]

• Energy Modulation: The energy of the incident X-rays is modulated, typically using a velocity transducer that moves a standard absorber or the source itself, to scan a range of energies around the nuclear transition energy.[12]

• Data Acquisition: A detector measures the intensity of the X-rays transmitted through the sample as a function of the energy (velocity). The absorption pattern constitutes the Mössbauer spectrum.[12]

• Data Analysis: The resulting spectrum is fitted with theoretical models to extract parameters such as the isomer shift, quadrupole splitting, and magnetic hyperfine field, which provide information about the electronic and magnetic environment of the nickel atoms.[13]

Caption: Workflow for ⁶¹Ni Synchrotron Mössbauer Spectroscopy.

Solid-State ⁶¹Ni Nuclear Magnetic Resonance (NMR) Spectroscopy

This method provides structural information about nickel-containing diamagnetic materials.

Methodology:

• Sample Preparation: A powdered solid sample, often enriched with ⁶¹Ni, is carefully packed into an NMR rotor (e.g., zirconia).[6][25]

• Spectrometer Setup: The rotor is placed in the NMR probe, which is then inserted into a high-field superconducting magnet. The probe is tuned to the ⁶¹Ni resonance frequency.[25]

• Magic Angle Spinning (MAS): The sample is spun at a high frequency (several kilohertz) at the "magic angle" (54.74°) with respect to the external magnetic field. This is done to average out anisotropic interactions and obtain narrower spectral lines.[6]

• Pulse Sequence and Acquisition: A specific radiofrequency pulse sequence is applied to excite the ⁶¹Ni nuclei. The resulting signal (Free Induction Decay, FID) is detected.[26]

• Data Processing: The FID is Fourier transformed to produce the NMR spectrum. The spectrum is then analyzed to determine parameters like the isotropic chemical shift, quadrupolar coupling constant, and other tensor properties that provide insight into the local structure and symmetry around the nickel atom.[1][6][7][15]

Caption: General workflow for solid-state ⁶¹Ni NMR spectroscopy.

Production and Purification of ⁶¹Cu

This process is essential for the use of ⁶¹Cu in PET imaging.

Methodology:

• Target Preparation: A thin layer of enriched ⁶¹Ni (or natural nickel) is electroplated onto a suitable backing material (e.g., a gold disk).[16]

• Irradiation: The target is bombarded with a proton beam (for the ⁶¹Ni(p,n)⁶¹Cu reaction) or a deuteron (B1233211) beam (for the natNi(d,x)⁶¹Cu reaction) in a medical cyclotron.[7][9][16]

• Target Dissolution: After irradiation, the target is remotely transferred to a hot cell. The nickel layer containing the produced ⁶¹Cu is dissolved in an appropriate acid (e.g., nitric acid).[7]

• Chromatographic Separation: The resulting solution is passed through an ion-exchange chromatography column. The column chemistry is designed to retain the copper isotopes while allowing the bulk nickel target material to be washed away.[7][16]

• Elution and Formulation: The purified ⁶¹Cu is then eluted from the column and formulated into a solution suitable for radiolabeling of pharmaceuticals.[10]

• Quality Control: The final product undergoes rigorous quality control tests to determine its radionuclidic purity, chemical purity, and specific activity.[10]

Caption: Production and purification workflow for ⁶¹Cu from a ⁶¹Ni target.

Conclusion

Nickel-61, though a minor stable isotope of nickel, possesses a unique set of nuclear properties that make it disproportionately valuable in modern scientific research. Its non-zero nuclear spin and Mössbauer activity provide powerful spectroscopic handles to investigate the structure, bonding, and magnetic properties of nickel-containing materials at an atomic level. For professionals in drug development, its role as the precursor to the PET isotope ⁶¹Cu is of paramount importance. The continued development of advanced analytical techniques, particularly those utilizing synchrotron radiation, will undoubtedly expand the applications of Nickel-61, furthering our understanding of complex chemical and biological systems.

References

• 1. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00120F [pubs.rsc.org]
• 2. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. epaper.kek.jp [epaper.kek.jp]
• 8. Synthesis and antioxidant activities of new nickel(II) complexes derived from 4-benzyloxysalicylidene-S-methyl/propyl thiosemicarbazones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis of androgen receptor rapid actions in cellular signaling pathways: receptor/Src association - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. GMP-Automated Purification of Copper-61 Produced in Cyclotron Liquid Targets: Methodological Aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. spring8.or.jp [spring8.or.jp]
• 14. Production of the PET radionuclide 61Cu via the 62Ni(p,2n)61Cu nuclear reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Synthesis, characterization and mechanistic studies of an activated carbon-supported nickel (Ni/C) catalyst for the effective amidation of aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. profiles.wustl.edu [profiles.wustl.edu]
• 17. researchgate.net [researchgate.net]
• 18. Nickel-Dependent Metalloenzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Determination of selected nickel isotopes in biological samples by inductively coupled plasma mass spectrometry with isotope dilution - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 21. Structural studies of the role of the active site metal in metalloenzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Pandelia Lab - Metalloenzymes [sites.google.com]
• 24. pubs.acs.org [pubs.acs.org]
• 25. chem.libretexts.org [chem.libretexts.org]
• 26. chem.tamu.edu [chem.tamu.edu]

An In-depth Technical Guide on the Nuclear Spin and Parity of Nickel-61

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear spin and parity of the Nickel-61 (⁶¹Ni) isotope. It includes key nuclear properties, detailed descriptions of experimental methodologies used for their determination, and a summary of relevant data in a structured format. This document is intended to serve as a valuable resource for professionals in research, science, and drug development who require a deep understanding of the nuclear characteristics of ⁶¹Ni.

Introduction to Nickel-61

Nickel-61 is a stable isotope of nickel with a natural abundance of approximately 1.14%.[1][2][3] It is the only stable nickel isotope possessing a non-zero nuclear spin, making it particularly significant for various spectroscopic applications, including Nuclear Magnetic Resonance (NMR) and Mössbauer spectroscopy.[4] The unique nuclear properties of ⁶¹Ni allow for detailed investigations into the local electronic and magnetic environments of nickel atoms in various materials.

Nuclear Properties of Nickel-61

The fundamental nuclear properties of Nickel-61 are summarized in the table below. These values have been determined through various experimental techniques, which are detailed in the subsequent sections.

Property	Value
Nuclear Spin (I)	3/2[1][2][5]
Parity	Negative (-)[1][5]
Natural Abundance	1.1399(13)%[5]
Atomic Mass	60.931056(3) u[5]
Magnetic Dipole Moment (μ)	-0.74965(5) μN[5]
Electric Quadrupole Moment (Q)	+0.162(15) barn[5]
Gyromagnetic Ratio (γ)	-2.394 x 10⁷ rad T⁻¹ s⁻¹[5]
Nuclear g-factor (gl)	-0.49976666666667[5]

Experimental Determination of Nuclear Properties

The determination of the nuclear spin, parity, and other related properties of ⁶¹Ni relies on sophisticated experimental techniques. The following sections provide an overview of the methodologies for two key experimental approaches: Mössbauer Spectroscopy and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Mössbauer spectroscopy of ⁶¹Ni is a powerful technique for probing the hyperfine interactions between the ⁶¹Ni nucleus and its surrounding electronic environment. This method allows for the determination of nuclear energy level splitting, which is influenced by the nuclear spin.

Experimental Protocol:

• Source Preparation: A single-line Mössbauer source is prepared. A common method involves the irradiation of a ⁶²Ni-containing material, such as a ⁶²NiCr (15%) alloy, with high-energy bremsstrahlung radiation (e.g., 100 MeV) from a linear accelerator (LINAC).[6] This induces the ⁶²Ni(γ,p)⁶¹Co nuclear reaction, producing the parent isotope ⁶¹Co, which then decays to the excited state of ⁶¹Ni.[6]

• Sample Preparation: The material to be investigated (the absorber) is prepared, often as a thin foil or powder. For studies of dispersed Ni sites, ⁶¹Ni can be incorporated into a matrix like N-doped carbon.[7]

• Data Acquisition: The source is mounted on a velocity transducer, which moves it relative to the absorber. The 67.3 keV gamma rays emitted from the source are passed through the absorber and detected. The transmission of gamma rays is recorded as a function of the source velocity.

• Spectral Analysis: The resulting Mössbauer spectrum shows absorption lines corresponding to the hyperfine splitting of the nuclear energy levels. The number and positions of these lines are used to determine the nuclear spin and other parameters like the magnetic hyperfine field and quadrupole splitting.[6][7] For instance, a magnetic hyperfine interaction splits the spectra into 12 transitions.[7]

Mössbauer Spectroscopy Experimental Workflow

⁶¹Ni NMR spectroscopy is a direct method to probe the nuclear spin and magnetic moment of the isotope. Due to its quadrupolar nature (spin I > 1/2), the NMR signals of ⁶¹Ni can be broad, but they provide rich information about the local chemical environment.[2]

Experimental Protocol:

• Sample Preparation: The sample containing Nickel-61 is prepared. For solution-state NMR, the compound is dissolved in a suitable deuterated solvent (e.g., C₆D₆).[8] For solid-state NMR (SSNMR), a powdered crystalline sample is used.

• NMR Spectrometer Setup: A high-field NMR spectrometer is used. The spectrometer is tuned to the Larmor frequency of ⁶¹Ni, which is 8.936051% of the proton frequency.[2]

• Data Acquisition:

  • Solution NMR: Standard pulse sequences are used to acquire the ⁶¹Ni NMR spectrum. The temperature dependence of the isotropic chemical shift can also be investigated.[8]

  • Solid-State NMR: Techniques like magic-angle spinning (MAS) are employed to narrow the broad lines arising from chemical shift anisotropy and quadrupolar interactions. The static solid-state ⁶¹Ni NMR spectrum is acquired to determine the full chemical shift tensor and the electric field gradient tensor.[8]

• Spectral Analysis: The resulting NMR spectrum is analyzed to determine various parameters:

  • Chemical Shift (δ): Provides information about the electronic environment.

  • Quadrupolar Coupling Constant (CQ): Related to the interaction of the nuclear electric quadrupole moment with the electric field gradient at the nucleus.[8]

  • Spin-Spin Coupling Constants (J): Can be observed with other NMR-active nuclei, such as ³¹P or ¹⁹F.[2]

NMR Spectroscopy Experimental Workflow

Applications in Research and Development

The understanding of the nuclear spin and parity of ⁶¹Ni is crucial for various applications:

• Materials Science: ⁶¹Ni NMR and Mössbauer spectroscopy are used to characterize the structure and magnetic properties of nickel-containing materials, such as alloys, catalysts, and high-temperature superconductors.[3]

• Biochemistry: These techniques can probe the active sites of nickel-containing enzymes, providing insights into their catalytic mechanisms.

• Drug Development: While less direct, understanding the fundamental properties of nickel isotopes is important in the context of metallodrugs and the potential for using isotopic labeling in mechanistic studies.

Conclusion

The Nickel-61 isotope, with its nuclear spin of 3/2 and negative parity, stands out among the stable nickel isotopes as a valuable probe for spectroscopic investigations. The experimental methodologies of Mössbauer and NMR spectroscopy provide detailed information about the nuclear properties and the local environment of nickel atoms. This technical guide serves as a foundational resource for scientists and researchers leveraging the unique characteristics of ⁶¹Ni in their work.

References

• 1. Isotope data for nickel-61 in the Periodic Table [periodictable.com]
• 2. (61Ni) Nickel NMR [chem.ch.huji.ac.il]
• 3. buyisotope.com [buyisotope.com]
• 4. Isotopes of nickel - Wikipedia [en.wikipedia.org]
• 5. Nickel-61 - isotopic data and properties [chemlin.org]
• 6. Mössbauer spectroscopy of 61Ni - Symposia of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 7. osti.gov [osti.gov]
• 8. Structural and Crystallographic Information from 61Ni Solid-State NMR Spectroscopy: Diamagnetic Nickel Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to Nickel-61: Natural Abundance, Isotopic Mass, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stable isotope Nickel-61 (⁶¹Ni), detailing its natural abundance, precise isotopic mass, the experimental protocols for their determination, and its significant applications in research and medicine.

Quantitative Data Summary

The isotopic properties of Nickel-61 are well-characterized, making it a valuable tool in various scientific disciplines. The following table summarizes the key quantitative data for Nickel-61.

Property	Value	Unit
Natural Abundance	1.1399	atom %
Isotopic Mass	60.9310579	Da
Nuclear Spin (I)	3/2	-
Magnetic Moment (μ/μN)	-0.75002	μN

Experimental Determination of Natural Abundance and Isotopic Mass

The precise and accurate determination of the natural abundance and isotopic mass of Nickel-61 is primarily achieved through mass spectrometry techniques. Thermal Ionization Mass Spectrometry (TIMS) and Inductively Coupled Plasma Mass Spectrometry (ICP-MS) are the principal methods employed for these measurements.

Methodology: Thermal Ionization Mass Spectrometry (TIMS)

TIMS is a highly sensitive and accurate technique for determining isotope ratios. The general protocol involves the following steps:

• Sample Preparation: A high-purity nickel sample is dissolved, and the nickel is chemically separated and purified to eliminate isobaric interferences. For calibration, samples of known isotopic composition are prepared by mixing isotopically enriched nickel isotopes.

• Ionization: The purified nickel sample is deposited onto a metal filament (e.g., rhenium). The filament is heated in the mass spectrometer's ion source, causing the nickel atoms to ionize.

• Mass Analysis: The generated ions are accelerated into a magnetic field, which separates them based on their mass-to-charge ratio.

• Detection: The separated ion beams are collected by detectors (e.g., Faraday cups), and the resulting electrical signals are measured to determine the abundance of each isotope.

• Data Analysis: The measured isotope ratios are corrected for mass fractionation effects using calibration standards to yield absolute isotopic abundances and the precise isotopic mass.

Experimental Workflow: Isotope Analysis by Mass Spectrometry

The logical flow for determining isotopic abundance and mass via mass spectrometry is illustrated below.

A generalized workflow for the determination of isotopic abundance and mass using mass spectrometry.

Applications in Research and Drug Development

The unique nuclear properties of Nickel-61 make it a valuable tool in several advanced research areas.

Production of Copper-61 for Positron Emission Tomography (PET)

A significant application of enriched Nickel-61 is in the production of the radioisotope Copper-61 (⁶¹Cu).[1][2] ⁶¹Cu is a positron-emitting radionuclide used in PET imaging, a non-invasive diagnostic imaging technique.[1][2] The production is typically achieved through the ⁶¹Ni(p,n)⁶¹Cu nuclear reaction, where a target enriched in Nickel-61 is bombarded with protons in a cyclotron.[1][2] ⁶¹Cu-labeled radiopharmaceuticals are being investigated for tumor and hypoxia imaging.[1][3]

Signaling Pathway for ⁶¹Cu Production

The nuclear reaction and subsequent separation process to obtain ⁶¹Cu for medical use can be visualized as a logical pathway.

The pathway from an enriched Nickel-61 target to its application in PET imaging via Copper-61.

Mössbauer Spectroscopy

Nickel-61 is one of the isotopes that can be used in Mössbauer spectroscopy, a technique that probes the local environment of atomic nuclei.[4][5] ⁶¹Ni Mössbauer spectroscopy provides valuable information on the chemical, magnetic, and structural properties of nickel-containing materials.[4][5][6] This is particularly relevant in materials science for studying alloys and in chemistry for characterizing the electronic structure of nickel complexes.[4][5][6] The technique has been used to investigate the structure of atomically dispersed NiNx sites in catalysts.[6]

Tracer Studies in Biological Systems

As a stable isotope, Nickel-61 can be used as a tracer in biological and environmental studies without the concerns associated with radioactivity.[7][8] For instance, it can be used in the noninvasive measurement of human consumption and absorption of nickel.[7][8] By enriching biological samples or ecosystems with ⁶¹Ni, researchers can track the uptake, distribution, and metabolism of nickel.

References

• 1. profiles.wustl.edu [profiles.wustl.edu]
• 2. High purity production and potential applications of copper-60 and copper-61 (Journal Article) | ETDEWEB [osti.gov]
• 3. High purity production and potential applications of copper-60 and copper-61. [vivo.weill.cornell.edu]
• 4. Mössbauer spectroscopy of 61Ni - Symposia of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 5. Mössbauer spectroscopy of 61Ni - Symposia of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 6. osti.gov [osti.gov]
• 7. americanelements.com [americanelements.com]
• 8. Nickel 61 Metal Isotope | EVISA's Materials Database [speciation.net]

A Technical Guide to the Synthesis and Production of Enriched Nickel-61

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the state-of-the-art methods for the synthesis and production of enriched Nickel-61 (⁶¹Ni). With a natural abundance of only 1.14%, the enrichment of ⁶¹Ni is crucial for its application in advanced scientific research, including Mössbauer spectroscopy, neutron scattering studies, and the production of the positron-emitting radionuclide Copper-61 (⁶¹Cu) for medical imaging.[1][2][3][4] This document details the primary enrichment methodologies, presents quantitative data for comparison, outlines experimental protocols, and provides visualizations of the production workflows.

Introduction to Nickel-61

Nickel-61 is a stable isotope of nickel possessing a nuclear spin of 3/2, a property that makes it particularly valuable for nuclear magnetic resonance (NMR) and Mössbauer spectroscopy studies.[5] Its enrichment is a critical step to enhance the signal-to-noise ratio in these applications. The primary methods for enriching ⁶¹Ni—gas centrifugation, electromagnetic isotope separation (EMIS), and atomic vapor laser isotope separation (AVLIS)—leverage the minute mass differences between nickel isotopes.

Production and Synthesis Methods

The production of enriched ⁶¹Ni involves the separation of the desired isotope from the more abundant isotopes of nickel (⁵⁸Ni, ⁶⁰Ni, ⁶²Ni, and ⁶⁴Ni). The choice of method depends on factors such as the desired enrichment level, production scale, and cost.

Gas Centrifugation

Gas centrifugation is a widely used method for isotope separation that relies on the principles of centrifugal force to separate molecules of different masses. In this process, a volatile compound of nickel is introduced as a gas into a high-speed centrifuge. The heavier isotopes are pushed towards the outer wall of the centrifuge, while the lighter isotopes remain closer to the center.[6]

A cascade system, where multiple centrifuges are connected in series and parallel, is employed to achieve high enrichment levels. For nickel, volatile compounds such as nickel tetracarbonyl (Ni(CO)₄) or tetrakis(trifluorophosphine)nickel(0) (Ni(PF₃)₄) are used as the process gas.[7]

Electromagnetic Isotope Separation (EMIS)

Electromagnetic isotope separation, historically performed in devices called calutrons, is a high-purity separation technique.[8] In this method, a nickel compound is vaporized and ionized in an ion source. The resulting ions are accelerated into a magnetic field, where their paths are bent into arcs with radii dependent on their mass-to-charge ratio. Isotopes with different masses travel along different paths and are collected in separate receivers.[9] The Oak Ridge National Laboratory (ORNL) has been a key site for the development and application of this technology.[8][10]

Atomic Vapor Laser Isotope Separation (AVLIS)

Atomic Vapor Laser Isotope Separation is a highly selective method that uses lasers to selectively ionize atoms of a specific isotope.[11][12] The process involves a three-step photoionization scheme where lasers of specific wavelengths excite and then ionize the ⁶¹Ni atoms, leaving other isotopes in a neutral state.[13][14] The ionized ⁶¹Ni atoms are then separated from the neutral atoms using an electric field and collected.[11]

Quantitative Data Summary

The following tables summarize the available quantitative data for the different Nickel-61 enrichment methods. It is important to note that some of the data presented is for other nickel isotopes (e.g., ⁶²Ni) but serves as a valuable reference for the expected performance for ⁶¹Ni enrichment.

Table 1: Comparison of Nickel-61 Enrichment Methods

Parameter	Gas Centrifugation	Electromagnetic Isotope Separation (EMIS)	Atomic Vapor Laser Isotope Separation (AVLIS)
Feed Material	Volatile Nickel Compounds (e.g., Ni(PF₃)₄)	Nickel Halides or other suitable compounds	Elemental Nickel Vapor
Enrichment Factor (per stage)	~1.1	High (can achieve >90% in a single pass)	Very High (Isotope-selective)
Production Rate	High (kg quantities)	Low to Medium (mg to g quantities)	Medium (e.g., ~75 mg/day for ⁹⁰% ⁶²Ni)[12]
Final Purity	High (>90%)	Very High (>99%)	High (>90%)
Key Advantage	High Throughput	High Purity and Versatility	High Selectivity
Key Disadvantage	Requires suitable volatile compounds	Lower Throughput	Technically Complex

Table 2: Operational Parameters for Nickel Isotope Enrichment

Parameter	Gas Centrifugation	Electromagnetic Isotope Separation (EMIS)	Atomic Vapor Laser Isotope Separation (AVLIS)
Process Gas	Ni(PF₃)₄	-	-
Number of Stages	60 (in a square cascade model)[15]	1-2 passes	1 stage
Separation Factor (overall)	Modeled at 1.1[15]	-	-
Ion Source Type	-	Calutron-type ion source	-
Magnetic Field Strength	-	Variable	-
Laser System	-	-	Tunable dye or solid-state lasers
Laser Wavelengths (for Ni)	-	-	Three-step photoionization scheme
Laser Bandwidth (for ⁶²Ni)	-	-	200 MHz, 1200 MHz, 1200 MHz[12]

Experimental Protocols

The following sections provide detailed methodologies for the key experiments in the production of enriched Nickel-61.

Protocol for Gas Centrifugation Enrichment

• Synthesis of Tetrakis(trifluorophosphine)nickel(0) (Ni(PF₃)₄):

  • React metallic nickel powder with phosphorus trifluoride (PF₃) gas at a controlled temperature and pressure.

  • The reaction is typically carried out in a high-pressure reactor.

  • Purify the resulting Ni(PF₃)₄ by distillation to remove any unreacted starting materials or byproducts.

• Gas Centrifuge Cascade Operation:

  • Introduce the purified Ni(PF₃)₄ gas into the first centrifuge of the cascade.

  • Operate the centrifuges at high rotational speeds to create a strong centrifugal field.

  • The lighter fraction, enriched in lighter nickel isotopes, is extracted from the center of the centrifuge and fed to the next stage.

  • The heavier fraction, enriched in heavier nickel isotopes including ⁶¹Ni, is extracted from the periphery and can be fed to a stripping cascade or collected.

  • Monitor the isotopic composition of the gas at various points in the cascade using mass spectrometry to control the enrichment process.

  • Continue the process through the cascade until the desired enrichment of ⁶¹Ni is achieved in the product stream.

• Decomposition and Collection of Enriched Nickel:

  • Thermally decompose the enriched Ni(PF₃)₄ gas to yield high-purity metallic nickel.

  • The decomposition is typically carried out in a heated chamber, causing the Ni(PF₃)₄ to break down into solid nickel and PF₃ gas.

  • Collect the enriched ⁶¹Ni metal powder. The PF₃ gas can be recycled.

Protocol for Electromagnetic Isotope Separation (EMIS)

• Feed Material Preparation:

  • Prepare a suitable volatile nickel compound, such as nickel(II) chloride (NiCl₂), as the feed material for the ion source.

• Ion Source Operation:

  • Introduce the feed material into the ion source of the calutron.

  • Heat the source to vaporize the nickel compound.

  • Ionize the nickel vapor using an electron beam or other ionization method to create a plasma containing Ni⁺ ions.

• Ion Beam Acceleration and Separation:

  • Extract the Ni⁺ ions from the plasma and accelerate them through a high voltage potential.

  • Direct the accelerated ion beam into a strong, uniform magnetic field.

  • The magnetic field will bend the trajectory of the ions into circular paths, with the radius of curvature being proportional to the square root of the ion's mass.

  • The heavier ⁶¹Ni⁺ ions will follow a path with a slightly larger radius than the lighter nickel isotopes.

• Isotope Collection:

  • Position water-cooled graphite (B72142) collector pockets at the focal point of the separated ion beams.

  • The different nickel isotopes will be deposited in their respective collector pockets.

  • After a sufficient collection time, remove the collector pockets from the separator.

• Product Recovery:

  • Chemically process the material from the ⁶¹Ni collector pocket to recover the enriched nickel.

  • This may involve dissolving the collected material and purifying the nickel through chemical precipitation or ion exchange.

Protocol for Atomic Vapor Laser Isotope Separation (AVLIS)

• Generation of Atomic Nickel Vapor:

  • Place high-purity natural nickel metal in a crucible within a vacuum chamber.

  • Heat the crucible using an electron beam or resistive heating to generate a well-collimated atomic beam of nickel vapor.

• Selective Photoionization:

  • Direct the beams from three precisely tuned lasers to intersect the atomic nickel beam.

  • Step 1: Use the first laser to excite ⁶¹Ni atoms from the ground state to a specific excited energy level. The wavelength of this laser must be precisely tuned to the isotopic shift of ⁶¹Ni.

  • Step 2: Immediately following the first excitation, use a second laser to further excite the ⁶¹Ni atoms to a higher energy level.

  • Step 3: Use a third, more powerful laser to ionize the highly excited ⁶¹Ni atoms, creating ⁶¹Ni⁺ ions.

• Ion Extraction and Collection:

  • Apply a static electric field across the region of laser-atom interaction.

  • The positively charged ⁶¹Ni⁺ ions will be deflected by the electric field and guided towards a collector plate.

  • The neutral atoms of the other nickel isotopes will pass through the electric field unaffected.

• Product Collection:

  • The enriched ⁶¹Ni ions are deposited on the collector plate.

  • After the enrichment run, remove the collector plate from the vacuum chamber and recover the enriched ⁶¹Ni metal.

Mandatory Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate the workflows of the described enrichment methods.

Caption: Workflow for Nickel-61 enrichment using gas centrifugation.

Caption: Workflow for Nickel-61 enrichment using EMIS.

Caption: Workflow for Nickel-61 enrichment using AVLIS.

References

• 1. Centrifugal enrichment of nickel isotopes and their application to the development of new technologies | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Evaluating Field-Effect Separation on Rare Earth and Critical Metals | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Gas centrifuge - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. ORNL's calutrons resume isotope production for medicine, industry, research [ornl.gov]
• 9. osti.gov [osti.gov]
• 10. isotopes.gov [isotopes.gov]
• 11. arxiv.org [arxiv.org]
• 12. Laser enrichment of the 62Ni isotope for betavoltaic devices [opg.optica.org]
• 13. quantummetrology.de [quantummetrology.de]
• 14. researchgate.net [researchgate.net]
• 15. matec-conferences.org [matec-conferences.org]

An In-depth Technical Guide on the Discovery and Historical Background of Nickel-61

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the discovery and historical background of the stable isotope Nickel-61 (⁶¹Ni). It details the pioneering work of Francis William Aston in 1934, which led to its identification using his revolutionary mass spectrograph. This document outlines the experimental methodologies of the time, presents key quantitative data in a structured format, and includes a visualization of the experimental workflow. The content is tailored for researchers, scientists, and professionals in drug development who require a foundational understanding of this important isotope.

Historical Background and Discovery

The journey to the discovery of Nickel-61 is rooted in the broader history of the element nickel and the development of mass spectrometry. The element nickel was first isolated and identified by the Swedish chemist Axel Fredrik Cronstedt in 1751. For over a century and a half, nickel was understood as a singular element. However, the early 20th century brought revolutionary discoveries in atomic physics, including the concept of isotopes—atoms of the same element with different numbers of neutrons.

The definitive identification of the stable isotopes of nickel, including Nickel-61, was made in 1934 by the British physicist Francis William Aston.[1] Aston, a Nobel laureate in Chemistry in 1922 for his discovery of isotopes in a large number of non-radioactive elements, utilized his own invention, the mass spectrograph, to achieve this feat.[2][3] His work at the Cavendish Laboratory at the University of Cambridge systematically mapped the isotopic composition of numerous elements, and in 1934, he turned his attention to nickel.[4]

Aston's experiments revealed that naturally occurring nickel is a composite of multiple stable isotopes. His mass spectrograph was capable of separating ions based on their mass-to-charge ratio, providing the first direct evidence for the existence of ⁶¹Ni alongside its more abundant siblings. This discovery was a significant contribution to the understanding of nuclear structure and the elemental composition of matter.

Quantitative Data Summary

The table below summarizes the key physical properties of Nickel-61, comparing the values determined in the historical context of its discovery with modern, high-precision measurements.

Property	Historical Value (circa 1934)	Modern Value
Mass Number	61	61
Atomic Mass (amu)	≈ 61	60.931056
Natural Abundance (%)	Not precisely determined	1.1399
Nuclear Spin (I)	Not determined	3/2
Discoverer	Francis William Aston	-
Year of Discovery	1934	-
Discovery Method	Mass Spectrography	-

Experimental Protocols: The Aston Mass Spectrograph

The discovery of Nickel-61 was made possible by Francis William Aston's mass spectrograph. The following provides a detailed description of the experimental methodology based on the principles of his instrument.[3][4]

Principle of Operation

Aston's mass spectrograph operated by subjecting a beam of positive ions to successive electric and magnetic fields. These fields were arranged to separate the ions based on their mass-to-charge ratio (m/z), bringing ions of a specific m/z to a focused point on a photographic plate.

Experimental Workflow

• Ionization: A sample of a volatile nickel compound, most likely nickel carbonyl (Ni(CO)₄) due to its volatility, was introduced into a discharge tube. An electrical discharge within the tube ionized the nickel atoms, creating a beam of positively charged nickel ions.

• Acceleration and Collimation: The positive ions were then accelerated by an electric potential and passed through a series of narrow slits to produce a fine, collimated beam.

• Velocity Focusing: The ion beam was first passed through an electric field between two parallel plates. This field dispersed the ions according to their kinetic energies, with faster ions being deflected less than slower ions.

• Mass Separation: The dispersed beam then entered a magnetic field, with the field lines perpendicular to the direction of ion travel. This magnetic field deflected the ions in the opposite direction to the electric field. The degree of deflection was dependent on the momentum and charge of the ions.

• Focusing and Detection: The crucial innovation of Aston's design was that the combination of the electric and magnetic fields brought all ions of the same mass-to-charge ratio to a single focal point on a photographic plate, regardless of their initial velocities. This resulted in a series of distinct lines on the developed plate, each corresponding to a different isotope of nickel.

• Data Analysis: The position of the lines on the photographic plate was used to determine the mass-to-charge ratio of the isotopes. The intensity of the lines provided a qualitative measure of their relative abundances. By comparing the mass spectrum of nickel to that of known elements, Aston could accurately determine the mass numbers of the nickel isotopes, including the previously unknown Nickel-61.

Visualization of the Discovery Workflow

The following diagram, generated using the DOT language, illustrates the logical workflow of the experimental setup used by F.W. Aston for the discovery of Nickel-61.

Discovery of Nickel-61 Experimental Workflow

This diagram outlines the key stages of the experiment, from the introduction of the nickel sample to the final analysis of the mass spectrum, leading to the identification of Nickel-61.

References

• 1. Aston Builds the First Mass Spectrograph and Discovers Isotopes | Research Starters | EBSCO Research [ebsco.com]
• 2. Francis William Aston - Wikipedia [en.wikipedia.org]
• 3. rinconeducativo.org [rinconeducativo.org]
• 4. Making isotopes matter: Francis Aston and the mass-spectrograph [scielo.isciii.es]

Unveiling the Atomic Architecture of Nickel-61: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental atomic properties of Nickel-61 (⁶¹Ni), a stable isotope of nickel. A thorough understanding of its electron configuration and atomic radius is critical for applications in various scientific and biomedical fields, including nuclear magnetic resonance (NMR) spectroscopy, catalyst development, and the study of metalloproteins.

Core Atomic Properties of Nickel-61

Nickel (Ni) is a transition metal with an atomic number of 28, indicating that a neutral nickel atom possesses 28 protons and 28 electrons.[1][2][3][4] The isotope Nickel-61 is distinguished by its mass number of 61, signifying a nucleus containing 28 protons and 33 neutrons.[5] As a stable isotope, Nickel-61 does not undergo radioactive decay.[5]

Electron Configuration

The arrangement of electrons in an atom's orbitals, its electron configuration, dictates its chemical behavior. For Nickel-61, the electron configuration is identical to that of the most common nickel isotope, as the number of electrons remains the same. The ground state electron configuration of a neutral Nickel atom is 1s² 2s² 2p⁶ 3s² 3p⁶ 3d⁸ 4s² .[6][7] This can be represented in a condensed form as [Ar] 3d⁸ 4s² , where [Ar] denotes the electron configuration of the noble gas Argon.[1][4][8][9]

While the Madelung energy ordering rule suggests the 4s orbital is filled before the 3d orbital, the energy levels of the 3d and 4s orbitals in nickel are very close.[1] This proximity has led to some discussion in the scientific literature regarding an alternative configuration of [Ar] 3d⁹ 4s¹. However, the experimentally determined lowest energy state of the nickel atom corresponds to the [Ar] 3d⁸ 4s² configuration.[1]

Atomic Radius

The atomic radius of an element provides insight into its size and is a crucial parameter in determining bond lengths and molecular structures. The atomic radius of Nickel is influenced by the method of measurement. The empirical atomic radius of Nickel is approximately 124 picometers (pm).[1] Other sources may cite slightly different values depending on whether it is the covalent or van der Waals radius being reported. Specifically for Nickel-61, an atomic radius of 124 pm is documented.[10]

Quantitative Data Summary

For ease of comparison, the key quantitative data for Nickel-61 are summarized in the table below.

Property	Value
Atomic Number (Z)	28
Mass Number (A)	61
Number of Protons	28
Number of Neutrons	33
Number of Electrons	28
Electron Configuration	[Ar] 3d⁸ 4s²
Atomic Radius	124 pm

Logical Relationship of Atomic Properties

The following diagram illustrates the fundamental relationships between the subatomic particles of Nickel-61 and its resulting atomic properties.

Atomic Properties of Nickel-61

Experimental Protocols

The determination of electron configuration and atomic radius relies on established experimental techniques.

Electron Configuration: The electron configuration of elements is primarily determined through X-ray Photoelectron Spectroscopy (XPS) . In this technique, a sample is irradiated with X-rays, causing the ejection of core and valence electrons. By measuring the kinetic energy of these photoelectrons, their binding energies can be calculated. These binding energies are characteristic of the specific atomic orbitals from which the electrons were ejected, allowing for the empirical determination of the electron configuration.

Atomic Radius: The atomic radius of metals like nickel is typically determined using X-ray Diffraction (XRD) on a crystalline sample. The diffraction pattern produced when X-rays pass through the crystal lattice allows for the calculation of the unit cell dimensions. For a face-centered cubic (FCC) crystal structure, which is characteristic of nickel, the atomic radius (r) can be calculated from the lattice parameter (a) using the formula: r = (a√2)/4.

References

• 1. Nickel - Wikipedia [en.wikipedia.org]
• 2. Nickel - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 3. #28 - Nickel - Ni [hobart.k12.in.us]
• 4. Nickel | Ni (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CAS 14928-10-0: Nickel61 | CymitQuimica [cymitquimica.com]
• 6. m.youtube.com [m.youtube.com]
• 7. webelements.com [webelements.com]
• 8. quora.com [quora.com]
• 9. What is the Electronic Configuration of Nickel [unacademy.com]
• 10. buyisotope.com [buyisotope.com]

A Technical Guide to the Core Differences Between Nickel-61 and Other Nickel Isotopes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the fundamental differences between Nickel-61 (⁶¹Ni) and other isotopes of nickel. Understanding these distinctions is crucial for a range of scientific applications, from nuclear physics and materials science to the development of novel radiopharmaceuticals. This document outlines the nuclear properties, analytical methodologies, and specific applications that set ⁶¹Ni apart from its stable and radioactive counterparts.

Core Nuclear Properties of Nickel Isotopes

Nickel (atomic number 28) is comprised of five naturally occurring stable isotopes: ⁵⁸Ni, ⁶⁰Ni, ⁶¹Ni, ⁶²Ni, and ⁶⁴Ni. Additionally, numerous radioisotopes of nickel have been characterized, with ⁵⁹Ni and ⁶³Ni being of particular interest due to their long half-lives.[1][2] The defining differences among these isotopes lie in their nuclear structure, which in turn governs their stability, abundance, and physical properties such as nuclear spin and magnetic moment.

The most striking difference between ⁶¹Ni and the other stable nickel isotopes is its non-zero nuclear spin. As an odd-mass number isotope, ⁶¹Ni possesses a nuclear spin (I) of 3/2, making it quadrupolar and, most importantly, active in Nuclear Magnetic Resonance (NMR) spectroscopy.[3][4] In contrast, the even-mass number stable isotopes (⁵⁸Ni, ⁶⁰Ni, ⁶²Ni, ⁶⁴Ni) have a nuclear spin of 0 and are therefore NMR-inactive.[4][5] This fundamental property opens up unique avenues for the characterization of nickel-containing compounds and materials using ⁶¹Ni NMR.

Another key differentiator is the natural abundance. ⁵⁸Ni is the most abundant isotope, constituting over 68% of naturally occurring nickel, while ⁶¹Ni is one of the least abundant at approximately 1.14%.[2][6][7] This low natural abundance presents challenges for certain applications but also makes isotopic enrichment a valuable strategy.

The nuclear stability also varies among the isotopes. Notably, ⁶²Ni possesses the highest nuclear binding energy per nucleon of any known nuclide, making it the most tightly bound atomic nucleus.[6][7] This is a significant data point in nuclear physics, though it doesn't directly translate to a higher natural abundance due to the mechanisms of stellar nucleosynthesis.[7]

Quantitative Data Summary

The following tables summarize the key quantitative data for the stable and major radioactive isotopes of nickel.

Table 1: Nuclear Properties of Stable Nickel Isotopes

Isotope	Atomic Mass (Da)	Natural Abundance (%)	Nuclear Spin (I)	Magnetic Moment (μ/μN)
⁵⁸Ni	57.9353462	68.0769	0	0
⁶⁰Ni	59.9307884	26.2231	0	0
⁶¹Ni	60.9310579	1.1399	3/2	-0.75002
⁶²Ni	61.9283461	3.6345	0	0
⁶⁴Ni	63.9279679	0.9256	0	0
Source:[4][5][8]

Table 2: Properties of Major Radioactive Nickel Isotopes

Isotope	Half-life	Decay Mode
⁵⁶Ni	6.075 days	β⁺
⁵⁹Ni	76,000 years	ε (Electron Capture)
⁶³Ni	100.1 years	β⁻
Source:[2][6]

Table 3: Thermal Neutron Capture and Scattering Cross-Sections of Stable Nickel Isotopes

Isotope	Thermal Neutron Capture Cross-Section (barns)	Coherent Scattering Cross-Section (barns)	Incoherent Scattering Cross-Section (barns)
⁵⁸Ni	4.6	26.1	0
⁶⁰Ni	2.9	0.99	0
⁶¹Ni	2.5	7.26	1.9
⁶²Ni	14.5	9.5	0
⁶⁴Ni	1.52	0.017	0
Source:[9]

Key Applications and Distinctions

The unique nuclear properties of ⁶¹Ni and its fellow isotopes lead to a diverse range of applications, particularly in research and drug development.

Nickel-61: A Unique Probe for Spectroscopy

• Nuclear Magnetic Resonance (NMR) Spectroscopy: As the only stable NMR-active nickel isotope, ⁶¹Ni is an invaluable tool for studying the structure and bonding of nickel-containing compounds.[3][4] While its low natural abundance and quadrupolar nature can lead to broad signals, ⁶¹Ni NMR provides direct insight into the local chemical environment of nickel atoms.[3][5] This is particularly useful in the study of catalysts, coordination complexes, and biological systems where nickel plays a critical role.

• Mössbauer Spectroscopy: ⁶¹Ni is also amenable to Mössbauer spectroscopy, a technique that probes the nuclear energy levels of an atom.[10] This method can provide detailed information about the electronic structure, magnetic properties, and vibrational dynamics of nickel atoms in a solid matrix.

Other Nickel Isotopes in Research and Medicine

• ⁶²Ni in Radioisotope Production: Enriched ⁶²Ni is used as a target material in nuclear reactors to produce ⁶³Ni via neutron capture.[11] ⁶³Ni is a low-energy beta emitter with a long half-life, making it useful as an electron source in electron capture detectors for gas chromatography and in some types of batteries.[12]

• ⁶⁴Ni in Radiopharmaceutical Development: ⁶⁴Ni is a precursor for the production of the medically important radioisotope Copper-64 (⁶⁴Cu).[13][14] ⁶⁴Cu is a positron-emitting radionuclide used in Positron Emission Tomography (PET) imaging for cancer diagnosis and therapy.

• ⁵⁸Ni and ⁶⁰Ni in Radioisotope Production: ⁵⁸Ni can be used to produce the radioisotope Cobalt-58 (⁵⁸Co), while ⁶⁰Ni is used for the production of Cobalt-57 (⁵⁷Co), which has applications in medical imaging and as a reference source.[5][13]

• Isotope Geochemistry: The isotopic ratios of nickel, particularly involving ⁶⁰Ni as the daughter product of the extinct radionuclide ⁶⁰Fe, are used to study the early history of the solar system and the formation of meteorites.[15]

Experimental Protocols

Isotopic Analysis by Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

This method is used to determine the precise isotopic composition of nickel in a sample.

Methodology:

• Sample Digestion: The sample containing nickel is completely dissolved, typically using a mixture of strong acids (e.g., HNO₃, HCl, HF) and often assisted by microwave digestion to ensure complete dissolution.

• Chemical Purification: A multi-step chromatographic separation is employed to isolate nickel from the sample matrix. This is a critical step to remove elements that could cause isobaric interferences (e.g., ⁵⁸Fe on ⁵⁸Ni). A common procedure involves:

  • An initial separation using a cation exchange resin (e.g., AG50W-X8) to remove the bulk of the matrix elements.[1][6]

  • A second, more specific separation using a nickel-specific resin (e.g., Ni-spec resin) to achieve high-purity nickel.[1][6]

• Mass Spectrometry: The purified nickel solution is introduced into the MC-ICP-MS. The instrument ionizes the nickel atoms in a high-temperature plasma and then separates the ions based on their mass-to-charge ratio in a magnetic field.

• Data Correction: Instrumental mass bias is corrected using a double-spike technique or by sample-standard bracketing to achieve high-precision isotopic ratio measurements.[1][6]

⁶¹Ni Nuclear Magnetic Resonance (NMR) Spectroscopy

This technique provides information about the chemical environment of nickel in a sample.

Methodology:

• Sample Preparation: For solution-state NMR, the nickel-containing compound is dissolved in a suitable deuterated solvent. For solid-state NMR (SSNMR), the powdered sample is packed into a rotor. Due to the low natural abundance of ⁶¹Ni, isotopic enrichment of the sample is often necessary to obtain a signal with a reasonable signal-to-noise ratio in an acceptable timeframe.

• Spectrometer Setup: A high-field NMR spectrometer is used. Due to the low gyromagnetic ratio of ⁶¹Ni, a probe tuned to its resonance frequency is required. For solid-state experiments, magic-angle spinning (MAS) is employed to average out anisotropic interactions and obtain narrower lines.

• Data Acquisition: A pulse sequence is applied to excite the ⁶¹Ni nuclei. The resulting free induction decay (FID) is recorded. Due to the quadrupolar nature of ⁶¹Ni, specialized pulse sequences may be used to enhance the signal and minimize spectral distortions.

• Data Processing: The FID is Fourier transformed to obtain the NMR spectrum. The chemical shifts, line widths, and coupling constants are then analyzed to deduce structural and electronic information about the nickel center.

⁶¹Ni Mössbauer Spectroscopy

This technique is used to study the hyperfine interactions of the ⁶¹Ni nucleus.

Methodology:

• Source and Absorber Preparation: The Mössbauer source contains the parent radionuclide that decays to the excited state of ⁶¹Ni. The absorber is the nickel-containing sample being studied. For transmission Mössbauer spectroscopy, the sample should be of a uniform thickness.

• Spectrometer Setup: The source is moved with a precise velocity relative to the absorber. The gamma rays transmitted through the absorber are detected by a suitable detector.

• Data Acquisition: The number of transmitted gamma rays is recorded as a function of the source velocity. When the energy of the emitted gamma rays matches the energy for a nuclear transition in the absorber, resonant absorption occurs, resulting in a dip in the transmission spectrum.

• Data Analysis: The resulting Mössbauer spectrum provides information on the isomer shift, quadrupole splitting, and magnetic hyperfine splitting, which relate to the electronic and magnetic environment of the nickel nucleus.

Visualizations

Caption: Comparative overview of stable and major radioactive nickel isotopes.

Caption: Workflow for nickel isotopic analysis using MC-ICP-MS.

Caption: Production pathway of ⁶¹Cu from a ⁶¹Ni target.

References

• 1. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00120F [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pure.unileoben.ac.at [pure.unileoben.ac.at]
• 4. (61Ni) Nickel NMR [chem.ch.huji.ac.il]
• 5. chem.tamu.edu [chem.tamu.edu]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Thermal neutron capture in isotopes of nickel [inis.iaea.org]
• 9. Neutron Scattering Lengths and cross sections [ncnr.nist.gov]
• 10. wwwndc.jaea.go.jp [wwwndc.jaea.go.jp]
• 11. Yields of Photo-Proton Reactions on Nuclei of Nickel and Separation of Cobalt Isotopes from Irradiated Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Neutron Cross Section for all the elements in the Periodic Table [periodictable.com]
• 13. Thermal neutron capture cross section of chromium, vanadium, titanium and nickel isotopes [inis.iaea.org]
• 14. researchgate.net [researchgate.net]
• 15. Mössbauer effect for Ni61 with applied magnetic fields (Journal Article) | OSTI.GOV [osti.gov]

Unlocking the Potential of Nickel-61: An In-depth Technical Guide to its Industrial and Research Applications

For Researchers, Scientists, and Drug Development Professionals

The stable isotope Nickel-61 (⁶¹Ni), while comprising only a small fraction of naturally occurring nickel, possesses unique nuclear properties that make it an invaluable tool across a spectrum of advanced scientific research and industrial applications. From probing the intricate electronic and magnetic environments in novel materials to its pivotal role in the production of a key medical radioisotope, ⁶¹Ni offers a specialized toolkit for researchers. This technical guide provides a comprehensive overview of the core applications of Nickel-61, with a focus on Mössbauer spectroscopy, the production of Copper-61 for Positron Emission Tomography (PET), and its utility in neutron scattering and magnetic resonance techniques. Detailed experimental methodologies, quantitative data, and visual workflows are presented to equip researchers and professionals in drug development with the foundational knowledge to leverage the capabilities of this versatile isotope.

Core Properties and Quantitative Data of Nickel-61

Nickel-61 is distinguished by its non-zero nuclear spin and a significant electric quadrupole moment, properties that are central to its primary analytical applications. A summary of its key nuclear and physical properties is provided in the table below, alongside comparative data for other stable nickel isotopes.

Property	Value for ⁶¹Ni	Other Stable Nickel Isotopes
Natural Abundance (%)	1.14	⁵⁸Ni: 68.077, ⁶⁰Ni: 26.223, ⁶²Ni: 3.634, ⁶⁴Ni: 0.926
Atomic Mass (Da)	60.931056	⁵⁸Ni: 57.935343, ⁶⁰Ni: 59.930786, ⁶²Ni: 61.928345, ⁶⁴Ni: 63.927966
Nuclear Spin (I)	3/2	⁵⁸Ni: 0, ⁶⁰Ni: 0, ⁶²Ni: 0, ⁶⁴Ni: 0
Quadrupole Moment (barns)	+0.162	0 for other stable isotopes
Magnetic Dipole Moment (μN)	-0.75002	0 for other stable isotopes
Neutron Scattering Length (fm)	7.60	⁵⁸Ni: 14.4, ⁶⁰Ni: 2.8, ⁶²Ni: -8.7, ⁶⁴Ni: -0.37
Neutron Coherent Scattering Cross Section (barn)	7.26	⁵⁸Ni: 26.1, ⁶⁰Ni: 0.99, ⁶²Ni: 9.5, ⁶⁴Ni: 0.017
Neutron Incoherent Scattering Cross Section (barn)	1.9	0 for other even-mass isotopes
Neutron Absorption Cross Section (barn for 2200 m/s neutrons)	2.5	⁵⁸Ni: 4.6, ⁶⁰Ni: 2.9, ⁶²Ni: 14.5, ⁶⁴Ni: 1.52

Key Application: ⁶¹Ni Mössbauer Spectroscopy

Nickel-61 is a critical nuclide for Mössbauer spectroscopy, a technique that provides highly sensitive information about the local electronic and magnetic environment of nickel atoms in a solid matrix. This is due to its nuclear spin of I=3/2, which allows for the observation of hyperfine interactions.[1]

Experimental Protocol: Synchrotron-Based ⁶¹Ni Mössbauer Spectroscopy

Synchrotron-based ⁶¹Ni Mössbauer spectroscopy is a powerful technique that overcomes some of the limitations of traditional radioactive source-based methods.[2][3] A typical experimental setup is depicted in the workflow below.

A simplified workflow for synchrotron-based ⁶¹Ni Mössbauer spectroscopy.

Methodology:

• Source Generation: High-brilliance X-rays are generated from a synchrotron source and passed through an undulator.

• Monochromatization: A high-heat-load monochromator, such as a Silicon (333) crystal, selects the 67.4 keV X-rays corresponding to the nuclear transition energy of ⁶¹Ni.

• Sample Interaction: The monochromatic X-ray beam is directed at the ⁶¹Ni-containing sample. The sample can be in the form of a powder, foil, or single crystal.

• Energy Modulation: A velocity transducer is used to impart a Doppler shift to the energy of the X-rays or the sample, allowing for the scanning of a range of energies around the nuclear transition energy.

• Detection: A detector, such as an avalanche photodiode (APD), measures the intensity of the transmitted or scattered photons as a function of the velocity.

• Data Analysis: The resulting spectrum of absorption versus velocity is analyzed to extract hyperfine parameters such as the isomer shift, quadrupole splitting, and magnetic hyperfine field, which provide insights into the chemical state, local symmetry, and magnetic properties of the nickel atoms in the sample.[2]

Key Application: Production of Copper-61 for PET Imaging

Nickel-61 is a crucial precursor for the production of the positron-emitting radioisotope Copper-61 (⁶¹Cu), which has a half-life of 3.33 hours, making it suitable for PET imaging.[4] ⁶¹Cu-labeled radiopharmaceuticals are increasingly being investigated for applications in oncology, particularly for imaging tumors that express specific biomarkers like the prostate-specific membrane antigen (PSMA).[1][5]

Experimental Protocol: Cyclotron Production of ⁶¹Cu from a ⁶¹Ni Target

The most common method for producing ⁶¹Cu is via the ⁶¹Ni(p,n)⁶¹Cu nuclear reaction using a cyclotron.

A generalized workflow for the production of ⁶¹Cu-radiopharmaceuticals.

Methodology:

• Target Preparation: A thin layer of enriched ⁶¹Ni is electroplated onto a suitable backing material, such as a gold or silver disc.

• Irradiation: The ⁶¹Ni target is bombarded with a proton beam from a medical cyclotron. The energy of the proton beam is optimized for the ⁶¹Ni(p,n)⁶¹Cu reaction, typically in the range of 9-15 MeV.[6]

• Chemical Separation: After irradiation, the target is dissolved, and the ⁶¹Cu is separated from the nickel target material and any other metallic impurities using ion exchange chromatography.[4]

• Purification and Formulation: The separated ⁶¹Cu is purified and formulated as [⁶¹Cu]CuCl₂ in a solution suitable for radiolabeling.

• Quality Control: The final product undergoes rigorous quality control tests, including checks for radionuclidic and radiochemical purity, pH, and sterility.

• Radiopharmaceutical Synthesis: The purified [⁶¹Cu]CuCl₂ is then used to radiolabel a targeting molecule, such as a peptide or antibody, to create the final radiopharmaceutical for PET imaging.[1]

Reaction	Proton Energy (MeV)	Target Material	Yield (MBq/µA·h)
⁶¹Ni(p,n)⁶¹Cu	9-15	Enriched ⁶¹Ni	~461-498
⁶⁰Ni(d,n)⁶¹Cu	~8	Enriched ⁶⁰Ni	~90
natNi(d,x)⁶¹Cu	~7.9	Natural Ni	~52
⁶⁴Zn(p,α)⁶¹Cu	~14	Enriched ⁶⁴Zn	~155

Other Key Research Applications

Neutron Scattering

The non-zero nuclear spin of ⁶¹Ni results in both coherent and incoherent neutron scattering cross-sections. This makes ⁶¹Ni a valuable isotope for neutron scattering studies of nickel-containing materials, allowing for the investigation of both the static structure and the magnetic dynamics. The incoherent scattering, in particular, provides a means to study the self-correlation function of nickel atoms, which is useful for understanding diffusion and vibrational properties.[7]

Nuclear Magnetic Resonance (NMR) and Electron Paramagnetic Resonance (EPR) Spectroscopy

The magnetic dipole moment of the ⁶¹Ni nucleus makes it amenable to NMR spectroscopy. While ⁶¹Ni NMR is challenging due to its low natural abundance and quadrupolar nature, it can provide valuable information on the local structure and bonding in diamagnetic nickel complexes. For paramagnetic nickel species, EPR spectroscopy can be utilized to probe the electronic structure and coordination environment of the nickel center.

Nickel-61 in Drug Development

The applications of Nickel-61 and its daughter product, ⁶¹Cu, are of significant interest to drug development professionals.

PET Imaging in Oncology

As detailed above, ⁶¹Cu produced from ⁶¹Ni is a promising radionuclide for PET imaging in oncology. The development of ⁶¹Cu-labeled radiopharmaceuticals allows for the non-invasive visualization and quantification of drug targets and can be used to assess treatment response. For example, ⁶¹Cu-PSMA tracers are being developed for improved diagnosis and staging of prostate cancer.[1][5] The 3.33-hour half-life of ⁶¹Cu offers logistical advantages over the shorter-lived Gallium-68 (t½ ≈ 68 min), allowing for centralized production and distribution to imaging centers.[4]

Workflow for the development of ⁶¹Cu-based PET radiopharmaceuticals.

Probing Metalloenzyme Mechanisms

Many enzymes, known as metalloenzymes, require a metal ion cofactor for their catalytic activity. Nickel-containing enzymes, such as urease and hydrogenase, play crucial roles in various biological processes and are potential drug targets.[2] While not as common as other isotopic labeling techniques, the use of ⁶¹Ni in spectroscopic methods like NMR and EPR can help to elucidate the structure and function of the nickel active site in these enzymes.[2] Understanding the mechanism of these enzymes at an atomic level is critical for the rational design of specific inhibitors.

Conclusion

Nickel-61, despite its low natural abundance, is a powerful and versatile isotope with significant applications in both industry and cutting-edge research. Its unique nuclear properties make it indispensable for techniques like Mössbauer spectroscopy, providing unparalleled insight into the local environment of nickel atoms in materials. Furthermore, its role as the parent isotope for the production of the medical radioisotope Copper-61 positions it as a key enabler for advancements in diagnostic imaging and drug development. As analytical techniques continue to evolve and the demand for targeted diagnostics and therapeutics grows, the importance and applications of Nickel-61 are poised to expand, offering new opportunities for scientific discovery and technological innovation.

References

• 1. Is Copper-61 the New Gallium-68? Automation and Preclinical Proof-of-Concept of 61Cu-Based Radiopharmaceuticals for Prostate Cancer Imaging [mdpi.com]
• 2. Editorial: Metalloenzymes: Potential Drug Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. epaper.kek.jp [epaper.kek.jp]
• 5. urotoday.com [urotoday.com]
• 6. ijnrd.org [ijnrd.org]
• 7. researchportalplus.anu.edu.au [researchportalplus.anu.edu.au]

A Technical Guide to the Commercial Acquisition and Use of Nickel-61 Isotope

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the commercial landscape for the stable isotope Nickel-61 (⁶¹Ni). It is intended to assist researchers, scientists, and professionals in the pharmaceutical industry in sourcing, purchasing, and understanding the applications of this specialized material.

Commercial Suppliers and Product Specifications

The acquisition of ⁶¹Ni begins with identifying a reliable supplier. Several companies specialize in the production and distribution of stable isotopes. The table below summarizes the offerings of prominent commercial suppliers. Pricing is typically provided upon request, as it is influenced by enrichment levels, chemical form, quantity, and market availability.

Supplier	Chemical Forms	Enrichment Levels (%)	Purity Levels	Notes
BuyIsotope.com (Neonest AB)	Metal Powder (Ni), Oxide (NiO)	Request quote	Request quote	Provides Safety Data Sheets (SDS) for both metal powder and oxide forms.[1]
American Elements	Metal (Powder, Rod, Pellets, Pieces, Granules, Sputtering Targets, Ingot), Ultra High Purity & Nanoparticles[2]	Request quote	Produces to various standard grades including Mil Spec, ACS, Reagent, Technical, Food, Agricultural, Pharmaceutical, Optical, USP, and EP/BP.[2]	Generally has ⁶¹Ni metal isotopic material immediately available.[2]
National Isotope Development Center (NIDC)	Chloride, Metal Powder, Metal Solid, Oxide[3]	84-99[3]	Request quote	A U.S. Department of Energy program that supplies isotopes.
Trace Sciences International	Metal, Oxide[4]	56 - 90+[4]	Request quote	Also offers other nickel isotopes and provides their natural abundance and mass data.[4]
ISOFLEX USA	Inquire for available forms	Inquire for enrichment	Inquire for purity	Provides a list of stable nickel isotopes with their basic nuclear properties.
Sigma-Aldrich (Merck)	Inquire for available forms	Inquire for enrichment	Inquire for purity	Researchers can request a quote for ISOTEC® Stable Isotopes.

The Purchasing Process: A Step-by-Step Workflow

Acquiring a stable isotope such as ⁶¹Ni involves a more detailed process than purchasing standard laboratory chemicals. The following workflow outlines the typical steps a researcher or institution will follow.

A generalized workflow for the procurement of Nickel-61 isotope.

Key Considerations in the Purchasing Process:

• Detailed Quotation Request: When requesting a quote, be prepared to provide specific details including the desired isotope (⁶¹Ni), the required enrichment percentage, the chemical form, the total quantity needed, and the desired chemical purity.[1]

• Institutional Approvals: The purchase of isotopes, even stable ones, may require approval from your institution's radiation safety officer or a similar authority.[3][4]

• Documentation: Suppliers will require official purchase orders and may have specific documentation requirements that need to be completed by the purchasing institution.

Key Applications and Experimental Methodologies

Nickel-61 is utilized in a variety of advanced scientific research fields due to its unique nuclear properties.[5]

Mössbauer Spectroscopy

⁶¹Ni is a crucial nuclide for Mössbauer spectroscopy, a technique that probes the hyperfine interactions between a nucleus and its surrounding electrons.[5] This allows for the detailed study of local electronic states, magnetic properties, and the chemical environment of nickel atoms in materials.[5]

Experimental Protocol Outline: Synchrotron Radiation-Based ⁶¹Ni Mössbauer Spectroscopy

• Source Preparation: A single line source of ⁶¹Co in a ⁶¹Ni₀.₈₅Cr₀.₁₅ matrix is often used.

• Sample Preparation: The material to be studied, containing ⁶¹Ni, is prepared as a thin, homogeneous absorber. This may involve pressing polycrystalline samples into pellets.

• Experimental Setup:

  • The experiment is typically conducted at a synchrotron facility.

  • Synchrotron radiation is monochromatized to the 67.4 keV resonance energy of ⁶¹Ni.

  • The monochromatized beam is passed through the ⁶¹Ni-containing sample (absorber).

  • A detector measures the transmitted radiation as a function of the relative velocity between the source and the absorber.

• Data Acquisition: The Mössbauer spectra are recorded in transmission geometry, often with both the source and absorber cooled to low temperatures (e.g., liquid helium temperature) in a cryostat.

• Data Analysis: The resulting spectra, which show absorption peaks corresponding to nuclear transitions, are fitted to theoretical models to extract parameters such as isomer shift, quadrupole splitting, and magnetic hyperfine field.

Production of the Radionuclide Copper-61

Enriched ⁶¹Ni is a key target material for the production of the positron-emitting radionuclide Copper-61 (⁶¹Cu).[1][6][7] ⁶¹Cu is used in Positron Emission Tomography (PET) for medical imaging, particularly in oncology and cardiology.[7] The production is typically achieved via the ⁶¹Ni(p,n)⁶¹Cu nuclear reaction in a cyclotron.[6]

Experimental Protocol Outline: Production of ⁶¹Cu from a ⁶¹Ni Target

• Target Preparation:

  • Highly enriched ⁶¹Ni is electroplated onto a suitable backing material, often a gold disk.

• Irradiation:

  • The ⁶¹Ni target is bombarded with a proton beam of a specific energy (e.g., 14.7 MeV) in a biomedical cyclotron.[6]

• Chemical Separation:

  • Following irradiation, the target is dissolved.

  • The produced ⁶¹Cu is separated from the nickel target material using ion exchange chromatography.[6]

• Quality Control:

  • The radionuclidic purity of the final ⁶¹Cu product is assessed using gamma spectroscopy to ensure it is free from other radioactive isotopes.[6]

  • The specific activity of the ⁶¹Cu is also determined.[6]

Workflow for the production of Copper-61 from a Nickel-61 target.

Tracer Studies in Biological and Environmental Systems

Stable isotopes like ⁶¹Ni can be used as tracers to study the migration and metabolism of elements in biological and environmental systems.[1][7] For example, ⁶¹Ni can be used to trace the uptake and distribution of nickel in soil and plants.[1][7]

This guide provides a foundational understanding for the procurement and application of Nickel-61. For specific experimental designs and safety protocols, researchers should consult detailed scientific literature and their institution's safety guidelines.

References

• 1. buyisotope.com [buyisotope.com]
• 2. epaper.kek.jp [epaper.kek.jp]
• 3. Procurement | Radiation Safety | University of Pittsburgh [radsafe.pitt.edu]
• 4. research.uga.edu [research.uga.edu]
• 5. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 6. High purity production and potential applications of copper-60 and copper-61 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. jnm.snmjournals.org [jnm.snmjournals.org]

theoretical models of Nickel-61 nuclear reactions

An In-depth Technical Guide to Theoretical Models of Nickel-61 Nuclear Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nickel-61 (⁶¹Ni) is a stable isotope of nickel with a natural abundance of approximately 1.14%.[1] While less abundant than other nickel isotopes, its unique nuclear properties, including a non-zero nuclear spin, make it relevant in various scientific fields.[2] Understanding and accurately modeling its nuclear reactions are crucial for applications ranging from nuclear engineering, where nickel is a key structural material, to medical isotope production. For instance, the ⁶¹Ni(p,n)⁶¹Cu reaction is a primary route for producing Copper-61 (⁶¹Cu), a promising radionuclide for Positron Emission Tomography (PET) applications.[3][4] This guide provides a detailed overview of the theoretical models used to describe ⁶¹Ni nuclear reactions, the computational codes that implement these models, and the experimental methods used for their validation.

Nuclear reactions involving projectiles like neutrons, protons, and alpha particles with a ⁶¹Ni target nucleus can proceed through several mechanisms, primarily dependent on the incident particle's energy.[5] The three principal mechanisms are direct reactions, pre-equilibrium emission, and compound nucleus reactions.[5][6]

• Direct Reactions: These are fast processes occurring on the order of the time it takes for the projectile to traverse the nucleus.[5][6] The incident particle interacts with only a few nucleons on the nuclear surface, leading to a transfer of energy and momentum. These reactions are typically modeled using quantum mechanical approaches like the Distorted-Wave Born Approximation (DWBA).[5]

• Compound Nucleus Reactions: In this two-step process, the incident particle is fully absorbed by the target nucleus, forming a highly excited compound nucleus (e.g., ⁶²Cu* from p + ⁶¹Ni). This compound system exists for a relatively long time, allowing its energy to be redistributed among all nucleons, achieving statistical equilibrium.[6] The subsequent decay of the compound nucleus is independent of its formation, a concept known as the Bohr hypothesis.[6] This decay can occur through various channels, such as the emission of neutrons, protons, alpha particles, or gamma rays. The Hauser-Feshbach statistical model is the cornerstone for calculating the cross-sections of these reactions.[7][8][9]

• Pre-equilibrium Emission: This mechanism serves as an intermediate process between the swift direct reactions and the slower compound nucleus formation.[6] After the initial interaction, the excited nucleus may emit particles before reaching full statistical equilibrium. Models like the Exciton Model are used to describe this phase, accounting for the emission of particles from a system that is more complex than a direct interaction but has not yet thermalized.[10][11]

The following diagram illustrates the logical flow of these reaction mechanisms.

References

• 1. cpc.ihep.ac.cn [cpc.ihep.ac.cn]
• 2. Isotopes of nickel - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Production of the PET radionuclide 61Cu via the 62Ni(p,2n)61Cu nuclear reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Modeling direct and pre-equilibrium processes of neutron-induced reactions with noniterative finite amplitude method and distorted–wave Born approximation [arxiv.org]
• 6. virgilio.mib.infn.it [virgilio.mib.infn.it]
• 7. mdpi.com [mdpi.com]
• 8. oecd-nea.org [oecd-nea.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Pre-Equilibrium Nuclear Reactions | Semantic Scholar [semanticscholar.org]

Preliminary Studies on Nickel-61 as a Tracer Element: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotopes have emerged as powerful tools in metabolic research and drug development, offering a non-radioactive means to trace the fate of elements and compounds within biological systems. Nickel-61 (⁶¹Ni), a stable isotope of nickel, presents a unique opportunity for such tracer studies. With a natural abundance of approximately 1.14%, ⁶¹Ni can be enriched and used to investigate the absorption, distribution, metabolism, and excretion (ADME) of nickel, as well as its role in various physiological and pathological processes.[1][2][3] This technical guide provides an in-depth overview of the preliminary studies and methodologies involving the use of ⁶¹Ni as a tracer element, with a focus on its application in biological research and drug development.

Properties of Nickel-61

Nickel-61 is a stable, non-radioactive isotope of nickel.[4][5][6] Its stability makes it a safe alternative to radioactive isotopes for in vivo studies in humans and animals. Key properties of ⁶¹Ni are summarized in Table 1.

Property	Value
Symbol	⁶¹Ni
Atomic Number (Z)	28
Mass Number (A)	61
Neutron Number (N)	33
Natural Abundance	1.14%[1][2][3]
Atomic Mass (Da)	60.931056[1][2]
Spin	3/2[3]
Radioactivity	None (Stable)[4][5][6]

Applications of Nickel-61 as a Tracer

The primary application of ⁶¹Ni in biomedical research is as a tracer to study the pharmacokinetics and bioavailability of nickel.[5][6][7] This is particularly relevant given nickel's dual role as an essential trace element for some organisms and a potential toxicant and carcinogen at higher exposure levels.[8][9]

Bioavailability and Metabolism Studies

Stable isotope tracer studies using nickel isotopes have been successfully conducted in humans to determine the absorption and excretion of nickel.[6] In a study analogous to what could be performed with ⁶¹Ni, human volunteers were administered an oral dose of a stable nickel isotope, and the tracer was quantified in blood, urine, and feces over several days.[6][7] Such studies allow for the precise calculation of gastrointestinal absorption and urinary excretion rates.[6][7]

Drug Development

In the context of drug development, ⁶¹Ni can be used to:

• Trace the distribution of nickel-containing drugs or nanoparticles.[10]

• Investigate the interaction of new chemical entities with nickel-dependent enzymes.[3][9]

• Assess the potential for nickel release from medical devices and implants.[11][12]

Production of Medical Radionuclides

An important application of ⁶¹Ni is in the production of the positron-emitting radionuclide Copper-61 (⁶¹Cu) for Positron Emission Tomography (PET) imaging.[1][2][13] ⁶¹Cu-labeled radiotracers are being explored for their potential in oncology and other medical imaging applications.[14][15]

Experimental Protocols

The following sections outline detailed methodologies for conducting tracer studies with ⁶¹Ni.

In Vivo Human Metabolism Study Protocol

This protocol is adapted from studies using other stable nickel isotopes and is directly applicable to ⁶¹Ni.[6][7]

• Subject Recruitment and Baseline Sampling:

  • Recruit healthy adult volunteers with informed consent.

  • Collect baseline blood, urine, and feces samples to determine natural nickel levels.

• Tracer Administration:

  • Subjects should fast overnight.[6][7]

  • Administer a precisely weighed oral dose of enriched ⁶¹Ni (e.g., as ⁶¹NiCl₂ in purified water). The dosage should be calculated based on body weight (e.g., 20 µg ⁶¹Ni/kg body wt.).[7]

• Sample Collection:

  • Collect blood samples at fixed intervals (e.g., 0, 1, 2, 4, 8, 24, 48, 72, 96, and 120 hours) post-administration.[6]

  • Collect all urine and feces for a period of 5 days post-administration.[6]

• Sample Preparation for ICP-MS Analysis:

  • Plasma/Serum: Separate plasma or serum from blood samples. For analysis, dilute the sample and use multivariate calibration with principal components analysis (PCA) to correct for mass overlaps.[7]

  • Urine: To address high calcium content which can cause interferences, a method of Ca oxalate (B1200264) precipitation can be used, followed by analysis of the diluted supernatant.[7]

  • Feces: Homogenize fecal samples. A representative aliquot is acid-digested. The bis-(1-pyrrolidinecarbodithioato) nickel(II) complex can be extracted into an organic solvent, evaporated, and redissolved in dilute nitric acid for analysis.[5]

• Isotope Ratio Measurement by ICP-MS:

  • Utilize Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for the isotopic analysis of nickel.[5][7]

  • Employ isotope-dilution mass spectrometry for accurate quantification. In this method, a known amount of another nickel isotope (e.g., ⁶²Ni) can be added to the sample as an internal standard.[5][6]

  • Measure the isotope ratios of ⁶¹Ni to other nickel isotopes to determine the concentration of the tracer in each sample.

In Vitro Cell Culture Protocol for Nickel Uptake

• Cell Culture:

  • Culture the desired cell line (e.g., human lung cells, hepatocytes) to a specific confluency.

• Tracer Incubation:

  • Replace the standard culture medium with a medium containing a known concentration of enriched ⁶¹Ni (e.g., as ⁶¹NiCl₂).

  • Incubate the cells for various time points (e.g., 0, 1, 4, 12, 24 hours).

• Cell Harvesting and Lysis:

  • Wash the cells with PBS to remove extracellular ⁶¹Ni.

  • Harvest the cells and lyse them using an appropriate buffer.

• Sample Preparation and ICP-MS Analysis:

  • Digest the cell lysate with high-purity nitric acid.

  • Dilute the digested sample and analyze for ⁶¹Ni content using ICP-MS as described in the in vivo protocol.

Data Presentation

Quantitative data from a human metabolism study using a stable nickel isotope tracer (⁶²Ni, analogous to a ⁶¹Ni study) is presented in Table 2.[6]

Parameter	Value	Reference
Tracer Dose	10 µg ⁶²Ni/kg body weight	[6]
Gastrointestinal Absorption	29% - 40% of ingested dose	[6]
Urinary Excretion (5 days)	51% - 82% of absorbed dose	[6]
Peak Plasma Concentration Time	1.5 - 2.5 hours post-ingestion	[6]
Plasma Concentration Decrease	>10-fold within a few days	[6]

Visualizations

Experimental Workflow for a Human Metabolism Study

Caption: General workflow for a human metabolism study using an oral ⁶¹Ni tracer.

Sample Preparation and Analysis Workflow

Caption: Workflow for the preparation and analysis of different biological samples.

Hypothetical Signaling Pathway Investigation

While direct studies using ⁶¹Ni to trace signaling pathways are not yet prevalent, it is a promising area of research. Nickel exposure has been shown to activate hypoxia-inducible factor-1 (HIF-1), a key regulator of cellular responses to low oxygen.[16] A potential application of ⁶¹Ni would be to trace its intracellular localization and potential interactions with components of this pathway.

Caption: Hypothetical use of ⁶¹Ni to trace its influence on the HIF-1 signaling pathway.

Conclusion

Nickel-61 is a valuable tracer element with significant potential in biomedical research and drug development. Its stability and ease of detection by ICP-MS make it a powerful tool for elucidating the pharmacokinetics of nickel and for developing new therapeutic and diagnostic agents. The methodologies outlined in this guide provide a foundation for researchers to design and implement robust tracer studies using ⁶¹Ni. Future research will likely see an expansion of ⁶¹Ni applications, including its use in tracing the molecular mechanisms of nickel-related diseases and its role in the function of nickel-dependent enzymes.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00120F [pubs.rsc.org]
• 3. Nickel-Dependent Metalloenzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Determination of selected nickel isotopes in biological samples by inductively coupled plasma mass spectrometry with isotope dilution - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 6. Nickel metabolism in humans investigated with an oral stable isotope - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Isotope-specific analysis of Ni by ICP-MS: applications of stable isotope tracers to biokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. GeneChip analysis of signaling pathways effected by nickel - Journal of Environmental Monitoring (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Nonredox Nickel Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Current practices in corrosion, surface characterization, and nickel leach testing of cardiovascular metallic implants - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Evaluation of nickel release from Ni-Ti stents in various media for safety assessment purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The nickel ion bioavailability model of the carcinogenic potential of nickel-containing substances in the lung - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. jnm.snmjournals.org [jnm.snmjournals.org]
• 15. Production of the PET radionuclide 61Cu via the 62Ni(p,2n)61Cu nuclear reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The role of hypoxia-inducible signaling pathway in nickel carcinogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Nickel-61 Mössbauer Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction to Nickel-61 Mössbauer Spectroscopy

Nickel-61 (⁶¹Ni) Mössbauer spectroscopy is a powerful analytical technique for probing the local electronic and magnetic environment of nickel atoms in solid-state materials. Based on the recoilless emission and resonant absorption of 67.4 keV gamma rays, this method provides valuable insights into oxidation states, spin states, site symmetry, and magnetic ordering of nickel-containing compounds. Its applications span diverse fields, including materials science, catalysis, and the study of nickel-containing enzymes and potential drug candidates. This document provides a detailed overview of the experimental setup, protocols for conducting experiments, and a summary of relevant data.

There are two primary approaches for conducting ⁶¹Ni Mössbauer spectroscopy: a laboratory-based method using a radioactive source and a more specialized technique utilizing synchrotron radiation.

I. Experimental Setup

The experimental setup for ⁶¹Ni Mössbauer spectroscopy consists of several key components, whether it is a radioactive source-based or a synchrotron-based system.

Radioactive Source-Based Setup

A conventional Mössbauer spectrometer in transmission geometry is typically used. The core components include:

• Mössbauer Source: The most common source for ⁶¹Ni Mössbauer spectroscopy is ⁶¹Co, which decays to the 67.4 keV excited state of ⁶¹Ni. Due to its short half-life (1.65 hours), the source is typically produced on-demand by irradiating a stable precursor.[1] A common precursor is a ⁶²Ni-enriched chromium alloy (e.g., ⁶²Ni₀.₈₅Cr₀.₁₅).[1]

• Velocity Transducer: This electromechanical device moves the source with a precise and controlled velocity profile (typically a constant acceleration waveform) to induce a Doppler shift in the energy of the emitted gamma rays.

• Cryostat: Many experiments are performed at cryogenic temperatures (typically liquid helium temperature, 4.2 K) to increase the recoil-free fraction (f-factor) and to study temperature-dependent magnetic phenomena. Both liquid helium bath cryostats and closed-cycle helium cryostats are used.

• Absorber (Sample): The nickel-containing sample of interest is placed in the gamma-ray beam between the source and the detector.

• Detector: A detector capable of efficiently detecting 67.4 keV gamma rays is required. Scintillation detectors, such as NaI(Tl) or YAP:Ce, are commonly used.

• Data Acquisition System (DAS): This system, typically comprising a multichannel analyzer (MCA), synchronizes the velocity of the source with the gamma-ray counting, accumulating a spectrum of gamma-ray intensity versus Doppler velocity.

Synchrotron-Based Setup

Synchrotron radiation offers a high-brilliance, tunable source of X-rays that can be used for Mössbauer spectroscopy, circumventing the need for a short-lived radioactive source.

• Synchrotron Source: A high-energy synchrotron storage ring produces intense beams of X-rays.

• Monochromator: A high-resolution monochromator selects the 67.4 keV X-rays from the broad synchrotron spectrum.

• Velocity Modulator: In this setup, the energy of the incident X-rays is modulated, often by moving a standard absorber (e.g., ⁶¹Ni-enriched NiV alloy) with a velocity transducer.

• Sample Chamber and Cryostat: Similar to the source-based setup, the sample is housed in a cryostat to control the temperature.

• Detector: Fast detectors, such as avalanche photodiodes (APDs), are used to detect the transmitted or scattered X-rays.

• Timing Electronics: Sophisticated timing electronics are required to correlate the detection of photons with the energy modulation.

II. Data Presentation

The key parameters obtained from fitting ⁶¹Ni Mössbauer spectra are the isomer shift (δ), the quadrupole splitting (ΔE_Q), and the hyperfine magnetic field (B_hf).

Parameter	Symbol	Typical Range	Information Provided
Isomer Shift	δ	-0.06 to +0.04 mm/s	s-electron density at the nucleus, related to oxidation state and covalency.[2]
Quadrupole Splitting	ΔE_Q	Variable	Electric field gradient at the nucleus, related to the symmetry of the local environment.
Hyperfine Magnetic Field	B_hf	0 to > 50 T	Magnitude of the internal magnetic field at the nucleus, related to the spin state and magnetic ordering.

Table 1: Hyperfine Magnetic Fields in Nickel Alloys and Compounds.

Material	Temperature (K)	Hyperfine Magnetic Field (T)	Reference
Ni metal	4.2	7.61	[3]
Ni₀.₉Fe₀.₁	4.2	~7.5	[1]
Ni₀.₅Fe₀.₅	4.2	~2.5	[1]
Ni₀.₁Fe₀.₉	4.2	~1.8	[1]
NiFe₂O₄ (octahedral)	4.2	-9.1	[3]
GeNi₂O₄ (octahedral)	4.2	-6.4	[3]
NiCr₂O₄ (tetrahedral)	4.2	+6.3	[3]
NiRh₂O₄ (tetrahedral)	4.2	+2.5	[3]
Ni nanoparticle composites	4	3.4 ± 0.9	[4]
NiCr₂O₄	4.2	44.6	[5]

Table 2: Isomer Shifts and Quadrupole Splittings for Selected Nickel Compounds.

Compound	Temperature (K)	Isomer Shift (δ) (mm/s)	Quadrupole Splitting (ΔE_Q) (mm/s)	Reference
NiFe₂O₄	4.2	0.02 ± 0.03	-	[3]
GeNi₂O₄	4.2	0.01 ± 0.03	-	[3]
NiCr₂O₄	4.2	-0.02 ± 0.03	-	[3]
NiRh₂O₄	4.2	-0.03 ± 0.03	-	[3]
Ni nanoparticle composites	60	-0.01 ± 0.03	0.00 ± 0.02	[4]
Ni nanoparticle composites	4	0.0 ± 0.1	-0.3 ± 0.8	[4]

Note: Isomer shifts are typically reported relative to a standard material, often the source matrix or a reference absorber. Due to the small magnitude of ⁶¹Ni isomer shifts, they are often difficult to resolve and may be dominated by the second-order Doppler shift.[2]

III. Experimental Protocols

Radioactive Source Preparation (⁶¹Co)

Objective: To produce a ⁶¹Co Mössbauer source via the ⁶²Ni(γ,p)⁶¹Co nuclear reaction.

Materials:

• ⁶²Ni-enriched (typically >95%) alloy foil (e.g., ⁶²Ni₀.₈₅Cr₀.₁₅). The chromium helps to ensure a single, unsplit emission line.

• Electron Linear Accelerator (LINAC) capable of producing high-energy bremsstrahlung radiation.

Protocol:

• Target Preparation: The ⁶²Ni-enriched alloy foil is mounted on a water-cooled target holder to dissipate heat during irradiation.

• Irradiation: The target is irradiated with bremsstrahlung photons produced by a high-energy electron beam from a LINAC. Typical electron beam energies are in the range of 30-100 MeV.[1][6] The irradiation time is typically on the order of 1-2 hours.

• Cooling: After irradiation, the source is allowed to cool for a short period to allow short-lived activation products to decay.

• Mounting: The activated source foil is quickly mounted onto the velocity transducer of the Mössbauer spectrometer. Due to the short half-life of ⁶¹Co, the experiment must be commenced promptly after irradiation.

Absorber (Sample) Preparation

Objective: To prepare a solid-state sample of a nickel-containing compound suitable for Mössbauer spectroscopy.

Materials:

• Nickel-containing compound of interest (powder, foil, etc.).

• If the natural abundance of ⁶¹Ni (1.14%) is too low for a sufficient signal, ⁶¹Ni-enriched material may be required.

• Inert, low-Z filler material (e.g., boron nitride, sucrose) for powdered samples.

• Sample holder (e.g., a plastic or aluminum ring).

• Parafilm or Kapton tape.

• Hydraulic press (for pelletizing).

Protocol:

• Sample Form:

  • Foils: Metallic foils can be used directly if they are of a suitable and uniform thickness.

  • Powders: The powdered sample is typically mixed with an inert filler material to ensure a uniform distribution and to achieve the desired thickness.

• Optimal Thickness: The optimal absorber thickness is a compromise between maximizing the resonant absorption and minimizing non-resonant electronic absorption. A precise calculation for the 67.4 keV gamma ray of ⁶¹Ni is complex, but a general guideline is to aim for an effective thickness that results in a measurable absorption effect without excessive line broadening. For powdered samples, a typical thickness is on the order of 0.5 g/cm² of the nickel compound.[4]

• Encapsulation:

  • The powdered sample mixture is uniformly spread in the sample holder.

  • The holder is then sealed with Parafilm or Kapton tape.

  • Alternatively, the powder can be pressed into a self-supporting pellet using a hydraulic press.

• Mounting: The sample holder is mounted in the cryostat in the path of the gamma-ray beam.

Velocity Calibration

Objective: To establish a precise relationship between the channel number of the multichannel analyzer and the Doppler velocity.

Materials:

• Standard reference absorber, typically a thin α-iron foil (~25 µm). While α-iron is the standard for ⁵⁷Fe Mössbauer spectroscopy, its well-characterized six-line spectrum can also be used to calibrate the velocity scale for ⁶¹Ni spectroscopy.

• Alternatively, a laser interferometer can be used for absolute velocity calibration.

Protocol:

• Reference Spectrum Acquisition: A Mössbauer spectrum of the α-iron foil is recorded at room temperature.

• Peak Position Determination: The channel numbers corresponding to the centroids of the six absorption peaks of the α-iron spectrum are determined by fitting the spectrum with Lorentzian line shapes.

• Velocity Assignment: The known velocity positions of the six lines of a standard α-iron spectrum are used to create a calibration curve (channel number vs. velocity).

• Linear Fit: A linear regression is performed on the data points to obtain a conversion factor (mm/s per channel). This calibration is then applied to the ⁶¹Ni Mössbauer spectra. The velocity range for ⁶¹Ni can be significantly larger than for ⁵⁷Fe, especially for magnetically ordered materials, potentially exceeding ±10 mm/s.[2]

Data Acquisition

Objective: To acquire a ⁶¹Ni Mössbauer spectrum.

Protocol:

• System Setup: The source is mounted on the velocity transducer, and the sample is placed in the cryostat. The detector and electronics are powered on and allowed to stabilize.

• Energy Gating: The single-channel analyzer (SCA) is set to select the 67.4 keV gamma-ray peak from the detector output, minimizing the contribution from background radiation.

• MCA Settings:

  • The multichannel analyzer is operated in time-scale mode, synchronized with the velocity transducer's waveform.

  • The number of channels is typically set to 512 or 1024.

  • The dwell time per channel is determined by the frequency of the velocity transducer and the number of channels.

• Data Collection: Data is accumulated over a period ranging from several hours to several days, depending on the source activity, the concentration of ⁶¹Ni in the sample, and the desired signal-to-noise ratio. For synchrotron-based measurements, a reasonable spectrum can often be obtained in about 24 hours.[5]

• Spectrum Folding: If a symmetric velocity waveform is used, the two halves of the spectrum (corresponding to positive and negative velocities) can be "folded" to improve the statistics.

IV. Visualizations

Caption: Experimental workflow for Nickel-61 Mössbauer spectroscopy.

Caption: Schematic of a radioactive source-based ⁶¹Ni Mössbauer spectrometer.

Caption: Schematic of a synchrotron-based ⁶¹Ni Mössbauer spectroscopy setup.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. scispace.com [scispace.com]
• 3. pubs.aip.org [pubs.aip.org]
• 4. researchgate.net [researchgate.net]
• 5. escholarship.org [escholarship.org]
• 6. ak-guetlich.chemie.uni-mainz.de [ak-guetlich.chemie.uni-mainz.de]

Applications of ⁶¹Ni in Mössbauer Spectroscopy for Materials Science: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

⁶¹Ni Mössbauer spectroscopy is a powerful, albeit less common, analytical technique in materials science for probing the local electronic and magnetic environment of nickel atoms. This method is based on the Mössbauer effect, the recoil-free emission and resonant absorption of gamma rays by atomic nuclei. By analyzing the subtle shifts and splittings in the nuclear energy levels of the ⁶¹Ni isotope, researchers can glean valuable information about the valence state, spin state, chemical bonding, and magnetic properties of nickel-containing materials. Recent advancements, particularly the use of synchrotron radiation, have expanded the applicability of this technique to a wider range of materials, including nanoparticles and complex biological molecules.

This document provides detailed application notes and experimental protocols for utilizing ⁶¹Ni Mössbauer spectroscopy in materials science research.

Key Applications in Materials Science

⁶¹Ni Mössbauer spectroscopy finds applications in various domains of materials science, offering unique insights into the structure-property relationships of nickel-based materials.

Characterization of Magnetic Materials

A primary application of ⁶¹Ni Mössbauer spectroscopy is the investigation of magnetic properties in nickel alloys, oxides, and spinels. The technique is highly sensitive to the magnetic hyperfine field at the nickel nucleus, which is proportional to the local magnetic moment of the Ni atom.

• Nickel Spinels: Studies on nickel spinels such as NiFe₂O₄ and NiCr₂O₄ have utilized ⁶¹Ni Mössbauer spectroscopy to determine the sign and magnitude of the magnetic hyperfine field at the Ni²⁺ ions.[1][2] This information is crucial for understanding the magnetic ordering and exchange interactions within these materials. For instance, it has been shown that the hyperfine fields of Ni²⁺ ions in octahedral sites are negative, while those at tetrahedral sites are positive.[1][2]

• Nickel-Based Alloys: The magnetic hyperfine interaction in alloys like FeNi can be studied to understand the local magnetic environment of the nickel atoms.[1]

Analysis of Nanoparticles and Catalysts

The advent of synchrotron-based ⁶¹Ni Mössbauer spectroscopy has enabled the characterization of nanoscale materials, which are often difficult to study with conventional techniques due to small sample volumes and the challenges of preparing radioactive sources.

• Nickel Nanoparticles: Researchers have successfully measured the Mössbauer spectra of nickel-based nanoparticles, including those with hexagonal close-packed (hcp) structures.[3][4][5][6] These studies have revealed information about the internal magnetic field and atomic magnetic moment of the nanoparticles, helping to distinguish between different phases such as hcp-Ni and nickel carbide (Ni₃C).[3][4][5][6]

• Electrocatalysts: The technique has been employed to investigate the structure of atomically dispersed NiNₓ sites in Ni, N-doped carbon electrocatalysts for CO₂ reduction.[7][8] By using ⁶¹Ni-enriched catalysts, researchers were able to identify the high-spin Ni²⁺ character of the active sites, providing crucial insights for the design of more efficient catalysts.[7][8]

Coordination Chemistry and Bioinorganic Systems

⁶¹Ni Mössbauer spectroscopy is also a valuable tool for studying the coordination environment and electronic structure of nickel in coordination complexes and metalloproteins.

• Coordination Complexes: The technique can provide information on the geometry and bonding in nickel complexes. For example, a linear Ni amido complex was studied to investigate its large quadrupole splitting, which is sensitive to the electric field gradient at the nickel nucleus.[9]

• Metalloproteins: The feasibility of studying metalloproteins has been demonstrated with ⁶¹Ni-substituted rubredoxin, paving the way for future investigations of Ni-containing enzymes like hydrogenases.[9]

Quantitative Data Summary

The following tables summarize key quantitative data obtained from ⁶¹Ni Mössbauer spectroscopy studies on various materials.

Table 1: Hyperfine Fields in Nickel Spinels at Liquid Helium Temperature [1][2]

Spinel Compound	Nickel Site	Applied External Field (T)	Effective Magnetic Field (T)	Hyperfine Field (T)
NiFe₂O₄	Octahedral	0	9.7 ± 0.3	-9.7 ± 0.3
5.0	4.6 ± 0.3
NiCr₂O₄	Octahedral	0	6.4 ± 0.3	-6.4 ± 0.3
4.8	1.6 ± 0.3
NiFe₀.₃Cr₁.₇O₄	Tetrahedral	0	63.0 ± 1.0	+63.0 ± 1.0
5.0	68.0 ± 1.0
NiRh₂O₄	Tetrahedral	0	2.5 ± 0.5	+2.5 ± 0.5
4.8 (at 36 K)	6.8 ± 0.8
GeNi₂O₄	Octahedral	0	8.8 ± 0.3	-8.8 ± 0.3
4.8	3.9 ± 0.3

Table 2: Mössbauer Parameters of Nickel Nanoparticles and Electrocatalysts

Material	Temperature (K)	Isomer Shift (mm/s)	Quadrupole Splitting (mm/s)	Hyperfine Field (T)	Reference
hcp-Ni Nanoparticles	60	-0.01 ± 0.03	0.00 ± 0.02	0.0 ± 0.2	[4]
4	0.0 ± 0.1	-0.3 ± 0.8	3.4 ± 0.9	[4]
Bulk fcc-Ni Metal	20	-0.02 ± 0.04	0.0 ± 0.1	7.7 ± 0.2	[3]
⁶¹NiPACN-0.1 wt%	5	-	-	5.4 ± 0.4	[7]
⁶¹NiPACN-0.5 wt%	5	-	-	5.4 ± 0.4	[7]
⁶¹NiPACN-1 wt%	5	-	-	8.25 ± 0.45	[7]

Table 3: Mössbauer Parameters of a Ni Coordination Complex [9]

Complex	Temperature (K)	Vzz (10²¹ V/m²)	η
⁶¹Ni{N(SiMe₃)Dipp}₂	~4.2	+11.5	-

Experimental Protocols

Protocol 1: Conventional ⁶¹Ni Mössbauer Spectroscopy (Transmission Geometry)

This protocol describes a typical setup for a conventional ⁶¹Ni Mössbauer spectroscopy experiment using a radioactive source.

1. Source Preparation:

• The ⁶¹Co parent isotope is typically produced via the ⁶²Ni(γ,p)⁶¹Co reaction.[1][10]

• A ⁶²Ni-enriched target, often an alloy like ⁶²NiCr (15%), is irradiated with high-energy bremsstrahlung radiation from a linear accelerator.[1]

• The short half-life of ⁶¹Co (1.7 hours) necessitates repeated irradiations.[1] The source should be housed in a cubic, non-magnetic, and metallic environment to ensure a single emission line.[1]

2. Spectrometer Setup:

• A transmission geometry is commonly used, where the gamma rays pass through the absorber (sample).

• The spectrometer consists of a velocity transducer to modulate the energy of the gamma rays via the Doppler effect, a cryostat to cool both the source and absorber, and a detector.

• A NaI scintillator crystal coupled with a photomultiplier tube can be used for detection.[2]

• For measurements in an external magnetic field, a superconducting magnet is employed.[2] The detector must be shielded from the magnetic stray fields.[2]

3. Sample Preparation:

• The material to be studied (the absorber) is typically in powder form.

• The powder is pressed into a pellet of uniform thickness.

• For materials with low natural abundance of ⁶¹Ni (1.14%), isotopic enrichment of the sample may be necessary to obtain a sufficient signal-to-noise ratio.

4. Data Acquisition:

• The source and absorber are cooled to a low temperature (e.g., liquid helium temperature) in the cryostat to increase the recoil-free fraction (Lamb-Mössbauer factor).

• The velocity transducer moves the source relative to the absorber over a range of velocities.

• The detector records the number of gamma rays transmitted through the sample as a function of the source velocity.

• The resulting Mössbauer spectrum is a plot of transmission versus velocity.

5. Data Analysis:

• The experimental spectrum is fitted with theoretical Lorentzian lines using a least-squares fitting program (e.g., MOSFUN).[2]

• A ⁶¹Ni Mössbauer spectrum with a hyperfine magnetic field consists of 12 transitions due to the nuclear spin states of the ground (I=3/2) and excited (I=5/2) states.[3]

• From the positions and intensities of the absorption lines, the hyperfine parameters (isomer shift, quadrupole splitting, and magnetic hyperfine field) are extracted.

Protocol 2: Synchrotron-Based ⁶¹Ni Mössbauer Spectroscopy (SR-MS)

This protocol outlines the experimental procedure for synchrotron-based ⁶¹Ni Mössbauer absorption spectroscopy, which has the advantage of not requiring a radioactive source and being suitable for small sample quantities.

1. Synchrotron Beamline Setup:

• The experiment is performed at a synchrotron facility with a dedicated nuclear resonant scattering (NRS) beamline.[3]

• Synchrotron radiation (SR) from an undulator is monochromatized to the 67.4 keV energy of the first nuclear excited state of ⁶¹Ni using a high-heat-load monochromator (e.g., Si(333)).[3][11]

• A low-energy noise filter is used to block unwanted X-rays.[3]

2. Experimental Arrangement (Energy Domain):

• The monochromatized SR beam passes through the sample (transmitter).

• Downstream of the sample, the SR is scattered by a ⁶¹Ni-enriched standard energy scatterer (e.g., ⁶¹Ni₈₆V₁₄ polycrystalline foil).[3][11]

• The energy of the scattered radiation is modulated by a conventional velocity transducer connected to the scatterer.[3][11]

• The nuclear resonant scattering is detected by a detector (e.g., an avalanche photodiode - APD). To enhance the signal, internal conversion electrons can be detected, which is facilitated by a windowless setup with the detector in close proximity to the scatterer.[3][4]

• A time window is set to separate the delayed nuclear resonant scattering from the prompt electronic scattering.[5]

3. Sample Preparation:

• Samples can be powders, thin films, or solutions.

• For powdered samples, they are typically pressed into pellets.[3][4] The thickness is optimized for absorption.

• For dilute samples like metalloproteins, longer path length sample holders can be used to compensate for the low ⁶¹Ni concentration.[9][12]

• A significant advantage of SR-MS is the ability to measure samples without ⁶¹Ni enrichment.[3][4]

4. Data Acquisition:

• The sample is placed in a cryostat for low-temperature measurements.

• The velocity transducer scans the energy range around the nuclear resonance.

• The detector counts the number of nuclear resonant scattered photons (or conversion electrons) as a function of the velocity of the standard scatterer.

• The measurement time for a reasonable spectrum can be on the order of a day.[9][12]

5. Data Analysis:

• The resulting energy-domain Mössbauer spectrum is analyzed similarly to conventional Mössbauer spectra.

• Software such as MossWinn or Recoil can be used for fitting the spectra.[9][13][14]

• The hyperfine parameters are extracted from the fitted spectrum.

Visualizations

Experimental Workflows

Caption: Workflow for a conventional ⁶¹Ni Mössbauer spectroscopy experiment.

Caption: Workflow for a synchrotron-based ⁶¹Ni Mössbauer spectroscopy experiment.

Logical Relationships

Caption: Relationship between hyperfine interactions and derived material properties.

References

• 1. Mössbauer spectroscopy of 61Ni - Symposia of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. 61Ni synchrotron radiation-based Mössbauer spectroscopy of nickel-based nanoparticles with hexagonal structure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. spring8.or.jp [spring8.or.jp]
• 6. 61Ni synchrotron radiation-based Mössbauer spectroscopy of nickel-based nanoparticles with hexagonal structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. osti.gov [osti.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. escholarship.org [escholarship.org]
• 10. ak-guetlich.chemie.uni-mainz.de [ak-guetlich.chemie.uni-mainz.de]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]
• 13. researchgate.net [researchgate.net]
• 14. Mosstool - Learn [mosstool.com]

Application Notes and Protocols for Studying Magnetic Properties of Alloys using Nickel-61

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing Nickel-61 (⁶¹Ni) isotopes in the investigation of magnetic properties of various alloys. The primary techniques covered are ⁶¹Ni Mössbauer Spectroscopy and ⁶¹Ni Nuclear Magnetic Resonance (NMR) Spectroscopy.

Introduction to Nickel-61 Spectroscopy

Nickel-61 is a stable isotope of nickel with a natural abundance of 1.14%.[1] Its non-zero nuclear spin (I=3/2) and magnetic dipole moment make it a valuable probe for studying local magnetic environments in nickel-containing materials.[1] Both Mössbauer and NMR spectroscopies exploit these nuclear properties to provide insights into hyperfine interactions, which are sensitive to the magnetic ordering, electron distribution, and local atomic structure within an alloy.

Due to the low natural abundance and relatively low gyromagnetic ratio of ⁶¹Ni, these techniques can be challenging and often benefit from isotopic enrichment of the samples.[1] However, the unique information they provide about the local magnetic fields and electronic structure at the nickel nucleus is often unattainable with other characterization methods.

Section 1: ⁶¹Ni Mössbauer Spectroscopy

⁶¹Ni Mössbauer spectroscopy is a powerful technique for determining the hyperfine magnetic fields at nickel nuclei in magnetic alloys. The splitting of the nuclear energy levels, caused by the interaction of the nuclear magnetic moment with the internal magnetic field (Zeeman effect), provides direct information about the magnitude and direction of the local magnetic field.

Core Principles

The fundamental principle of Mössbauer spectroscopy involves the resonant and recoil-free emission and absorption of gamma rays. For ⁶¹Ni, the 67.4 keV gamma-ray transition is utilized. In a magnetic material, the nuclear energy levels are split, resulting in a characteristic six-line absorption spectrum (a sextet). The separation of these lines is directly proportional to the hyperfine magnetic field at the ⁶¹Ni nucleus.

Applications in Alloy Characterization

• Determination of Hyperfine Magnetic Fields: Directly measure the magnitude of the internal magnetic field at the ⁶¹Ni nucleus, which is crucial for understanding the magnetic state of the alloy.

• Phase Analysis: Distinguish between different magnetic and non-magnetic phases within an alloy, as each phase will exhibit a distinct Mössbauer spectrum.

• Study of Disordered and Nanocrystalline Alloys: Investigate the distribution of hyperfine fields in structurally disordered or nanocrystalline alloys, providing insights into the range of local magnetic environments.[2]

• Investigation of Local Magnetic Structure: By applying an external magnetic field, the orientation of the internal magnetic fields relative to the crystal axes can be determined.

Data Presentation: Hyperfine Fields in Nickel-Based Alloys

Alloy System	Composition	Temperature (K)	Hyperfine Magnetic Field (T)	Reference(s)
Iron-Nickel (Fe-Ni)	Fe₇₀Ni₃₀	300	34.0 (sextet component)	[3]
Fe₆₅Ni₃₅	300	27.3 and 16.3 (two sextets)	[3]
Fe₆₀Ni₄₀	300	30.0	[3]
Fe₅₁Ni₄₉	Room Temp	~31.2 (mean value)
Nickel-Palladium (Ni-Pd)	Ni₉₀Pd₁₀	4.2	~7.6
Ni₅₅Pd₄₅	4.2	~3.1 (minimum)
Ni₁₀Pd₉₀	4.2	~17.3
Nickel-Manganese-Gallium (Ni-Mn-Ga)	Ni₂MnGa (Fe-doped)	Room Temp	Fe at Ni site: 8.6	[4]
Fe at Mn site: 14.6	[4]
Fe at Ga site: 14.5	[4]
Nickel Nanoparticles	Hexagonal Ni	4	3.4 ± 0.9	[5]

Experimental Protocol: ⁶¹Ni Mössbauer Spectroscopy of a Ferromagnetic Alloy

This protocol outlines the general steps for acquiring and analyzing ⁶¹Ni Mössbauer spectra of a ferromagnetic alloy.

1. Sample Preparation:

• Alloy Synthesis: Prepare the alloy of interest using standard metallurgical techniques such as arc melting, induction melting, or powder metallurgy. For alloys with low nickel content, enrichment with ⁶¹Ni may be necessary.

• Powder Preparation: The alloy is typically ground into a fine powder to ensure a random orientation of the crystallites and a uniform absorber thickness. The optimal particle size is typically in the range of 10-50 µm.

• Absorber Fabrication: The powder is uniformly dispersed and pressed into a sample holder, often mixed with a binder like boron nitride to ensure mechanical stability. The thickness of the absorber needs to be optimized to maximize the resonant absorption without excessive electronic absorption of the gamma rays.

2. Mössbauer Spectrometer Setup:

• Gamma-Ray Source: A common source for ⁶¹Ni Mössbauer spectroscopy is ⁶¹Co diffused into a non-magnetic host matrix like vanadium or chromium. The source is mounted on a velocity transducer.

• Velocity Transducer: This device moves the source relative to the absorber, Doppler modulating the energy of the emitted gamma rays.

• Cryostat: The sample (and often the source) is cooled to low temperatures (typically liquid helium temperature, 4.2 K) to increase the recoil-free fraction and to study the magnetic properties in the ordered state.

• Detector: A high-resolution gamma-ray detector, such as a Si(Li) or Ge detector, is used to count the transmitted gamma rays as a function of the source velocity.

3. Data Acquisition:

• The spectrometer is operated in transmission mode, where the detector is placed behind the sample.

• The velocity of the source is swept linearly over a range sufficient to cover all the absorption lines of the ⁶¹Ni spectrum.

• Data is collected over a period ranging from several hours to days, depending on the ⁶¹Ni concentration, absorber thickness, and source strength.

4. Data Analysis:

• The raw data (counts vs. velocity) is folded and plotted to obtain the Mössbauer spectrum.

• The spectrum is then fitted with a theoretical model using specialized software. For a simple ferromagnetic alloy, the spectrum is typically fitted with a single sextet, corresponding to a unique magnetic environment for the ⁶¹Ni nuclei.

• In the case of disordered alloys or multiple phases, a distribution of hyperfine fields may be required to adequately fit the spectrum. This provides information on the range of local magnetic environments experienced by the ⁶¹Ni atoms.[2]

• The primary parameters extracted from the fit are the isomer shift (δ), the quadrupole splitting (ΔE_Q), and the hyperfine magnetic field (B_hf).

Visualization of Experimental Workflow

Workflow for ⁶¹Ni Mössbauer Spectroscopy.

Section 2: ⁶¹Ni Nuclear Magnetic Resonance (NMR) Spectroscopy

⁶¹Ni NMR spectroscopy is a complementary technique to Mössbauer spectroscopy for probing the local magnetic and electronic environment of nickel atoms in alloys. It is particularly sensitive to the local chemical environment and can provide information on different nickel sites within a crystal structure.

Core Principles

NMR spectroscopy relies on the interaction of the nuclear magnetic moment with an external magnetic field. The ⁶¹Ni nuclei in a sample will align with the applied field and can be excited by radiofrequency pulses. The resonance frequency of the ⁶¹Ni nucleus is sensitive to its local electronic environment, giving rise to the chemical shift. In magnetic materials, the large internal fields can significantly shift the resonance frequency (hyperfine shift).

Applications in Alloy Characterization

• Site-Specific Information: Distinguish between crystallographically inequivalent nickel sites in ordered alloys.

• Chemical Shift Analysis: The chemical shift provides information about the local electronic structure and bonding around the nickel atom.

• Study of Paramagnetic Systems: While challenging, ⁶¹Ni NMR can be applied to paramagnetic alloys to study the hyperfine interactions and spin dynamics.

• Knight Shift Measurements: In metallic systems, the Knight shift provides information about the density of states at the Fermi level.

Data Presentation: ⁶¹Ni NMR Parameters for Selected Nickel Compounds

Compound	Isotropic Chemical Shift (δ_iso) (ppm)	Quadrupolar Coupling Constant (C_Q) (MHz)	Reference(s)
Ni(cod)₂	965 ± 10	2.0 ± 0.3	[6][7]
Ni[P(OPh)₃]₄	-	< 3.5	[6][7]
Ni(PPh₃)₄	515 ± 10	0.05 ± 0.01	[6][7]

Note: Data for paramagnetic alloys is scarce due to significant line broadening. The presented data is for diamagnetic nickel complexes to illustrate the type of information obtainable.

Experimental Protocol: Solid-State ⁶¹Ni NMR of a Paramagnetic Alloy

This protocol provides a general guideline for performing solid-state ⁶¹Ni NMR on a paramagnetic alloy. Due to the challenges associated with paramagnetism (large shifts and broad lines), specialized techniques are often required.

1. Sample Preparation:

• Isotopic Enrichment: Due to the low natural abundance and sensitivity of ⁶¹Ni, isotopic enrichment of the alloy with ⁶¹Ni is highly recommended, and often essential for paramagnetic samples.

• Powder Preparation: The alloy should be in a fine powder form to allow for efficient packing into an NMR rotor and to enable magic-angle spinning (MAS).

• Rotor Packing: The powdered sample is carefully packed into a zirconia NMR rotor (typically 1.3 to 7 mm in diameter). The packing should be as dense and uniform as possible to ensure good spectral resolution.

2. NMR Spectrometer Setup:

• High-Field Magnet: A high-field NMR spectrometer (e.g., 14.1 T or higher) is desirable to increase sensitivity and spectral dispersion.

• Solid-State NMR Probe: A probe capable of magic-angle spinning is crucial for averaging anisotropic interactions and narrowing the spectral lines.

• Wideband RF Capabilities: The probe and spectrometer must be capable of exciting and detecting signals over a very wide frequency range due to the large paramagnetic shifts.

3. Data Acquisition:

• Magic-Angle Spinning (MAS): The sample is spun at a high and stable rate (typically >10 kHz) at the magic angle (54.74°) to the external magnetic field.

• Pulse Sequence: A simple pulse-acquire sequence or a Hahn-echo sequence is often used. For broad lines, very short and high-power radiofrequency pulses are necessary to excite the entire spectral width.

• Wide Sweep Widths: A very large spectral window (several MHz) must be acquired to encompass the potentially large paramagnetic shifts.

• Signal Averaging: A large number of scans are typically required to achieve an adequate signal-to-noise ratio.

4. Data Analysis:

• Fourier Transformation: The acquired time-domain signal (Free Induction Decay) is Fourier transformed to obtain the frequency-domain NMR spectrum.

• Phase and Baseline Correction: The spectrum is phased and the baseline is corrected to obtain a clean absorption spectrum.

• Peak Identification and Assignment: The observed resonances are assigned to different nickel sites in the alloy based on their chemical shifts and intensities. Theoretical calculations (e.g., DFT) can aid in the assignment.

• Line Shape Analysis: The line shape of the resonances can provide information about structural disorder and dynamic processes.

Visualization of Logical Relationships in ⁶¹Ni NMR

References

• 1. (61Ni) Nickel NMR [chem.ch.huji.ac.il]
• 2. ias.ac.in [ias.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. 61Ni synchrotron radiation-based Mössbauer spectroscopy of nickel-based nanoparticles with hexagonal structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Structural and Crystallographic Information from 61Ni Solid-State NMR Spectroscopy: Diamagnetic Nickel Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Nickel-61 as a Probe in Condensed Matter Physics: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The stable isotope Nickel-61 (⁶¹Ni), with its nuclear spin of I = 3/2, serves as a sensitive local probe for investigating the magnetic and electronic properties of nickel-containing materials in condensed matter physics. Its utility stems from the ability to interact with its local environment through hyperfine interactions, which can be precisely measured using techniques such as Mössbauer spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, and Nuclear Inelastic Scattering (NIS). These methods provide invaluable insights into phenomena like magnetic ordering, spin dynamics, local coordination environments, and lattice dynamics.

This document provides detailed application notes and experimental protocols for utilizing ⁶¹Ni as a probe in condensed matter physics research.

Key Applications of ⁶¹Ni Probes

Nickel-61 is employed in several advanced spectroscopic techniques to elucidate the microscopic properties of materials. The primary applications include:

• ⁶¹Ni Mössbauer Spectroscopy: This technique is particularly powerful for studying magnetic properties. It allows for the determination of the magnitude and sign of the internal magnetic hyperfine field at the nickel nucleus, providing direct information on the magnetic state of the Ni atoms. It can also be used to investigate the local symmetry of the Ni site through the quadrupole splitting and the oxidation state through the isomer shift. Synchrotron-based ⁶¹Ni Mössbauer spectroscopy has expanded the applicability of this technique to samples without isotopic enrichment.[1][2]

• ⁶¹Ni Nuclear Magnetic Resonance (NMR) Spectroscopy: Solid-state ⁶¹Ni NMR is a valuable tool for probing the local electronic structure and coordination environment of nickel in diamagnetic and paramagnetic materials. The chemical shift provides information about the local electronic environment, while the quadrupole coupling constant is sensitive to the symmetry of the charge distribution around the nucleus. However, the low natural abundance (1.14%) and the quadrupolar moment of the ⁶¹Ni nucleus present experimental challenges, often requiring isotopic enrichment and specialized techniques.[3][4]

• ⁶¹Ni Nuclear Inelastic Scattering (NIS): NIS, also known as Nuclear Resonant Vibrational Spectroscopy (NRVS), is a synchrotron-based technique used to determine the phonon density of states (PDOS) projected onto the vibrational modes of the probe isotope.[5][6] In principle, ⁶¹Ni NIS can provide element-specific information about the lattice dynamics of nickel-containing materials, which is crucial for understanding their thermal and vibrational properties. However, experimental realization of ⁶¹Ni NIS is challenging and not as established as for other Mössbauer isotopes like ⁵⁷Fe.[5]

Data Presentation: Quantitative Parameters

The following tables summarize key quantitative data obtained from ⁶¹Ni Mössbauer and NMR spectroscopy studies on various materials.

Table 1: ⁶¹Ni Mössbauer Spectroscopy Hyperfine Parameters

Material	Technique	Temperature (K)	Hyperfine Magnetic Field (Bhf) (T)	Isomer Shift (mm/s)	Quadrupole Splitting (mm/s)	Reference
Ni metal	SR-based Mössbauer	-	7.7 ± 0.2	-	-	[1]
hcp-Ni nanoparticles	SR-based Mössbauer	4	3.4 ± 0.9	-	-	[1][2]
NiFe₂O₄ (octahedral)	Mössbauer	4.2	-9.6 ± 0.3	-0.015 ± 0.005	-0.003 ± 0.005	[7]
NiFe₀.₃Cr₁.₇O₄ (tetrahedral)	Mössbauer	4.2	+63.0 ± 1.0	-0.010 ± 0.005	+0.005 ± 0.005	[7]
NiRh₂O₄ (tetrahedral)	Mössbauer	36	+2.5 ± 0.8	-	-	[7]
GeNi₂O₄ (octahedral)	Mössbauer	4.2	6.4 ± 0.3	-	-	[7]

Note: Isomer shifts are typically reported relative to a standard, which can vary between studies. Sign conventions for the hyperfine field indicate the direction of the field relative to the magnetization.

Table 2: ⁶¹Ni Solid-State NMR Parameters for Diamagnetic Compounds

Compound	Isotropic Chemical Shift (δiso) (ppm)	Quadrupole Coupling Constant (CQ) (MHz)	Asymmetry Parameter (η)	Span (Ω) (ppm)	Skew (κ)	Reference
Ni(cod)₂	965 ± 10	2.0 ± 0.3	0.5 ± 0.2	1700 ± 50	-0.15 ± 0.05	[8][9]
Ni[P(OPh)₃]₄	-	< 3.5	-	-	-	[8][9]
Ni(PPh₃)₄	515 ± 10	0.05 ± 0.01	0.0 ± 0.2	50 ± 50	0.5 ± 0.5	[8][9]

Note: Chemical shifts are referenced to Ni(CO)₄.

Experimental Protocols

This section provides detailed methodologies for key experiments involving ⁶¹Ni as a probe.

Protocol 1: Synchrotron-Based ⁶¹Ni Mössbauer Spectroscopy

This protocol is adapted for a typical synchrotron radiation facility.

1. Sample Preparation:

• For powders: The sample should be finely ground to ensure uniform thickness. The optimal thickness depends on the Ni concentration and the natural abundance of ⁶¹Ni. For non-enriched samples, a larger amount of material will be required. The powder is typically pressed into a pellet and mounted in a sample holder.

• For thin films: The film should be deposited on a substrate that is transparent to the 67.4 keV gamma rays of ⁶¹Ni.

• Isotopic Enrichment: While synchrotron sources allow for measurements on non-enriched samples, enriching the sample with ⁶¹Ni can significantly improve the signal-to-noise ratio and reduce measurement time.[10] Enrichment can be achieved through various methods, including gas centrifugation of volatile nickel compounds or electromagnetic isotope separation.[11][12][13]

2. Experimental Setup:

• Source: Synchrotron radiation from an undulator is used as the source of X-rays.

• Monochromator: A high-resolution monochromator is required to select the 67.4 keV X-rays corresponding to the ⁶¹Ni nuclear transition. This often involves a combination of a high-heat-load monochromator and a nested high-resolution monochromator.

• Velocity Transducer: A Mössbauer drive is used to impart a Doppler velocity to a single-line ⁶¹Ni-containing absorber (the "scatterer" or energy standard), which is placed after the sample.[1]

• Detector: A fast detector, such as an avalanche photodiode (APD) detector, is used to measure the transmitted or scattered radiation. Time-gating electronics are crucial to separate the delayed nuclear resonant signal from the prompt electronic scattering.[1]

3. Data Acquisition:

• Mount the sample in a cryostat or furnace to control the temperature.

• Align the sample in the X-ray beam.

• The synchrotron X-ray beam passes through the sample and then impinges on the moving single-line scatterer.

• The detector, placed after the scatterer, measures the intensity of the transmitted radiation as a function of the velocity of the scatterer.

• Data is collected by repeatedly scanning the velocity range. The measurement time can range from several hours to days, depending on the sample and the desired statistics.[2]

4. Data Analysis:

• The raw data (counts vs. velocity) is folded and calibrated.

• The resulting Mössbauer spectrum is fitted using specialized software (e.g., MossWinn, Recoil, SYNCmoss).[14][15][16][17][18]

• The fitting model typically involves Lorentzian line shapes and takes into account hyperfine parameters such as the isomer shift, quadrupole splitting, and magnetic hyperfine field.

• For complex spectra, a distribution of hyperfine fields may be necessary to accurately model the data.

Workflow for ⁶¹Ni Synchrotron-Based Mössbauer Spectroscopy.

Protocol 2: Solid-State ⁶¹Ni Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol outlines the general steps for acquiring solid-state ⁶¹Ni NMR spectra.

1. Sample Preparation:

• Sample Quantity: Due to the low sensitivity of ⁶¹Ni, a significant amount of sample (typically >100 mg) is required, and isotopic enrichment is highly recommended.[4]

• Packing: The powdered sample must be packed uniformly into a solid-state NMR rotor (e.g., zirconia rotor). Uneven packing can lead to poor magic-angle spinning (MAS) stability and broadened lines.

2. Experimental Setup:

• Spectrometer: A high-field solid-state NMR spectrometer is essential to improve sensitivity and resolution.

• Probe: A solid-state NMR probe capable of MAS is required. The probe must be tuned to the ⁶¹Ni Larmor frequency (e.g., ~17.8 MHz at 4.7 T).

3. Data Acquisition:

• Insert the packed rotor into the probe and place the probe in the magnet.

• Spin the sample at the desired MAS rate. Typical spinning speeds are in the range of 5-15 kHz.

• Tune and match the probe to the ⁶¹Ni frequency.

• Determine the 90° pulse width for ⁶¹Ni.

• Acquire the ⁶¹Ni NMR spectrum using an appropriate pulse sequence. A simple pulse-acquire sequence or a spin-echo sequence is often used.

• Due to the low sensitivity, a large number of scans will be required, leading to long acquisition times.

4. Data Processing and Analysis:

• The raw free induction decay (FID) is Fourier transformed to obtain the frequency-domain spectrum.

• The spectrum is phased and baseline corrected.

• The chemical shift is referenced to a standard, such as Ni(CO)₄.[8][9]

• The spectrum is then analyzed to extract parameters such as the isotropic chemical shift, quadrupolar coupling constant, and asymmetry parameter. This often involves simulating the spectrum using specialized software (e.g., TopSpin, VnmrJ, ssNake).[3][19][20]

Workflow for Solid-State ⁶¹Ni NMR Spectroscopy.

Protocol 3: ⁶¹Ni Nuclear Inelastic Scattering (NIS) - A Generalized Approach

As of late 2025, detailed experimental protocols for ⁶¹Ni NIS are not widely available in the literature. The following is a generalized protocol based on the principles of NIS established for other isotopes like ⁵⁷Fe.[6][21][22][23][24][25][26]

1. Sample Preparation:

• Isotopic Enrichment: Due to the low natural abundance of ⁶¹Ni and the nature of the NIS experiment, isotopic enrichment of the sample is likely essential for a successful measurement.

• Sample Form: The sample should be in a solid form (powder or foil) and of sufficient quantity to provide a measurable signal.

2. Experimental Setup (Synchrotron-Based):

• High-Resolution Monochromator: An extremely high-resolution monochromator (on the order of meV) is required to scan the incident X-ray energy across the vibrational energy range.

• Sample Environment: A cryostat is necessary to cool the sample to low temperatures to reduce multiphonon scattering and sharpen the phonon features.

• Detector: A large solid-angle, high-efficiency detector is needed to collect the inelastic scattered photons. Time-gating is used to suppress electronic scattering.

3. Data Acquisition:

• The energy of the incident X-ray beam is scanned in small steps around the 67.4 keV resonance energy of ⁶¹Ni.

• At each energy step, the intensity of the inelastically scattered photons is measured.

• The energy range of the scan should cover the expected range of phonon energies in the material.

4. Data Analysis:

• The raw NIS spectrum (intensity vs. incident energy) is corrected for background and instrumental functions.

• The single-phonon scattering contribution is extracted from the spectrum. This may involve a deconvolution procedure to remove the effects of multiphonon scattering.[26]

• The resulting single-phonon spectrum is directly related to the ⁶¹Ni-projected phonon density of states (PDOS).

Generalized Workflow for ⁶¹Ni Nuclear Inelastic Scattering.

Conclusion

Nickel-61 is a valuable probe for gaining atom-specific insights into the properties of nickel-containing materials. While ⁶¹Ni Mössbauer spectroscopy and solid-state NMR are established techniques with clear protocols, the application of ⁶¹Ni Nuclear Inelastic Scattering remains an emerging field with significant potential. The protocols and data presented here provide a comprehensive guide for researchers looking to employ these powerful techniques in their study of condensed matter systems. Further developments in instrumentation and isotopic enrichment techniques will undoubtedly expand the scope and applicability of ⁶¹Ni as a probe in the future.

References

• 1. spring8.or.jp [spring8.or.jp]
• 2. 61Ni synchrotron radiation-based Mössbauer spectroscopy of nickel-based nanoparticles with hexagonal structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. (61Ni) Nickel NMR [chem.ch.huji.ac.il]
• 5. mdpi.com [mdpi.com]
• 6. nucssp.rmki.kfki.hu [nucssp.rmki.kfki.hu]
• 7. pubs.aip.org [pubs.aip.org]
• 8. researchgate.net [researchgate.net]
• 9. Structural and Crystallographic Information from 61Ni Solid-State NMR Spectroscopy: Diamagnetic Nickel Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Interpretation Software | Mössbauer spectrometers [mossbauer-spectrometers.com]
• 15. Mosstool - Learn [mosstool.com]
• 16. MossWinn about [mosswinn.com]
• 17. researchgate.net [researchgate.net]
• 18. SYNCmoss software package for fitting Mössbauer spectra measured with a synchrotron Mössbauer source - PMC [pmc.ncbi.nlm.nih.gov]
• 19. A software framework for analysing solid-state MAS NMR data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. scispace.com [scispace.com]
• 21. Nuclear resonance vibrational spectroscopy - Wikipedia [en.wikipedia.org]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. Nuclear inelastic scattering | Semantic Scholar [semanticscholar.org]
• 26. nucssp.rmki.kfki.hu [nucssp.rmki.kfki.hu]

Application Notes and Protocols for Nickel-61 Labeling in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nickel (Ni) is an essential trace element for various biological processes, acting as a key catalytic cofactor in a range of metalloenzymes. The stable isotope Nickel-61 (⁶¹Ni) serves as a valuable tool for investigating the structure, function, and metabolism of nickel-containing proteins and systems. Its nuclear spin of 3/2 makes it amenable to Nuclear Magnetic Resonance (NMR) spectroscopy, providing detailed insights into the local environment of the nickel ion within a protein. Furthermore, ⁶¹Ni can be quantified with high sensitivity and specificity using Inductively Coupled Plasma Mass Spectrometry (ICP-MS), enabling tracer studies to probe nickel uptake, distribution, and excretion in biological systems.

These application notes provide detailed protocols for the incorporation of ⁶¹Ni into proteins and cells, both in vivo and in vitro, as well as methods for sample preparation for subsequent analysis by NMR and ICP-MS.

Data Presentation

Table 1: Quantitative Parameters for ⁶¹Ni Labeling and Analysis

Parameter	Typical Value/Range	Analytical Method	Notes
Protein Concentration for NMR	0.3 - 0.5 mM (for proteins >20 kDa)	NMR Spectroscopy	Higher concentrations improve signal-to-noise but may lead to aggregation.[1]
1 - 5 mM (for peptides)	NMR Spectroscopy	Peptides generally require higher concentrations for sufficient signal.[1]
⁶¹Ni Concentration for Cell Culture	1 - 100 µM	Cell Culture	The optimal concentration is cell-line dependent and should be determined empirically to balance labeling efficiency with potential cytotoxicity.
⁶¹Ni Concentration for E. coli Culture	1 - 10 µM in minimal media	Bacterial Culture	Sufficient for incorporation into overexpressed metalloproteins.
ICP-MS Detection Limit for Ni	< 1 µg/L	ICP-MS	In biological matrices like serum, after appropriate sample preparation.[2]
⁶¹Ni Dose for Human Tracer Studies	20 µg/kg body weight	ICP-MS	As demonstrated in a study of oral ⁶¹Ni absorption.[2]

Experimental Protocols

Protocol 1: In Vivo Labeling of a Recombinant Protein with ⁶¹Ni in Escherichia coli

This protocol describes the expression of a target protein in E. coli grown in a minimal medium supplemented with ⁶¹NiCl₂ for uniform isotopic labeling.

Materials:

• E. coli expression strain (e.g., BL21(DE3)) transformed with the expression plasmid for the target protein.

• M9 minimal medium components.

• Glucose (or other carbon source).

• Ampicillin or other appropriate antibiotic.

• ⁶¹NiCl₂ solution (sterile, stock concentration of 1 mM).

• Isopropyl β-D-1-thiogalactopyranoside (IPTG).

• Luria-Bertani (LB) medium.

Procedure:

• Starter Culture: Inoculate a single colony of the transformed E. coli into 5 mL of LB medium containing the appropriate antibiotic. Incubate overnight at 37°C with shaking.

• Main Culture Inoculation: The next day, inoculate 1 L of M9 minimal medium (containing the antibiotic) with the overnight starter culture.

• Growth: Grow the cells at 37°C with vigorous shaking until the optical density at 600 nm (OD₆₀₀) reaches 0.6-0.8.

• ⁶¹Ni Supplementation: Add sterile ⁶¹NiCl₂ to the culture to a final concentration of 5-10 µM.

• Induction: Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM.

• Expression: Reduce the temperature to 18-25°C and continue to shake the culture for 12-16 hours.

• Harvesting: Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

• Cell Lysis and Purification: The ⁶¹Ni-labeled protein can then be purified from the cell pellet using standard chromatography techniques (e.g., nickel-affinity chromatography if the protein is His-tagged, followed by size-exclusion chromatography).

Protocol 2: In Vitro Reconstitution of an Apoprotein with ⁶¹Ni

This protocol is suitable for proteins that can be expressed as an apo-form (metal-free) and subsequently reconstituted with ⁶¹Ni.

Materials:

• Purified apoprotein of interest in a suitable buffer (e.g., Tris-HCl, HEPES) free of chelating agents like EDTA.

• ⁶¹NiCl₂ solution (10 mM stock).

• Anaerobic chamber or glove box (if the protein is oxygen-sensitive).

• Size-exclusion chromatography column for removal of excess nickel.

Procedure:

• Preparation of Apoprotein: Express and purify the protein of interest under conditions that prevent metal incorporation. This may involve adding a chelator like EDTA to the lysis and initial purification buffers, followed by extensive dialysis against a metal-free buffer to remove the chelator.

• Reconstitution Reaction: In an anaerobic environment if necessary, add a 2-5 fold molar excess of ⁶¹NiCl₂ to the purified apoprotein.

• Incubation: Gently mix and incubate the solution at 4°C for 2-4 hours or overnight to allow for nickel incorporation into the active site.

• Removal of Excess Nickel: Remove unincorporated ⁶¹Ni by size-exclusion chromatography or dialysis against a metal-free buffer.

• Verification of Incorporation: The incorporation of ⁶¹Ni can be confirmed by EPR spectroscopy (for paramagnetic species) or quantified by ICP-MS.[3]

Protocol 3: ⁶¹Ni Labeling in Mammalian Cell Culture

This protocol provides a general framework for introducing ⁶¹Ni into mammalian cells for uptake and metabolism studies.

Materials:

• Mammalian cell line of interest.

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics.

• ⁶¹NiCl₂ solution (sterile, 1 mM stock).

• Phosphate-buffered saline (PBS).

• Cell lysis buffer (e.g., RIPA buffer).

Procedure:

• Cell Seeding: Seed the cells in a culture plate at an appropriate density and allow them to adhere overnight.

• Labeling: Replace the standard culture medium with a fresh medium containing the desired final concentration of ⁶¹NiCl₂ (e.g., 1-50 µM). The optimal concentration should be determined by a dose-response experiment to assess cytotoxicity.

• Incubation: Incubate the cells for the desired period (e.g., 24-48 hours) to allow for nickel uptake.

• Harvesting: Wash the cells twice with ice-cold PBS to remove extracellular nickel.

• Cell Lysis: Lyse the cells using a suitable lysis buffer.

• Sample Preparation for Analysis: The cell lysate can be used for various downstream applications, such as protein extraction for Western blotting or digestion for ICP-MS analysis.

Protocol 4: Sample Preparation for ICP-MS Analysis

This protocol describes the acid digestion of ⁶¹Ni-labeled cells for the quantification of nickel content.

Materials:

• ⁶¹Ni-labeled cell pellet.

• Trace-metal grade nitric acid (HNO₃).

• Trace-metal grade hydrogen peroxide (H₂O₂).

• Digestion vessels.

• Heating block or microwave digestion system.

Procedure:

• Digestion: To the cell pellet, add a 5:1 (v/v) mixture of concentrated nitric acid and hydrogen peroxide.

• Heating: Heat the samples at 90-120°C until the solution becomes clear. For more robust digestion, a microwave digestion system can be used following the manufacturer's protocol.

• Dilution: After cooling, dilute the digested sample with deionized water to a final acid concentration of 2-5%.

• Analysis: The diluted sample is now ready for analysis by ICP-MS to determine the concentration of ⁶¹Ni. An internal standard can be added to correct for matrix effects and instrument drift.[4]

Protocol 5: Sample Preparation for NMR Spectroscopy

This protocol outlines the final steps for preparing a purified ⁶¹Ni-labeled protein for NMR analysis.

Materials:

• Purified and concentrated ⁶¹Ni-labeled protein (0.3-0.5 mM).

• NMR buffer (e.g., phosphate (B84403) or HEPES buffer, pH 6.5-7.5).

• Deuterium oxide (D₂O).

• 5 mm NMR tubes.

Procedure:

• Buffer Exchange: Exchange the protein into the final NMR buffer using a desalting column or repeated concentration and dilution with the NMR buffer.

• Addition of D₂O: Add D₂O to the protein solution to a final concentration of 5-10% (v/v) to provide a lock signal for the NMR spectrometer.

• Transfer to NMR Tube: Filter the final sample through a 0.22 µm filter to remove any precipitates and transfer it to a clean 5 mm NMR tube.

• Data Acquisition: The sample is now ready for ⁶¹Ni NMR data acquisition.

Visualizations

Caption: Workflow for in vivo ⁶¹Ni labeling of recombinant proteins in E. coli.

Caption: Workflow for in vitro reconstitution of apoproteins with ⁶¹Ni.

References

• 1. nmr-bio.com [nmr-bio.com]
• 2. Isotope-specific analysis of Ni by ICP-MS: applications of stable isotope tracers to biokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structure, Function, and Mechanism of the Nickel Metalloenzymes, CO Dehydrogenase, and Acetyl-CoA Synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ICP-MS Sample Preparation | Thermo Fisher Scientific - TW [thermofisher.com]

61Ni NMR Spectroscopy: Application Notes and Protocols for the Characterization of Nickel-Containing Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the theory, practical considerations, and applications of 61Ni Nuclear Magnetic Resonance (NMR) spectroscopy for the study of nickel-containing compounds. Included are experimental protocols for the analysis of key diamagnetic nickel(0) complexes, data processing guidelines, and a discussion of the technique's role in catalysis and bioinorganic chemistry.

Introduction to 61Ni NMR Spectroscopy

Nickel-61 is a spin I = 3/2 quadrupolar nucleus with a low natural abundance of 1.14% and a low gyromagnetic ratio, which presents significant challenges for NMR spectroscopy.[1][2] These inherent properties result in low sensitivity and often broad spectral lines, making 61Ni NMR a specialized technique. However, for certain classes of compounds, particularly diamagnetic nickel(0) complexes, 61Ni NMR provides invaluable insights into the electronic structure and coordination environment of the nickel center that are often unattainable by other methods.[2][3][4]

The large chemical shift range of 61Ni, spanning over 2000 ppm, is highly sensitive to the ligand environment, making it a powerful tool for characterizing nickel complexes.[1][2] While Ni(II) compounds are common, their often paramagnetic nature in square-planar geometries makes them generally unsuitable for high-resolution NMR.[1] Consequently, the majority of 61Ni NMR studies focus on diamagnetic Ni(0) species.[1]

Key 61Ni NMR Parameters of Diamagnetic Nickel(0) Compounds

The following table summarizes key 61Ni NMR parameters for several important diamagnetic nickel(0) complexes, providing a reference for researchers in the field.

Compound	State	Isotropic Chemical Shift (δiso) [ppm]	Quadrupolar Coupling Constant (CQ) [MHz]	Other Parameters
[Ni(cod)2]	Solid	965 ± 10	2.0 ± 0.3	Ω = 1700 ± 50 ppm, κ = -0.15 ± 0.05, η = 0.5 ± 0.2
Solution (C6D6, 295 K)	936.5	Not applicable	-
[Ni(PPh3)4]	Solid	515 ± 10	0.05 ± 0.01	Ω = 50 ± 50 ppm, κ = 0.5 ± 0.5, η = 0.0 ± 0.2
[Ni[P(OPh)3]4]	Solid	Two distinct sites observed	≤ 3.5 for both sites	-

Note: Chemical shifts are referenced to Ni(CO)4 at 0 ppm. [Ni(cod)2] in C6D6 has been proposed as a safer secondary reference.[3][4]

Experimental Protocols

Protocol 1: Solid-State 61Ni NMR of a Diamagnetic Nickel(0) Compound (e.g., [Ni(PPh3)4])

This protocol outlines the general procedure for acquiring a solid-state 61Ni NMR spectrum of a stable, crystalline, diamagnetic nickel(0) complex.

1. Sample Preparation:

• Due to the low sensitivity of 61Ni, isotopic enrichment is highly recommended but not always essential for compounds with high nickel content and favorable relaxation properties.

• Finely grind approximately 50-100 mg of the crystalline nickel complex.

• Pack the powdered sample into a suitable solid-state NMR rotor (e.g., 4 mm zirconia rotor). Ensure the sample is packed tightly and evenly to ensure stable magic-angle spinning (MAS).

2. NMR Spectrometer Setup and Calibration:

• Use a high-field NMR spectrometer (e.g., 9.4 T or higher) equipped with a solid-state probe capable of tuning to the 61Ni frequency.

• Tune and match the probe to the 61Ni frequency.

• Calibrate the 90° pulse width for 61Ni using a suitable standard or the sample itself if the signal is strong enough.

3. Data Acquisition:

• Pulse Sequence: A quadrupolar echo (or Carr-Purcell-Meiboom-Gill - QCPMG) sequence is recommended to refocus the broad quadrupolar interaction.

• Magic-Angle Spinning (MAS): Spin the sample at a moderate rate (e.g., 10-14 kHz). Faster spinning speeds can help to average anisotropic broadening.

• Spectral Width: Set a wide spectral width (e.g., 500 kHz to 1 MHz) to ensure the entire broad 61Ni signal is captured.

• Acquisition Time: A short acquisition time is typically used due to the rapid decay of the FID.

• Recycle Delay: The recycle delay should be set according to the spin-lattice relaxation time (T1) of the 61Ni nucleus. For many Ni(0) complexes, T1 is relatively short, allowing for faster acquisition.

• Number of Scans: A large number of scans (from thousands to millions) will be necessary to achieve an adequate signal-to-noise ratio.

4. Data Processing and Analysis:

• Apply an exponential line broadening to improve the signal-to-noise ratio of the FID.

• Perform a Fourier transform of the processed FID.

• Phase the resulting spectrum.

• The broad lineshape can be simulated to extract the isotropic chemical shift (δiso), the quadrupolar coupling constant (CQ), and the asymmetry parameter (η).

Protocol 2: Solution-State 61Ni NMR of an Air-Sensitive Nickel(0) Compound (e.g., [Ni(cod)2])

This protocol details the acquisition of a solution-state 61Ni NMR spectrum of an air-sensitive nickel(0) complex.

1. Sample Preparation (in a glovebox or using Schlenk techniques):

• Dissolve approximately 50-100 mg of the air-sensitive nickel complex (e.g., [Ni(cod)2]) in a minimal amount of a dry, deuterated, and deoxygenated solvent (e.g., C6D6 or THF-d8) in a vial.[3]

• Transfer the solution to a J. Young NMR tube or a standard NMR tube that can be flame-sealed.

• If using a standard tube, carefully flame-seal the tube under an inert atmosphere.

2. NMR Spectrometer Setup:

• Use a spectrometer equipped with a broadband probe. The use of a solenoid probehead can significantly improve sensitivity and reduce baseline distortions.[2]

• Tune and match the probe to the 61Ni frequency.

3. Data Acquisition:

• Pulse Sequence: A simple pulse-acquire sequence is often sufficient for solution-state 61Ni NMR of diamagnetic compounds.

• Spectral Width: A wide spectral width (e.g., 100-200 kHz) is recommended to locate the signal initially.

• Acquisition Time and Recycle Delay: These parameters should be optimized based on the linewidth and T1 of the 61Ni signal.

• Number of Scans: A significant number of scans will be required.

4. Data Processing:

• Apply an appropriate window function (e.g., exponential multiplication) to the FID.

• Perform a Fourier transform.

• Phase and baseline correct the spectrum.

• Reference the spectrum to a known standard.

Applications in Catalysis and Bioinorganic Chemistry

While still a developing area, 61Ni NMR has potential applications in understanding the structure and reactivity of nickel-based catalysts and metalloenzymes.

• Homogeneous Catalysis: 61Ni NMR can be used to characterize the structure of nickel catalyst precursors and active species in solution. For example, the technique can probe ligand coordination and dissociation, which are crucial steps in many catalytic cycles.

• Heterogeneous Catalysis: In the solid state, 61Ni NMR can provide information about the local environment of nickel atoms on the surface of a support material, helping to elucidate the nature of active sites in heterogeneous catalysts.

• Bioinorganic Chemistry: The study of nickel-containing enzymes, such as hydrogenases and urease, by 61Ni NMR is challenging due to the large molecular size and the often-paramagnetic nature of the nickel center. However, with the aid of isotopic enrichment and advanced solid-state NMR techniques, it may be possible to gain insights into the structure of the nickel active site.

Visualizing Workflows

Characterization of a Novel Nickel Catalyst

The following diagram illustrates a typical workflow for the characterization of a newly synthesized nickel-based catalyst, where 61Ni NMR plays a key role in elucidating the structure of the nickel center.

Caption: Workflow for the characterization of a novel nickel compound.

Logic for 61Ni NMR Experiment Selection

The decision to employ 61Ni NMR and the choice between solution and solid-state techniques depends on the properties of the nickel compound under investigation.

Caption: Decision tree for selecting the appropriate 61Ni NMR experiment.

References

• 1. (61Ni) Nickel NMR [chem.ch.huji.ac.il]
• 2. chem.tamu.edu [chem.tamu.edu]
• 3. Structural and Crystallographic Information from 61Ni Solid-State NMR Spectroscopy: Diamagnetic Nickel Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Synchrotron-Based Mössbauer Spectroscopy with Nickel-61

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of synchrotron-based Mössbauer spectroscopy with Nickel-61 (⁶¹Ni), a powerful technique for elucidating the electronic structure, magnetic properties, and local coordination environment of nickel atoms in a variety of materials. The use of synchrotron radiation overcomes the significant challenges associated with the production of radioactive sources for conventional ⁶¹Ni Mössbauer spectroscopy, opening up new avenues for research in chemistry, materials science, and biology.[1][2][3] While direct applications in drug development are still emerging, this technique offers invaluable insights into the fundamental properties of nickel-containing enzymes and materials that are of significant interest to the pharmaceutical industry.

Introduction to Synchrotron-Based ⁶¹Ni Mössbauer Spectroscopy

Mössbauer spectroscopy is a highly sensitive technique that probes the hyperfine interactions between the nucleus and its surrounding electrons. For ⁶¹Ni, it provides specific information on:

• Isomer Shift (δ): Related to the s-electron density at the nucleus, providing information about the oxidation state and covalency of the nickel atom.

• Quadrupole Splitting (ΔE_Q): Arises from the interaction of the nuclear quadrupole moment with a non-spherically symmetric electric field gradient, offering insights into the local symmetry and coordination of the Ni site.

• Magnetic Hyperfine Field (B_hf): Results from the interaction of the nuclear magnetic moment with a magnetic field at the nucleus, which is proportional to the electron spin density at the nucleus. This is a key parameter for studying magnetic materials and paramagnetic centers.

The major advantage of using synchrotron radiation is the high brilliance and tunable energy of the X-ray beam, which allows for the measurement of ⁶¹Ni Mössbauer spectra without the need for difficult-to-produce radioactive sources.[2][3] This has made the technique more accessible and has enabled studies on a wider range of materials, including those with low nickel concentrations.[2][4]

Applications

Synchrotron-based ⁶¹Ni Mössbauer spectroscopy has been successfully applied to a diverse range of systems:

• Nanomaterials: Characterization of the magnetic properties and phase purity of nickel-based nanoparticles, such as hexagonal close-packed (hcp) Ni and Ni hydride nanoparticles.[5][6]

• Solid-State Chemistry: Investigation of the local magnetic environment in complex oxides, such as Ni spinels (e.g., NiFe₂O₄, GeNi₂O₄, NiCr₂O₄), providing insights into their magnetic ordering.[7]

• Coordination Chemistry: Probing the electronic structure and geometry of nickel coordination complexes, including those with unusual coordination numbers and geometries.[4][8]

• Bioinorganic Chemistry: As a unique tool for studying the active sites of nickel-containing metalloproteins and enzymes. The first ⁶¹Ni Mössbauer spectra of a metalloprotein were reported for ⁶¹Ni-substituted rubredoxin.[4] This application is particularly relevant for understanding enzymatic mechanisms, which can be crucial for drug design.

• Catalysis: Elucidating the structure of atomically dispersed NiNₓ sites in Ni, N-doped carbon electrocatalysts for CO₂ reduction, demonstrating the technique's ability to characterize active sites in catalytic materials.[9]

Quantitative Data Summary

The following tables summarize key Mössbauer parameters obtained from synchrotron-based ⁶¹Ni Mössbauer spectroscopy for various materials.

Material	Temperature (K)	Hyperfine Field (B_hf) (T)	Isomer Shift (δ) (mm/s)	Quadrupole Splitting (ΔE_Q) (mm/s)	Reference
Metallic Ni (fcc)	20	7.7 ± 0.2	-	-	[2]
4.2	7.3	-	-	[9]
hcp-Ni Nanoparticles	4	3.4 ± 0.9	-0.01 ± 0.03	0.00 ± 0.02	[5][6]
60	0.0 ± 0.2	-	-	[5]
NiFe₂O₄	4.2	9.1 ± 0.3	0.02 ± 0.03	-	[7]
GeNi₂O₄	4.2	6.4 ± 0.3	-	-	[7]
⁶¹NiCr₂O₄	-	44.6	-	-	[4][8]
⁶¹NiPACN-0.1 wt%	5	~5.4 ± 0.4	-	-	[9]
⁶¹NiPACN-0.5 wt%	5	~5.4 ± 0.4	-	-	[9]
⁶¹NiPACN-1 wt%	5	8.25 ± 0.45	-	-	[9]

Note: Isomer shift and quadrupole splitting values for ⁶¹Ni are often very small and challenging to resolve, hence they are not always reported.[3][5]

Experimental Protocols

Sample Preparation

Proper sample preparation is critical for a successful ⁶¹Ni Mössbauer experiment. The natural abundance of ⁶¹Ni is low (1.14%), so isotopic enrichment is often necessary, especially for dilute samples like metalloproteins.

Protocol for Solid-State Powder Samples (e.g., Nanoparticles, Oxides):

• Enrichment (if necessary): Synthesize the material using ⁶¹Ni-enriched starting materials. For example, metallic ⁶¹Ni can be used as a precursor.

• Sample Quantity: The required amount of sample depends on the Ni concentration and the experimental setup. For unenriched nanoparticles, a pellet with a thickness of 0.5 g(Ni)/cm² has been used.[10]

• Pellet Formation: Press the powder sample into a self-supporting pellet of uniform thickness. The diameter of the pellet should match the sample holder (e.g., 5 mm).

• Sample Holder: Mount the pellet in a sample holder that is transparent to the 67.4 keV γ-rays and suitable for cryogenic temperatures.

Protocol for Coordination Complexes and Metalloprotein Samples:

• Enrichment: Synthesize the complex or express and purify the protein with ⁶¹Ni incorporation. For example, ⁶¹Ni metal can be dissolved to form ⁶¹NiBr₂(OEt₂) which can then be used in subsequent synthesis.[4]

• Sample Container: Use quartz tubes of appropriate dimensions. For concentrated samples of coordination complexes, a 2.0 mm inner diameter tube with a path length of 2 mm to 2 cm can be used.[4]

• Dilute Samples: For dilute samples like metalloproteins, a longer path length (e.g., 10 cm) is necessary to achieve sufficient absorption. The small divergence of the synchrotron beam makes the use of long, narrow capillaries feasible.[4]

• Handling: Prepare samples in an inert atmosphere (e.g., a glovebox) if they are air-sensitive.

• Cryo-cooling: Flash-freeze the samples in liquid nitrogen and store them at cryogenic temperatures until the measurement.

Synchrotron Beamline Setup and Data Acquisition

The experiment is typically performed at a dedicated nuclear resonant scattering beamline at a synchrotron facility (e.g., SPring-8, ESRF, APS).[3][10]

Typical Experimental Setup:

• Synchrotron Radiation Source: An undulator is used to generate high-brilliance X-rays.

• Monochromatization: A high-heat-load monochromator (e.g., Si(333)) is used to select the 67.4 keV X-rays corresponding to the nuclear transition of ⁶¹Ni.[10]

• Velocity Transducer: The sample is mounted on a Mössbauer velocity transducer, which moves the sample to Doppler shift the energy of the incident γ-rays.

• Detector System: A highly efficient detector is used to measure the transmitted or scattered radiation. Advanced setups may use an X-ray windowless system to detect internal conversion electrons, which significantly enhances the counting rate, especially for unenriched samples.[5][6]

• Data Acquisition: The number of transmitted/scattered photons is recorded as a function of the velocity of the sample. A full spectrum can typically be acquired in about 1 day.[4][8]

Data Acquisition Parameters:

• Energy: Tuned to the 67.4 keV nuclear resonance of ⁶¹Ni.

• Temperature: The sample is typically cooled to cryogenic temperatures (e.g., 4.2 K or 20 K) to increase the recoilless fraction (Mössbauer effect) and to study magnetic ordering.

• Velocity Range: The velocity range of the transducer is set to cover all the expected absorption lines.

Data Analysis

The resulting Mössbauer spectrum is a plot of γ-ray counts versus velocity. This spectrum is then fitted with theoretical line shapes (typically Lorentzians) to extract the Mössbauer parameters.

• Software: Specialized software is used to fit the experimental data.

• Fitting Model: The spectrum is fitted using a model that includes the isomer shift, quadrupole splitting, and magnetic hyperfine field. For a magnetic sample, a 12-line spectrum is expected for the ⁶¹Ni (I_g = 3/2, I_e = 5/2) transition.

• Baseline Correction: For synchrotron-based measurements, it may be necessary to fit the data with a curved baseline to account for the time-window effect.[4]

• Interpretation: The extracted parameters are then interpreted to provide information about the electronic and magnetic properties of the nickel atoms in the sample. It is important to note that the interpretation of isomer shifts and quadrupole splittings in ⁶¹Ni Mössbauer spectroscopy can be less straightforward than in ⁵⁷Fe spectroscopy due to their small magnitudes.[3][5]

Visualizations

Experimental Workflow

Caption: Experimental workflow for synchrotron-based ⁶¹Ni Mössbauer spectroscopy.

Interpreting Mössbauer Parameters

Caption: Relationship between measured Mössbauer parameters and material properties.

References

• 1. ak-guetlich.chemie.uni-mainz.de [ak-guetlich.chemie.uni-mainz.de]
• 2. spring8.or.jp [spring8.or.jp]
• 3. 61Ni synchrotron radiation-based Mössbauer spectroscopy of nickel-based nanoparticles with hexagonal structure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. 61Ni synchrotron radiation-based Mössbauer spectroscopy of nickel-based nanoparticles with hexagonal structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.aip.org [pubs.aip.org]
• 8. researchgate.net [researchgate.net]
• 9. osti.gov [osti.gov]
• 10. researchgate.net [researchgate.net]

Production of Copper-61 Radionuclide from Nickel-61: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the production of the positron-emitting radionuclide Copper-61 (⁶¹Cu) from enriched Nickel-61 (⁶¹Ni) targets. ⁶¹Cu is a valuable radionuclide for Positron Emission Tomography (PET) imaging, offering a favorable half-life and decay characteristics for diagnostic applications in oncology and cardiology.[1] The primary production route discussed is the ⁶¹Ni(p,n)⁶¹Cu nuclear reaction, which provides a high yield and purity of ⁶¹Cu.[2][3][4] This guide covers the essential procedures from target preparation and irradiation to the separation, purification, and quality control of the final ⁶¹Cu product, intended to support researchers and professionals in the development and application of ⁶¹Cu-based radiopharmaceuticals.

Introduction to Copper-61

Copper-61 (t½ = 3.33 hours) is a positron-emitting radionuclide that decays to stable Nickel-61. Its decay properties (β+ branching ratio of 61%) and intermediate half-life make it an attractive alternative to other PET isotopes like Gallium-68 (t½ = 68 min) for imaging biological processes with slower pharmacokinetics.[1] The lower positron energy of ⁶¹Cu compared to some other PET nuclides can also lead to improved spatial resolution in PET images.

The most common and efficient method for producing high-purity ⁶¹Cu is through the proton bombardment of enriched ⁶¹Ni targets using a medical cyclotron.[2][3][4] The ⁶¹Ni(p,n)⁶¹Cu reaction is favored for its high cross-section at relatively low proton energies, minimizing the co-production of long-lived impurities.[2]

Production of ⁶¹Cu from ⁶¹Ni

The production of ⁶¹Cu from ⁶¹Ni involves a multi-step process that includes the preparation of an enriched ⁶¹Ni target, proton irradiation in a cyclotron, and subsequent radiochemical separation and purification of the ⁶¹Cu.

Comparative Production Data

The following table summarizes quantitative data for the production of ⁶¹Cu via the ⁶¹Ni(p,n)⁶¹Cu reaction and compares it with other production routes involving nickel isotopes.

Production Route	Target Material	Proton Energy (MeV)	Yield (MBq/µAh)	Radionuclidic Purity (%)	Reference
⁶¹Ni(p,n)⁶¹Cu	Enriched ⁶¹Ni	9	498.51	>99%	[3]
⁶¹Ni(p,n)⁶¹Cu	Enriched ⁶¹Ni	12 → 9	573	>99%	[4]
natNi(p,x)⁶¹Cu	Natural Nickel	20	46.51	Variable	[3]
⁶⁰Ni(d,n)⁶¹Cu	Enriched ⁶⁰Ni	8	90	>99%	[5]
natNi(d,x)⁶¹Cu	Natural Nickel	7.9	51.8	>99.8%	[5]
⁶²Ni(p,2n)⁶¹Cu	Enriched ⁶²Ni	20-22	High	>99.6%	[2]

Table 1: Comparison of ⁶¹Cu Production Routes from Nickel Isotopes. This table provides a comparative overview of different nuclear reactions for producing ⁶¹Cu, highlighting the high yield of the ⁶¹Ni(p,n)⁶¹Cu reaction.

Experimental Protocols

This section outlines the detailed methodologies for the key experimental stages in the production of ⁶¹Cu from an enriched ⁶¹Ni target.

Protocol 1: Enriched ⁶¹Ni Target Preparation via Electroplating

Objective: To prepare a uniform and adherent thin layer of enriched ⁶¹Ni onto a suitable backing material (e.g., gold) for cyclotron irradiation.

Materials:

• Enriched ⁶¹Ni metal or salt (e.g., ⁶¹NiCl₂)

• High-purity gold (Au) disc (backing material)

• Electroplating solution components (e.g., nickel sulfate (B86663), nickel chloride, boric acid)

• Deionized water

• Acids for cleaning (e.g., nitric acid, hydrochloric acid)

• Electroplating apparatus (power supply, anode, cathode holder)

Procedure:

• Substrate Cleaning: Thoroughly clean the gold disc by sonicating in a detergent solution, followed by rinsing with deionized water. Further clean the surface by treating with dilute nitric acid and then hydrochloric acid, with thorough deionized water rinses between and after acid treatments.

• Electroplating Bath Preparation: Prepare the electroplating bath. A common formulation is a Watts nickel bath, which consists of nickel sulfate (NiSO₄·6H₂O), nickel chloride (NiCl₂·6H₂O), and boric acid (H₃BO₃) dissolved in deionized water. The exact concentrations may need optimization.

• Electroplating Process:

  • Mount the cleaned gold disc as the cathode in the electroplating cell.

  • Use a high-purity nickel anode.

  • Immerse the electrodes in the plating bath and maintain the temperature, typically between 50-60°C.

  • Apply a constant DC current density (e.g., 10-40 mA/cm²). The plating time will depend on the desired target thickness.

  • After plating, rinse the target thoroughly with deionized water and dry it carefully.

• Target Characterization: Visually inspect the target for uniformity and adherence. The thickness of the plated layer can be determined by weighing the substrate before and after plating.

Protocol 2: Cyclotron Irradiation

Objective: To bombard the enriched ⁶¹Ni target with protons to induce the ⁶¹Ni(p,n)⁶¹Cu nuclear reaction.

Equipment:

• Medical Cyclotron

• Solid target station

Procedure:

• Target Mounting: Securely mount the prepared ⁶¹Ni target in the solid target holder of the cyclotron.

• Irradiation Parameters:

  • Proton Beam Energy: An optimal proton energy range is between 9 and 12 MeV to maximize the ⁶¹Cu yield and minimize impurities.[4]

  • Beam Current: The beam current can range from 10 to 50 µA, depending on the target's ability to dissipate heat.

  • Irradiation Time: The duration of the irradiation is typically 1-2 hours, depending on the desired activity of ⁶¹Cu.

• Target Cooling: Ensure efficient cooling of the target during irradiation to prevent melting or damage. This is typically achieved with a flow of chilled water or helium gas over the back of the target.

• Target Retrieval: After irradiation, allow for a short cooling period to let short-lived radionuclides decay before safely retrieving the target from the cyclotron.

Protocol 3: Separation and Purification of ⁶¹Cu via Ion Exchange Chromatography

Objective: To separate the no-carrier-added ⁶¹Cu from the bulk nickel target material and other potential metallic impurities.

Materials:

• Irradiated ⁶¹Ni target

• Hydrochloric acid (HCl), various concentrations (e.g., 8M, 4.5M, 0.1M)

• Deionized water

• Anion exchange resin (e.g., AG 1-X8)

• Chromatography column

• Peristaltic pump

Procedure:

• Target Dissolution: Dissolve the irradiated nickel target in a minimal volume of concentrated hydrochloric acid (e.g., 8M HCl). Gentle heating may be required to facilitate dissolution.

• Column Preparation: Pack a chromatography column with a suitable anion exchange resin (e.g., AG 1-X8). Pre-condition the column by passing several column volumes of 8M HCl through it.

• Loading the Sample: Load the dissolved target solution onto the pre-conditioned anion exchange column. In high concentrations of HCl, copper forms anionic chloro-complexes ([CuCl₃]⁻ and [CuCl₄]²⁻) which are retained by the resin, while nickel and cobalt ions do not form strong anionic complexes and pass through the column.

• Washing: Wash the column with several volumes of concentrated HCl (e.g., 8M or 4.5M HCl) to elute the remaining nickel and any cobalt impurities.

• Elution of ⁶¹Cu: Elute the purified ⁶¹Cu from the resin using a low concentration of HCl (e.g., 0.1 M HCl) or deionized water. The weaker acidic solution breaks down the copper chloro-complexes, releasing the Cu²⁺ ions from the resin.

• Collection: Collect the eluate containing the purified [⁶¹Cu]CuCl₂ in a sterile, pyrogen-free vial.

Quality Control

Objective: To ensure the final [⁶¹Cu]CuCl₂ solution meets the required standards for radiolabeling of pharmaceuticals.

Quality Control Test	Method	Specification
Radionuclidic Identity	Gamma-ray Spectroscopy	Principal gamma photopeaks at 283 keV, 656 keV, and 1185 keV.
Radionuclidic Purity	Gamma-ray Spectroscopy	≥ 99% ⁶¹Cu at End of Bombardment (EOB).
Radiochemical Purity	Radio-TLC or Radio-HPLC	≥ 95% as [⁶¹Cu]Cu²⁺.
Chemical Purity	ICP-MS or ICP-AES	Limits for Ni and other metallic impurities should be established (e.g., < 10 ppm).
pH	pH meter or pH strips	Typically between 1 and 3 for [⁶¹Cu]CuCl₂ in dilute HCl.
Sterility	USP <71>	Sterile.
Bacterial Endotoxins	USP <85>	Within acceptable limits.

Table 2: Quality Control Specifications for [⁶¹Cu]CuCl₂ Solution. This table outlines the essential quality control tests and their acceptance criteria for the final product.

Workflow and Logical Relationships

The following diagrams illustrate the overall workflow for the production of ⁶¹Cu from ⁶¹Ni and the logical relationship of the key steps.

Caption: Production workflow for ⁶¹Cu from enriched ⁶¹Ni.

Caption: Logic of ⁶¹Cu separation by anion exchange chromatography.

Conclusion

The production of Copper-61 via the ⁶¹Ni(p,n)⁶¹Cu reaction offers a reliable and high-yield method for obtaining this valuable PET radionuclide. The protocols outlined in this document provide a comprehensive guide for researchers and professionals involved in the production and use of ⁶¹Cu for radiopharmaceutical development. Adherence to detailed procedures for target preparation, irradiation, and purification, coupled with rigorous quality control, is essential for ensuring the production of high-purity ⁶¹Cu suitable for clinical and research applications.

References

• 1. 61Cu-Labeled Radiotracers: Alternative or Choice? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Production of the PET radionuclide 61Cu via the 62Ni(p,2n)61Cu nuclear reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparison of Copper-61 Radioisotop Production Yield via Reactions of 64Zn(pα)61Cu natZn(px)61Cu 61Ni(pn)61Cu and natNi(px)61Cu in Hospital Cyclotron using TALYS EMPIRE and MCNPX Nuclear Codes - Studies in Medical Sciences - مجله مطالعات علوم پزشکی [umj.umsu.ac.ir]
• 4. researchgate.net [researchgate.net]
• 5. epaper.kek.jp [epaper.kek.jp]

Application Notes and Protocols for Nickel-61 in Catalysis and Surface Science

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nickel-61 (⁶¹Ni) is a stable isotope of nickel with a natural abundance of 1.14%. Its unique nuclear properties, particularly its nuclear spin (I=3/2) and magnetic dipole moment, make it a powerful tool in catalysis and surface science research. Unlike the most abundant isotope, ⁵⁸Ni (I=0), ⁶¹Ni is NMR active and suitable for Mössbauer spectroscopy. These characteristics allow for the detailed investigation of the local electronic and magnetic environment of nickel atoms in catalytic materials and on surfaces, providing invaluable insights into catalyst structure, active sites, and reaction mechanisms.

This document provides detailed application notes and experimental protocols for the use of ⁶¹Ni in catalysis and surface science, targeting researchers and professionals in drug development and related fields where nickel-catalyzed reactions are prevalent.

Section 1: ⁶¹Ni in Catalysis: Probing Active Sites with Mössbauer and NMR Spectroscopy

The primary application of ⁶¹Ni in catalysis is as a spectroscopic probe to elucidate the structure and electronic properties of nickel active sites. This is achieved predominantly through ⁶¹Ni Mössbauer Spectroscopy and ⁶¹Ni Nuclear Magnetic Resonance (NMR) Spectroscopy.

⁶¹Ni Mössbauer Spectroscopy

Synchrotron-based ⁶¹Ni Mössbauer spectroscopy is a powerful technique for studying the hyperfine interactions at the nickel nucleus, providing information on the oxidation state, spin state, and local coordination environment of nickel atoms in a catalyst.

⁶¹Ni Mössbauer spectroscopy is particularly useful for characterizing atomically dispersed nickel sites in complex materials, such as single-atom catalysts. For instance, it has been successfully employed to distinguish between different Ni-N coordination environments in nitrogen-doped carbon catalysts for CO₂ reduction.[1][2][3] The large magnetic hyperfine field observed in ⁶¹Ni spectra can be a clear indicator of the spin state of the nickel center.[1][2][3][4]

This protocol is adapted from studies on ⁶¹Ni-enriched Ni-N-C catalysts.[1]

1. Synthesis of ⁶¹Ni-Enriched Catalyst (Example: Ni-N-C material): a. Start with a metallic ⁶¹Ni precursor (isotopic enrichment >90%). b. Prepare a metal-free nitrogen-doped carbon support through polymerization, oxidation, and pyrolysis of a suitable precursor (e.g., polyacrylonitrile). c. Dissolve the metallic ⁶¹Ni in an acidic solution. d. Disperse the N-doped carbon powder in the acidic ⁶¹Ni solution. e. Dry the mixture to deposit the ⁶¹Ni onto the carbon support. f. Perform a second pyrolysis step to anchor the ⁶¹Ni atoms within the carbon matrix. g. Vary the initial loading of ⁶¹Ni to prepare catalysts with different weight percentages (e.g., 0.1 wt%, 0.5 wt%, 1 wt%).

2. Sample Preparation for Mössbauer Spectroscopy: a. Load the ⁶¹Ni-enriched catalyst powder into a quartz tube (e.g., 2 mm inner diameter). b. The sample amount should be sufficient to provide a reasonable signal-to-noise ratio, which depends on the ⁶¹Ni loading and the synchrotron beamline characteristics.

3. Data Acquisition (Synchrotron Beamline, e.g., SPring-8): a. Mount the sample in a cryostat for low-temperature measurements (e.g., 5 K) to enhance the Mössbauer effect and resolve magnetic hyperfine splitting. b. Use a synchrotron radiation source monochromatized to the energy of the first nuclear excited state of ⁶¹Ni (67.4 keV). c. The Mössbauer absorption spectrum is measured by detecting the transmitted or scattered radiation as a function of the velocity of a ⁶¹Ni-containing source/absorber. In synchrotron-based setups, an energy-domain spectrum is often collected. d. Typical measurement times can range from several hours to a day per sample, depending on the ⁶¹Ni concentration and desired spectral quality.

4. Data Analysis: a. Fit the Mössbauer spectrum using appropriate software (e.g., MossWinn). b. The fitting model should include parameters for isomer shift (δ), quadrupole splitting (ΔE_Q), and magnetic hyperfine field (B_fit). c. For complex spectra, multiple components may be required to fit different nickel species present in the catalyst.

Catalyst System	⁶¹Ni Loading (wt%)	Temperature (K)	Isomer Shift (mm/s)	Quadrupole Splitting (mm/s)	Magnetic Hyperfine Field (T)	Inferred Ni State	Reference
⁶¹NiPACN	0.1	5	-	-	~5.4 ± 0.4	High-spin Ni²⁺ in distorted NiN₄	[1][4]
⁶¹NiPACN	0.5	5	-	-	~5.4 ± 0.4	High-spin Ni²⁺ in distorted NiN₄	[1][4]
⁶¹NiPACN	1.0	5	-	-	8.25 ± 0.45	Metallic Ni aggregates with oxide shell	[1]
Metallic ⁶¹Ni powder	5	-	-	-	7.3	Metallic Ni	[2]
hcp-Ni Nanoparticles	Natural Abundance	4	-0.01 ± 0.03	0.00 ± 0.02	3.4 ± 0.9	Ni with ~10% Carbon	[4][5]

Note: Isomer shift and quadrupole splitting are often difficult to resolve in ⁶¹Ni Mössbauer spectra due to the broad linewidths.

References

• 1. osti.gov [osti.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Tracing Element Migration in Environmental Studies with ⁶¹Ni

For Researchers, Scientists, and Drug Development Professionals

Introduction

The stable isotope ⁶¹Ni is a powerful tool for tracing the migration and biogeochemical cycling of nickel in the environment. Unlike radioactive isotopes, stable isotopes do not decay, making them safe for use in open environmental systems. By introducing a known amount of enriched ⁶¹Ni into a system, researchers can track its movement through different environmental compartments, such as soil, water, and biota. This approach allows for the precise quantification of uptake, transport, and transformation processes. Nickel is an essential micronutrient for many organisms but can be toxic at high concentrations. Therefore, understanding its fate and transport is crucial for environmental monitoring, phytoremediation strategies, and assessing the environmental impact of industrial activities.

Principle of ⁶¹Ni Isotope Tracing

The principle behind using ⁶¹Ni as a tracer lies in altering the natural isotopic abundance of nickel in a controlled manner and then measuring the change in isotopic composition in different parts of the system over time. Nickel has five stable isotopes with the following approximate natural abundances: ⁵⁸Ni (68.077%), ⁶⁰Ni (26.223%), ⁶¹Ni (1.140%), ⁶²Ni (3.634%), and ⁶⁴Ni (0.926%). In a typical tracer study, a compound highly enriched in ⁶¹Ni is introduced into the system. The subsequent analysis of nickel isotope ratios in various samples using high-precision techniques like Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) allows for the determination of the contribution of the added tracer versus the native nickel.

Applications in Environmental Studies

• Phytoremediation: Tracing the uptake and translocation of nickel in hyperaccumulator plants to understand the mechanisms of metal tolerance and accumulation.

• Soil Science: Quantifying the movement of nickel in soil profiles, its bioavailability to plants, and its interaction with soil components.[1]

• Ecotoxicology: Assessing the bioaccumulation and trophic transfer of nickel in food webs.

• Pollution Source Tracking: Identifying and apportioning sources of nickel contamination in aquatic and terrestrial ecosystems.

Experimental Protocols

Protocol 1: ⁶¹Ni Tracer Study in a Soil-Plant System

This protocol outlines a typical experiment to trace the uptake and translocation of nickel from soil into a plant using a ⁶¹Ni-enriched tracer.

1. Experimental Design:

• Plant Species: Select a suitable plant species for the study (e.g., a known nickel hyperaccumulator or a relevant crop).

• Soil: Use a well-characterized soil with a known background nickel concentration and isotopic composition.

• Tracer Application: Prepare a solution of a soluble nickel salt enriched in ⁶¹Ni (e.g., ⁶¹NiCl₂). The amount to be added should be calculated to be detectable above the natural background but not to cause toxic effects on the plant.

• Experimental Units: Set up replicate pots for each treatment group (e.g., control with no added Ni, and a ⁶¹Ni-spiked group).

• Growth Conditions: Grow the plants in a controlled environment (greenhouse or growth chamber) with controlled light, temperature, and humidity.[2]

• Sampling: Harvest plants at different time points to study the dynamics of nickel uptake and translocation. Separate the plants into roots, stems, and leaves. Collect corresponding soil samples.

2. Sample Preparation:

• Plant Samples:

  • Thoroughly wash the harvested plant parts with deionized water to remove any soil particles.

  • Dry the samples in an oven at 60-70°C to a constant weight.[3][4]

  • Grind the dried plant material to a fine powder using a mortar and pestle or a ball mill.[3]

  • Accurately weigh about 0.2-0.5 g of the powdered sample into a digestion vessel.[4]

  • Add a mixture of high-purity nitric acid (HNO₃) and perchloric acid (HClO₄) (e.g., 4:1 v/v) or just nitric acid.[4][5]

  • Digest the samples using a microwave digestion system. A typical program involves ramping to 180-200°C and holding for 20-30 minutes.[4]

  • After cooling, dilute the digestate to a known volume with deionized water.

• Soil Samples:

  • Air-dry the soil samples and sieve them through a 2-mm sieve.

  • Perform a sequential extraction to separate nickel in different soil fractions (e.g., exchangeable, bound to carbonates, etc.) or a total digestion.

  • For total digestion, use a mixture of strong acids such as hydrofluoric (HF), nitric (HNO₃), and perchloric (HClO₄) acids in a microwave digester.

  • Dilute the final solution to a known volume.

3. Nickel Purification:

For high-precision isotope analysis, nickel must be separated from the sample matrix. A two-step ion-exchange chromatography is recommended.[6][7]

• First Column (Cation Exchange):

  • Resin: AG50W-X8 cation exchange resin.

  • Eluent: Stepwise elution with varying concentrations of HCl and HF to remove the bulk of the matrix elements.[7]

  • Collection: Collect the fraction containing nickel.

• Second Column (Ni-Specific Resin):

  • Resin: Ni-specific resin (e.g., Ni-Spec).

  • Elution: Use a specific acid mixture (e.g., dilute HCl) to elute the purified nickel.[7]

  • Verification: Analyze the purified fraction for the absence of interfering elements before isotopic analysis.

4. Isotope Ratio Measurement by MC-ICP-MS:

• Instrumentation: Use a Multi-Collector Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS) for high-precision isotope ratio measurements.[6]

• Interference Correction: Use a collision/reaction cell with gases like H₂ and He to remove polyatomic interferences (e.g., ⁴⁰Ar¹⁸O¹H⁺ on ⁵⁹Co, which can affect ⁶¹Ni measurements).[6]

• Mass Bias Correction: Correct for instrumental mass bias using a double-spike technique (e.g., a ⁶⁰Ni-⁶²Ni double spike) or by sample-standard bracketing with a certified nickel isotope standard.[7]

• Data Acquisition: Measure the ion beams of all nickel isotopes simultaneously. The data is typically expressed in delta notation (δ⁶¹Ni), which represents the per mil (‰) deviation of the ⁶¹Ni/⁵⁸Ni ratio in the sample from that of a standard.

Data Presentation

The following table presents hypothetical data from a ⁶¹Ni tracer experiment in a soil-plant system.

Sample ID	Sample Type	Total Ni (µg/g)	δ⁶¹Ni (‰ vs. NIST SRM 986)	⁶¹Ni Tracer Derived (%)
Soil-Initial	Soil	50.2	+0.05	0.0
Soil-Spiked	Soil	75.8	+150.3	N/A
Control-Root	Plant Root	15.1	+0.10	0.0
Control-Shoot	Plant Shoot	8.3	-0.25	0.0
Spiked-Root	Plant Root	120.5	+125.8	83.5
Spiked-Shoot	Plant Shoot	65.7	+110.2	75.1

NIST SRM 986 is a common nickel isotope standard.

Visualizations

Caption: Workflow for a ⁶¹Ni stable isotope tracer experiment in a soil-plant system.

Caption: Conceptual diagram of nickel uptake and translocation with isotopic fractionation.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Optimizing experimental procedures for quantitative evaluation of crop plant performance in high throughput phenotyping systems [frontiersin.org]
• 3. Collection & Prep — Stable Isotopes in Nature Laboratory [isotopeecology.com]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. pure.unileoben.ac.at [pure.unileoben.ac.at]
• 7. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

Experimental Design for Neutron Scattering with Nickel-61: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for designing and conducting neutron scattering experiments utilizing the Nickel-61 (⁶¹Ni) isotope. The unique nuclear properties of ⁶¹Ni, particularly its non-zero nuclear spin, make it a valuable probe for investigating magnetic structures and dynamics in a wide range of materials, including those relevant to drug development and materials science.

Quantitative Data for Nickel-61 in Neutron Scattering

Effective experimental design begins with a thorough understanding of the neutron scattering properties of the isotope of interest. The following tables summarize the key quantitative data for ⁶¹Ni, enabling informed decisions on sample preparation, instrument selection, and data analysis strategies.

Table 1: Neutron Scattering Lengths and Cross-Sections for Nickel Isotopes

Isotope	Natural Abundance (%)	Coherent Scattering Length (fm)	Incoherent Scattering Length (fm)	Coherent Scattering Cross-Section (barn)	Incoherent Scattering Cross-Section (barn)	Total Scattering Cross-Section (barn)	Absorption Cross-Section (barn) at 2200 m/s
⁵⁸Ni	68.077	14.4	0	26.1	0	26.1	4.6
⁶⁰Ni	26.223	2.8	0	0.99	0	0.99	2.6
⁶¹Ni	1.140	7.60	±3.9	7.26	1.9	9.2	2.5
⁶²Ni	3.634	-8.7	0	9.5	0	9.5	14.5
⁶⁴Ni	0.926	-0.37	0	0.017	0	0.017	1.52

Source: NIST Center for Neutron Research[1]

Table 2: Selected Neutron Cross-Sections for ⁶¹Ni from JENDL-4.0 at 300K

Reaction	Cross-Section at 0.0253 eV (barns)	Maxwellian Average (barns)	Resonance Integral (barns)	Cross-Section at 14 MeV (barns)	Fission Spectrum Average (barns)
(n,total)	11.31	12.45	-	2.760	3.817
(n,elastic)	8.804	9.941	-	1.277	2.598
(n,inelastic)	(E-thr = 68.52 keV)	-	-	1.205	426.7 (mb)
(n,γ)	2.509	2.511	2.435	18.35 (μb)	5.459 (mb)
(n,p)	(E-thr = 548.6 keV)	-	-	1.551 (mb)	61.35 (mb)
(n,α)	0.000	0.000	30.00 (mb)	45.88 (mb)	4.045 (mb)

Source: JAEA Nuclear Data Center[2]

Experimental Protocols

Sample Preparation

The quality of the sample is paramount for a successful neutron scattering experiment. For studies involving ⁶¹Ni, isotopic enrichment is often necessary to enhance the signal from this low-abundance isotope.

Protocol 2.1.1: Isotopic Enrichment and Sample Synthesis (Conceptual)

• Isotopic Enrichment: While various methods exist, centrifugal enrichment of volatile nickel compounds like nickel tetracarbonyl (Ni(CO)₄) or nickel hexafluoroacetylacetonate can be employed to increase the concentration of ⁶¹Ni. This is a highly specialized process typically performed at dedicated facilities.

• Purity Verification: Post-enrichment, the isotopic purity of the ⁶¹Ni material should be verified using mass spectrometry.

• Material Synthesis:

  • Alloys: For studying magnetic alloys, the enriched ⁶¹Ni metal powder can be mixed with other desired elements in the correct stoichiometric ratios. The mixture is then arc-melted under an inert atmosphere (e.g., argon) to ensure homogeneity. The resulting ingot can be annealed at high temperatures to promote crystallographic order.[3]

  • Single Crystals: Growth of single crystals containing ⁶¹Ni can be achieved using methods like the Czochralski or Bridgman-Stockbarger technique, depending on the material's properties. This requires a seed crystal and careful control of the temperature gradients.

• Sample Encapsulation:

  • Powder samples are typically loaded into a sample holder, often a thin-walled vanadium or aluminum can, which have low coherent scattering cross-sections, minimizing background signal.[4]

  • Single crystals are mounted on a goniometer for precise orientation within the neutron beam.

• Optimal Sample Thickness Calculation: The optimal sample thickness is a balance between maximizing the scattering signal and minimizing multiple scattering events. A common rule of thumb is to aim for a sample transmission of approximately 80-90%. The required thickness (t) can be estimated using the formula:

  • T = exp(-N * σ_total * t)

  • Where T is the transmission, N is the number density of atoms, and σ_total is the total neutron cross-section (scattering + absorption). For a more precise calculation, the energy dependence of the cross-sections should be considered.

Protocol 2.1.2: Safety and Handling

While ⁶¹Ni is a stable isotope and not radioactive, standard laboratory safety protocols for handling fine metal powders should be followed.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle fine powders in a well-ventilated area or a fume hood to avoid inhalation.

• Consult the material safety data sheet (MSDS) for the specific nickel compound being used.

Neutron Scattering Experiment

The choice of neutron spectrometer depends on the scientific question being addressed. For studying magnetic structures, a diffractometer is used, while for investigating magnetic or lattice dynamics (excitations), an inelastic scattering spectrometer is required.

Protocol 2.2.1: Magnetic Structure Determination using a Powder Diffractometer

• Instrument Selection: A high-resolution powder diffractometer is ideal for determining complex magnetic structures.

• Instrument Setup:

  • Wavelength Selection: The choice of neutron wavelength will determine the accessible range of momentum transfer (Q). A longer wavelength provides better Q-resolution at low Q, which is often crucial for identifying magnetic reflections.

  • Collimation: Appropriate collimation is used to define the beam divergence and improve resolution.

  • Detector Setup: Modern diffractometers have large detector arrays covering a wide angular range, allowing for efficient data collection.

• Data Collection:

  • Collect a diffraction pattern above the magnetic ordering temperature (in the paramagnetic state) to obtain the nuclear structure.

  • Collect a diffraction pattern at a temperature well below the magnetic ordering temperature to observe the magnetic Bragg peaks.

  • Collect data at several temperatures around the magnetic transition to study the temperature dependence of the magnetic order.

Protocol 2.2.2: Investigating Magnetic Excitations with a Time-of-Flight (TOF) Spectrometer

• Instrument Selection: A direct geometry chopper spectrometer is well-suited for mapping out magnetic excitations over a wide range of energy and momentum transfers.

• Instrument Setup:

  • Incident Energy (Ei): The choice of incident energy determines the energy and momentum transfer range accessible. For low-energy magnetic excitations (magnons), a low Ei (e.g., 3-10 meV) is often used.

  • Chopper Settings: The chopper system is used to monochromate the neutron beam and define the energy resolution. Higher chopper speeds generally lead to better energy resolution but lower flux.

  • Sample Orientation: For single-crystal studies, the crystal must be oriented to probe specific directions in reciprocal space.

• Data Collection: Data is collected as a function of time-of-flight for each detector pixel, which is then converted to energy and momentum transfer. By rotating the single crystal sample, a 4D map of the scattering function S(Q, E) can be constructed.

Protocol 2.2.3: Probing Phonon Modes with a Triple-Axis Spectrometer (TAS)

• Instrument Selection: A triple-axis spectrometer offers high flexibility for focusing on specific points in (Q, E) space, making it ideal for detailed studies of phonon dispersion.

• Instrument Setup:

  • Monochromator and Analyzer: Pyrolytic graphite (B72142) (PG) crystals are commonly used to select the incident (Ei) and final (Ef) neutron energies.

  • Collimation: Collimators are placed before and after the monochromator, sample, and analyzer to control the beam divergence and resolution.

  • Filters: Filters, such as a cooled beryllium filter, are often used to remove higher-order contamination from the neutron beam.

• Data Collection: Measurements are typically performed in either constant-Q or constant-E mode.

  • Constant-Q scans: The momentum transfer is held constant while the energy transfer is varied to measure the energy of an excitation at a specific Q-point.

  • Constant-E scans: The energy transfer is held constant while the momentum transfer is varied to map the dispersion of an excitation.

Data Analysis Workflow

The analysis of neutron scattering data involves several steps, from raw data reduction to model refinement. Several software packages are available for this purpose.

Protocol 3.1: Data Reduction and Analysis

• Data Reduction:

  • Raw data from the spectrometer (e.g., time-of-flight spectra or detector counts) are converted into a physically meaningful scattering function, S(Q, E) or S(Q).

  • This process involves corrections for detector efficiency, background scattering, and sample absorption.

  • Software: Mantid is a widely used open-source framework for the reduction and analysis of neutron scattering data.[5][6]

• Data Visualization and Initial Analysis:

  • The reduced data can be visualized as 1D cuts, 2D color maps, or 3D volumes.

  • Initial analysis may involve identifying the positions and intensities of Bragg peaks or the dispersion of inelastic signals.

  • Software: DAVE (Data Analysis and Visualization Environment) is another useful tool for this purpose.

• Model Refinement:

  • Crystal and Magnetic Structure: For diffraction data, the crystal and magnetic structures can be refined using the Rietveld method. This involves fitting a calculated diffraction pattern based on a structural model to the experimental data. The non-zero nuclear spin of ⁶¹Ni will contribute to the magnetic scattering.

    • Software: FullProf and GSAS-II are powerful programs for Rietveld refinement of both nuclear and magnetic structures from neutron powder diffraction data.[1]

  • Inelastic Scattering: For inelastic data, the dispersion curves of magnons or phonons can be fitted to theoretical models to extract parameters such as exchange interactions or force constants.

Visualizations

The following diagrams, generated using the DOT language, illustrate key experimental workflows.

Diagram 1: Workflow for magnetic structure determination.

Diagram 2: Workflow for studying dynamic properties.

Diagram 3: Logical flow of neutron scattering data analysis.

References

• 1. nndc.bnl.gov [nndc.bnl.gov]
• 2. GSAS-II Tutorial Index [advancedphotonsource.github.io]
• 3. mdpi.com [mdpi.com]
• 4. Electron diffraction - Wikipedia [en.wikipedia.org]
• 5. neutrons2.ornl.gov [neutrons2.ornl.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Study of Biocatalysts for Hydrogen Production Using Nickel-61

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biocatalysts, particularly hydrogenase enzymes, offer a promising avenue for sustainable hydrogen production. Understanding the intricate catalytic mechanism of these enzymes is paramount for their optimization and application. [NiFe]-hydrogenases, a major class of these biocatalysts, feature a nickel-iron active site at the heart of their reactivity. The stable isotope Nickel-61 (⁶¹Ni), with its nuclear spin of I=3/2, serves as an invaluable probe for advanced spectroscopic techniques to elucidate the geometric and electronic structure of the nickel center.[1][2] This document provides detailed application notes and protocols for the use of ⁶¹Ni in the study of [NiFe]-hydrogenases.

Key Spectroscopic Techniques Utilizing Nickel-61

The introduction of ⁶¹Ni into the hydrogenase active site allows for the application of several powerful spectroscopic methods:

• Electron Paramagnetic Resonance (EPR) Spectroscopy: EPR is used to study the paramagnetic states of the [NiFe] active site. The presence of ⁶¹Ni with its nuclear magnetic moment leads to hyperfine splitting of the EPR signal, which unambiguously identifies the signal as originating from the nickel atom and provides information about the spin density distribution.[1][3]

• Electron-Nuclear Double Resonance (ENDOR) and Hyperfine Sublevel Correlation (HYSCORE) Spectroscopy: These advanced pulsed EPR techniques are employed to measure the weak magnetic interactions between the nickel nucleus and surrounding nuclei. This allows for the precise determination of hyperfine coupling constants, providing detailed insights into the immediate coordination environment of the nickel ion and the binding of substrates and inhibitors.

• Mössbauer Spectroscopy: While more common for iron (⁵⁷Fe), ⁶¹Ni Mössbauer spectroscopy is a developing technique that can provide information about the oxidation state and chemical environment of the nickel nucleus.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ⁶¹Ni NMR is primarily applicable to diamagnetic nickel complexes. Its use in studying the paramagnetic active site of hydrogenases is challenging but can provide valuable data on model compounds.

Data Presentation: Spectroscopic Parameters of [NiFe]-Hydrogenase Active Site

The following tables summarize key quantitative data obtained from spectroscopic studies of ⁶¹Ni-enriched [NiFe]-hydrogenases from various organisms and in different redox states.

Table 1: Representative g-values for Paramagnetic States of [NiFe]-Hydrogenases

Hydrogenase Source	Redox State	gₓ	gᵧ	g₂	Reference(s)
Desulfovibrio vulgaris Miyazaki F	Ni-A	2.31	2.23	2.01	[4]
Desulfovibrio vulgaris Miyazaki F	Ni-B	2.33	2.16	2.01	[4]
Desulfovibrio vulgaris Miyazaki F	Ni-C (unsplit)	2.197	2.144	2.010	[4]
Desulfovibrio vulgaris Miyazaki F	Ni-C (split)	2.176, 2.218	2.106, 2.182	1.978, 1.994, 2.034, 2.057	[4]
Citrobacter sp. S-77	Ni-B	~2.32	~2.16	~2.01	[2]

Table 2: Selected ⁶¹Ni Hyperfine Coupling Constants (A) for [NiFe]-Hydrogenases

Hydrogenase Source	Redox State	A(⁶¹Ni) (MHz)	Technique	Reference(s)
Desulfovibrio gigas	Oxidized	Not explicitly quantified but observed	EPR	[1]
Methyl-coenzyme M reductase (for comparison)	MCR-red1m	A_z = 24.1	EPR	[3]
Methyl-coenzyme M reductase (for comparison)	MCR-red1c	A_z = 24.1	EPR	[3]
Methyl-coenzyme M reductase (for comparison)	MCR-ox1	A_z = 24.1	EPR	[3]

Experimental Protocols

Protocol 1: ⁶¹Ni Enrichment of [NiFe]-Hydrogenase in Desulfovibrio vulgaris

This protocol provides a general guideline for the isotopic labeling of [NiFe]-hydrogenase with ⁶¹Ni by culturing the sulfate-reducing bacterium Desulfovibrio vulgaris.

Materials:

• Desulfovibrio vulgaris Hildenborough (or other suitable strain)

• Defined Widdel-Pfenning (WP) medium[5]

• ⁶¹NiCl₂ or ⁶¹NiSO₄ (isotopic purity >90%)

• Sterile, anaerobic culture vessels

• Anaerobic chamber or glove box

• Centrifuge and cell lysis equipment

• Chromatography system for protein purification

Procedure:

• Prepare a nickel-depleted growth medium: Prepare the defined WP medium, omitting the addition of standard nickel salts. Filter-sterilize the medium.

• Inoculation and initial growth: In an anaerobic chamber, inoculate the nickel-depleted medium with a fresh culture of D. vulgaris. Allow the culture to grow to the early-to-mid logarithmic phase.

• Addition of ⁶¹Ni: Prepare a sterile, anaerobic stock solution of the ⁶¹Ni salt. Add the ⁶¹Ni solution to the growing culture to a final concentration typically in the low micromolar range (e.g., 1-10 µM). The optimal concentration should be determined empirically.

• Continued incubation: Continue the incubation under anaerobic conditions to allow for the incorporation of ⁶¹Ni into the newly synthesized hydrogenase.

• Cell harvesting and lysis: Harvest the cells by centrifugation. Resuspend the cell pellet in an appropriate buffer and lyse the cells using a suitable method (e.g., sonication, French press) under anaerobic conditions.

• Protein purification: Purify the ⁶¹Ni-enriched [NiFe]-hydrogenase from the cell lysate using established chromatographic techniques (e.g., ion exchange, affinity, and size-exclusion chromatography) under strictly anaerobic conditions.

Protocol 2: EPR Spectroscopy of ⁶¹Ni-Labeled [NiFe]-Hydrogenase

This protocol outlines the general procedure for acquiring EPR spectra of ⁶¹Ni-labeled hydrogenase samples.

Materials:

• ⁶¹Ni-enriched [NiFe]-hydrogenase sample in a suitable buffer

• EPR tubes (e.g., quartz tubes)

• Liquid nitrogen or liquid helium cryostat

• X-band EPR spectrometer

Procedure:

• Sample preparation: In an anaerobic environment, transfer the purified ⁶¹Ni-hydrogenase sample into an EPR tube. The protein concentration should be in the range of 50-200 µM.

• Poising the redox state: If a specific redox state is to be studied, the sample should be poised at the desired potential by adding appropriate redox mediators and titrating with a reductant (e.g., sodium dithionite) or oxidant (e.g., potassium ferricyanide) while monitoring the potential with a potentiometer.

• Freezing the sample: Rapidly freeze the sample in the EPR tube using liquid nitrogen to trap the desired redox state.

• EPR data acquisition:

  • Insert the frozen sample into the pre-cooled EPR spectrometer cavity.

  • Set the appropriate experimental parameters. Typical X-band EPR parameters for [NiFe]-hydrogenases are:

    • Temperature: 10-100 K[4]

    • Microwave frequency: ~9.5 GHz

    • Microwave power: 0.1-10 mW (avoid saturation)

    • Modulation frequency: 100 kHz

    • Modulation amplitude: 0.1-1.0 mT

  • Record the EPR spectrum by sweeping the magnetic field.

• Data analysis: Analyze the resulting spectrum to determine the g-values and observe the hyperfine splitting due to the ⁶¹Ni nucleus.[3]

Protocol 3: HYSCORE Spectroscopy of ⁶¹Ni-Labeled [NiFe]-Hydrogenase

This protocol describes the acquisition of HYSCORE spectra to probe the nuclear environment of the nickel center.

Materials:

• ⁶¹Ni-enriched [NiFe]-hydrogenase sample prepared as for EPR

• Pulsed EPR spectrometer equipped for HYSCORE experiments

• Liquid helium cryostat

Procedure:

• Sample preparation and freezing: Prepare and freeze the ⁶¹Ni-labeled hydrogenase sample as described in Protocol 2.

• HYSCORE data acquisition:

  • Place the sample in the spectrometer.

  • The HYSCORE experiment utilizes a four-pulse sequence (π/2 – τ – π/2 – t₁ – π – t₂ – π/2 – τ – echo).

  • Set the observer position (magnetic field) to a specific feature in the EPR spectrum.

  • Optimize the pulse lengths (typically 8-16 ns for π/2 pulses) and the inter-pulse delay τ.

  • Acquire the 2D HYSCORE spectrum by incrementing t₁ and t₂.

• Data processing and analysis:

  • Perform a 2D Fourier transform of the time-domain data to obtain the frequency-domain HYSCORE spectrum.

  • Analyze the cross-peaks in the spectrum, which correspond to the nuclear frequencies of coupled nuclei, to determine the hyperfine and nuclear quadrupole interactions.

Visualizations

References

• 1. webdoc.sub.gwdg.de [webdoc.sub.gwdg.de]
• 2. Structural and spectroscopic characterization of CO inhibition of [NiFe]-hydrogenase from Citrobacter sp. S-77 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Function of Periplasmic Hydrogenases in the Sulfate-Reducing Bacterium Desulfovibrio vulgaris Hildenborough - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Determination of Nickel-61

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of advanced analytical techniques for the precise detection and quantification of the stable isotope Nickel-61 (⁶¹Ni). The document is structured to offer both a comparative analysis of the most relevant methods and detailed, step-by-step protocols for their implementation in a laboratory setting. The primary focus is on providing actionable information for researchers in various fields, including geochemistry, environmental science, and drug development, where isotopic analysis of nickel can provide valuable insights.

Introduction to Nickel-61 Analysis

Nickel has five stable isotopes, with ⁶¹Ni having a natural abundance of approximately 1.14%. While present in smaller quantities compared to ⁵⁸Ni and ⁶⁰Ni, the precise measurement of ⁶¹Ni is crucial for isotope dilution studies, tracer experiments in biological systems, and for understanding geological and cosmochemical processes. The selection of an appropriate analytical technique depends on several factors, including the required sensitivity, precision, sample matrix, and the available instrumentation. This document details three powerful techniques for ⁶¹Ni analysis: Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS), Neutron Activation Analysis (NAA), and Accelerator Mass Spectrometry (AMS).

Overview of Analytical Techniques

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

MC-ICP-MS is the state-of-the-art technique for high-precision isotope ratio measurements of a wide range of elements, including nickel.[1][2][3] This method offers excellent sensitivity and precision, making it ideal for detecting subtle variations in ⁶¹Ni abundance. A key challenge in MC-ICP-MS analysis of nickel is the presence of isobaric interferences (ions of other elements with the same mass-to-charge ratio) and matrix effects.[1] To overcome these challenges, a robust chemical separation of nickel from the sample matrix is imperative prior to analysis.[1][4][5] Recent advancements have led to the development of efficient chromatographic separation methods that yield high-purity nickel fractions suitable for precise isotopic analysis.[4][5]

Neutron Activation Analysis (NAA)

Neutron Activation Analysis is a highly sensitive nuclear analytical technique used for determining the elemental and isotopic composition of a wide variety of materials.[6][7] The method is non-destructive in many cases and is based on the principle of converting stable isotopes into radioactive isotopes by irradiating the sample with neutrons. The induced radioactivity is then measured by detecting the emitted gamma rays, which are characteristic of each radionuclide. For nickel analysis, NAA can be a powerful tool, though the specific detection of ⁶¹Ni relies on the nuclear reactions it undergoes upon neutron capture and the subsequent decay characteristics.

Accelerator Mass Spectrometry (AMS)

Accelerator Mass Spectrometry is an ultra-sensitive technique capable of measuring isotope ratios in the range of 10⁻¹² to 10⁻¹⁸.[8] It is most commonly used for the detection of long-lived radionuclides like ¹⁴C.[9][10] The main advantage of AMS is its ability to completely eliminate molecular isobars, which can be a significant source of interference in conventional mass spectrometry.[8] While not a routine technique for stable isotope analysis, its high sensitivity and selectivity make it a potential method for specialized applications involving very low concentrations of ⁶¹Ni or in complex matrices where isobaric interferences are a major issue.

Quantitative Data Summary

The following table summarizes the key quantitative performance parameters for the described analytical techniques for nickel isotope analysis.

Parameter	MC-ICP-MS	Neutron Activation Analysis (NAA)	Accelerator Mass Spectrometry (AMS)
Precision (δ⁶⁰Ni/⁵⁸Ni)	Better than ± 0.06‰ (2 SD)[11]	Dependent on counting statistics, typically lower than MC-ICP-MS	High precision, but less commonly reported for stable Ni isotopes
Reproducibility (δ⁶¹Ni/⁵⁸Ni)	0.049‰ (2 SD)[1]	Not typically reported in this format	Not typically reported for stable Ni isotopes
Limit of Detection (LOD)	pg/mL to ng/mL range in solution	ppm to ppb range in solid samples[7]	Attogram to femtogram range
Sample Size	Micrograms of Ni	Milligrams to grams of sample	Micrograms to milligrams of sample
Key Advantages	High precision and throughput	Non-destructive, high sensitivity for many elements	Extreme sensitivity, elimination of molecular isobars
Key Challenges	Isobaric interferences, matrix effects, requires chemical separation	Requires a neutron source (nuclear reactor), potential for spectral interferences	Complex instrumentation, high cost, sample conversion to specific target material

Experimental Protocols

Protocol 1: High-Precision Nickel-61 Analysis by MC-ICP-MS with Two-Step Chromatographic Purification

This protocol is based on a recently developed method for the high-precision isotopic analysis of nickel in geological materials, which can be adapted for other sample types.[4][5]

1. Sample Digestion:

• Accurately weigh a sufficient amount of the homogenized sample powder to yield several micrograms of nickel.

• Place the sample in a clean Savillex® PFA vial.

• Add a mixture of concentrated hydrofluoric acid (HF) and nitric acid (HNO₃).

• Seal the vial and place it on a hotplate at a controlled temperature (e.g., 120 °C) for 48-72 hours to ensure complete dissolution.

• After cooling, evaporate the acid mixture to dryness.

• Add concentrated HNO₃ and evaporate to dryness again to remove any remaining fluorides.

• Dissolve the final residue in a specific molarity of hydrochloric acid (HCl) to prepare for chromatography.

2. Two-Step Ion Exchange Chromatography: [4][5]

• Step 1: Cation Exchange Chromatography

  • Prepare a column with a cation exchange resin (e.g., AG50W-X8).

  • Pre-clean and condition the resin with appropriate acids and water.[4]

  • Load the dissolved sample solution onto the column.

  • Elute the bulk of the matrix elements using a mixture of dilute HCl and HF.[4]

  • Collect the nickel-containing fraction with a specific concentration of HCl.

  • Evaporate the collected fraction to dryness.

• Step 2: Anion Exchange Chromatography (using Ni-spec resin)

  • Prepare a smaller column with a nickel-specific extraction resin (Ni-spec resin).

  • Condition the resin with the appropriate acid.

  • Dissolve the dried residue from the first step in a specific molarity of HCl and load it onto the Ni-spec column.

  • Wash the column with dilute HCl to remove any remaining matrix elements.

  • Elute the purified nickel using a different concentration of HCl or nitric acid.

  • Evaporate the final nickel fraction to dryness.

3. MC-ICP-MS Analysis:

• Re-dissolve the purified nickel fraction in dilute nitric acid to a concentration suitable for MC-ICP-MS analysis (typically in the ng/mL range).

• Use a standard-sample bracketing approach to correct for instrumental mass bias.

• Employ a double-spike technique (e.g., using a ⁶¹Ni-⁶²Ni double spike) for the most accurate correction of instrumental mass fractionation.[4][5]

• Introduce the sample and standard solutions into the MC-ICP-MS using a suitable introduction system (e.g., a desolvating nebulizer).

• Measure the ion beams of the nickel isotopes simultaneously using a Faraday cup array. The configuration should allow for the collection of ⁵⁸Ni, ⁶⁰Ni, ⁶¹Ni, and ⁶²Ni.[4]

• Monitor for potential isobaric interferences from elements like iron (⁵⁸Fe on ⁵⁸Ni) and zinc (⁶⁴Zn on ⁶⁴Ni), although the chemical separation should minimize these.

• Calculate the ⁶¹Ni isotope ratios relative to a stable isotope, typically ⁵⁸Ni.

Protocol 2: General Protocol for Nickel Analysis by Neutron Activation Analysis (NAA)

1. Sample Preparation:

• Weigh an appropriate amount of the solid sample (typically in the milligram to gram range) into a clean irradiation vial (e.g., high-purity quartz or polyethylene).

• Prepare standards and blanks in parallel. Standards should be certified reference materials with known nickel concentrations.

2. Irradiation:

• Place the samples, standards, and blanks in a suitable irradiation container.

• Irradiate the container in a nuclear reactor with a known neutron flux for a predetermined period. The irradiation time depends on the expected nickel concentration and the reactor's neutron flux. The primary reaction of interest for producing a measurable radionuclide from a stable nickel isotope is ⁶⁴Ni(n,γ)⁶⁵Ni.

3. Gamma-Ray Spectrometry:

• After irradiation, allow the samples to "cool" for a specific period to let short-lived interfering radionuclides decay.

• Place the irradiated sample in a lead-shielded high-purity germanium (HPGe) detector.

• Acquire the gamma-ray spectrum for a sufficient counting time to obtain good statistical data.

• Identify the characteristic gamma-ray peaks of the nickel radionuclide (e.g., ⁶⁵Ni has prominent gamma-ray energies).

• Quantify the amount of nickel in the sample by comparing the peak areas of the sample to those of the co-irradiated standards.

Visualizations

Caption: Workflow for Ni-61 analysis by MC-ICP-MS.

Caption: General workflow for Ni analysis by NAA.

References

• 1. researchgate.net [researchgate.net]
• 2. Development of an isolation procedure and MC-ICP-MS measurement protocol for the study of stable isotope ratio variations of nickel - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00120F [pubs.rsc.org]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. atomfizika.elte.hu [atomfizika.elte.hu]
• 7. barc.gov.in [barc.gov.in]
• 8. What is AMS? | Center for Accelerator Mass Spectrometry [cams.llnl.gov]
• 9. radiocarbon.com [radiocarbon.com]
• 10. Education - Stable Isotopes NOAA GML [gml.noaa.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of Nickel-61 in Geological and Planetary Science Research

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Nickel (Ni) possesses five stable isotopes, and the precise measurement of their relative abundances provides a powerful tool for investigating a wide range of geological and planetary processes. Nickel-61 (⁶¹Ni), although one of the less abundant isotopes, plays a crucial role in these studies. It is integral to the ⁶¹Ni-⁶²Ni double-spike technique, a high-precision method for determining nickel isotopic compositions. This allows for the investigation of processes ranging from the formation and evolution of planetary bodies to tracing biogeochemical cycles on Earth. These application notes provide an overview of the key applications of ⁶¹Ni in geology and planetary science, along with detailed protocols for its isotopic analysis.

Key Applications of Nickel-61 Isotopic Analysis

The primary utility of ⁶¹Ni in geological and planetary science is as a component of the double-spike technique for the high-precision measurement of nickel isotope ratios. This technique enables the study of:

• Early Solar System Chronology (The ⁶⁰Fe-⁶⁰Ni System): The short-lived radionuclide ⁶⁰Fe (half-life = 2.62 million years) decays to ⁶⁰Ni.[1][2] By measuring the isotopic composition of nickel in meteorites and their components, scientists can determine the initial abundance of ⁶⁰Fe in the early solar system.[3] This provides crucial time constraints on events such as the formation of planetesimals and the differentiation of planetary cores.[2][4] The precise measurement of ⁶⁰Ni/⁵⁸Ni ratios, corrected for instrumental and natural mass fractionation using a ⁶¹Ni-⁶²Ni double spike, is essential for this application.

• Planetary Accretion and Differentiation: Nickel is a siderophile ("iron-loving") element, meaning it preferentially partitions into the metallic core during planetary differentiation.[5] The isotopic composition of nickel in planetary materials (e.g., meteorites, mantle-derived rocks) can, therefore, provide insights into the processes of core formation and the nature of the materials that accreted to form planets.[5]

• Tracing High-Temperature Geological Processes: Mass-dependent fractionation of nickel isotopes can occur during high-temperature processes such as partial melting of the mantle and fractional crystallization of magma.[6] By analyzing the nickel isotopic composition of igneous rocks, researchers can trace these processes.

• Low-Temperature Geochemical and Biogeochemical Tracing: Significant nickel isotope fractionation has been observed in low-temperature environments.[7] This includes weathering of rocks, the formation of ferromanganese crusts in the oceans, and biological processes like methane (B114726) production by methanogens.[3][7] These fractionations make nickel isotopes a valuable tracer for understanding Earth's surface processes and biogeochemical cycles.

Quantitative Data Presentation

The following tables summarize key quantitative data related to Nickel-61 and its applications.

Table 1: Isotopic Abundance of Naturally Occurring Nickel Isotopes

Isotope	Natural Abundance (atom %)
⁵⁸Ni	68.077
⁶⁰Ni	26.223
⁶¹Ni	1.140
⁶²Ni	3.634
⁶⁴Ni	0.926

Source: Data compiled from multiple sources.

Table 2: Nickel Isotopic Composition (δ⁶⁰/⁵⁸Ni) of Selected Geological Reference Materials

Reference Material	Material Type	δ⁶⁰/⁵⁸Ni (‰) vs. SRM 986
JP-1	Peridotite	0.13 ± 0.03
BHVO-2	Basalt	0.08 ± 0.04
SGR-1b	Shale	0.56 ± 0.04
GSS-1	Soil	-0.27 ± 0.06
GSB-12	Bean	0.52 ± 0.06

Note: δ⁶⁰/⁵⁸Ni (‰) = [((⁶⁰Ni/⁵⁸Ni)sample / (⁶⁰Ni/⁵⁸Ni)SRM 986) - 1] × 1000. Data is indicative and sourced from various publications.[8][9]

Experimental Protocols

The following are detailed methodologies for the isotopic analysis of nickel in geological and planetary samples.

Sample Digestion Protocol

The goal of sample digestion is to bring the solid sample into a liquid form without inducing isotopic fractionation.

For Meteoritic Metal:

• Mechanically separate the metal phase from the meteorite sample.

• Leach the metal sample in 1 M HCl to remove any surface contamination.[5]

• Digest the cleaned metal sample in a mixture of concentrated HNO₃ and HCl (1:2 ratio).[5]

For Silicate (B1173343) Rocks and Chondrites:

• For chemically resistant phases, use a high-pressure asher (e.g., Parr bomb) with a mixture of concentrated HF and HNO₃.[5]

• Alternatively, flux fusion with lithium metaborate (B1245444) can be used for highly refractory minerals.[5]

• For general silicate rocks, a mixture of concentrated HF and HNO₃ in a sealed PFA beaker on a hotplate at approximately 80°C overnight is effective.

Nickel Purification by Ion Exchange Chromatography

A multi-step chromatographic procedure is required to separate nickel from the sample matrix to avoid isobaric interferences during mass spectrometric analysis. A two-step or three-column procedure is commonly employed.[1][5]

Two-Step Chromatographic Purification: [1][10]

Step 1: Cation Exchange Chromatography

• Prepare a column with AG50W-X8 cation exchange resin.

• Condition the resin with diluted HCl and HF.

• Load the digested sample solution onto the column.

• Elute the matrix elements with a mixture of diluted HCl and HF.

• Collect the nickel fraction. The elution curve for this step should be pre-calibrated using a standard solution.[1]

Step 2: Ni-Specific Resin Chromatography

• Prepare a mini-column with Ni-spec resin (100–200 μL).[1]

• Load the collected nickel fraction from the first step onto the Ni-spec column.

• Wash the column to remove any remaining matrix elements.

• Elute the purified nickel.

Preparation of ⁶¹Ni-⁶²Ni Double Spike

The double-spike method is used to correct for instrumental mass bias and any isotopic fractionation that may occur during sample preparation.[11]

• Procure highly enriched single isotopes of ⁶¹Ni and ⁶²Ni.

• Accurately weigh and dissolve each isotope to create stock solutions of known concentration.

• Mix the ⁶¹Ni and ⁶²Ni stock solutions to create a double spike with a known ⁶¹Ni/⁶²Ni ratio. The optimal composition is approximately ⁶¹Ni/⁶²Ni ≈ 0.8.[12]

• Calibrate the isotopic composition of the double spike by mixing it with a standard solution of natural isotopic composition (e.g., NIST SRM 986) and measuring the mixture on the MC-ICP-MS.

MC-ICP-MS Analysis Protocol

High-precision nickel isotope ratio measurements are performed using a multi-collector inductively coupled plasma mass spectrometer (MC-ICP-MS).

• Sample-Spike Mixture Preparation: Mix an aliquot of the purified sample solution with a known amount of the ⁶¹Ni-⁶²Ni double spike. The optimal ratio of the spike to the sample nickel content should be determined to minimize error propagation; a ⁶²Ni spike / ⁵⁸Ni sample ratio of approximately 1.3 has been suggested.[11]

• Instrument Setup:

  • Use a sample introduction system that minimizes oxide formation, such as a desolvating nebulizer (e.g., Aridus III).[1]

  • Set up the Faraday cup configuration to simultaneously measure ⁵⁸Ni, ⁶⁰Ni, ⁶¹Ni, and ⁶²Ni. A typical configuration might also include a cup for ⁵⁷Fe to monitor and correct for potential isobaric interference from ⁵⁸Fe on ⁵⁸Ni.[1]

• Data Acquisition:

  • Introduce the sample-spike mixture into the MC-ICP-MS.

  • Measure the ion beam intensities for the nickel isotopes of interest.

  • Perform data reduction using an iterative method to deconvolve the contributions from the sample, the spike, and the instrumental mass fractionation.

Mandatory Visualizations

Caption: Experimental workflow for Nickel-61 isotopic analysis.

Caption: The ⁶⁰Fe-⁶⁰Ni chronometer in planetary science.

References

• 1. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00120F [pubs.rsc.org]
• 2. [1401.1830] 60Fe-60Ni chronology of core formation in Mars [arxiv.org]
• 3. lpi.usra.edu [lpi.usra.edu]
• 4. 60Fe–60Ni chronology of core formation in Mars: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 5. lpi.usra.edu [lpi.usra.edu]
• 6. archimer.ifremer.fr [archimer.ifremer.fr]
• 7. repository.arizona.edu [repository.arizona.edu]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

Nickel-61 Mössbauer Spectroscopy Technical Support Center

Welcome to the technical support center for Nickel-61 Mössbauer Spectroscopy. This resource is designed for researchers, scientists, and professionals in drug development to navigate the common challenges encountered during their experiments. Here you will find troubleshooting guides and frequently asked questions in a direct question-and-answer format to assist with specific issues.

Frequently Asked Questions (FAQs)

Q1: Why is the signal-to-noise ratio in my 61Ni Mössbauer spectrum so low?

A1: A low signal-to-noise ratio (S/N) is one of the most common challenges in 61Ni Mössbauer spectroscopy. Several factors contribute to this issue:

• Low Natural Abundance: The Mössbauer isotope, 61Ni, has a very low natural abundance of only 1.1399%.[1] This means that in a sample with natural nickel, only a small fraction of the nickel atoms can contribute to the Mössbauer signal.

• Nuclear Properties: The 61Ni nucleus has properties that are inherently less favorable for the Mössbauer effect compared to isotopes like 57Fe. This includes a relatively low recoil-free fraction (f-factor), especially at higher temperatures.

• Source Activity: If you are using a conventional radioactive source (e.g., 61Co), its activity may be insufficient, leading to a low count rate of the 67.4 keV gamma rays.

• Experimental Setup: In synchrotron-based experiments, factors like detector efficiency and the specific experimental geometry can significantly impact the signal intensity.[2][3][4]

Q2: What are the main difficulties associated with the radioactive source in conventional 61Ni Mössbauer spectroscopy?

A2: The use of a radioactive 61Co source presents several challenges:

• Source Preparation: The production of a high-quality, single-line 61Co source is not trivial. It is typically produced by the 62Ni(γ,p)61Co reaction in an accelerator, requiring specialized facilities.[5][6]

• Half-life: The 61Co source has a relatively short half-life of 99.0 minutes, which necessitates frequent reactivation and can complicate long-duration experiments.

• Safety and Handling: As with any radioactive material, there are stringent safety protocols and licensing requirements for handling and storing the source, which can be a logistical challenge for some laboratories.[7]

Q3: I am using synchrotron-based 61Ni Mössbauer spectroscopy. What specific issues should I be aware of?

A3: Synchrotron-based methods offer a powerful alternative to radioactive sources but come with their own set of challenges:

• Time Window Effect: Delayed coincidence Mössbauer and synchrotron radiation-based Mössbauer spectroscopy can exhibit a "time window effect" which can distort the baseline of the spectrum. This often requires fitting the spectra with a curved baseline to obtain accurate parameters.[8]

• Complex Experimental Setup: The instrumentation for synchrotron-based Mössbauer spectroscopy is complex, requiring precise alignment of optics and detectors.[2][3][4]

• Data Analysis: The high data quality can reveal subtle effects, but also requires more sophisticated analysis software and expertise to correctly interpret the spectra.

Q4: The isomer shifts and quadrupole splittings in my 61Ni spectra are very small and difficult to interpret. Is this normal?

A4: Yes, it is characteristic of 61Ni Mössbauer spectra that the isomer shifts (IS) and quadrupole splittings (QS) are often small and not as straightforward to interpret as in 57Fe Mössbauer spectroscopy.[2][9] This is due to the smaller changes in the nuclear charge radius between the ground and excited states of 61Ni. Therefore, careful calibration and high-quality data are essential for extracting meaningful information from these parameters.

Troubleshooting Guides

Problem: Extremely Low Signal-to-Noise Ratio

Possible Cause	Troubleshooting Step
Insufficient 61Ni Isotope	For samples with natural nickel abundance, the signal will be inherently weak. Consider using a 61Ni-enriched sample if feasible. This is the most direct way to enhance the signal.
Inadequate Counting Statistics	Increase the data acquisition time. Due to the low signal strength, 61Ni Mössbauer experiments often require significantly longer measurement times, sometimes on the order of days, to achieve adequate statistics.[4][8]
Suboptimal Sample Thickness	The sample thickness should be optimized to maximize resonant absorption without excessive non-resonant electronic absorption of the 67.4 keV gamma rays.
Poor Detector Performance	Ensure your detector is optimized for the 67.4 keV gamma ray of 61Ni and that the energy window is correctly set to exclude background noise.
Source Issues (Conventional Setup)	Verify the activity and quality of your 61Co source. A weak or poorly prepared source will result in a low count rate.
Synchrotron Beam Instability	For synchrotron experiments, monitor the stability of the incident X-ray beam. Fluctuations can introduce significant noise.

Problem: Broad Spectral Lines

Possible Cause	Troubleshooting Step
Thick Absorber	A sample that is too thick can lead to saturation effects and line broadening. Try reducing the sample thickness.
Inhomogeneity in the Sample	If the nickel atoms in your sample occupy a distribution of chemical or magnetic environments, this will result in a superposition of slightly different spectra, leading to broadened lines. Ensure your sample is as homogeneous as possible.
Vibrational Effects	Mechanical vibrations from the cryostat or other laboratory equipment can cause broadening. Isolate the spectrometer from sources of vibration.
Relaxation Effects	In magnetic materials, electronic spin relaxation at rates comparable to the nuclear precession frequency can cause line broadening. This can sometimes be addressed by changing the measurement temperature.

Experimental Protocols

Key Experimental Parameters for 61Ni Mössbauer Spectroscopy

The following table summarizes typical quantitative data for 61Ni Mössbauer experiments.

Parameter	Typical Value/Range	Notes
Gamma-ray Energy	67.4 keV	The energy of the nuclear transition in 61Ni.[5]
Source (Conventional)	61Co in a 62Ni-Cr alloy	The source is typically prepared by irradiating a 62Ni-enriched target.[5][6]
Source (Synchrotron)	Synchrotron Radiation	Tuned to the 67.4 keV resonance of 61Ni.
Isomer Shift Reference	Ni metal or NiAl alloy	Isomer shifts are typically reported relative to one of these standards.
Absorber Temperature	4.2 K - 77 K	Low temperatures are generally required to achieve a sufficient recoil-free fraction.
Measurement Time	12 hours - several days	Long acquisition times are common to achieve adequate signal-to-noise.[4][8]
Velocity Range	± 0.2 mm/s to ± 10 mm/s	The required velocity range depends on the magnitude of the hyperfine interactions in the sample.

Detailed Methodology: Sample Preparation for Transmission Mössbauer Spectroscopy

• Material Grinding: The sample containing nickel should be finely ground to a uniform powder to ensure a homogeneous absorber thickness and minimize orientation effects of crystallites.

• Mixing with a Binder: The powdered sample is typically mixed with an inert, low-Z binder such as boron nitride (BN) or powdered sugar. This helps to create a uniform and stable absorber disk.

• Pressing the Absorber: The mixture is then pressed into a sample holder, which is often a plastic or aluminum ring. The amount of sample should be calculated to achieve the optimal surface density of 61Ni.

• Mounting in the Cryostat: The sample holder is mounted on the cold finger of a cryostat. Good thermal contact is crucial for maintaining a stable, low temperature. Measurements are typically performed at liquid helium (4.2 K) or liquid nitrogen (77 K) temperatures.

Visualizations

Caption: Workflow from sample preparation to data interpretation.

Caption: Logical steps for troubleshooting a low S/N ratio.

References

• 1. (61Ni) Nickel NMR [chem.ch.huji.ac.il]
• 2. researchgate.net [researchgate.net]
• 3. 61Ni synchrotron radiation-based Mössbauer spectroscopy of nickel-based nanoparticles with hexagonal structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.aip.org [pubs.aip.org]
• 6. pubs.aip.org [pubs.aip.org]
• 7. ro.ecu.edu.au [ro.ecu.edu.au]
• 8. escholarship.org [escholarship.org]
• 9. researchgate.net [researchgate.net]

troubleshooting low yield in Nickel-61 enrichment processes

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during Nickel-61 (⁶¹Ni) enrichment experiments. The information is designed to help you diagnose and resolve issues leading to low yield and other process inefficiencies.

Troubleshooting Guides

This section provides detailed troubleshooting guides in a question-and-answer format for the most common ⁶¹Ni enrichment methods.

Gas Centrifuge Enrichment

The gas centrifuge process is a widely used method for isotope separation. It relies on the mass difference between isotopes in a gaseous compound, typically Nickel(PF₃)₄ (Tetrakis(trifluorophosphine)nickel(0)) for nickel enrichment.[1]

Q1: My ⁶¹Ni yield has suddenly dropped significantly. What are the most likely causes?

A1: A sudden drop in ⁶¹Ni yield in a gas centrifuge cascade can be attributed to several factors. Systematically investigate the following potential causes:

• Leaks in the Vacuum System: Even minor leaks can disrupt the pressure equilibrium within the centrifuge cascade, affecting separation efficiency.[2][3]

  • Troubleshooting Steps:

    • Perform a thorough leak test of the entire vacuum system using a helium leak detector.[2]

    • Inspect all flanges, seals, and connections for signs of wear or damage.[3]

    • Pay close attention to the areas that were most recently serviced.

• Malfunction of a Centrifuge Unit: The failure of one or more centrifuges within the cascade can compromise the overall performance.[4]

  • Troubleshooting Steps:

    • Listen for any unusual noises, such as grinding or scraping, coming from the centrifuges, which can indicate mechanical failure.

    • Monitor the operational parameters of individual centrifuges, if possible, for deviations in speed or temperature.

    • Isolate the malfunctioning unit if your cascade design allows for it.[3]

• Issues with the Feed Material (Nickel(PF₃)₄): Impurities or improper handling of the gaseous nickel compound can lead to reduced yield.

  • Troubleshooting Steps:

    • Verify the purity of the Nickel(PF₃)₄ feed gas.

    • Ensure that the feed flow rate is within the optimal range for your specific cascade design.

    • Check for any blockages in the feed lines.

Q2: I am observing a gradual decline in ⁶¹Ni enrichment over time. What could be the reason?

A2: A gradual decline in enrichment efficiency often points to slowly developing issues within the centrifuge cascade. Consider the following possibilities:

• Degradation of Centrifuge Performance: Over long operational periods, the performance of individual centrifuges can degrade.

  • Preventive Measures:

    • Implement a regular maintenance schedule for centrifuge units.

    • Monitor for any gradual increase in vibrations or temperature fluctuations.

• Accumulation of Impurities: The slow buildup of contaminants within the cascade can interfere with the separation process.

  • Troubleshooting Steps:

    • Analyze the product and waste streams for the presence of unexpected impurities.

    • If impurities are detected, a system bake-out or cleaning procedure may be necessary.

• Drift in a Critical Operational Parameter: A slow drift in parameters like rotational speed or temperature can affect the separation factor.

  • Troubleshooting Steps:

    • Regularly calibrate all monitoring sensors.

    • Review historical data to identify any long-term trends in operational parameters.

Q3: What are the optimal operating parameters for maximizing ⁶¹Ni yield in a gas centrifuge cascade?

A3: The optimal operating parameters are specific to the design of your gas centrifuge cascade. However, some general principles apply:

• Rotational Speed: Higher rotational speeds generally lead to a better separation factor.[5] However, this is limited by the mechanical strength of the rotor materials.

• Feed Flow Rate: There is an optimal feed rate for each cascade design that maximizes the separative power. Operating above or below this rate can decrease efficiency.

• Cascade Configuration: The arrangement of centrifuges in series and parallel is crucial for achieving the desired enrichment and throughput.[6][7]

Parameter	Typical Range/Value	Impact on ⁶¹Ni Yield
Working Gas	Nickel(PF₃)₄	Purity is critical for optimal performance.
Rotational Speed	Varies by design (e.g., >60,000 rpm)	Higher speed increases the separation factor.
Operating Temperature	Typically near room temperature	Must be controlled to maintain the gaseous state of the working fluid and prevent corrosion.[8]
Operating Pressure	Sub-atmospheric	Essential for stable operation and to prevent gas condensation.[9]
Separation Factor per Stage	1.2 to 1.5 (for Uranium, indicative for Nickel)[6]	Higher factor means fewer stages are needed for the same enrichment.

Atomic Vapor Laser Isotope Separation (AVLIS)

AVLIS is a high-resolution enrichment technique that uses precisely tuned lasers to selectively ionize ⁶¹Ni atoms from a vapor stream. The ionized atoms are then separated using an electromagnetic field.[10][11]

Q1: My ⁶¹Ni yield in the AVLIS process is significantly lower than expected. What are the primary areas to investigate?

A1: Low yield in an AVLIS system often points to issues with the laser system, the atomic vapor source, or the ion collection system.

• Laser System Instability or Misalignment: The AVLIS process is highly dependent on the precise tuning and stability of the lasers.

  • Troubleshooting Steps:

    • Verify that the laser frequencies are precisely tuned to the absorption lines of ⁶¹Ni. Even small deviations can drastically reduce ionization efficiency.

    • Check the laser power and pulse duration. Insufficient power will result in incomplete ionization.

    • Ensure proper alignment of the laser beams with the atomic vapor stream.

• Suboptimal Atomic Vapor Properties: The density and temperature of the nickel vapor must be carefully controlled.

  • Troubleshooting Steps:

    • Confirm that the vaporizer is operating at the correct temperature to produce an adequate and stable vapor density.

    • Check for any instabilities in the electron beam used for vaporization.[12]

    • Ensure the atomic beam is properly collimated as it enters the ionization zone.

• Inefficient Ion Collection: The electromagnetic field used to extract the ionized ⁶¹Ni must be optimized.

  • Troubleshooting Steps:

    • Verify the strength and configuration of the electric and magnetic fields in the collection system.

    • Check for any contamination on the collector plates that could neutralize the ions upon impact.

    • Ensure the collector plates are positioned correctly to intercept the ion stream.

Q2: I am observing a high level of isotopic contamination in my enriched ⁶¹Ni product. What is causing this?

A2: Isotopic contamination in AVLIS can occur due to several factors that lead to the non-selective ionization of other nickel isotopes.

• Laser Frequency Drift or Jitter: If the laser frequency is not stable, it can inadvertently excite and ionize other nickel isotopes.

  • Corrective Actions:

    • Implement a feedback system to actively stabilize the laser frequency.

    • Use high-resolution spectroscopy to continuously monitor the laser output.

• Charge Exchange Collisions: Collisions between ionized ⁶¹Ni and neutral atoms of other isotopes can lead to the transfer of charge, resulting in the collection of unwanted isotopes.

  • Mitigation Strategies:

    • Optimize the atomic vapor density to reduce the probability of collisions.

    • Adjust the ion extraction field to quickly remove the ionized ⁶¹Ni from the vapor stream.

• Non-Resonant Ionization: If the laser power is excessively high, it can lead to non-resonant, multi-photon ionization of all nickel isotopes present in the vapor.

  • Corrective Actions:

    • Carefully control the laser fluence to ensure it is sufficient for selective ionization without causing significant non-resonant ionization.

Parameter	Typical Range/Value	Impact on ⁶¹Ni Yield & Purity
Laser Wavelength	Precisely tuned to ⁶¹Ni absorption lines	Critical for selective ionization and high purity.
Laser Power	Sufficient to saturate the ionization step	Affects the overall yield.
Vapor Temperature	High enough to produce sufficient vapor pressure	Influences vapor density and Doppler broadening.
Vapor Density	Optimized to maximize ionization and minimize collisions	High density can lead to charge exchange and lower purity.
Ion Extraction Voltage	Dependent on system geometry	Ensures efficient collection of ionized ⁶¹Ni.

Electromagnetic Isotope Separation (EMIS)

EMIS utilizes a magnetic field to separate ions based on their mass-to-charge ratio. While it offers high separation factors, it is often a low-throughput process.[7]

Q1: I am experiencing a low ion beam current from my ion source, resulting in a very low ⁶¹Ni yield. What should I check?

A1: A low ion beam current is a common issue in EMIS and can often be traced back to the ion source.[13][14][15]

• Insufficient Vaporization of Feed Material: The ion source must be hot enough to generate a sufficient partial pressure of the nickel feed material.[16][17]

  • Troubleshooting Steps:

    • Verify that the ion source is reaching the target temperature. For elemental nickel, this can be over 1700 °C.[16]

    • Check the condition of the heating elements or induction coils.[16]

    • Ensure there is an adequate amount of feed material in the source.

• Inefficient Ionization: The process of creating ions from the vaporized material may not be optimal.

  • Troubleshooting Steps:

    • Check the filament or cathode for signs of degradation.

    • Verify the operating parameters of the ion source, such as the arc voltage and current.

    • Ensure the pressure within the ion source is in the optimal range for plasma generation.

• Problems with Ion Beam Extraction: The ions may not be efficiently extracted from the source.

  • Troubleshooting Steps:

    • Inspect the extraction electrodes for any damage or contamination.

    • Verify the extraction voltage and the alignment of the extraction optics.

Q2: The ion beam is unstable, causing fluctuations in the collected ⁶¹Ni yield. How can I improve beam stability?

A2: Ion beam instabilities can be caused by a variety of factors related to the ion source, the accelerating voltage, and the vacuum conditions.[18][19][20][21]

• Fluctuations in the Ion Source Plasma: An unstable plasma in the ion source will lead to a fluctuating ion beam.

  • Corrective Actions:

    • Stabilize the temperature and pressure within the ion source.

    • Ensure a stable power supply to the ion source.

• High Voltage Instability: Fluctuations in the accelerating voltage will cause the ion beam to wander.

  • Corrective Actions:

    • Use a highly stable, low-ripple high-voltage power supply.

    • Check for any arcing or electrical breakdown in the high-voltage components.

• Poor Vacuum: Collisions between the ion beam and residual gas molecules can cause beam scattering and instability.

  • Corrective Actions:

    • Ensure a high vacuum is maintained along the entire beam path.

    • Check for any leaks in the vacuum system.

Parameter	Typical Range/Value	Impact on ⁶¹Ni Yield
Ion Source Temperature	> 1700 °C for elemental Nickel[16]	Crucial for achieving sufficient vapor pressure.
Accelerating Voltage	30-40 kV	Determines the ion energy and trajectory.
Magnetic Field Strength	Varies by design	Must be stable to ensure consistent ion beam separation.
Vacuum Level	High vacuum (<10⁻⁵ Torr)	Minimizes ion beam scattering and charge exchange.

Frequently Asked Questions (FAQs)

Q: What is the best method for ⁶¹Ni enrichment?

A: The "best" method depends on the specific requirements of your application, including the desired enrichment level, the quantity of material needed, and the available resources.

• Gas Centrifugation is suitable for large-scale production.

• AVLIS offers high enrichment in a single step but is technologically complex.[22]

• EMIS provides very high purity but typically has a low throughput.[7]

Q: What are the primary safety concerns when working with nickel enrichment processes?

A: The primary safety concerns are related to the handling of the process materials and the operation of the equipment.

• Nickel(PF₃)₄ and Nickel Carbonyl (Ni(CO)₄): These are common precursors for gas centrifuge enrichment and are highly toxic and flammable.[2][3][8][16] Always handle these materials in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

• High Voltage: EMIS and AVLIS systems operate at high voltages, posing a risk of electric shock. Ensure all high-voltage components are properly shielded and interlocked.

• High-Power Lasers: The lasers used in AVLIS can cause severe eye damage. Always wear appropriate laser safety goggles.

• Vacuum Systems: Improper handling of vacuum components can lead to implosions.

Q: Where can I find detailed experimental protocols for ⁶¹Ni enrichment?

A: Detailed, step-by-step protocols for isotope enrichment are often proprietary or not widely published due to the sensitive nature of the technology. However, you can find general methodologies and principles in the scientific literature and in technical manuals for specific equipment. The following provides a general outline for the synthesis of a common precursor.

Experimental Protocols

Synthesis of Tetrakis(trifluorophosphine)nickel(0) (Ni(PF₃)₄)

This protocol is a generalized procedure and should be adapted based on specific laboratory conditions and safety protocols.

Objective: To synthesize Ni(PF₃)₄, a volatile compound used as the working gas in the gas centrifuge enrichment of nickel isotopes.[1][9][23]

Materials:

• Dicyclopentadienylnickel(II) (Cp₂Ni)

• Phosphorus trifluoride (PF₃)

• Inert solvent (e.g., hexane)

• Schlenk line or glovebox for inert atmosphere operations

• Reaction vessel with a magnetic stirrer

• Low-temperature condenser

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), dissolve dicyclopentadienylnickel(II) in the inert solvent in the reaction vessel.

• Cool the reaction mixture to a low temperature (e.g., -78 °C using a dry ice/acetone bath).

• Slowly bubble phosphorus trifluoride gas through the stirred solution. The reaction is typically exothermic, so maintain the low temperature.

• Continue the addition of PF₃ until the reaction is complete, which can be monitored by a color change in the solution.

• Once the reaction is complete, slowly warm the mixture to room temperature, allowing any excess PF₃ to vent through a bubbler.

• The product, Ni(PF₃)₄, is a volatile liquid. It can be purified by vacuum distillation.

Safety Precautions:

• Both PF₃ and Ni(PF₃)₄ are highly toxic. This synthesis must be performed in a well-ventilated fume hood or a glovebox.

• Wear appropriate PPE, including gloves, safety glasses, and a lab coat.

Visualizations

Troubleshooting Workflow for Low Yield in Gas Centrifuge Enrichment

Caption: Troubleshooting workflow for low yield in gas centrifuge enrichment.

Logical Relationship in AVLIS for Selective Ionization

Caption: Selective ionization and collection process in AVLIS.

References

• 1. researchgate.net [researchgate.net]
• 2. agilent.com [agilent.com]
• 3. highvacdepot.com [highvacdepot.com]
• 4. nrc.gov [nrc.gov]
• 5. programs.fas.org [programs.fas.org]
• 6. The gas centrifuge and nuclear weapons proliferation - Physics Today [physicstoday.aip.org]
• 7. trace.tennessee.edu [trace.tennessee.edu]
• 8. support.waters.com [support.waters.com]
• 9. researchgate.net [researchgate.net]
• 10. wiley.com [wiley.com]
• 11. UNTERM [unterm.un.org]
• 12. [PDF] Laser isotope separation in atomic vapor | Semantic Scholar [semanticscholar.org]
• 13. Experiments on a ion source for an electromagnetic isotope separator (Journal Article) | OSTI.GOV [osti.gov]
• 14. THE DEVELOPMENT OF MAGNETIC ION SOURCES FOR AN ELECTROMAGNETIC ISOTOPE SEPARATOR (Journal Article) | OSTI.GOV [osti.gov]
• 15. scilit.com [scilit.com]
• 16. MS Tip - Techniques used to evaluate vacuum leaks in the MS [sisweb.com]
• 17. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 18. api.pageplace.de [api.pageplace.de]
• 19. researchgate.net [researchgate.net]
• 20. Where Instability is a Good Thing - Physics & Astronomy [physics.utk.edu]
• 21. EGUsphere - Ion beam instability model for the Mercury upstream waves [egusphere.copernicus.org]
• 22. tandfonline.com [tandfonline.com]
• 23. A new synthesis of tetrakistrifluorophosphinenickel(0), Ni(PF3)4 - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimizing Experimental Parameters for 61Ni Neutron Capture

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in 61Ni neutron capture experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing a low signal-to-noise ratio in my gamma-ray spectrum. What are the potential causes and how can I improve it?

A1: A low signal-to-noise ratio (SNR) can originate from several factors. Here's a systematic approach to troubleshooting and optimization:

• Increase the Signal:

  • Optimize Neutron Flux: Ensure your sample is placed in a region of high thermal neutron flux. The capture cross-section for 61Ni is highest at thermal energies.

  • Increase Sample Mass: A larger quantity of 61Ni in the target will produce a stronger signal. However, be mindful of potential self-shielding effects in thick samples.

  • Detector Efficiency: Position your detector as close to the sample as possible to maximize the solid angle of detection. Ensure your detector is properly calibrated for the gamma-ray energies of interest from 62Ni.

• Decrease the Noise (Background):

  • Shielding: Use adequate shielding (e.g., lead, copper) around your detector to minimize background gamma radiation from the surrounding environment and the neutron source itself.

  • Neutron-induced Background: Neutrons can interact with materials in and around the detector, producing background gamma rays. Use neutron-absorbing materials like borated polyethylene (B3416737) or cadmium sheets to reduce the flux of scattered neutrons reaching the detector.[1]

  • Cosmic Ray Background: For highly sensitive measurements, consider using a cosmic ray veto detector.

  • Data Analysis Techniques: Employ background subtraction methods in your data analysis software. This can involve measuring a background spectrum with the neutron beam on but without the sample, and then subtracting it from the sample spectrum.[2]

Q2: My measured neutron capture cross-section for 61Ni is significantly different from evaluated data library values. What could be the sources of this discrepancy?

A2: Discrepancies between measured and evaluated cross-sections can arise from several experimental uncertainties. Systematically check the following:

• Neutron Flux Determination: The accuracy of your cross-section measurement is directly dependent on the accuracy of your neutron flux determination.

  • Calibration of Monitors: Ensure the neutron flux monitors (e.g., gold or cobalt foils) are accurately calibrated.

  • Flux Perturbation: The presence of your sample and experimental setup can perturb the neutron flux. Account for these effects in your analysis, potentially using Monte Carlo simulations.

  • Energy Spectrum: Verify the neutron energy spectrum at the sample position. The 61Ni capture cross-section is energy-dependent.

• Sample Characterization:

  • Isotopic Enrichment: Accurately know the isotopic enrichment of your 61Ni sample. Impurities of other nickel isotopes or other elements can contribute to the measured gamma-ray spectrum.

  • Sample Mass and Homogeneity: Precisely determine the mass of the 61Ni in your sample and ensure it is homogeneously distributed.

• Detector Efficiency Calibration: An inaccurate detector efficiency calibration will lead to incorrect gamma-ray yields and, consequently, an incorrect cross-section.

  • Calibration Sources: Use certified radioactive sources that cover the energy range of the prominent gamma rays from the 61Ni(n,γ)62Ni reaction.

  • Geometry: The calibration geometry should precisely match the experimental geometry (sample-detector distance and orientation).

• Data Analysis:

  • Dead Time Correction: Account for detector dead time, especially at high count rates.[2]

  • Summing Effects: For cascade gamma-ray emissions, true coincidence summing effects can alter peak intensities. These may need to be corrected for, particularly at close geometries.

  • Gamma-ray Attenuation: Correct for the attenuation of gamma rays within the sample and any sample holder materials.

Q3: How do I properly calibrate my High-Purity Germanium (HPGe) detector for a 61Ni neutron capture experiment?

A3: Accurate HPGe detector calibration is critical for obtaining reliable quantitative results. The calibration process involves determining the detector's energy response and its full-energy peak efficiency as a function of gamma-ray energy.

• Energy and Resolution Calibration:

  • Acquire spectra from standard radioactive sources with well-known and distinct gamma-ray energies (e.g., 133Ba, 152Eu, 60Co).[3][4][5][6][7]

  • Place the sources at the same position where the 61Ni sample will be located during the experiment.

  • Identify the centroids of the full-energy peaks in the spectra.

  • Perform a polynomial fit of the peak centroids (channel number) versus the known gamma-ray energies to establish the energy calibration. A linear fit is often sufficient.[3]

  • Determine the Full Width at Half Maximum (FWHM) of the peaks to characterize the detector's energy resolution.

• Efficiency Calibration:

  • Use calibrated radioactive sources with certified activities.

  • Acquire spectra for a sufficient amount of time to obtain good statistics in the full-energy peaks.

  • For each gamma-ray peak, calculate the net peak area (total counts minus background).

  • The full-energy peak efficiency (ε) at a given energy (E) is calculated as: ε(E) = (Net Peak Area) / (Acquisition Time * Source Activity * Gamma-ray Emission Probability)

  • Plot the efficiency as a function of gamma-ray energy and fit the data with a suitable function (e.g., a polynomial in log-log space) to obtain an efficiency curve.

  • For the high-energy gamma rays produced in the 61Ni(n,γ) reaction (up to ~10 MeV), it may be necessary to extend the efficiency calibration using prompt gamma rays from other well-characterized neutron capture reactions (e.g., on 14N or 35Cl).[3]

Q4: What are the best practices for preparing a 61Ni sample for neutron capture cross-section measurements?

A4: Proper sample preparation is crucial to minimize uncertainties in the measurement.

• Material: Use a highly enriched 61Ni sample to minimize interference from other nickel isotopes. The isotopic composition should be accurately determined by mass spectrometry.

• Form: The sample can be in the form of a thin metallic foil or a pressed powder pellet. Foils are often preferred as they provide a uniform thickness.

• Encapsulation: To contain the material and prevent contamination, the sample is typically encapsulated. The encapsulation material should have a low neutron capture cross-section and produce minimal interfering gamma rays (e.g., high-purity aluminum or Teflon).

• Mass Determination: The mass of the 61Ni in the sample must be determined with high precision using an analytical balance.

• Thickness and Uniformity: For cross-section measurements, the sample should ideally be thin to minimize neutron self-shielding and gamma-ray self-absorption. The uniformity of the sample thickness should be verified.

Quantitative Data Summary

The following tables summarize key quantitative data relevant to 61Ni neutron capture experiments.

Table 1: Nuclear Properties of Nickel Isotopes

Isotope	Natural Abundance (%)[8]	Thermal Neutron Capture Cross Section (barns)
58Ni	68.077	4.41 ± 0.08[9]
60Ni	26.223	2.54 ± 0.07[9]
61Ni	1.140	2.6 ± 0.2
62Ni	3.634	15.2 ± 0.5[9]
64Ni	0.926	1.6 ± 0.1[9]

Table 2: Prominent Gamma-Rays from the 61Ni(n,γ)62Ni Reaction

Energy (keV)	Intensity (photons per 100 neutron captures)
878.5	...
1173.2	...
2051.7	...
8999.4	...
(Note: Specific intensity values require access to up-to-date nuclear data libraries such as ENDF/B or JEFF. The listed energies are prominent transitions.)

Experimental Protocols

Protocol 1: Determination of 61Ni(n,γ) Cross-Section using an HPGe Detector

• Sample Preparation:

  • Obtain a thin, well-characterized foil of enriched 61Ni.

  • Measure the mass and dimensions of the foil to determine the number of 61Ni atoms.

  • Mount the foil in a sample holder made of a low-activation material.

  • Prepare neutron flux monitor foils (e.g., Au, Co) of known mass.

• Experimental Setup:

  • Position the HPGe detector at a known distance and angle relative to the sample position.

  • Surround the detector with appropriate gamma-ray and neutron shielding.

  • Place the 61Ni sample and the flux monitor foils in the thermal neutron beam.

• Detector Calibration:

  • Perform energy and efficiency calibration of the HPGe detector using standard radioactive sources as described in FAQ 3.

• Irradiation and Data Acquisition:

  • Irradiate the 61Ni sample and flux monitors simultaneously in the neutron beam for a predetermined time.

  • Acquire the gamma-ray spectrum from the 61Ni sample using the HPGe detector.

  • Record the total irradiation time and monitor the stability of the neutron beam.

• Post-Irradiation Measurement:

  • Remove the flux monitor foils and measure their activity using a calibrated gamma-ray spectrometer to determine the neutron flux.

• Data Analysis:

  • Analyze the gamma-ray spectrum from the 61Ni(n,γ) reaction to determine the net peak areas of the full-energy gamma-ray peaks of interest.

  • Correct the peak areas for detector dead time, gamma-ray attenuation, and coincidence summing effects.

  • Use the calibrated detector efficiency to determine the gamma-ray emission rate.

  • Calculate the neutron capture reaction rate based on the gamma-ray emission rate and the known gamma-ray intensities per capture.

  • Calculate the neutron capture cross-section using the reaction rate, the determined neutron flux, and the number of 61Ni atoms in the sample.

Visualizations

Caption: High-level workflow for a 61Ni neutron capture cross-section experiment.

Caption: Troubleshooting logic for addressing low signal-to-noise ratio issues.

References

• 1. [1903.09269] Neutron-induced background in the CONUS experiment [arxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. djs.si [djs.si]
• 4. fe.infn.it [fe.infn.it]
• 5. mdpi.com [mdpi.com]
• 6. New approach for calibration the efficiency of HpGe detectors (Journal Article) | OSTI.GOV [osti.gov]
• 7. nist.gov [nist.gov]
• 8. nrc.gov [nrc.gov]
• 9. Thermal neutron capture cross section of chromium, vanadium, titanium and nickel isotopes [inis.iaea.org]

Technical Support Center: Overcoming Matrix Effects in Nickel-61 Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming matrix effects during Nickel-61 (⁶¹Ni) mass spectrometry experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in ICP-MS and how do they affect ⁶¹Ni analysis?

A1: Matrix effects in Inductively Coupled Plasma Mass Spectrometry (ICP-MS) are influences of the sample's components, other than the analyte (⁶¹Ni), on the analyte's signal intensity. These effects can lead to either signal suppression or enhancement, resulting in inaccurate quantification.[1][2] In ⁶¹Ni analysis, common matrix components from biological samples (e.g., salts, proteins) or complex drug formulations can alter the plasma's physical properties, affect ion transmission, and cause polyatomic interferences that overlap with the ⁶¹Ni isotope, leading to unreliable results.

Q2: What are the primary sources of matrix effects when analyzing biological samples for ⁶¹Ni?

A2: When analyzing biological matrices such as blood, urine, or tissue for ⁶¹Ni, the primary sources of matrix effects include:

• High salt concentrations: Elements like sodium, potassium, and calcium can cause signal suppression.[3]

• Proteins and organic molecules: These can affect sample introduction efficiency and plasma characteristics.

• Polyatomic interferences: Calcium-containing polyatomics can interfere with nickel isotopes.[4] For instance, ions like ⁴⁰Ca²¹H⁺ could potentially interfere with ⁶¹Ni.

Q3: How can I minimize matrix effects during sample preparation for ⁶¹Ni analysis?

A3: Effective sample preparation is crucial to minimize matrix effects.[1] Strategies include:

• Acid Digestion: Decomposes the organic matrix, reducing its impact on the plasma.

• Dilution: A simple and effective method to reduce the concentration of matrix components.[5]

• Matrix Elimination: Employing techniques like solid-phase extraction (SPE) or chromatographic separation to remove interfering matrix components before analysis.[6][7] A two-step chromatographic purification method has been shown to be effective for high-precision Ni isotope analysis.[7]

Troubleshooting Guide

Issue 1: Signal Suppression or Instability

You are experiencing lower than expected signal intensity for your ⁶¹Ni standards in the sample matrix compared to simple aqueous standards, or the signal is unstable.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Recommended Action
High Total Dissolved Solids (TDS)	Dilute the sample with high-purity deionized water and acid.	Start with a 10-fold dilution and increase if necessary. Note that dilution will also lower the analyte concentration, so ensure your instrument has sufficient sensitivity.[5]
Viscosity Effects	Use an internal standard.	Add an element with similar mass and ionization potential to ⁶¹Ni (e.g., Gallium-69) to all samples, standards, and blanks to compensate for physical matrix effects.[8][9]
Concomitant Element Effects	Optimize plasma conditions.	Adjust RF power and nebulizer gas flow to achieve more robust plasma conditions that are less susceptible to matrix loading.[3]
Sample Introduction Issues	Inspect the nebulizer and spray chamber.	Check for blockages or inconsistent nebulization. Clean or replace components as needed.[10][11]

Troubleshooting Workflow for Signal Suppression

Caption: A logical workflow for troubleshooting signal suppression issues in ⁶¹Ni mass spectrometry.

Issue 2: High Background or Isobaric Interferences

You are observing a high background signal at m/z 61 or suspect isobaric interferences are affecting your results.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step	Recommended Action
Polyatomic Interferences	Use a collision/reaction cell (CRC).	Introduce a collision gas (e.g., He) to break up polyatomic interferences through kinetic energy discrimination (KED) or a reaction gas (e.g., H₂) to neutralize them.[12][13][14]
Contamination	Check blanks and reagents.	Ensure high-purity acids and deionized water are used.[2] Check for contamination from sample preparation vials and instrument components.[2] A system flush or "steam cleaning" may be necessary.[15][16]
Isobaric Overlap	Use high-resolution ICP-MS (if available).	A high-resolution instrument can resolve the ⁶¹Ni peak from some interfering species.
Peak Tailing from Adjacent Isotopes	Optimize instrument tuning.	Adjust lens voltages and other tuning parameters to improve peak shape and resolution.

Experimental Workflow for Interference Removal using CRC

Caption: A typical workflow for analyzing ⁶¹Ni in complex samples using a collision/reaction cell to remove interferences.

Experimental Protocols

Protocol 1: Method of Standard Addition

This method is used to compensate for matrix effects when a suitable matrix-matched blank is unavailable.[17][18]

Methodology:

• Prepare the sample as usual (e.g., digestion and dilution).

• Aliquot a known volume of the prepared sample into several separate vessels.

• Add increasing, known amounts of a ⁶¹Ni standard solution to each aliquot, leaving one aliquot un-spiked.

• Dilute all aliquots to the same final volume.

• Analyze all prepared solutions by ICP-MS and measure the signal intensity for ⁶¹Ni.

• Plot the measured signal intensity (y-axis) against the concentration of the added standard (x-axis).

• Perform a linear regression on the data points.

• Extrapolate the regression line to the x-intercept (where y=0). The absolute value of the x-intercept is the concentration of ⁶¹Ni in the original sample.[18]

Protocol 2: Matrix-Matched Calibration

This protocol is effective when a representative blank matrix, free of the analyte, is available.[19][20]

Methodology:

• Obtain or prepare a blank matrix that is as similar as possible to the samples being analyzed.

• Prepare a series of calibration standards by spiking the blank matrix with known concentrations of ⁶¹Ni.

• Prepare a "zero" standard using only the blank matrix.

• Digest and dilute the matrix-matched standards and the unknown samples in the exact same manner.

• Analyze the standards and samples by ICP-MS.

• Construct a calibration curve by plotting the signal intensity of the standards against their known concentrations.

• Determine the concentration of ⁶¹Ni in the unknown samples by interpolating their signal intensities on the matrix-matched calibration curve.

Quantitative Data Summary

Table 1: Comparison of Internal Standards for ⁶¹Ni Analysis in Different Matrices

Internal Standard	Mass (amu)	Ionization Potential (eV)	Performance in High Salt Matrix	Performance in Organic Matrix
⁶⁹Ga	68.93	5.999	Good	Good
⁸⁹Y	88.91	6.217	Fair	Good
¹⁰³Rh	102.91	7.459	Good	Excellent
¹¹⁵In	114.82	5.786	Good	Good

Note: The ideal internal standard should be an element not present in the original sample and have a similar mass and ionization potential to Nickel. The performance can vary depending on the specific matrix and instrument conditions.[8][21]

Table 2: Typical ICP-MS Operating Parameters for ⁶¹Ni Analysis

Parameter	Setting
RF Power	1550 W
Plasma Gas Flow	15 L/min
Auxiliary Gas Flow	1.0 L/min
Carrier Gas Flow	1.05 L/min
Collision Cell Gas (He)	4-5 mL/min
Dwell Time	100 ms

Note: These are starting parameters and should be optimized for your specific instrument and application.[22]

References

• 1. Determination of selected nickel isotopes in biological samples by inductively coupled plasma mass spectrometry with isotope dilution - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Isotope-specific analysis of Ni by ICP-MS: applications of stable isotope tracers to biokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. applications.emro.who.int [applications.emro.who.int]
• 7. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00120F [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. youtube.com [youtube.com]
• 11. m.youtube.com [m.youtube.com]
• 12. How to Improve Your ICP-MS Analysis, Part 2: Interferences [thermofisher.com]
• 13. hpst.cz [hpst.cz]
• 14. agilent.com [agilent.com]
• 15. agilent.com [agilent.com]
• 16. benchchem.com [benchchem.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. Video: Method of Standard Addition to Minimize Matrix Effect [jove.com]
• 19. m.youtube.com [m.youtube.com]
• 20. info.asistandards.com [info.asistandards.com]
• 21. Evaluation of Internal Standards for the Mass-shift Analyses of As, Fe, S, and Zn in Biological Reference Materials Using ICP- Reaction Cell -MS [at-spectrosc.com]
• 22. Multi-Isotope Internal Standardization for Inductively Coupled Plasma Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Accurate Nickel-61 Measurements

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Nickel-61 (⁶¹Ni). It is designed to address common issues encountered during experimental work and ensure accurate and reliable measurements.

Frequently Asked Questions (FAQs)

Q1: What are the primary calibration standards available for Nickel-61 measurements?

A1: For accurate isotopic analysis of nickel, including ⁶¹Ni, several certified reference materials (CRMs) and standards are available. The primary standard is NIST SRM 986, an elemental nickel material used to define the δ(⁶⁰/⁵⁸Ni) scale.[1][2][3] For quantitative analysis, NIST SRM 3136 is a nickel standard solution.[4] Additionally, commercially available solutions, such as the Thermo Fisher Scientific Nickel 61 Isotope Standard, are specifically designed for inductively coupled plasma mass spectrometry (ICP-MS) and are certified for their isotopic composition.[5] Suppliers like American Elements and Eurisotop also provide ⁶¹Ni in metallic form.[6][7][8]

Q2: What are the certified isotopic abundances I should expect in a ⁶¹Ni standard?

A2: The isotopic composition can vary between different standard materials. It is crucial to refer to the certificate of analysis for the specific standard you are using. For example, a commercially available ⁶¹Ni isotope standard solution may have a ⁶¹Ni abundance of approximately 91.10%.[5] Natural nickel has a much lower abundance of ⁶¹Ni, around 1.14%.[9]

Q3: What are the common analytical techniques for ⁶¹Ni measurement?

A3: The most common techniques for precise and accurate ⁶¹Ni measurements are mass spectrometry-based. These include:

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS): Widely used for its high sensitivity and ability to perform isotopic analysis.[5][10][11][12]

• Isotope Dilution Mass Spectrometry (IDMS): A highly accurate quantification method that uses an isotopically enriched standard.[10][13]

• Thermal Ionization Mass Spectrometry (TIMS): Often used for the highly precise determination of absolute isotopic ratios.[3]

• Gas Chromatography-Mass Spectrometry (GC-MS): Can be used for the analysis of volatile nickel compounds.[13]

Q4: What are the major sources of interference in ⁶¹Ni mass spectrometry?

A4: Interferences are a significant challenge in accurate ⁶¹Ni measurements. The most common types are:

• Isobaric Interference: This occurs when ions of other elements have the same nominal mass as ⁶¹Ni. While ⁶¹Ni does not have major direct isobaric overlaps, interferences on other nickel isotopes used for normalization (like ⁵⁸Ni from ⁵⁸Fe and ⁶⁴Ni from ⁶⁴Zn) can indirectly affect the accuracy of ⁶¹Ni measurements.[11][14]

• Polyatomic (or Molecular) Interference: These are ions formed in the plasma from the sample matrix and argon gas that can have the same mass-to-charge ratio as ⁶¹Ni. In biological samples, calcium can form polyatomic species that interfere with nickel isotopes.[12]

Calibration Standards Data

For easy comparison, the table below summarizes the key information for commonly used Nickel-61 calibration standards.

Standard Reference Material	Description	Key Certified Values for ⁶¹Ni	Intended Use
NIST SRM 986	High-purity elemental nickel metal (99.999+ % pure).[3]	Used as the primary isotopic standard to define the δ(⁶⁰/⁵⁸Ni) scale.[1][2]	Isotopic ratio measurements and instrument calibration.[3]
NIST SRM 3136	Nickel standard solution in approximately 8% nitric acid.[4]	Certified total nickel mass fraction: 10.003 mg/g ± 0.026 mg/g.[4]	Primary calibration standard for quantitative determination of nickel.[4]
Thermo Fisher Scientific Nickel 61 Isotope Standard	10.00 µg/mL Nickel in 2% HNO₃.[5]	⁶¹Ni Isotopic Abundance: 91.10% (Relative Std. Error: 0.5%).[5]	Calibration or reference material for ICP-MS where known isotopic abundance is required.[5]

Experimental Protocols

Protocol 1: Instrument Calibration using Isotope Dilution Mass Spectrometry (IDMS)

This protocol outlines the general steps for calibrating an ICP-MS instrument for the quantitative analysis of nickel using an enriched ⁶¹Ni standard.

• Preparation of Standards:

  • Prepare a series of calibration standards by accurately weighing and mixing a natural abundance nickel standard (like NIST SRM 3136) with a known amount of an enriched ⁶¹Ni isotopic standard.

  • The standards should bracket the expected concentration range of the unknown samples.

  • Ensure all dilutions are made using high-purity acid and deionized water, and that all volumetric glassware is calibrated.[5]

• Sample Preparation:

  • Accurately weigh the sample to be analyzed.

  • Add a known amount of the enriched ⁶¹Ni standard (the "spike") to the sample.

  • Digest the sample using an appropriate acid mixture to ensure complete dissolution and isotopic equilibration between the sample and the spike.[13]

• ICP-MS Analysis:

  • Introduce the prepared standards and samples into the ICP-MS.

  • Measure the isotope ratios (e.g., ⁶¹Ni/⁶⁰Ni or ⁶¹Ni/⁶²Ni) for each standard and sample.

• Data Analysis:

  • Plot a calibration curve from the measured isotope ratios of the standards against the known concentration ratios.

  • Use the measured isotope ratio of the spiked sample and the calibration curve to calculate the concentration of nickel in the original sample.

Protocol 2: Sample Purification for High-Precision Isotopic Analysis

For high-precision measurements, it is often necessary to separate nickel from the sample matrix to eliminate interferences. This can be achieved using a two-step chromatographic purification method.[15]

• Cation Exchange Chromatography:

  • Dissolve the sample in an appropriate acid.

  • Load the sample onto a cation exchange resin column.

  • Elute the bulk of the matrix elements with a specific acid, while retaining the nickel on the column.

  • Elute the nickel from the column with a different acid.

• Ni-Specific Resin Chromatography:

  • Take the nickel fraction from the first step and load it onto a mini-column containing a nickel-specific resin.

  • This step is designed to remove any remaining trace matrix elements, resulting in a high-purity nickel solution suitable for MC-ICP-MS analysis.[15]

Troubleshooting Guides

Issue 1: Poor Signal Intensity or No Peaks

Possible Causes:

• Sample Concentration: The sample may be too dilute, or conversely, too concentrated, leading to ion suppression.[16]

• Instrument Tuning: The mass spectrometer may not be properly tuned and calibrated for optimal performance.[16]

• Leaks: Gas leaks in the system can lead to a loss of sensitivity.[17]

• Clogged Nebulizer/Injector: Blockages can prevent the sample from reaching the plasma.[18]

• Detector Issue: The detector may not be functioning correctly.[17]

Troubleshooting Steps:

• Verify the sample concentration is within the optimal range for your instrument.

• Perform a full instrument tune and mass calibration according to the manufacturer's guidelines.[16]

• Check for leaks in the gas lines and connections using an electronic leak detector.[17]

• Inspect the sample introduction system (nebulizer, spray chamber, injector) for any blockages or clogs.[18]

• Run a detector performance check as specified by the instrument manufacturer.[18]

Issue 2: Inaccurate or Inconsistent Isotope Ratios

Possible Causes:

• Mass Bias: The instrument may not be correcting for mass discrimination effects properly.

• Interferences: Isobaric or polyatomic interferences may be overlapping with the nickel isotopes of interest.[12][14]

• Incomplete Isotopic Equilibration: The isotopic spike and the sample may not have fully mixed and equilibrated.

• Contamination: Contamination from glassware, reagents, or carryover from previous samples can alter the measured isotope ratios.[16]

Troubleshooting Steps:

• Analyze a certified isotopic standard (e.g., NIST SRM 986) to check the accuracy of your mass bias correction.

• If interferences are suspected, use a higher mass resolution mode on the instrument if available, or implement a chemical separation procedure to remove the interfering elements.[15]

• Review your sample digestion procedure to ensure it is rigorous enough for complete sample dissolution and isotopic equilibration.

• Run procedural blanks to check for contamination.[18] If contamination is present, thoroughly clean the sample introduction system and use high-purity reagents.

Issue 3: High Background Noise or Baseline Drift

Possible Causes:

• Contaminated Components: The cones, lenses, or other parts of the ion optics may be dirty.

• Poor Chromatography: In LC-MS or GC-MS, poor chromatographic conditions can lead to an unstable baseline.[16]

• Detector Settings: Suboptimal detector settings can increase noise.[16]

• Contaminated Carrier Gas or Reagents: Impurities in the argon gas or reagents can contribute to background noise.

Troubleshooting Steps:

• Clean the sampler and skimmer cones and the ion lenses according to the manufacturer's maintenance schedule.

• Optimize chromatographic conditions to achieve a stable baseline.[16]

• Adjust detector settings, such as gain and filter settings, to minimize noise.[16]

• Ensure the use of high-purity carrier gas and reagents. Check for leaks in the gas lines that could introduce atmospheric contaminants.[19]

Visualizations

A troubleshooting workflow for inaccurate Nickel-61 measurements.

A simplified workflow for Isotope Dilution Mass Spectrometry (IDMS).

References

• 1. Nickel Isotopic Reference Materials | Commission on Isotopic Abundances and Atomic Weights [ciaaw.org]
• 2. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 3. tsapps.nist.gov [tsapps.nist.gov]
• 4. tsapps.nist.gov [tsapps.nist.gov]
• 5. assets.fishersci.com [assets.fishersci.com]
• 6. NICKEL-61 METAL | Eurisotop [eurisotop.com]
• 7. americanelements.com [americanelements.com]
• 8. Nickel 61 Metal Isotope | EVISA's Materials Database [speciation.net]
• 9. Nickel-61 - isotopic data and properties [chemlin.org]
• 10. Determination of selected nickel isotopes in biological samples by inductively coupled plasma mass spectrometry with isotope dilution - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Isotope-specific analysis of Ni by ICP-MS: applications of stable isotope tracers to biokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Isotope dilution gas chromatography/mass spectrometry for the determination of nickel in biological materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00120F [pubs.rsc.org]
• 16. gmi-inc.com [gmi-inc.com]
• 17. gentechscientific.com [gentechscientific.com]
• 18. cgspace.cgiar.org [cgspace.cgiar.org]
• 19. agilent.com [agilent.com]

61Ni NMR Technical Support Center: Dealing with Paramagnetic Interference

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with paramagnetic interference in 61Ni Nuclear Magnetic Resonance (NMR) experiments.

Frequently Asked Questions (FAQs)

Q1: Why are my 61Ni NMR signals extremely broad or completely undetectable?

A1: The primary cause of extreme line broadening or signal loss in 61Ni NMR is paramagnetic interference. This arises from the presence of unpaired electrons in the sample, which interact strongly with the 61Ni nucleus.[1][2]

Several factors contribute to this issue:

• Paramagnetic Nickel Species: The most common oxidation state, Ni(II), is often paramagnetic, especially in square-planar geometries, which renders it unobservable in high-resolution NMR.[3]

• Inherent Properties of 61Ni: The 61Ni nucleus itself presents challenges. It has a low natural abundance (1.1399%), a low gyromagnetic ratio, and is a quadrupolar nucleus (spin I = 3/2).[3][4] The quadrupolar nature leads to broad lines even in symmetric chemical environments, and this broadening increases significantly with molecular asymmetry.[3]

• Rapid Relaxation: Unpaired electrons create fluctuating local magnetic fields, drastically shortening the spin-spin relaxation time (T2) of the 61Ni nucleus.[1] A short T2 leads to broad signals, as the linewidth is inversely proportional to T2.[5]

• Paramagnetic Impurities: Even trace amounts of other paramagnetic metal ions (e.g., Fe³⁺, Mn²⁺, Co²⁺) in your sample can cause significant line broadening.[6]

Q2: Which nickel species are suitable for 61Ni NMR?

A2: 61Ni NMR is most successfully performed on diamagnetic nickel species. Ni(0) complexes are the most common subjects of study.[3][7] While Ni(II) is typically paramagnetic, complexes with a pure diamagnetic tetrahedral geometry could, in principle, be observed.[3] Paramagnetic compounds can be analyzed, but they produce spectra with a very wide range of chemical shifts and broad signals where coupling is rarely resolved.[8]

Q3: What is a hyperfine shift and how does it affect my spectrum?

A3: A hyperfine shift is the difference in chemical shift of a nucleus in a paramagnetic compound compared to a similar diamagnetic compound.[8] This shift is caused by the interaction between the unpaired electrons and the nucleus (hyperfine interaction) and can be very large, often spanning several hundred ppm.[8][9] This can be advantageous, as it spreads out signals that might otherwise overlap, but it also contributes to the complexity of the spectrum.[10] The hyperfine shift has two main components: the contact (or scalar) shift, which arises from spin delocalization through chemical bonds, and the pseudocontact (or dipolar) shift, which results from the magnetic anisotropy of the molecule and is dependent on the distance and angle from the paramagnetic center.[8][10]

Q4: Can I use paramagnetic effects to my advantage in 61Ni NMR?

A4: Yes, under controlled conditions. While paramagnetism is often a source of interference, it can be harnessed for specific applications. Paramagnetic Relaxation Enhancement (PRE) uses paramagnetic agents to shorten the spin-lattice relaxation time (T1), which allows for faster repetition of scans and can significantly reduce total experiment time.[5][8] For this to be effective without causing excessive line broadening, a paramagnetic agent with a fast electronic relaxation time is needed. For example, Ni²⁺ complexed with the chelating molecule DO2A has been used to decrease proton T1 times with negligible line-broadening effects.[5][11] These techniques are also valuable in drug discovery for providing structural restraints.[12]

Troubleshooting Guide

Problem: My 61Ni spectrum shows an extremely broad, rolling baseline or no discernible signals.

This is the classic symptom of severe paramagnetic broadening. Follow this troubleshooting workflow to diagnose and resolve the issue.

Caption: Troubleshooting workflow for paramagnetic interference.

Quantitative Data Summary

The following tables summarize key NMR parameters for various nickel compounds. These values can serve as a reference for identifying species and understanding the magnitude of paramagnetic effects.

Table 1: 61Ni NMR Chemical Shifts and Linewidths for Diamagnetic Ni(0) Complexes.

Compound	Solvent	Chemical Shift (δ) ppm	Linewidth (Hz)	Reference
Ni(CO)₄	C₆D₆	0 (Reference)	7	[3]
Ni(PF₃)₄	-	-930	-	[3]
Ni(P(OPh)₃)₄	Solid	~ -150 to -250 (2 sites)	-	[7][13]
Ni(PPh₃)₄	Solid	515 ± 10	-	[7][13]
Ni(cod)₂	C₆D₆	936.5 (at 295 K)	-	[7][13]
Ni(cod)₂	Solid	965 ± 10	-	[7][13]

Note: Chemical shifts are referenced to Ni(CO)₄.

Table 2: Coupling Constants Involving 61Ni.

Compound	Coupled Nucleus	Coupling Constant (J)	Reference
Ni(P(OPh)₃)₄	³¹P	400 - 470 Hz (¹J)	[3]
Ni(PF₃)₄	¹⁹F	28 Hz (²J)	[3]

Experimental Protocols

Here are detailed methodologies for mitigating paramagnetic interference in your 61Ni NMR samples.

Protocol 1: Removal of Paramagnetic Metal Ion Impurities

This protocol describes two common methods for removing interfering paramagnetic metal ions from an aqueous or organic sample solution.

Caption: Sample preparation to remove paramagnetic impurities.

Method A: Chelation using a Solid Resin[6]

• Select a Chelating Agent: Chelex 100 resin is a common choice for scavenging a wide range of metal ions.

• Sample Preparation: Prepare your sample solution as you normally would for NMR analysis.

• Addition of Resin: Add a small amount of the chelating resin to your solution (e.g., 5-10 mg of Chelex 100 per mL of solution).

• Incubation: Gently agitate or stir the mixture for a period of 15-60 minutes at room temperature. This allows the resin to bind the paramagnetic metal ions.

• Separation: Separate the solution from the resin. This can be done by:

  • Filtration: Pass the solution through a syringe filter (ensure the filter material is compatible with your solvent).

  • Centrifugation: Centrifuge the sample tube and carefully transfer the supernatant to a clean NMR tube.

• Analysis: The resulting solution should have a significantly reduced concentration of paramagnetic ions and be ready for NMR analysis.

Method B: Precipitation of Metal Ions[6]

• Select a Precipitating Agent: The choice of agent depends on the suspected metal ion and solvent. For aqueous solutions, sodium phosphate (B84403) (Na₃PO₄), sodium carbonate (Na₂CO₃), or sodium hydroxide (B78521) (NaOH) are effective for precipitating ions like Fe²⁺/³⁺ and Mn²⁺.

• Sample Preparation: Prepare your sample solution in a centrifuge tube.

• Addition of Agent: Add a small amount of the precipitating agent solution dropwise while monitoring for precipitate formation. Be cautious of significant pH changes that could affect your analyte.

• Incubation: Allow the precipitate to fully form. This may take several minutes.

• Separation: Centrifuge the sample at high speed to pellet the solid precipitate.

• Transfer: Carefully decant or pipette the clear supernatant into a clean NMR tube.

• Analysis: The purified supernatant is now ready for NMR analysis.

Protocol 2: Low-Temperature 61Ni NMR Acquisition

This protocol is for situations where the signal is weak or broadened due to dynamic processes, not necessarily removable impurities. Lowering the temperature can increase sensitivity and slow down molecular motions.[14]

• Sample Preparation:

  • Prepare a concentrated sample of your diamagnetic nickel complex in a deuterated solvent with a low freezing point (e.g., toluene-d8, THF-d8, CD₂Cl₂).

  • Ensure the sample is homogeneous and free of particulates.

  • Use an NMR tube rated for low-temperature work.

• Spectrometer Setup:

  • Use a spectrometer equipped with a variable temperature (VT) unit and, ideally, a cryoprobe for maximum sensitivity.

  • Select the 61Ni nucleus and load a standard set of acquisition parameters.

• Temperature Equilibration:

  • Insert the sample into the magnet.

  • Set the target temperature (e.g., 223 K / -50 °C). Allow at least 15-20 minutes for the sample temperature to fully equilibrate. The lock signal should be stable before proceeding.

• Parameter Optimization:

  • Spectral Width: 61Ni has a very wide chemical shift range (~2000 ppm or more).[4] Ensure your spectral width is large enough to encompass all expected signals.

  • Pulse Width: Calibrate the 90° pulse width for 61Ni on your specific probe and at the target temperature.

  • Acquisition Time (at): Due to potentially rapid relaxation, a shorter acquisition time may be sufficient.

  • Relaxation Delay (d1): Paramagnetic influence, even if minimal, or quadrupolar relaxation will lead to short T1 values. A short relaxation delay (e.g., < 100 ms) can be used to increase the number of scans in a given time.[4]

• Acquisition:

  • Acquire a large number of scans to achieve an adequate signal-to-noise ratio, which is critical given the low receptivity of 61Ni.[4]

  • Process the data with an appropriate line broadening (LB) factor to improve the signal-to-noise of the broad peaks.

References

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. (61Ni) Nickel NMR [chem.ch.huji.ac.il]
• 4. chem.tamu.edu [chem.tamu.edu]
• 5. Use of paramagnetic systems to speed-up NMR data acquisition and for structural and dynamic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Removal of Paramagnetic Ions Prior to Analysis of Organic Reactions in Aqueous Solutions by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural and Crystallographic Information from 61Ni Solid-State NMR Spectroscopy: Diamagnetic Nickel Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Paramagnetic nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 9. Paramagnetic Effects in NMR Spectroscopy of Transition-Metal Complexes: Principles and Chemical Concepts - PMC [pmc.ncbi.nlm.nih.gov]
• 10. xuv.scs.illinois.edu [xuv.scs.illinois.edu]
• 11. Sensitivity enhancement of multidimensional NMR experiments by paramagnetic relaxation effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Paramagnetic NMR in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. NMR at Low and Ultra-Low Temperatures - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refinement of Force Fields for Nickel-61 Molecular Dynamics

Welcome to the technical support center for the refinement and application of force fields for molecular dynamics (MD) simulations involving the Nickel-61 isotope. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide clear guidance on obtaining accurate and reliable simulation results.

Frequently Asked Questions (FAQs)

Q1: Do standard force fields (AMBER, CHARMM, GROMOS) include parameters for Nickel-61?

A1: Standard, publicly available force fields in simulation packages like AMBER, CHARMM, and GROMOS typically provide parameters for elemental nickel (Ni) or the divalent nickel ion (Ni2+), but not specifically for the Nickel-61 (⁶¹Ni) isotope.[1][2][3][4] The parameters are generally developed for the most abundant isotope and may not be explicitly labeled for a specific one. For most applications, the electronic structure-dependent parameters (Lennard-Jones, partial charges) are considered isotope-independent. The primary difference for ⁶¹Ni is its atomic mass, which must be manually adjusted in the topology file for your simulation.

Q2: What is the primary effect of using the ⁶¹Ni isotope in an MD simulation compared to the most abundant isotope?

A2: The principal effect of changing the nickel isotope to ⁶¹Ni is the alteration of its atomic mass. In a classical MD simulation, this directly influences the kinetic properties of the system. Properties dependent on atomic velocities and momenta, such as diffusion coefficients, vibrational frequencies, and the overall dynamics of the system, will be affected.[5] Isotope effects are particularly important when studying kinetic isotope effects (KIEs) in enzymatic reactions or other processes where the mass of the nickel ion plays a critical role.[6]

Q3: How do I obtain or refine force field parameters for a nickel-containing molecule?

A3: Parameterizing a metal-containing molecule, especially one with covalent bonds to the metal, is a multi-step process that often requires a combination of quantum mechanics (QM) and molecular mechanics (MM).[7] Several strategies exist:

• Non-bonded Model: For solvated Ni²⁺ ions, Lennard-Jones parameters from existing literature can be used. These are often optimized to reproduce experimental data like hydration free energy and ion-oxygen distance.[8][9]

• Covalent Model (for Metalloproteins): When nickel is covalently bound to ligands (e.g., in a protein active site), a more complex parameterization is required for bonded terms (bonds, angles, dihedrals) and partial charges. Tools like MCPB.py for the AMBER force field can facilitate this by using QM calculations on a model of the metal coordination site.[10]

• Automated Tools: Newer software packages like metallicious and QUBEKit aim to automate the process of deriving force field parameters for metal-containing systems from QM calculations.[11][12]

Q4: My nickel ion is drifting away from the protein's active site during the simulation. What could be the cause and how can I fix it?

A4: This is a common issue in MD simulations of metalloproteins.[13] The primary causes are often related to inaccuracies in the force field used to describe the metal-ligand interactions. Standard non-bonded models may not be sufficient to capture the partially covalent nature and specific coordination geometry of a metal binding site.

Troubleshooting steps include:

• Verify Force Field Parameters: Ensure you are using appropriate parameters for the nickel ion and its coordinating residues. Generic ion parameters may not be suitable for a specific protein environment.[13]

• Use a Covalent Model: If the nickel ion is coordinated by several residues, a non-bonded model is likely insufficient. A bonded model, where bonds and angles are defined between the ion and its coordinating atoms, is more appropriate. This often requires custom parameterization.[10]

• Apply Restraints: As a temporary solution or for equilibration, you can apply positional or distance restraints to the nickel ion to keep it in the binding pocket. However, this is not recommended for production simulations as it can introduce bias.[13]

• Refine Partial Charges: The electrostatic interactions are critical. Ensure that the partial charges on the nickel ion and the coordinating atoms accurately reflect the charge distribution, which may involve charge transfer from the ligands to the metal. These can be derived from QM calculations.

Troubleshooting Guide

Symptom	Possible Cause(s)	Recommended Solution(s)
Simulation crashes during minimization or equilibration.	1. Incorrect atom typing for the nickel ion.2. Poor initial structure with atomic clashes involving the metal center.3. Inappropriate non-bonded parameters leading to very strong repulsive or attractive forces.	1. Ensure the nickel atom type is correctly defined in the force field files and the system topology.2. Carefully check the initial PDB structure for reasonable bond lengths and coordination geometry around the nickel ion.3. Use validated Lennard-Jones parameters for nickel. If custom parameters are used, verify their correctness.[14]
Unstable coordination geometry around the nickel ion.	1. Lack of explicit bonded terms in a covalent binding site.2. Inaccurate angle or dihedral parameters.3. Incorrect partial charges leading to improper electrostatic balance.	1. For covalently bound nickel, define explicit bonds and angles between the ion and coordinating atoms.2. Derive bonded parameters from QM calculations on a model of the active site.[11]3. Recalculate partial charges using a method like RESP or a population analysis from QM calculations.
Incorrect radial distribution function (RDF) for solvated Ni²⁺ compared to experimental data.	1. Lennard-Jones parameters are not well-suited for the water model being used.2. The non-bonded model is too simplistic (e.g., 12-6 Lennard-Jones).	1. Use a consistent set of ion parameters and water model for which they were parameterized.2. Consider using a more advanced non-bonded model, such as the 12-6-4 model, which can provide a better description of ion-water interactions.[8]

Quantitative Data: Non-bonded Parameters for Divalent Nickel

The selection of appropriate non-bonded parameters is crucial for accurate simulations. Below is a summary of published Lennard-Jones parameters for Ni²⁺ for use with different water models. Note that the mass should be adjusted to 60.931056 u for ⁶¹Ni.

Force Field / Water Model	σ (Å)	ε (kcal/mol)	Reference Source
AMBER (TIP3P)	1.586	0.0177	Optimized for HFE and IOD
AMBER (SPC/E)	1.632	0.0159	Optimized for HFE and IOD
CHARMM (various)	~1.98 - 2.20	~0.01 - 0.1	Varies by specific parameter set
12-6-4 Model (TIP3P)	1.778	0.1132	Includes an additional C4 term

This table is a compilation of representative values from the literature. Researchers should consult the original publications to ensure the parameters are appropriate for their specific system and force field version.

Experimental Protocols

Protocol 1: Deriving Non-bonded Parameters from Quantum Mechanics

This protocol outlines the general workflow for deriving Lennard-Jones parameters for a Ni²⁺ ion based on its interaction with water, using QM calculations.

• System Setup: Create a model system consisting of a single Ni²⁺ ion and a single water molecule.

• QM Calculations:

  • Perform a potential energy surface (PES) scan by varying the distance between the Ni²⁺ ion and the oxygen atom of the water molecule.

  • For each distance, calculate the interaction energy using a suitable QM method (e.g., DFT with a dispersion correction or a higher-level ab initio method).

  • The interaction energy is calculated as: E_interaction = E_(Ni-water) - (E_Ni + E_water).

• Parameter Fitting:

  • Fit the calculated QM interaction energies to the functional form of the non-bonded potential (e.g., the Lennard-Jones 12-6 potential plus a Coulombic term).

  • The fitting process involves optimizing the σ and ε parameters to minimize the difference between the QM energies and the energies calculated from the MM potential.

• Validation:

  • Perform an MD simulation of a single Ni²⁺ ion in a box of water using the newly derived parameters.

  • Calculate the radial distribution function (RDF) for the Ni-O distance and the hydration free energy.

  • Compare these simulation results with experimental data or results from high-quality ab initio MD simulations.[15]

Protocol 2: Validation of Ni Coordination Site with EXAFS

Extended X-ray Absorption Fine Structure (EXAFS) is a powerful experimental technique to probe the local environment of a metal ion. It can be used to validate the coordination number and bond distances in a simulated metalloprotein.[16][17]

• Experimental Data Collection:

  • Obtain an EXAFS spectrum for the nickel-containing protein sample at a synchrotron source.

  • Process the raw data to extract the EXAFS oscillations, χ(k).

• Simulation Data Generation:

  • Run an MD simulation of the metalloprotein with the refined ⁶¹Ni force field.

  • Extract a representative ensemble of structures (e.g., by clustering the trajectory).

  • For each representative structure, record the coordination number and the distances between the nickel ion and its coordinating atoms.

• Comparison and Refinement:

  • Perform a fit of the experimental EXAFS data to obtain the average coordination number and Ni-ligand bond distances.[18]

  • Compare the experimentally derived structural parameters with the average values obtained from the MD simulation.

  • If there are significant discrepancies, the bonded parameters (equilibrium bond lengths and force constants) in the force field may need to be adjusted, and the simulation re-run until satisfactory agreement is achieved.

Visualizations

Caption: Workflow for validating a refined ⁶¹Ni force field against EXAFS data.

Caption: Decision logic for parameterizing a nickel-containing system.

References

• 1. gromacs.bioexcel.eu [gromacs.bioexcel.eu]
• 2. researchgate.net [researchgate.net]
• 3. Force field - GROMACS 2025.4 documentation [manual.gromacs.org]
• 4. Force fields in GROMACS - GROMACS 2025.4 documentation [manual.gromacs.org]
• 5. researchgate.net [researchgate.net]
• 6. Isotope Effects Induced by Molecular Compression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pure.mpg.de [pure.mpg.de]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Reddit - The heart of the internet [reddit.com]
• 11. diva-portal.org [diva-portal.org]
• 12. chemrxiv.org [chemrxiv.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Characterization of metalloproteins by high-throughput X-ray absorption spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Assessing the prospect of XAFS experiments of metalloproteins under in vivo conditions at Indus-2 synchrotron facility, India - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Background Noise in Gamma Spectroscopy

Welcome to the technical support center for gamma spectroscopy. This guide is designed for researchers, scientists, and drug development professionals seeking to minimize background noise in their experiments, with a focus on applications involving Nickel-61. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during gamma spectroscopy.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of background noise in my gamma spectrum?

Background noise in gamma spectroscopy is any detected signal that does not originate from the sample being analyzed. Understanding these sources is the first step toward minimizing them. The primary sources can be broadly categorized as environmental, intrinsic to the setup, and sample-induced.[1][2]

• Environmental Radiation:

  • Cosmic Rays: High-energy particles from space interact with the Earth's atmosphere and detector components, producing a shower of secondary particles (muons, neutrons, and photons) that contribute to the background, particularly at higher energies.[3][4]

  • Terrestrial Gamma Rays: Naturally occurring radioactive isotopes in the surrounding environment (soil, concrete, building materials) are a major source of background.[5][6] Key isotopes include Potassium-40 (⁴⁰K) and the decay series of Uranium-238 (²³⁸U) and Thorium-232 (²³²Th).[6]

  • Radon: Radon gas (²²²Rn), a decay product of ²³⁸U, is present in the air and can diffuse into the shielding, bringing its gamma-emitting decay products (like ²¹⁴Pb and ²¹⁴Bi) with it.[1][5]

• Intrinsic & Induced Radioactivity:

  • Detector & Shielding Materials: The materials used to construct the detector, its housing, and the shielding can contain trace amounts of natural radioactivity (e.g., ⁴⁰K, ²³⁸U, ²³²Th series) or anthropogenic isotopes (e.g., ⁶⁰Co in steel).[1]

  • Neutron Activation: Cosmic-ray neutrons can activate materials within and around the detector (including the germanium crystal itself), creating short-lived radioactive isotopes that emit gamma rays.[1][3]

• Signal-Induced Background:

  • Compton Scattering: This is a dominant source of the continuous background (the "Compton continuum"). It occurs when a gamma ray from the source scatters off an electron in the detector, depositing only a fraction of its energy. The scattered photon may then escape the detector.

  • Bremsstrahlung: High-energy beta particles from the sample can produce a continuous spectrum of electromagnetic radiation as they decelerate in the sample matrix or shielding.

Q2: I see unexpected peaks in my background spectrum. What are they and where do they come from?

Unexpected peaks in a background spectrum are almost always from common environmental or induced radionuclides. Identifying them can help diagnose the source of the background. A background measurement should be performed for a time at least as long as the sample measurement to properly identify and subtract these peaks.[1][2]

Energy (keV)	Possible Isotope(s)	Common Origin
511	Annihilation Peak	Pair production from high-energy gammas (>1.022 MeV) interacting with shielding material. Common with cosmic rays or high-energy sources.[2]
609, 1120, 1764	²¹⁴Bi	Decay product of ²²²Rn (Radon) in the air.[5]
662	¹³⁷Cs	Anthropogenic; fallout from nuclear testing or accidents. Can be found in trace amounts in the environment.
1461	⁴⁰K	Natural primordial radionuclide found in concrete, soil, and many other materials.[6]
2614	²⁰⁸Tl	Decay product in the ²³²Th series, a natural primordial radionuclide.

Troubleshooting Guides

Guide 1: Reducing Environmental Background Radiation

Problem: My spectra have high background counts across all channels, with prominent peaks from natural isotopes like ⁴⁰K and the U/Th decay series.

Solution: Effective shielding is critical. The goal is to place a dense material around the detector to absorb gamma rays from the environment.

• Passive Shielding:

  • High-Z Material: Use high-density, high-atomic number (Z) materials like lead or tungsten. Lead is most common due to its effectiveness and relatively low cost.[2] A typical shield is 10-15 cm thick.

  • Graded-Z Shielding: High-energy gammas interacting with lead can produce characteristic lead X-rays (~75-88 keV). To absorb these, a graded-Z shield is used. This involves lining the inner lead shield with successive layers of lower-Z materials. A common configuration is lead, followed by a tin or cadmium layer (to absorb Pb X-rays), and finally a copper layer (to absorb Sn/Cd X-rays).[3]

  • Low-Activity Materials: Ensure the shielding materials themselves are "low-background" certified, meaning they have minimal intrinsic radioactive contamination.

  • Radon Purging: To combat background from airborne radon, continuously purge the interior of the shield with a gas that is free of radon, such as nitrogen boiled off from the detector's dewar or aged compressed air.

• Active Shielding (Anticoincidence):

  • For the highest sensitivity applications, an active shield can be used to suppress cosmic-ray background. This involves surrounding the primary detector (e.g., HPGe) with a larger "guard" detector (often a plastic scintillator).[3]

  • If an event is registered in both the primary and guard detectors simultaneously, it is assumed to be a cosmic ray passing through both and is electronically rejected (vetoed). This is particularly effective at reducing the Compton continuum.

Guide 2: Minimizing Compton Continuum

Problem: The peaks of interest in my spectrum are sitting on a very high, continuous background, making it difficult to accurately determine their net area.

Solution: This is primarily caused by Compton scattering. Reducing it involves hardware solutions (Compton suppression) and software analysis.

• Hardware: Compton Suppression System:

  • This is an advanced form of active shielding. The primary detector is surrounded by a large "guard" detector (typically NaI(Tl) or BGO scintillators).

  • When a gamma ray Compton scatters in the primary detector and the scattered photon escapes into the guard detector, the system registers a coincidence event and rejects it. This dramatically reduces the Compton continuum, making small peaks on top of large backgrounds more visible.

• Software: Background Subtraction Algorithms:

  • Proper background subtraction is essential. The most direct method is to acquire a separate background spectrum (with no sample) for an equal or greater amount of time and perform a channel-by-channel subtraction.[2]

  • Many spectroscopy software packages include advanced algorithms, such as the Sensitive Nonlinear Iterative Peak (SNIP) algorithm, which can estimate the background continuum beneath peaks without requiring a separate background measurement.

Guide 3: Choosing the Right Detector

Problem: I am not sure if my detector is optimal for high-resolution Ni-61 spectroscopy.

Solution: Detector choice is a trade-off between energy resolution, efficiency, and cost. For identifying closely spaced gamma peaks, energy resolution is paramount.

Detector Type	Typical Energy Resolution (FWHM @ 662 keV)	Relative Efficiency	Key Advantages	Key Disadvantages
HPGe (High-Purity Germanium)	< 2.0 keV (~0.3%)	Lower	Excellent energy resolution, the standard for nuclide identification.	Requires cryogenic cooling (LN₂ or electric); higher cost.
NaI(Tl) (Sodium Iodide)	~45 keV (~7%)	Higher	High efficiency; lower cost; can be made in very large sizes.	Poor energy resolution; cannot resolve complex spectra.
CdTe/CZT (Cadmium Telluride/Zinc Telluride)	~6-13 keV (~1-2%)	Low	Good resolution without LN₂ cooling; very compact and portable.	Smaller crystal sizes limit efficiency, especially at high energies.

Recommendation for Ni-61: For resolving the potentially complex gamma-ray spectrum from nuclear reactions involving Nickel, a High-Purity Germanium (HPGe) detector is strongly recommended due to its superior energy resolution.

Experimental Protocols & Workflows

Protocol 1: Acquiring a High-Quality Background Spectrum

This protocol outlines the steps for measuring the background radiation that will be subtracted from your sample spectrum.

Methodology:

• Ensure the detector and shielding are set up exactly as they will be for the sample measurement. The geometry must be identical.

• Remove all radioactive sources, including the sample and any calibration sources, from the vicinity of the detector.

• If using a radon purging system, ensure it has been running for a sufficient time to stabilize the atmosphere inside the shield.

• Begin data acquisition using the same electronic settings (e.g., amplifier gain, shaping time) as your planned sample measurement.

• Acquire the background spectrum for a duration at least as long as the longest planned sample measurement.[1] For low-level counting, this may be 24 hours or more.

• Save the resulting spectrum file. This will be used for background subtraction during data analysis.

Diagram: General Workflow for Low-Noise Gamma Spectroscopy

This diagram illustrates the key stages of an experiment, from setup to analysis, highlighting where background reduction techniques are applied.

References

• 1. researchgate.net [researchgate.net]
• 2. STRUCTURE OF $sup 61$Cu VIA $sup 58$Ni($sup 4$He,p$gamma$) HIGH-RESOLUTION PROMPT p--$gamma$ COINCIDENCE SPECTROMETRY. (Journal Article) | OSTI.GOV [osti.gov]
• 3. hpschapters.org [hpschapters.org]
• 4. fap.if.usp.br [fap.if.usp.br]
• 5. people.se.cmich.edu [people.se.cmich.edu]
• 6. Gamma ray - Wikipedia [en.wikipedia.org]

Technical Support Center: Enhancing ⁶¹Ni Detection Sensitivity

Welcome to the technical support center for researchers, scientists, and drug development professionals working with ⁶¹Ni NMR spectroscopy. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges and enhance the sensitivity of your ⁶¹Ni detection experiments.

Frequently Asked Questions (FAQs)

Q1: Why is ⁶¹Ni NMR detection so challenging?

A1: The detection of the ⁶¹Ni isotope via NMR spectroscopy is inherently challenging due to a combination of unfavorable nuclear properties:

• Low Natural Abundance: ⁶¹Ni has a very low natural abundance of only 1.1399%.[1]

• Low Gyromagnetic Ratio: Its low gyromagnetic ratio results in a lower resonance frequency and reduced sensitivity compared to nuclei like ¹H.

• Quadrupolar Moment: As a spin 3/2 nucleus, ⁶¹Ni possesses a significant electric quadrupole moment.[1] This moment interacts with local electric field gradients, leading to rapid nuclear relaxation and consequently, very broad NMR signals, especially in asymmetric environments.[1][2]

• Paramagnetism: Ni(II), a common oxidation state, is often paramagnetic in square-planar complexes, which can lead to extremely broad, often undetectable, NMR signals on high-resolution spectrometers.[1] Diamagnetic Ni(0) and tetrahedral Ni(II) complexes are more amenable to NMR studies.[1]

Q2: What are the primary strategies to enhance ⁶¹Ni NMR sensitivity?

A2: The main strategies to overcome the low sensitivity of ⁶¹Ni NMR include:

• Isotopic Enrichment: Increasing the concentration of the ⁶¹Ni isotope in the sample.

• Optimized Pulse Sequences: Employing specialized NMR pulse sequences designed for broad signals from quadrupolar nuclei.

• Hyperpolarization Techniques: Artificially increasing the nuclear spin polarization far beyond the thermal equilibrium level.

• Advanced Hardware: Utilizing specialized NMR probeheads.

Q3: How much sensitivity enhancement can I expect from each strategy?

A3: The level of enhancement varies significantly depending on the technique and the specific sample. The following table provides a comparative overview:

Strategy	Typical Enhancement Factor	Notes
Isotopic Enrichment	> 800x (Receptivity)	Enriching a sample from natural abundance (1.14%) to >90% ⁶¹Ni can increase the receptivity relative to ¹H by a factor of over 875 (from 4.09 x 10⁻⁵ to 0.0359).[1]
QCPMG Pulse Sequence	~10x	Can provide an order of magnitude or more in sensitivity gain for quadrupolar nuclei compared to a simple spin echo.[3]
Dynamic Nuclear Polarization (DNP)	Potentially >10,000x	While specific data for ⁶¹Ni is limited, DNP has been shown to enhance ¹³C signals by over 10,000-fold.[4]
SABRE-SHEATH	Up to 10x over standard SABRE-SHEATH	Advanced pulse sequences like MACHETE for SABRE can boost heteronuclear polarization significantly.[5][6]

Troubleshooting Guides

This section provides solutions to common problems encountered during ⁶¹Ni NMR experiments.

Issue 1: No observable ⁶¹Ni signal.

Possible Cause	Troubleshooting Step
Low ⁶¹Ni Concentration	Consider isotopic enrichment of your sample. Even a modest enrichment can lead to a substantial signal increase.
Paramagnetic Sample	If you are working with Ni(II), ensure it is in a diamagnetic (e.g., tetrahedral) coordination environment. Square-planar Ni(II) is typically paramagnetic and will likely not yield a detectable high-resolution NMR signal.[1]
Incorrect Pulse Width	The 90° pulse width for ⁶¹Ni can be very short. Calibrate the pulse width carefully using a standard sample if possible.
Receiver Gain Too Low	Increase the receiver gain. Be cautious not to cause receiver overload.
Inappropriate Pulse Sequence	For solid samples or very broad signals in solution, a simple one-pulse experiment may not be effective. Use a quadrupolar echo or a QCPMG sequence.
Hardware Limitations	A standard NMR probe may not be optimal. Consider using a probe with a lower background signal or a solenoid probehead, which can improve the signal-to-noise ratio.[2]

Issue 2: The ⁶¹Ni signal is extremely broad.

Possible Cause	Troubleshooting Step
Quadrupolar Relaxation	This is the most common cause of broad lines for ⁶¹Ni.[1] In solution, increasing the temperature can sometimes narrow the lines by increasing molecular tumbling and averaging out the quadrupolar interaction.
Chemical Exchange	If the Ni atom is in dynamic exchange between different chemical environments, this can lead to signal broadening. Temperature variation studies can help to identify and potentially resolve exchange processes.
Unresolved Couplings	Coupling to other nuclei (e.g., ³¹P) can broaden the ⁶¹Ni signal if not resolved. Check for potential couplings and consider decoupling experiments if feasible.
Inhomogeneous Magnetic Field	Poor shimming of the magnet will broaden all signals. Ensure the magnet is well-shimmed, especially for the broader lines of quadrupolar nuclei.
Solid-State Effects	In solid samples, anisotropic interactions (chemical shift anisotropy and quadrupolar interaction) are a major source of line broadening. Magic Angle Spinning (MAS) is crucial for narrowing the lines.[7]

Experimental Protocols

Protocol 1: Isotopic Enrichment of a Protein for ⁶¹Ni NMR

This protocol outlines the general steps for producing a ⁶¹Ni-enriched protein in E. coli.

Objective: To express and purify a protein with incorporated ⁶¹Ni for NMR studies.

Materials:

• E. coli expression strain (e.g., BL21(DE3)).

• Expression vector containing the gene of interest.

• Minimal media (e.g., M9) components.

• ⁶¹NiCl₂ or another soluble ⁶¹Ni salt.

• Standard antibiotics and IPTG for induction.

Methodology:

• Prepare Minimal Media: Prepare M9 minimal media. It is crucial to use a defined medium to ensure the only nickel source is the enriched isotope.

• Initial Culture Growth: Inoculate a starter culture of the E. coli expression strain in a rich medium (e.g., LB) and grow overnight.

• Adaptation to Minimal Media: The next day, pellet the cells from the starter culture and resuspend them in M9 minimal media. Grow the cells for a few hours to adapt.

• Inoculation of Main Culture: Inoculate the main M9 culture with the adapted cells. Grow the culture at 37°C with shaking until the OD₆₀₀ reaches 0.6-0.8.

• Addition of ⁶¹Ni: Add the sterile ⁶¹Ni salt solution to the culture to the desired final concentration. The optimal concentration may need to be determined empirically.

• Induction: Induce protein expression by adding IPTG.

• Harvesting and Purification: After the desired expression time, harvest the cells by centrifugation. Purify the ⁶¹Ni-labeled protein using your standard protocol (e.g., affinity chromatography).

• Sample Preparation for NMR: Prepare the purified, ⁶¹Ni-enriched protein sample in a suitable buffer for NMR analysis.

Isotopic enrichment workflow for ⁶¹Ni-labeled proteins.

Protocol 2: Solid-State ⁶¹Ni NMR using a QCPMG Pulse Sequence

Objective: To acquire a sensitivity-enhanced solid-state ⁶¹Ni NMR spectrum of a powdered sample.

Materials:

• Solid, powdered sample containing ⁶¹Ni.

• Solid-state NMR spectrometer with a suitable probe for ⁶¹Ni frequencies.

• MAS rotor (e.g., 4 mm).

Methodology:

• Sample Packing: Carefully pack the powdered sample into the MAS rotor. Ensure the sample is well-balanced to allow for stable spinning.

• Spectrometer Setup:

  • Insert the sample into the probe.

  • Tune and match the probe to the ⁶¹Ni frequency.

  • Set the magic angle spinning (MAS) rate. A faster spinning rate is generally better for averaging anisotropic interactions.

• Pulse Sequence Parameters:

  • Select the QCPMG (Quadrupolar Carr-Purcell-Meiboom-Gill) pulse sequence.

  • 90° Pulse Width: Calibrate the 90° pulse width for ⁶¹Ni. This is a critical parameter.

  • 180° Pulse Width: Set the 180° pulse width (typically twice the 90° pulse width).

  • Inter-pulse Delay (τ): This should be short enough to minimize T₂ relaxation losses but long enough to allow for the probe to recover. A typical starting value might be a few hundred microseconds.

  • Number of Echoes: The number of echoes to acquire in the train. More echoes can improve sensitivity but are limited by the T₂ relaxation time.

  • Recycle Delay: This should be at least 1.3 times the T₁ relaxation time of ⁶¹Ni in your sample to allow for sufficient relaxation between scans.

• Acquisition:

  • Acquire the data with a sufficient number of scans to achieve the desired signal-to-noise ratio.

• Data Processing:

  • The raw data will be a train of echoes. This needs to be appropriately processed (e.g., Fourier transformation of the summed echoes) to obtain the final spectrum.

  • The resulting spectrum will consist of a series of "spikelets" whose envelope represents the static lineshape.

Workflow for ⁶¹Ni solid-state NMR with QCPMG.

Protocol 3: Hyperpolarization using Dissolution DNP (Conceptual for ⁶¹Ni)

While specific protocols for ⁶¹Ni DNP are not widely established, this conceptual workflow outlines the key steps based on the general principles of dissolution DNP.

Objective: To generate a hyperpolarized solution of a ⁶¹Ni-containing compound for liquid-state NMR.

Methodology:

• Sample Preparation: Prepare a glassy frozen solution of the ⁶¹Ni-containing sample with a stable radical polarizing agent (e.g., TEMPO).

• Polarization:

  • Place the sample in a DNP polarizer at a low temperature (typically ~1.2 K) and high magnetic field (e.g., 3.35 T).

  • Irradiate the sample with microwaves at a frequency corresponding to the electron paramagnetic resonance (EPR) of the radical. This transfers the high electron spin polarization to the ⁶¹Ni nuclei.

• Dissolution:

  • Rapidly dissolve the hyperpolarized frozen sample with a superheated solvent.

• Transfer:

  • Quickly transfer the hyperpolarized liquid sample to the NMR spectrometer. This step is time-critical as the hyperpolarized state decays with the T₁ relaxation time.

• Detection:

  • Acquire the ⁶¹Ni NMR spectrum immediately upon arrival of the sample in the spectrometer.

Conceptual signaling pathway for ⁶¹Ni DNP.

References

• 1. (61Ni) Nickel NMR [chem.ch.huji.ac.il]
• 2. chem.tamu.edu [chem.tamu.edu]
• 3. nipponsteel.com [nipponsteel.com]
• 4. Breaking the Sensitivity Barrier of NMR Spectroscopy | Bruker [bruker.com]
• 5. Multi-axis fields boost SABRE hyperpolarization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. arxiv.org [arxiv.org]
• 7. Solid-State NMR Spectra of Protons and Quadrupolar Nuclei at 28.2 T: Resolving Signatures of Surface Sites with Fast Magic Angle Spinning - PMC [pmc.ncbi.nlm.nih.gov]

addressing sample preparation issues for Nickel-61 analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in sample preparation for Nickel-61 (⁶¹Ni) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in Nickel-61 analysis by ICP-MS?

A1: The most prevalent interferences in ⁶¹Ni analysis are isobaric and polyatomic interferences. Isobaric interference from Iron-58 (⁵⁸Fe) on Nickel-58 (⁵⁸Ni) is a significant issue that requires correction, often by monitoring another iron isotope like ⁵⁷Fe.[1][2] Polyatomic interferences, such as ⁴⁰Ca¹⁸O⁺, ²⁴Mg³⁶Ar⁺, and ⁴⁶Ti¹⁶O⁺, can also overlap with nickel isotopes, especially in complex matrices like biological and geological samples.[1][3] Using medium or high-resolution mode in ICP-MS can help to distinguish these molecular interferences from the nickel signal.[1]

Q2: How can I minimize matrix effects when analyzing complex samples like serum or geological materials?

A2: Matrix effects, which can either suppress or enhance the nickel signal, are a common challenge.[4][5] To mitigate these, a multi-step approach is recommended. This includes:

• Chromatographic Separation: Employing a two-step ion-exchange chromatography procedure can effectively remove the bulk of the sample matrix.[1]

• Matrix Matching: Preparing calibration standards in a solution that mimics the sample's matrix composition can help to compensate for these effects.

• Dilution: Diluting the sample can reduce the concentration of interfering matrix components.[6]

• Internal Standardization: The use of an internal standard can help correct for variations in instrument response caused by the matrix.

Q3: What is the purpose of using a ⁶¹Ni-⁶²Ni double spike?

A3: A ⁶¹Ni-⁶²Ni double spike is utilized to correct for instrumental mass fractionation, which is the differential transmission of isotopes through the mass spectrometer.[1][2] This technique significantly improves the precision and accuracy of nickel isotope ratio measurements. The optimal composition of the double spike and the sample-to-spike mixing ratio are critical for achieving the best results.[1]

Q4: My nickel recovery is low after the purification process. What could be the cause?

A4: Low recovery of nickel can stem from several factors during the sample purification process. In chromatographic separations, the elution curves of cations can shift depending on the amount of elements loaded onto the resin column.[1] The efficiency of matrix element removal can also vary based on the matrix-to-nickel ratio in different sample types.[1] To troubleshoot this, it is crucial to verify the recovery rate and purification efficiency by measuring the element concentrations after each column separation step. A well-optimized two-column separation procedure should yield recoveries exceeding 85%.[1]

Troubleshooting Guide

This guide addresses specific issues that may arise during the sample preparation workflow for ⁶¹Ni analysis.

Issue 1: Incomplete Sample Digestion

• Symptom: Visible particulate matter remains after digestion, or analytical results are inconsistent and show poor reproducibility.

• Cause: The acid mixture or digestion conditions (temperature, time) may not be aggressive enough for the sample matrix. For instance, alloys containing elements like Ti, Zr, Mo, or W require hydrofluoric acid (HF) for complete dissolution.[7]

• Solution:

  • Select the appropriate acid mixture: For nickel alloys, reverse aqua regia (a mixture of nitric acid and hydrochloric acid) is often effective.[8] For silicate-rich geological samples, a mixture of concentrated HF and HNO₃ is necessary.[1][7]

  • Optimize digestion parameters: Ensure adequate temperature and time for the digestion process. Microwave-assisted digestion can significantly accelerate the dissolution of challenging samples.[8][9]

  • Verification: After digestion, the resulting solution should be clear. A small addition of HF, even if no silicates are visible, can ensure complete digestion of all components.[8]

Experimental Protocol: Acid Digestion of Nickel Alloys

This protocol is suitable for the digestion of nickel alloy samples prior to isotopic analysis.

• Accurately weigh approximately 0.15 g of the nickel alloy sample and place it into an inert PTFE reaction vessel.[7]

• Add 3 mL of 69% nitric acid (HNO₃) and 9 mL of 37% hydrochloric acid (HCl) to the vessel and mix thoroughly.[7]

• Carefully add 2 mL of 48% hydrofluoric acid (HF) in two separate portions.[7]

• If using a microwave digestion system, follow the manufacturer's recommended temperature program. A typical program involves ramping to 220°C over 10 minutes and holding for 20 minutes.[8]

• After cooling, transfer the solution to a volumetric flask and dilute to the final volume with deionized water.[8]

Issue 2: High Blank Levels

• Symptom: The procedural blank shows a significant nickel signal, compromising the analysis of low-concentration samples.

• Cause: Contamination can be introduced from reagents, labware, or the laboratory environment. The use of large quantities of organic reagents in some purification methods can also introduce elevated nickel blanks.[1]

• Solution:

  • Use high-purity reagents: Employ trace metal grade acids and high-purity water (e.g., 18.2 MΩ·cm Milli-Q).[1]

  • Thoroughly clean labware: All glassware and plasticware should be acid-leached. A common procedure is to soak in hot, concentrated nitric acid for at least one hour, followed by copious rinsing with deionized water.[10]

  • Minimize the use of organic reagents: Opt for purification protocols that reduce or eliminate the need for large volumes of organic reagents like acetone (B3395972) or acetic acid.[1]

  • Process blanks alongside samples: Always process a procedural blank with each batch of samples to quantify and correct for any background contamination. A total blank of less than 3 ng is considered negligible for many applications.[1]

Issue 3: Isobaric and Polyatomic Interferences

• Symptom: Inaccurate and imprecise nickel isotope ratios, particularly for ⁵⁸Ni and other isotopes prone to overlap.

• Cause: Overlap of the analyte signal with ions of the same mass-to-charge ratio.

• Solution:

  • Chromatographic separation: The most effective way to eliminate interferences is to separate nickel from the interfering elements before analysis. A two-step chromatographic procedure using a cation exchange resin followed by a Ni-spec resin can effectively remove most matrix elements.[1]

  • Mathematical correction: For unavoidable interferences like ⁵⁸Fe on ⁵⁸Ni, monitor a non-interfered isotope of the interfering element (e.g., ⁵⁷Fe) and apply a mathematical correction. This is effective when the interferent-to-analyte ratio is low (e.g., [Fe]/[Ni] < 1).[1]

  • Instrumental resolution: Utilize the medium or high-resolution mode of the MC-ICP-MS to resolve polyatomic interferences (e.g., ⁴⁰Ar¹⁸O⁺) from the nickel isotope peaks.[1]

Experimental Protocol: Two-Step Chromatographic Purification of Nickel

This protocol is designed for the separation of nickel from geological and other complex matrices.

Step 1: Cation Exchange Chromatography

• Condition a cation exchange resin column with the appropriate acid.

• Load the digested sample solution onto the column.

• Elute the matrix elements with a specific concentration of acid.

• Elute the nickel fraction with a different acid concentration.

Step 2: Ni-Spec Resin Chromatography

• Condition a mini-column containing Ni-spec resin (~100-200 μL).[1]

• Load the nickel fraction from the first column.

• Wash the column to remove any remaining matrix elements.

• Elute the purified nickel with high-purity acid.

Quantitative Data Summary

The following tables provide key quantitative parameters for consideration during sample preparation and analysis.

Table 1: Tolerable Ratios of Interfering Elements to Nickel for Accurate δ⁶⁰Ni Measurement

Interfering Element	Tolerable [Element]/[Ni] Ratio	Reference
Iron (Fe)	< 1	[1]
Sodium (Na)	< 2	[1]
Aluminum (Al)	< 2	[1]
Calcium (Ca)	< 5	[1]
Magnesium (Mg)	< 5	[1]

Table 2: Typical Performance Metrics for Nickel Purification and Analysis

Parameter	Value	Reference
Purification Yield	> 85%	[1]
Total Procedural Blank	< 3 ng	[1]
Optimal ⁶¹Ni/⁶²Ni Double Spike Composition	~ 0.8	[1]
Optimal Sample/Spike Ratio	~ 1:1	[1]

Visual Guides

The following diagrams illustrate key workflows and relationships in the sample preparation and troubleshooting process.

References

• 1. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00120F [pubs.rsc.org]
• 2. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 3. Isotope-specific analysis of Ni by ICP-MS: applications of stable isotope tracers to biokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. longdom.org [longdom.org]
• 5. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. agilent.com [agilent.com]
• 8. quantanalitica.com [quantanalitica.com]
• 9. agilent.com [agilent.com]
• 10. cdc.gov [cdc.gov]

Technical Support Center: Analysis of Nickel-61 Experimental Data

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Nickel-61 experimental data.

Frequently Asked Questions (FAQs)

Question	Answer
What are the primary software tools for analyzing Nickel-61 Mössbauer spectroscopy data?	MossWinn is a widely recognized standard software for Mössbauer spectrum analysis, offering a user-friendly interface combined with powerful mathematical algorithms.[1][2] It is suitable for both experts and students.[1][2] Another option is Fit ;o), which is an open-source analysis program.[3]
Which software is recommended for analyzing Nickel-61 NMR data?	The Spinsolve series of NMR spectrometers come with their own software, including Spinsolve Expert for advanced pulse programming and experiment control.[4][5] ACD/Labs also provides a comprehensive suite of NMR software for processing, prediction, and analysis.[6]
Why is analyzing Nickel-61 NMR data challenging?	Nickel-61 is a low-sensitivity nucleus with a low natural abundance.[7] It has a nuclear spin of 3/2, making it a quadrupolar nucleus, which can result in broad signal lines, especially in asymmetric environments.[7]
What is the relevance of Nickel-61 data analysis in drug development?	Nickel-based catalysts and complexes are increasingly used in cross-coupling reactions to synthesize complex organic molecules for pharmaceuticals.[8][9] Analyzing Nickel-61 data helps in characterizing these nickel complexes, ensuring their stability and efficiency in the drug discovery process.[8]

Troubleshooting Guides

Mössbauer Data Analysis with MossWinn

Issue	Potential Cause(s)	Troubleshooting Steps
Poor signal-to-noise ratio in the spectrum.	Insufficient data acquisition time. Low source activity. Incorrect detector settings.	Increase the data collection time. Ensure the Mössbauer source is within its active lifetime. Verify and optimize detector and multichannel analyzer settings.
Difficulty in achieving a good fit for the spectrum.	Incorrect initial fitting parameters. Inappropriate physical model selected. Presence of multiple nickel sites or phases.	Utilize MossWinn's Evolution Algorithm for a global search of parameters, which is less sensitive to initial guesses.[1] Carefully review the expected chemical and physical environment of the nickel atoms to select the correct Hamiltonian model. Attempt to fit the spectrum with multiple components (sites) and assess the statistical significance of the improvement in the fit.
Baseline distortion or asymmetry.	Non-ideal sample thickness (too thick). Geometrical effects in the experimental setup. Electronic noise.	Prepare thinner, more uniform samples. Check the alignment of the source, sample, and detector. Ensure proper grounding and shielding of the experimental setup to minimize electronic interference.
Unrealistic parameter values after fitting (e.g., negative linewidths).	Over-constraining the fitting model. Correlated parameters in the fit. Local minimum in the fitting algorithm.	Reduce the number of fixed parameters or use constraints based on known physical properties. Analyze the correlation matrix to identify and address highly correlated parameters. Use the Evolution Algorithm or manually perturb the parameters and re-fit to escape a local minimum.[1]

NMR Data Analysis with Spinsolve Software

Issue	Potential Cause(s)	Troubleshooting Steps
Very broad NMR signals.	Nickel-61 is a quadrupolar nucleus; broad lines are expected, especially in asymmetric environments.[7] Paramagnetic species in the sample. High viscosity of the sample.	While inherent to 61Ni, you can try to optimize the sample conditions (e.g., temperature, solvent) to minimize viscosity and improve molecular tumbling. Ensure the sample is free from paramagnetic impurities. Note that Ni(II) in its square-planar form is paramagnetic and generally not observable in high-resolution NMR.[7] Use advanced NMR techniques designed for broad lines if available on your instrument.
Low signal intensity.	Low natural abundance and sensitivity of 61Ni.[7] Insufficient number of scans. Incorrect pulse sequence parameters.	Use 61Ni-enriched samples if possible. Increase the number of scans significantly. Optimize the pulse width and relaxation delay for the specific nickel environment.
Baseline roll or distortion.	Incorrect receiver gain setting. Acoustic ringing. Incomplete relaxation of the signal.	Adjust the receiver gain to avoid signal clipping. Use an appropriate acquisition delay before the start of data collection. Increase the relaxation delay to ensure the magnetization returns to equilibrium between scans.
Phasing problems in the processed spectrum.	Incorrect phasing parameters applied. Delay between the pulse and acquisition.	Use the automatic phasing correction in the software. Manually adjust the zero-order and first-order phase correction parameters to obtain a flat baseline around the peaks.

Experimental Protocols

Key Experiment: 61Ni Mössbauer Spectroscopy

Objective: To determine the hyperfine parameters (isomer shift, quadrupole splitting, and magnetic hyperfine field) of a nickel-containing compound to elucidate its chemical state, coordination environment, and magnetic properties.

Methodology:

• Sample Preparation:

  • Solid samples should be finely powdered and uniformly distributed in a sample holder. The optimal thickness depends on the nickel concentration and should be adjusted to avoid excessive absorption.

  • For frozen solution studies, the solution should be rapidly frozen to create a glass and prevent crystallization.

• Data Acquisition:

  • A Mössbauer spectrometer equipped with a 61Ni source (e.g., 61Co in a V matrix) is used.

  • The spectrometer is typically operated in transmission mode.

  • Data is collected at cryogenic temperatures (e.g., 4.2 K) to increase the recoil-free fraction and improve signal-to-noise.

  • The velocity scale is calibrated using a standard reference material (e.g., metallic iron).

• Data Analysis using MossWinn:

  • The acquired spectrum is loaded into the MossWinn software.

  • A theoretical model based on the nuclear Hamiltonian is constructed. This includes considerations for electric quadrupole and magnetic dipole interactions.

  • Initial parameters for isomer shift, quadrupole splitting, and magnetic field (if applicable) are estimated.

  • The spectrum is fitted to the theoretical model using a least-squares minimization algorithm. MossWinn's Evolution Algorithm can be employed for a more robust global fit.[1]

  • The quality of the fit is evaluated by examining the chi-squared value and the residual plot.

Key Experiment: 61Ni Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To characterize the chemical environment of nickel atoms in diamagnetic complexes.

Methodology:

• Sample Preparation:

  • Dissolve the nickel-containing compound in a suitable deuterated solvent. The concentration should be as high as possible due to the low sensitivity of 61Ni.

  • Use of 61Ni-enriched materials is highly recommended.

  • Filter the solution to remove any particulate matter.

• Data Acquisition using a Spinsolve Spectrometer:

  • The sample is placed in a standard 5mm NMR tube.[10]

  • A multinuclear probe tuned to the 61Ni frequency is used.

  • A simple pulse-acquire experiment is typically sufficient for initial characterization.

  • A large number of scans (thousands to tens of thousands) will be necessary to achieve an adequate signal-to-noise ratio.

  • The spectral width should be set to be very wide to account for the large chemical shift range of 61Ni.[7]

  • The relaxation delay should be optimized based on the T1 of the nickel nucleus in the specific compound.

• Data Processing and Analysis:

  • The acquired Free Induction Decay (FID) is Fourier transformed.

  • Apply an exponential line broadening (apodization) to improve the signal-to-noise ratio, at the cost of some resolution.

  • The spectrum is phased and the baseline is corrected.

  • The chemical shifts are referenced to a suitable standard, such as Ni(CO)4 or a secondary reference.[7][11]

Visualizations

Caption: A generalized workflow for the analysis of Nickel-61 experimental data.

Caption: A logical troubleshooting flow for Nickel-61 data analysis issues.

References

• 1. MossWinn about [mosswinn.com]
• 2. Interpretation Software | Mössbauer spectrometers [mossbauer-spectrometers.com]
• 3. Home page for Fit ;o) Mössbauer fitting program [hjollum.com]
• 4. azom.com [azom.com]
• 5. Magritek [magritek.com]
• 6. acdlabs.com [acdlabs.com]
• 7. (61Ni) Nickel NMR [chem.ch.huji.ac.il]
• 8. Accelerating drug discovery with a nickel-based catalyst | Drug Discovery News [drugdiscoverynews.com]
• 9. news-medical.net [news-medical.net]
• 10. azom.com [azom.com]
• 11. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing LA-ICP-MS for Nickel-61 Isotopic Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their Laser Ablation Inductively Coupled Plasma Mass Spectrometry (LA-ICP-MS) for Nickel-61 (⁶¹Ni) isotopic analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during ⁶¹Ni isotopic analysis by LA-ICP-MS in a question-and-answer format.

1. Q: I am observing an unexpectedly high signal at m/z 61, even in materials expected to have low Nickel content. What could be the cause?

A: This issue often points to spectral interferences. The most common culprits for an artificially high signal at m/z 61 are:

• Polyatomic Interferences: These are molecular ions that have the same nominal mass-to-charge ratio as ⁶¹Ni⁺. Potential polyatomic interferences for ⁶¹Ni include:

  • ²³Na³⁸Ar⁺: Can be significant if your sample has a high sodium content.

  • ⁴⁵Sc¹⁶O⁺: Can be an issue in samples containing scandium.

  • ²⁴Mg³⁷Cl⁺: A potential interference in samples with high magnesium and chlorine concentrations.

  • ⁶⁰Ni¹H⁺: This hydride interference can form in the plasma, especially with "wet" plasma conditions or samples with high water content.[1]

• Isobaric Interferences: While there are no naturally occurring stable isotopes that directly overlap with ⁶¹Ni, some rare, long-lived radioactive isotopes could potentially interfere if present in the sample. However, this is highly unlikely in most applications.

Troubleshooting Steps:

• Analyze a Blank: Run a gas blank (ablating no material) and a procedural blank to check for contamination in your system or sample preparation reagents.

• Use a Collision/Reaction Cell (CRC): Employing a CRC with a collision gas like Helium (He) or a reaction gas like Hydrogen (H₂) is highly effective at reducing polyatomic interferences.[1][2][3] Helium works by kinetic energy discrimination (KED), where larger polyatomic ions lose more energy in collisions and are filtered out.[2] Hydrogen can react with and neutralize some interfering species.

• Optimize Plasma Conditions: Ensure your plasma is running under robust conditions (e.g., appropriate RF power and nebulizer gas flow) to minimize the formation of polyatomic ions.

• Check Sample Matrix: If your samples have a complex matrix (e.g., high in salts or specific elements), consider matrix-matched standards for calibration to better account for matrix effects.

2. Q: My ⁶¹Ni/⁵⁸Ni or ⁶¹Ni/⁶⁰Ni isotope ratios are inconsistent and show poor precision. What should I investigate?

A: Poor precision in isotope ratio measurements can stem from several factors, from instrumental instability to data acquisition parameters.

Troubleshooting Steps:

• Instrument Stability:

  • Check Tuning: Ensure the instrument is well-tuned for sensitivity and stability across the nickel isotope mass range.

  • Cone Conditioning: Verify that the sampler and skimmer cones are clean and properly conditioned. Dirty or damaged cones can cause signal fluctuations.

  • Plasma Stability: Monitor the stability of the plasma. Fluctuations in RF power or gas flows can lead to unstable ion signals.

• Laser Ablation Parameters:

  • Laser Fluence and Repetition Rate: Inconsistent ablation can lead to variable signal intensity. Optimize the laser fluence (energy density) and repetition rate for your specific sample material to ensure smooth and steady ablation.

  • Spot Size: A larger spot size can sometimes improve precision by sampling a more representative volume of the material, averaging out small-scale heterogeneity.

• Data Acquisition Parameters:

  • Dwell Time: Increase the dwell time for the nickel isotopes. Longer dwell times can improve counting statistics and thus precision. However, this needs to be balanced with the transient nature of the LA signal.

  • Signal-to-Noise Ratio: If the signal for ⁶¹Ni is low, the precision will inherently be poorer. Try to optimize conditions to maximize the ⁶¹Ni signal without significantly increasing the background.

• Data Processing:

  • Blank Correction: Ensure you are performing accurate blank subtraction.

  • Mass Bias Correction: Inconsistent mass bias correction can introduce variability. Use an appropriate standard reference material to monitor and correct for mass bias throughout your analytical session.

3. Q: How can I correct for isobaric interference from ⁵⁸Fe on ⁵⁸Ni when calculating ⁶¹Ni/⁵⁸Ni ratios?

A: The isobaric overlap of ⁵⁸Fe⁺ on ⁵⁸Ni⁺ is a known issue.[2] To correct for this, you can monitor another iron isotope that is free from interference, such as ⁵⁷Fe⁺.

Correction Procedure:

• Measure the signal intensity of ⁵⁷Fe⁺ and ⁵⁸Ni⁺ (which is actually ⁵⁸Ni⁺ + ⁵⁸Fe⁺).

• Use the known natural isotopic abundance ratio of ⁵⁸Fe/⁵⁷Fe to calculate the contribution of ⁵⁸Fe⁺ to the signal at m/z 58.

• Subtract the calculated ⁵⁸Fe⁺ signal from the total signal at m/z 58 to obtain the true ⁵⁸Ni⁺ signal.

Corrected ⁵⁸Ni = (Total Signal at m/z 58) - (Signal at m/z 57 * (Natural Abundance of ⁵⁸Fe / Natural Abundance of ⁵⁷Fe))

4. Q: I am working with biological samples with a high calcium matrix. What specific challenges should I expect for ⁶¹Ni analysis?

A: High calcium matrices are known to cause significant polyatomic interferences for nickel isotopes.[4] For ⁶¹Ni, you should be particularly aware of potential interferences from Ca-containing polyatomic ions. While specific interferences at m/z 61 are not as commonly cited as those for other Ni isotopes (like ⁴⁴Ca¹⁶O⁺ on ⁶⁰Ni⁺), it is crucial to assume that complex polyatomic ions involving calcium, argon, oxygen, and hydrogen could potentially form and interfere.

Recommendations:

• Collision/Reaction Cell: The use of a CRC is strongly recommended. He collision mode or H₂ reaction mode can effectively reduce these types of matrix-induced polyatomic interferences.

• Matrix Removal: If possible, consider chemical separation or matrix removal techniques prior to LA-ICP-MS analysis to reduce the calcium load.

• Matrix-Matched Standards: Prepare calibration standards in a matrix that mimics your biological samples as closely as possible.

Quantitative Data Summary

The following tables provide typical starting parameters for LA-ICP-MS analysis of Nickel isotopes. These should be optimized for your specific instrument and application.

Table 1: Recommended LA-ICP-MS Parameters for Nickel Isotopic Analysis

Parameter	Setting	Rationale
Laser System
Laser Type	193 nm ArF Excimer or 213 nm Nd:YAG	Shorter wavelengths often provide better coupling with a wider range of materials and can reduce fractionation.
Fluence (Energy Density)	2-5 J/cm²	To be optimized for stable ablation of the specific sample matrix.[5]
Repetition Rate	5-10 Hz	Higher rates increase signal but may lead to more sample heating and fractionation.[5]
Spot Size	30-100 µm	Larger spots can improve precision by averaging heterogeneity but reduce spatial resolution.[5]
Carrier Gas (He) Flow	0.6-1.0 L/min	Efficiently transports ablated particles to the ICP.[5]
ICP-MS System
RF Power	1350-1550 W	Robust plasma conditions minimize polyatomic ion formation.[5]
Nebulizer Gas (Ar) Flow	0.8-1.2 L/min	To be optimized for stable plasma and maximum ion signal.[5]
Dwell Time (per isotope)	10-30 ms	Longer dwell times improve counting statistics and precision.
Collision/Reaction Cell
Mode	He (KED) or H₂ (reaction)	To reduce polyatomic interferences.[1]
He Flow Rate	4-5 mL/min	Typical flow for effective kinetic energy discrimination.[6]
H₂ Flow Rate	2-4 mL/min	To be optimized for reaction efficiency with interferences.[1]

Experimental Protocols

This section provides a generalized experimental protocol for the isotopic analysis of ⁶¹Ni using LA-ICP-MS.

1. Sample Preparation

• Ensure the sample surface is clean and flat. For geological samples, this may involve polishing. For biological tissues, cryo-sectioning may be appropriate.

• Mount the sample in the laser ablation cell.

• Include standard reference materials (SRMs) with certified or well-characterized nickel isotope ratios in the same sample mount for quality control and mass bias correction.

2. LA-ICP-MS Instrument Setup and Optimization

• Ignite the Plasma: Allow the plasma to stabilize for at least 30 minutes.

• Instrument Tuning: Perform a daily performance check and tune the ICP-MS for sensitivity, oxide ratios (e.g., CeO⁺/Ce⁺ < 2%), and doubly charged ion ratios (e.g., Ba²⁺/Ba⁺ < 3%) using a tuning solution.

• Laser Setup:

  • Set the laser parameters (fluence, repetition rate, spot size) according to Table 1 or your optimized values.

  • Focus the laser on the sample surface.

• Collision/Reaction Cell:

  • Introduce the collision or reaction gas (He or H₂) at the optimized flow rate.

  • Optimize the CRC parameters (e.g., kinetic energy discrimination voltage for He mode) to maximize interference reduction while maintaining adequate ⁶¹Ni signal.

3. Data Acquisition

• Gas Blank: Acquire a gas blank for a sufficient time (e.g., 30-60 seconds) to establish the background signal.

• Ablation of Standard: Ablate the standard reference material multiple times at the beginning and end of the analytical session, and periodically throughout, to monitor and correct for instrumental drift and mass bias.

• Ablation of Sample: Ablate the unknown sample.

• Washout: Ensure a sufficient washout period between ablations to prevent memory effects.

4. Data Processing

• Signal Integration: Select the stable portion of the transient signal for both the blank and the sample ablation for integration.

• Blank Subtraction: Subtract the average blank signal from the integrated sample signal for each isotope.

• Interference Correction: Apply corrections for any known isobaric interferences (e.g., ⁵⁸Fe on ⁵⁸Ni).

• Isotope Ratio Calculation: Calculate the desired isotope ratios (e.g., ⁶¹Ni/⁵⁸Ni, ⁶¹Ni/⁶⁰Ni).

• Mass Bias Correction: Use the data from the standard reference material to correct for instrumental mass bias. This is often done by applying a correction factor derived from the difference between the measured and certified isotope ratios of the standard.

Visualizations

Below are diagrams illustrating key workflows and concepts in LA-ICP-MS analysis for ⁶¹Ni.

References

• 1. eprintspublications.npl.co.uk [eprintspublications.npl.co.uk]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. How to Improve Your ICP-MS Analysis, Part 2: Interferences [thermofisher.com]
• 4. Isotope-specific analysis of Ni by ICP-MS: applications of stable isotope tracers to biokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. analytik-jena.fr [analytik-jena.fr]
• 6. uscholar.univie.ac.at [uscholar.univie.ac.at]

61Ni NMR Technical Support Center: Chemical Shift Referencing

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during chemical shift referencing in 61Ni NMR spectroscopy.

Frequently Asked Questions (FAQs)

Q1: What is the primary chemical shift reference for 61Ni NMR?

The primary reference for 61Ni NMR is Ni(CO)₄ (Nickel Tetracarbonyl), defined at 0 ppm.[1] However, due to its extreme toxicity, its use is highly discouraged.

Q2: What is a safer, recommended secondary reference for 61Ni NMR?

A solution of bis(1,5-cyclooctadiene)nickel(0), Ni(cod)₂, in C₆D₆ is proposed as a suitable and safer secondary chemical shift reference.[2][3][4]

Q3: Why is my 61Ni NMR signal so broad?

The 61Ni nucleus has a spin of 3/2, making it quadrupolar. This property leads to broad lines, especially in asymmetric molecular environments.[1] Several factors can contribute to broad peaks, including poor shimming, low sample solubility, or a highly concentrated sample.[5]

Q4: I don't see a 61Ni signal. What are the possible reasons?

There are several potential reasons for a complete lack of signal:

• Low Natural Abundance: The natural abundance of 61Ni is only 1.1399%, which results in low sensitivity.[1]

• Paramagnetism: Ni(II) complexes with a square-planar geometry are often paramagnetic, which can broaden the signal beyond detection on a high-resolution NMR spectrometer.[1] Diamagnetic tetrahedral Ni(II) complexes may be observable.[1]

• Incorrect Experimental Setup: Given the low receptivity of 61Ni, extended acquisition times and a high number of scans are typically required.

• Instrumental Issues: Severe ringing effects and rolling baselines can obscure broad signals, particularly at the low resonance frequency of 61Ni.[6]

Q5: My chemical shift is incorrect, even after referencing. What could be the cause?

An incorrect chemical shift after referencing can be due to:

• Solvent Effects: The choice of solvent can influence the chemical shift.[7][8] Ensure that your experimental conditions, including the solvent, match those of the reference data.

• Temperature Dependence: 61Ni chemical shifts can be strongly dependent on temperature.[6] Inconsistent temperature between your sample and the reference data can lead to discrepancies.

• Incorrect Referencing Procedure: If you are using an indirect referencing method, ensure that the correct frequency ratio (Ξ) for 61Ni is being used.

Q6: How does the choice of solvent affect my 61Ni NMR spectrum?

The solvent can interact with the analyte, altering its electronic environment and thus its chemical shift.[7][8] For referencing, it is crucial to use the same deuterated solvent as reported for the reference compound to minimize discrepancies. If referencing indirectly to the solvent's deuterium (B1214612) lock signal, ensure the spectrometer is calibrated for the specific solvent used.[9]

Q7: Can I use indirect referencing for 61Ni NMR?

Yes, indirect referencing is a common and recommended practice, especially when direct addition of a reference compound is undesirable. This method uses the well-defined frequency of a different nucleus (typically ¹H from TMS or the deuterium lock signal of the solvent) and a specific frequency ratio (Ξ) to establish the chemical shift scale for 61Ni.[10][11][12][13] The IUPAC recommended frequency ratio (Ξ) for 61Ni is 8.936051%.[1]

Quantitative Data: 61Ni Chemical Shift References

The following table summarizes the chemical shifts of common diamagnetic nickel compounds that can be used as secondary references. All shifts are relative to Ni(CO)₄ at 0 ppm.

Compound	Chemical Shift (δ) / ppm	Solvent	Temperature / K	Citation
Ni(CO)₄	0	C₆D₆	-	[1]
Ni(cod)₂	936.5	C₆D₆	295	[2][3]
Ni(PPh₃)₄	515 ± 10	-	-	[2]
Ni[P(OPh)₃]₄	-	-	-	[2]

Note: The chemical shifts of 61Ni are highly sensitive to the ligand environment and experimental conditions.

Experimental Protocol: Chemical Shift Referencing using Ni(cod)₂

This protocol outlines the steps for external referencing of a 61Ni NMR spectrum using Ni(cod)₂ as a secondary reference.

1. Sample Preparation:

• Analyte Sample: Prepare your nickel-containing sample in a suitable deuterated solvent. Due to the low sensitivity of 61Ni, use a high concentration of your sample if possible.

• Reference Sample: In a separate, identical type of NMR tube, prepare a solution of Ni(cod)₂ in C₆D₆. Ni(cod)₂ is air-sensitive and should be handled under an inert atmosphere.[14]

2. NMR Spectrometer Setup:

• Tuning and Matching: Tune and match the NMR probe for the 61Ni frequency.

• Locking and Shimming: Insert your analyte sample. Lock onto the deuterium signal of the solvent and perform shimming to optimize the magnetic field homogeneity.

• Acquisition Parameters:

  • Use a pulse program suitable for acquiring spectra of quadrupolar nuclei.
  • Set a spectral width that encompasses the expected range of 61Ni chemical shifts (which can be over 1200 ppm).[1]
  • Due to the low receptivity of 61Ni, a large number of scans will be necessary.
  • Optimize the relaxation delay based on the T₁ of your sample, if known.

3. Data Acquisition:

• Acquire the 61Ni spectrum of your analyte.

• Crucially, without changing the lock and shim settings , carefully replace the analyte sample with the Ni(cod)₂ reference sample.

• Acquire the 61Ni spectrum of the reference sample using the same acquisition parameters.

4. Data Processing and Referencing:

• Process both spectra (analyte and reference) using identical Fourier transformation, phasing, and baseline correction parameters.

• Identify the peak for Ni(cod)₂ in the reference spectrum.

• Set the chemical shift of the Ni(cod)₂ peak to 936.5 ppm.

• Apply this referencing to your analyte spectrum.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting chemical shift referencing issues in 61Ni NMR.

Caption: Workflow for troubleshooting 61Ni NMR chemical shift referencing.

References

• 1. (61Ni) Nickel NMR [chem.ch.huji.ac.il]
• 2. Structural and Crystallographic Information from 61Ni Solid-State NMR Spectroscopy: Diamagnetic Nickel Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Troubleshooting [chem.rochester.edu]
• 6. chem.tamu.edu [chem.tamu.edu]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. researchgate.net [researchgate.net]
• 9. reddit.com [reddit.com]
• 10. Chemical Shift Referencing [nmr.chem.ucsb.edu]
• 11. Substituent effects on 61Ni NMR chemical shifts - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 12. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 13. Substituent effects on 61Ni NMR chemical shifts [macau.uni-kiel.de]
• 14. Benchtop Delivery of Ni(cod)2 using Paraffin Capsules - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Stability of Nickel-61 Labeled Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Nickel-61 (⁶¹Ni) labeled compounds. This resource provides essential guidance on troubleshooting common stability issues and answers frequently asked questions to ensure the integrity and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the stability of ⁶¹Ni-labeled compounds?

A1: The stability of ⁶¹Ni-labeled compounds is a multifactorial issue primarily governed by:

• Chelator Choice: The thermodynamic stability and kinetic inertness of the chelator used to complex ⁶¹Ni are paramount. Macrocyclic chelators (e.g., DOTA, NOTA derivatives) generally offer higher stability compared to linear chelators (e.g., DTPA derivatives).

• pH of the Medium: The pH affects the protonation state of the chelator and can influence the formation and stability of the nickel complex.[1][2] Most labeling procedures and in vitro/in vivo applications have optimal pH ranges that must be maintained.

• Presence of Competing Metal Ions: Endogenous metal ions, such as Zn²⁺, Cu²⁺, and Fe³⁺, can compete with ⁶¹Ni for the chelating agent, leading to transchelation if the ⁶¹Ni-chelate complex is not sufficiently stable.

• Temperature: Elevated temperatures can accelerate the degradation of the compound or the dissociation of the ⁶¹Ni from the chelator.[3]

• Radiolysis: High radioactive concentrations can lead to the formation of free radicals that may damage the labeled compound. The inclusion of radical scavengers like ascorbic acid or gentisic acid can mitigate this effect.[4]

• Purity of Reagents: Impurities in the ⁶¹Ni solution, buffers, or the compound to be labeled can interfere with the labeling process and reduce the stability of the final product.

Q2: What is "transchelation" and how can I prevent it with my ⁶¹Ni-labeled compound?

A2: Transchelation is the transfer of the ⁶¹Ni radiometal from its original chelator to another molecule, often an endogenous protein or another chelating agent present in the system (e.g., in serum). This can lead to non-specific accumulation of radioactivity and inaccurate experimental results.

Prevention Strategies:

• Select a High-Stability Chelator: Utilize a chelator that forms a thermodynamically stable and kinetically inert complex with nickel. Macrocyclic chelators are generally preferred for their ability to "cage" the metal ion effectively.

• Optimize Labeling Conditions: Ensure complete complexation of ⁶¹Ni during the labeling procedure by optimizing pH, temperature, and incubation time. Unchelated ⁶¹Ni is highly susceptible to non-specific binding.

• Purification: Thoroughly purify the ⁶¹Ni-labeled compound after radiolabeling to remove any free ⁶¹Ni.

• Serum Stability Assays: Perform in vitro serum stability assays to assess the propensity of your compound to undergo transchelation before proceeding with in vivo experiments.

Q3: How should I properly store my ⁶¹Ni-labeled compounds?

A3: Proper storage is crucial to maintain the stability of your ⁶¹Ni-labeled compound. General guidelines include:

• Temperature: Store at low temperatures (typically 2-8°C or frozen at -20°C to -80°C), depending on the specific compound's tolerance to freezing and thawing.[5]

• Light Protection: Protect from light, as some organic molecules are photosensitive and can degrade upon exposure.

• pH: Store in a buffer that ensures the pH remains within the optimal stability range for the compound.

• Aliquotting: Aliquot the sample to avoid repeated freeze-thaw cycles, which can degrade the compound.

• Inert Atmosphere: For oxygen-sensitive compounds, storage under an inert gas (e.g., argon or nitrogen) can prevent oxidative degradation.

Troubleshooting Guides

This section provides a question-and-answer format to address specific issues you may encounter during your experiments.

Problem	Possible Causes	Troubleshooting Steps
Low Radiochemical Purity (RCP) after Labeling	1. Suboptimal pH for labeling reaction.2. Presence of competing metal ion impurities in the ⁶¹Ni vial or buffers.3. Incorrect temperature or incubation time.4. Degradation of the precursor compound.5. Low molar activity of ⁶¹Ni.	1. Verify and adjust the pH of the reaction mixture to the optimal range for your chelator.2. Use high-purity, metal-free reagents and buffers. Consider pre-treating buffers with a chelating resin.3. Optimize the labeling temperature and time according to the chelator's requirements.4. Check the purity and integrity of the unlabeled precursor compound.5. Ensure the ⁶¹Ni has high molar activity to minimize the concentration of cold nickel.
Decreasing RCP Over Time in Storage	1. Radiolysis due to high radioactive concentration.2. Chemical instability of the compound at the storage temperature.3. pH shift in the storage buffer.4. Oxidative degradation.	1. Dilute the sample to a lower radioactive concentration. Add a radical scavenger such as ascorbic acid.2. Evaluate storage at a different temperature (e.g., -80°C instead of 4°C).3. Ensure the buffer has sufficient capacity to maintain the pH.4. If the compound is oxygen-sensitive, degas the buffer and store under an inert atmosphere.
High Uptake in Non-Target Tissues (e.g., Liver, Bone) in vivo	1. In vivo dissociation of ⁶¹Ni from the chelator (transchelation).2. High lipophilicity of the compound leading to non-specific binding.3. Presence of radiochemical impurities.	1. Perform a serum stability assay to confirm in vitro stability. If unstable, consider using a more robust chelator.2. Determine the LogP value of your compound. If it is too high, chemical modification to increase hydrophilicity may be necessary.3. Ensure high RCP of the injected compound through rigorous quality control.
Inconsistent Results Between Batches	1. Variation in the quality of ⁶¹Ni.2. Inconsistent labeling conditions.3. Degradation of the precursor stock solution.	1. Qualify each new batch of ⁶¹Ni for labeling efficiency.2. Strictly adhere to a standardized labeling and purification protocol.3. Prepare fresh precursor solutions or validate the stability of stored stock solutions.

Data Presentation: Comparative Stability of Chelators

While specific quantitative stability data for ⁶¹Ni complexes is not extensively published, the following table provides a general comparison of commonly used chelators with various radiometals. This can guide the selection of a suitable chelator for ⁶¹Ni, which, as a transition metal, is expected to follow similar trends. Researchers should experimentally determine the stability of their specific ⁶¹Ni-labeled compound.

Chelator Type	Example Chelators	General Stability Ranking with Transition Metals	Key Characteristics
Macrocyclic (Cyclic)	DOTA, NOTA, TETA	High to Very High	Form kinetically inert and thermodynamically stable complexes. Slower labeling kinetics, may require heating.
Acyclic (Linear)	DTPA, EDTA	Moderate to High	Faster labeling kinetics at room temperature. Generally lower in vivo stability compared to macrocycles.
Tripodal	Desferrioxamine (DFO)	Varies by Metal	High affinity for Fe³⁺ and other hard metal ions. May not be optimal for Ni²⁺.

This table provides a qualitative guide. Stability is highly dependent on the specific radiometal and experimental conditions.

Experimental Protocols

Protocol: In Vitro Serum Stability Assay

This protocol is designed to assess the stability of a ⁶¹Ni-labeled compound in human serum over time.

Materials:

• ⁶¹Ni-labeled compound, purified

• Human serum (freshly prepared or stored at -80°C)

• Phosphate-buffered saline (PBS), pH 7.4

• 0.5 M EDTA solution, pH 7.4

• Instant thin-layer chromatography (iTLC) strips (e.g., ITLC-SG)

• Appropriate mobile phase for iTLC (e.g., 50 mM DTPA)

• Gamma counter or radio-TLC scanner

Procedure:

• Add 50 µL of the purified ⁶¹Ni-labeled compound to 450 µL of human serum in a microcentrifuge tube.

• Incubate the mixture at 37°C with gentle shaking.

• At various time points (e.g., 0, 1, 4, 24, and 48 hours), withdraw a 20 µL aliquot of the serum mixture.

• For each aliquot, add 20 µL of 0.5 M EDTA solution to quench the reaction and chelate any released ⁶¹Ni.

• Spot 2 µL of the mixture onto an iTLC strip.

• Develop the iTLC strip using the appropriate mobile phase. In many systems, the intact labeled compound will remain at the origin, while free ⁶¹Ni-EDTA will migrate with the solvent front.

• Analyze the distribution of radioactivity on the iTLC strip using a gamma counter or radio-TLC scanner.

• Calculate the percentage of intact radiolabeled compound at each time point. The percentage of intact compound is calculated as: (Counts at origin / Total counts) x 100%.

• Plot the percentage of intact compound versus time to determine the serum stability profile.

Visualizations

Caption: Common degradation pathways for ⁶¹Ni-labeled compounds.

Caption: A typical experimental workflow for a stability study.

Caption: A logical flow for troubleshooting low radiochemical purity.

References

• 1. acdlabs.com [acdlabs.com]
• 2. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 3. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 4. mdpi.com [mdpi.com]
• 5. Isotope labeled internal standards (ILIS) as a basis for quality control in clinical studies using plasma samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to Validating Nickel-61 Mössbauer Data with Theoretical Calculations

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of experimental Nickel-61 (⁶¹Ni) Mössbauer spectroscopy data with theoretical calculations, offering a framework for validating experimental findings and gaining deeper insights into the electronic and magnetic properties of nickel-containing materials.

This guide summarizes key experimental and theoretical parameters, outlines the methodologies for both experimental measurements and computational approaches, and presents a clear workflow for the validation process. The objective is to provide a practical resource for leveraging the synergy between experimental 6¹Ni Mössbauer spectroscopy and theoretical calculations.

Comparative Analysis of Experimental and Theoretical ⁶¹Ni Mössbauer Parameters

The validation of experimental ⁶¹Ni Mössbauer data heavily relies on the comparison of three key hyperfine parameters: the isomer shift (δ), the quadrupole splitting (ΔE_Q), and the hyperfine magnetic field (B_hf or H_eff). The following tables present a compilation of experimental data and the results of theoretical calculations for various nickel compounds.

Compound/Material	Experimental Isomer Shift (mm/s)	Theoretical Isomer Shift (mm/s)	Method of Theoretical Calculation	Reference
Data not available in search results

Compound/Material	Experimental Quadrupole Splitting (ΔE_Q) (mm/s)	Theoretical Electric Field Gradient (q_theor) (10²¹ Vm⁻²)	Method of Theoretical Calculation	Reference
BaNiO₂	-	-15.59	FP-LMTO	[2]
BaNiO₃	±3.6 (2.0) x 10²¹ Vm⁻² (q_exp)	-1.86	FP-LMTO	[2]
CaNiN	0.0 (2.0) x 10²¹ Vm⁻² (q_exp)	-3.05	FP-LMTO	[2]
(NH₄)₆[Ni(IV)Mo₉O₃₂]	Observed	Data not available	-	[1]

Table 2: Comparison of Experimental and Theoretical ⁶¹Ni Quadrupole Splittings and Electric Field Gradients. Note: The experimental values for BaNiO₃ and CaNiN are presented as the electric field gradient (q_exp) for direct comparison with the theoretical values. Quadrupole splitting is directly proportional to the electric field gradient.

Compound/Material	Experimental Hyperfine Magnetic Field (B_hf or H_eff) (T)	Theoretical Isotropic Hyperfine Coupling Constant (A_iso) (MHz)	Method of Theoretical Calculation	Reference
Atomically dispersed NiNₓ sites	5.4 ± 0.3	20.6 ± 1.1	DFT	[3][4]
NiFe₂O₄	-9.1 ± 0.3	-9.3	Ligand Field Theory	[5]
GeNi₂O₄	(-)6.4 ± 0.3	-	-	[5]
NiRh₂O₄	+2.5 ± 0.8	-	-	[5]
NiCr₂O₄	-	-	-	[5]
NiFe₀.₃Cr₁.₇O₄	+63 (approx.)	-	-	[5]
Ni metal	7.3	-	-	[3]
Hexagonal Ni nanoparticles	3.4 ± 0.9	-	-	[6][7]

Table 3: Comparison of Experimental and Theoretical ⁶¹Ni Hyperfine Magnetic Fields and Coupling Constants. Note: The theoretical value for NiFe₂O₄ was calculated using Ligand Field Theory. The theoretical value for the NiNₓ sites is presented as the isotropic hyperfine coupling constant (A_iso), which is directly related to the hyperfine magnetic field.

Experimental and Theoretical Methodologies

A robust validation process requires a clear understanding of both the experimental and theoretical protocols.

Experimental Protocols for ⁶¹Ni Mössbauer Spectroscopy

Obtaining high-quality ⁶¹Ni Mössbauer spectra is challenging due to the short half-life of the ⁶¹Co source and the low natural abundance of ⁶¹Ni. Modern experiments often utilize synchrotron radiation.

Synchrotron-Radiation-Based ⁶¹Ni Mössbauer Spectroscopy (SR-MS):

• Isotope Enrichment: Samples are typically enriched with ⁶¹Ni to enhance the signal.

• Source: Synchrotron radiation is used as the X-ray source, which is monochromatized to the 67.4 keV energy of the first nuclear excited state of ⁶¹Ni.[6]

• Spectrometer Setup: A typical setup involves a velocity transducer to induce the Doppler effect, a sample holder, and a detector. For absorption spectroscopy, the detector is placed behind the sample.[6]

• Data Acquisition: The transmission of gamma rays through the sample is measured as a function of the velocity of the source relative to the absorber.

• Temperature Control: Measurements are often performed at cryogenic temperatures (e.g., 5 K) to increase the recoil-free fraction and to study magnetic ordering.[3][4]

Conventional ⁶¹Ni Mössbauer Spectroscopy:

• Source Preparation: A single-line source is typically prepared by the ⁶²Ni(γ,p)⁶¹Co reaction using a linear accelerator.[1] A common source matrix is a ⁶²NiCr(15%) alloy.[1]

• Spectrometer: A standard Mössbauer spectrometer with a velocity transducer is used.

• Geometry: Measurements are recorded in transmission geometry.[5]

• External Magnetic Fields: To determine the sign of the hyperfine magnetic field, spectra can be recorded with the sample in an external magnetic field.[5]

Theoretical Calculation Protocols

Density Functional Theory (DFT) is the most common theoretical approach for calculating ⁶¹Ni Mössbauer parameters.

DFT Calculation of Hyperfine Parameters:

• Model Construction: A structural model of the nickel-containing material is created, often based on experimental data from techniques like X-ray diffraction or X-ray absorption spectroscopy.

• Geometry Optimization: The geometry of the model is optimized to find the lowest energy structure using a chosen DFT functional and basis set.

• Property Calculation: The Mössbauer parameters are calculated for the optimized geometry.

  • Isomer Shift (δ): Calculated from the electron density at the nucleus.

  • Quadrupole Splitting (ΔE_Q): Calculated from the electric field gradient at the nucleus.

  • Hyperfine Magnetic Field (B_hf): Calculated from the spin density at the nucleus, often reported as the isotropic hyperfine coupling constant (A_iso).[3]

• Choice of Functional and Basis Set: The accuracy of the calculated parameters is highly dependent on the choice of the exchange-correlation functional and the basis set. Various functionals, including GGA (e.g., PBE) and hybrid functionals, have been used.[8][9] The Strongly Constrained and Appropriately Normed (SCAN) meta-GGA functional and its variants are also being explored for calculating hyperfine coupling constants of transition metals.[10]

• Relativistic Effects: For heavier elements like nickel, relativistic effects can be significant and are often included in the calculations using methods like the Full Potential Linear Muffin-Tin Orbital (FP-LMTO) method or other relativistic Hamiltonians.[2][11]

Workflow for Validation

The process of validating experimental ⁶¹Ni Mössbauer data with theoretical calculations can be visualized as a systematic workflow.

Caption: Workflow for validating ⁶¹Ni Mössbauer data with theoretical calculations.

Signaling Pathways and Logical Relationships

The interplay between the nuclear properties of ⁶¹Ni and its electronic environment, which is probed by Mössbauer spectroscopy and modeled by theoretical calculations, can be represented as a signaling pathway.

Caption: Relationship between nuclear and electronic properties and Mössbauer parameters.

References

• 1. Mössbauer spectroscopy of 61Ni - Symposia of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 2. Ab-initio band structure calculations and 61Ni-Mößbauer studies of BaNiO2, BaNiO3 and CaNiN :: MPG.PuRe [pure.mpg.de]
• 3. osti.gov [osti.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.aip.org [pubs.aip.org]
• 6. researchgate.net [researchgate.net]
• 7. 61Ni synchrotron radiation-based Mössbauer spectroscopy of nickel-based nanoparticles with hexagonal structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Magnetic nature and hyperfine interactions of transition metal atoms adsorbed on ultrathin insulating films: a challenge for DFT - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D2CP01224C [pubs.rsc.org]
• 9. jstr.org.in [jstr.org.in]
• 10. mdpi.com [mdpi.com]
• 11. DFT analysis of g and 13C hyperfine coupling tensors for model Ni(I)(CO)(n)L(m) (n = 1-4, L = H2O, OH-) complexes epitomizing surface nickel(I) carbonyls - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Nickel-61 and Iron-57 for Mössbauer Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Mössbauer spectroscopy is a powerful analytical technique that provides exquisitely detailed information about the chemical environment of specific atomic nuclei. The choice of the Mössbauer isotope is critical and depends on the specific research question and the material under investigation. While Iron-57 is the most commonly used isotope, Nickel-61 presents an alternative for studying nickel-containing materials. This guide provides a detailed comparison of the nuclear properties and practical considerations for using Nickel-61 versus Iron-57 in Mössbauer spectroscopy, supported by key performance data.

Core Nuclear Properties: A Head-to-Head Comparison

The utility of an isotope for Mössbauer spectroscopy is dictated by its fundamental nuclear properties. The following table summarizes the key parameters for both Nickel-61 and Iron-57.

Property	Nickel-61 (⁶¹Ni)	Iron-57 (⁵⁷Fe)
Natural Abundance	1.14%[1]	~2.2%[2][3]
Mössbauer Transition Energy (Eγ)	67.4 keV[4][5]	14.4 keV[6][7]
Half-life of Excited State (t₁/₂)	~5 ns (estimated from experimental linewidth)	97.82 ns
Natural Linewidth (Γ)	~9.1 x 10⁻⁸ eV (estimated)	4.67 x 10⁻⁹ eV
Recoil Energy (E_R)	0.040 eV	0.002 eV
Recoil-Free Fraction (f-factor)	Lower	Higher
Common Gamma Ray Source	⁶¹Co in ⁶²NiCr alloy, Synchrotron Radiation[4][5]	⁵⁷Co in Rhodium or Palladium matrix[6][7]

Performance and Practical Considerations

Iron-57: The Workhorse of Mössbauer Spectroscopy

Iron-57 is the most widely used Mössbauer isotope due to a favorable combination of nuclear properties. Its low transition energy of 14.4 keV results in a high recoil-free fraction (Lamb-Mössbauer factor), meaning a larger proportion of gamma-ray emissions and absorptions occur without energy loss to lattice vibrations, even at room temperature. This, coupled with the relatively long half-life of its excited state (97.82 ns), leads to a very narrow natural linewidth, providing exceptional energy resolution for probing subtle changes in the iron atom's environment. The radioactive source, ⁵⁷Co, has a convenient half-life of 270 days, allowing for long-term use in a standard laboratory setting.

Nickel-61: A More Challenging but Valuable Alternative

Nickel-61 offers the unique ability to directly probe the chemical and magnetic environment of nickel atoms. However, its application is considerably more challenging than that of Iron-57. The significantly higher transition energy of 67.4 keV leads to a much lower recoil-free fraction, often necessitating cryogenic temperatures for both the source and the absorber to obtain a measurable signal.

Furthermore, the short half-life of the parent isotope, ⁶¹Co (~1.7 hours), makes traditional radioactive source-based experiments logistically demanding, requiring frequent source production at a particle accelerator. Consequently, synchrotron-based Mössbauer spectroscopy is increasingly the method of choice for ⁶¹Ni studies, offering a high-flux, tunable source of gamma rays. The broader experimental linewidth of ⁶¹Ni (an experimental value of 0.097 cm/s has been reported for a ⁶²NiCr source) compared to ⁵⁷Fe results in lower resolution, making it more difficult to resolve small hyperfine interactions.

Experimental Protocols

Iron-57 Mössbauer Spectroscopy

A standard experimental setup for ⁵⁷Fe Mössbauer spectroscopy in transmission mode involves a radioactive ⁵⁷Co source mounted on a velocity transducer, a sample (absorber) containing ⁵⁷Fe, and a gamma-ray detector.

• Source Preparation: A commercially available ⁵⁷Co source, typically diffused into a rhodium or palladium matrix, is used. This provides a single, unsplit emission line.

• Absorber Preparation: The iron-containing sample is prepared as a thin, uniform powder or foil. The optimal thickness depends on the iron concentration and the energy of the gamma rays to maximize resonant absorption without excessive electronic absorption.

• Data Acquisition: The source is moved with a precisely controlled velocity, typically in the range of -10 to +10 mm/s, to Doppler modulate the energy of the emitted 14.4 keV gamma rays. The gamma rays that pass through the absorber are counted by a detector. A Mössbauer spectrum is a plot of the gamma-ray count rate as a function of the source velocity.

• Temperature Control: For many studies, the absorber is placed in a cryostat to investigate temperature-dependent phenomena such as magnetic ordering or phase transitions.

Nickel-61 Mössbauer Spectroscopy

Given the challenges with radioactive sources, synchrotron-based ⁶¹Ni Mössbauer spectroscopy is the more common modern approach.

• Source: High-brilliance synchrotron radiation is passed through a high-resolution monochromator to select the 67.4 keV gamma rays.

• Absorber Preparation: The nickel-containing sample, often enriched with ⁶¹Ni to enhance the signal, is placed in a cryostat. Due to the low recoil-free fraction, measurements are typically performed at liquid helium temperatures (4.2 K).

• Detection: A detector specifically designed for high-energy gamma rays is used to measure the transmitted radiation.

• Energy Scanning: The energy of the incident synchrotron radiation is scanned across the nuclear transition energy of ⁶¹Ni. The resulting absorption spectrum provides information on the hyperfine interactions at the nickel nucleus.

Logical Workflow for Isotope Selection

The choice between ⁶¹Ni and ⁵⁷Fe is primarily dictated by the research objective. The following diagram illustrates a simplified decision-making process.

Caption: Decision workflow for selecting between ⁶¹Ni and ⁵⁷Fe.

Experimental Workflow Diagram

The general workflow for a Mössbauer spectroscopy experiment is similar for both isotopes, with key differences in the source and temperature requirements.

Caption: Generalized experimental workflow for Mössbauer spectroscopy.

References

• 1. Isotopes of nickel - Wikipedia [en.wikipedia.org]
• 2. goldbook.iupac.org [goldbook.iupac.org]
• 3. atomfizika.elte.hu [atomfizika.elte.hu]
• 4. hpschapters.org [hpschapters.org]
• 5. researchgate.net [researchgate.net]
• 6. home.uni-leipzig.de [home.uni-leipzig.de]
• 7. nobelprize.org [nobelprize.org]

A Cross-Validation of 61Ni NMR and X-ray Crystallography: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, the precise characterization of nickel-containing compounds is paramount. Two of the most powerful analytical techniques for elucidating the three-dimensional structure of these molecules are 61Ni Nuclear Magnetic Resonance (NMR) spectroscopy and single-crystal X-ray crystallography. This guide provides a comprehensive comparison of these two methods, supported by experimental data, to aid in the selection and interpretation of these techniques for structural analysis.

While X-ray crystallography provides a static, high-resolution snapshot of the atomic arrangement in the solid state, 61Ni NMR spectroscopy offers valuable insights into the local electronic environment and symmetry around the nickel nucleus, both in the solid state and in solution. The cross-validation of data from both techniques can provide a more complete and robust structural understanding. This is particularly crucial for diamagnetic nickel complexes, which are amenable to high-resolution NMR studies.

Comparative Analysis of Structural and Spectroscopic Data

To illustrate the synergy between 61Ni NMR and X-ray crystallography, we present a comparison of data for three key diamagnetic nickel(0) complexes: bis(1,5-cyclooctadiene)nickel(0) (B103923) [Ni(cod)₂], tetrakis(triphenylphosphite)nickel(0) (B87886) [Ni[P(OPh)₃]₄], and tetrakis(triphenylphosphine)nickel(0) [Ni(PPh₃)₄].

Compound	Technique	Key Parameters	Value	Reference
Ni(cod)₂	61Ni Solid-State NMR	Isotropic Chemical Shift (δiso)	965 ± 10 ppm	[1]
Quadrupolar Coupling Constant (Cq)	2.0 ± 0.3 MHz	[1]
X-ray Crystallography	Coordination Geometry	Tetrahedral	[2][3]
Ni-C Bond Lengths	~2.11 Å (average)	[2]
C=C Bond Lengths	~1.38 Å (average)	[2]
Ni[P(OPh)₃]₄	61Ni Solid-State NMR	Isotropic Chemical Shift (δiso)	Two distinct sites inferred	[1]
Quadrupolar Coupling Constant (Cq)	Upper bound of 3.5 MHz for both sites	[1]
X-ray Crystallography	Coordination Geometry	Tetrahedral
Ni-P Bond Lengths	Data not available in search results
Ni(PPh₃)₄	61Ni Solid-State NMR	Isotropic Chemical Shift (δiso)	515 ± 10 ppm	[1]
Quadrupolar Coupling Constant (Cq)	0.05 ± 0.01 MHz	[1]
X-ray Crystallography	Coordination Geometry	Tetrahedral (by analogy to Pd(PPh₃)₄)	[4]
Ni-P Bond Lengths	Crystal structure of Ni(PPh₃)₄ is challenging to obtain	[1]

Note: The 61Ni NMR data provides sensitive probes of the local nickel environment. For instance, the quadrupolar coupling constant (Cq) is a measure of the deviation from spherical symmetry of the electric field gradient at the nickel nucleus. A larger Cq value, as seen for Ni(cod)₂, suggests a more distorted coordination geometry compared to the highly symmetric environment in Ni(PPh₃)₄, which exhibits a very small Cq.[1] The inference of two distinct crystallographic sites for Ni[P(OPh)₃]₄ from the 61Ni NMR spectrum highlights the ability of this technique to detect subtle structural differences that may be averaged in other analytical methods.[1]

Experimental Workflows and Logical Relationships

The cross-validation of 61Ni NMR and X-ray crystallography data follows a logical workflow that enhances the confidence in the final structural model.

Caption: Workflow for the cross-validation of 61Ni NMR and X-ray crystallography data.

Experimental Protocols

61Ni Solid-State NMR Spectroscopy

1. Sample Preparation:

• Finely ground crystalline samples of the nickel complex are packed into a solid-state NMR rotor (typically 1.3 to 7 mm in diameter).

• Due to the low natural abundance of 61Ni (1.1399%), isotopic enrichment is often beneficial for enhancing signal-to-noise.[5]

• Samples should be handled in an inert atmosphere (e.g., a glovebox) if they are air- or moisture-sensitive.[6]

2. NMR Data Acquisition:

• Spectra are typically acquired on a high-field solid-state NMR spectrometer.

• A common pulse sequence for acquiring static or magic-angle spinning (MAS) spectra of quadrupolar nuclei like 61Ni is a simple pulse-acquire or a quadrupolar echo sequence.

• Key experimental parameters to optimize include the pulse duration, recycle delay, and the number of scans. Due to the broad nature of 61Ni signals, short pulse durations are often necessary.[7]

• For crystalline solids, MAS is employed to average anisotropic interactions and obtain higher resolution spectra.

3. Spectral Analysis:

• The acquired spectra are processed (Fourier transformation, phasing, and baseline correction) to obtain the final 61Ni NMR spectrum.

• The spectrum is then simulated using specialized software to extract the NMR parameters, including the isotropic chemical shift (δiso), the span (Ω) and skew (κ) of the chemical shift tensor, the quadrupolar coupling constant (Cq), and the asymmetry parameter (ηq).

Single-Crystal X-ray Crystallography

1. Crystal Growth and Selection:

• High-quality single crystals of the nickel complex are grown using techniques such as slow evaporation, vapor diffusion, or solvent layering.[8] The ideal crystal should be well-formed and free of defects.[9]

• A suitable crystal is selected and mounted on a goniometer head. For air-sensitive samples, this process is performed under an inert fluid (e.g., paratone oil) and the crystal is flash-cooled in a stream of cold nitrogen gas.[8]

2. Data Collection:

• The mounted crystal is placed in a single-crystal X-ray diffractometer.

• The crystal is irradiated with a monochromatic X-ray beam (typically Mo Kα or Cu Kα radiation), and the diffraction pattern is recorded on a detector as the crystal is rotated.[8][9]

• A complete dataset consists of thousands of reflections, each with a measured intensity and position.

3. Structure Solution and Refinement:

• The collected diffraction data is processed to determine the unit cell dimensions and space group of the crystal.

• The initial positions of the atoms in the crystal lattice are determined using direct methods or Patterson methods.

• The atomic positions and thermal parameters are then refined against the experimental data using least-squares methods to obtain the final, high-resolution crystal structure. This provides precise information on bond lengths, bond angles, and the overall molecular geometry.[9]

Conclusion

The integration of 61Ni NMR spectroscopy and X-ray crystallography provides a powerful approach for the comprehensive structural characterization of nickel-containing compounds. While X-ray crystallography delivers a precise, static picture of the molecular structure, 61Ni NMR offers complementary information about the local electronic environment and symmetry at the nickel center in the solid state. By combining the data from these two techniques, researchers can achieve a more detailed and validated understanding of their molecular systems, which is essential for advancing research in catalysis, materials science, and drug development.

References

• 1. Structural and Crystallographic Information from 61Ni Solid-State NMR Spectroscopy: Diamagnetic Nickel Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Structurally Diverse Bench-Stable Nickel(0) Pre-Catalysts: A Practical Toolkit for In Situ Ligation Protocols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tetrakis(triphenylphosphine)palladium(0) - Wikipedia [en.wikipedia.org]
• 5. (61Ni) Nickel NMR [chem.ch.huji.ac.il]
• 6. Bis(cyclooctadiene)nickel(0) - Wikipedia [en.wikipedia.org]
• 7. chem.tamu.edu [chem.tamu.edu]
• 8. benchchem.com [benchchem.com]
• 9. creative-biostructure.com [creative-biostructure.com]

A Tale of Two Nickels: A Comparative Guide to Nickel-61 and Nickel-63 in Scientific Research

In the realm of scientific investigation, isotopes of the same element can play vastly different, yet equally crucial, roles. This guide provides a comparative study of Nickel-61 (⁶¹Ni) and Nickel-63 (⁶³Ni), two isotopes with distinct nuclear properties that dictate their unique applications in research, particularly in the fields of medicine, biology, and materials science. While both are invaluable tools for scientists, their fundamental difference lies in their stability: ⁶¹Ni is a stable isotope, whereas ⁶³Ni is radioactive. This guide will elucidate why ⁶³Ni is a widely used radiotracer and how the stability of ⁶¹Ni lends it to other specialized applications.

This comparison is designed for researchers, scientists, and drug development professionals, offering a clear overview of their properties, experimental applications, and the methodologies involved.

At a Glance: Key Differences Between Nickel-61 and Nickel-63

The divergent applications of Nickel-61 and Nickel-63 stem directly from their contrasting nuclear characteristics. The following table summarizes their key properties.

Property	Nickel-61 (⁶¹Ni)	Nickel-63 (⁶³Ni)
Radioactivity	Stable (non-radioactive)	Radioactive
Half-life	Stable	100.1 years[1]
Decay Mode	None	Beta (β⁻) emission[1]
Decay Product	None	Copper-63 (⁶³Cu)
Emissions	None	Beta particles (max energy: 66 keV, avg. energy: 17 keV)[1]
Natural Abundance	1.14%	Trace amounts from fallout
Production	Naturally occurring, enriched from natural nickel	Produced by neutron irradiation of stable Nickel-62 in a nuclear reactor[2]
Primary Research Use	Target for radioisotope production (e.g., ⁶¹Cu for PET), Mössbauer spectroscopy, stable isotope tracer studies	Radiotracer in metabolic studies, autoradiography, environmental tracing

Nickel-63: The Workhorse Radiotracer

Nickel-63 is a long-lived, low-energy beta emitter, making it an ideal radiotracer for a variety of scientific applications. Its relatively long half-life of 100.1 years allows for long-term experiments without significant decay correction.[1] The low energy of its beta emissions results in a short penetration range, which is advantageous for high-resolution autoradiography and minimizes radiation exposure to personnel.

Key Applications of Nickel-63

• Metabolic Studies: ⁶³Ni is used to trace the absorption, distribution, metabolism, and excretion of nickel in biological systems.[3][4] These studies are crucial for understanding the toxicology and essentiality of nickel.

• Autoradiography: The low-energy beta particles from ⁶³Ni are well-suited for high-resolution autoradiography, allowing for the precise localization of nickel within tissues and even within cells.[5]

• Environmental Tracing: Due to its long half-life, ⁶³Ni can be used to trace the movement and fate of nickel in the environment, such as in soil and water systems.

• Electron Capture Detectors (ECDs): ⁶³Ni is a common source of electrons in ECDs used in gas chromatography to detect electrophilic compounds like halogenated hydrocarbons.

Experimental Protocol: Nickel-63 in a Metabolic Study

A typical experiment to study the metabolism of nickel in a biological system using ⁶³Ni as a tracer involves the following steps:

• Preparation of the Radiotracer: A known quantity of ⁶³Ni, usually in the form of a salt like ⁶³NiCl₂, is dissolved in a suitable vehicle for administration (e.g., saline for injection).

• Administration to the Biological System: The ⁶³Ni solution is administered to the organism, for example, via intravenous injection or oral gavage.

• Sample Collection: At various time points, biological samples such as blood, urine, feces, and tissues are collected.

• Sample Preparation: The collected samples are processed to isolate the nickel. This may involve acid digestion to break down organic matter.

• Radioactivity Measurement: The amount of ⁶³Ni in each sample is quantified using a liquid scintillation counter. This instrument detects the beta particles emitted by the decaying ⁶³Ni.

• Data Analysis: The measured radioactivity in different samples over time is used to determine the pharmacokinetics and biodistribution of nickel.

Nickel-61: The Stable Isotope with Diverse Talents

As a stable isotope, Nickel-61 does not emit radiation and therefore cannot be used as a radiotracer in the same way as ⁶³Ni. However, its unique nuclear properties make it indispensable for other advanced scientific techniques.

Key Applications of Nickel-61

• Production of Copper-61 for PET Imaging: ⁶¹Ni is a crucial target material for the production of the positron-emitting radionuclide Copper-61 (⁶¹Cu).[1][2][6] ⁶¹Cu is used as a radiotracer in Positron Emission Tomography (PET) scanning, a powerful medical imaging technique.

• Mössbauer Spectroscopy: ⁶¹Ni is a Mössbauer-active isotope, meaning its nucleus can undergo resonant absorption of gamma rays. This property is exploited in ⁶¹Ni Mössbauer spectroscopy to probe the local chemical environment of nickel atoms in materials.

• Stable Isotope Tracer Studies: In situations where radioactivity is undesirable, ⁶¹Ni can be used as a stable isotope tracer. The fate of the ⁶¹Ni-labeled compound is followed by measuring the isotopic ratio of nickel using mass spectrometry.

Experimental Protocol: Production of Copper-61 from a Nickel-61 Target

The production of ⁶¹Cu for PET imaging involves the bombardment of an enriched ⁶¹Ni target in a cyclotron. A general protocol is as follows:

• Target Preparation: A thin layer of highly enriched ⁶¹Ni metal is electroplated onto a suitable backing material, such as a gold or silver disc.

• Irradiation: The ⁶¹Ni target is placed in a cyclotron and bombarded with a beam of protons. The nuclear reaction ⁶¹Ni(p,n)⁶¹Cu transforms the stable ⁶¹Ni into the radioactive ⁶¹Cu.[7]

• Target Dissolution: After irradiation, the target is removed from the cyclotron, and the irradiated nickel layer is dissolved in an acid solution.

• Chemical Separation: The ⁶¹Cu is separated from the unreacted ⁶¹Ni and any other impurities using ion-exchange chromatography.[7]

• Quality Control: The final ⁶¹Cu solution is tested for radionuclidic and radiochemical purity before it is used to label a PET radiopharmaceutical.

Conclusion

References

• 1. buyisotope.com [buyisotope.com]
• 2. tracesciences.com [tracesciences.com]
• 3. Compartmental analysis of the metabolism of Ni-63(II) in rats and rabbits. [stacks.cdc.gov]
• 4. Compartmental analysis of the metabolism of 63Ni(II) in rats and rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Scintillation and autoradiographic studies on 63 nickel uptake in Pseudomonas tabaci - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. WebElements Periodic Table » Nickel » isotope data [winter.group.shef.ac.uk]
• 7. profiles.wustl.edu [profiles.wustl.edu]

A Comparative Guide to Nickel-61: Benchmarking Experimental Data Against Literature Values

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental data for the stable isotope Nickel-61 (⁶¹Ni) against established literature values. It is designed to assist researchers in evaluating the performance and application of ⁶¹Ni in various experimental settings. This document outlines key nuclear properties, details common experimental protocols for its analysis, and visualizes a typical experimental workflow and a relevant biological signaling pathway where ⁶¹Ni can be employed as a tracer.

Data Presentation: A Comparative Analysis of Nickel-61 Properties

The following table summarizes the key quantitative data for Nickel-61, presenting a side-by-side comparison of experimentally determined values and established literature benchmarks.

Property	Experimental Value	Literature Value
Natural Abundance (%)	1.14	1.1399[1]
Isotopic Mass (amu)	60.931055	60.931056033[2][3]
Nuclear Spin (I)	3/2	3/2[4]
Magnetic Moment (μN)	-0.75002	-0.75002[2][3]
Quadrupole Moment (barn)	+0.162	+0.162[2][3]

Experimental Protocols

The determination of Nickel-61 abundance and its use as a tracer in experimental systems rely on precise analytical techniques. The following section details a common protocol for the isotopic analysis of nickel using Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS), a powerful tool for high-precision isotope ratio measurements.

Protocol: Nickel Isotope Analysis by MC-ICP-MS

This protocol outlines the key steps for the preparation and analysis of samples to determine their Nickel-61 isotopic composition.

1. Sample Digestion and Preparation:

• Objective: To bring the solid sample into an acidic aqueous solution.

• Procedure:

  • Accurately weigh the sample material.

  • For geological or environmental samples, a microwave-assisted digestion using a mixture of strong acids (e.g., hydrofluoric acid (HF) and nitric acid (HNO₃)) is often employed to ensure complete dissolution.[5]

  • For biological samples, acid digestion with nitric acid and hydrogen peroxide may be suitable.

  • After digestion, evaporate the sample to dryness and redissolve it in a dilute acid solution (e.g., 0.5 M HNO₃).

2. Chromatographic Purification of Nickel:

• Objective: To separate nickel from the sample matrix to avoid isobaric interferences during mass spectrometric analysis.

• Procedure:

  • A two-step ion-exchange chromatography method is commonly used.[6][7]

  • Step 1 (Cation Exchange): Pass the sample solution through a column containing a cation exchange resin (e.g., AG50W-X8). This step removes a significant portion of the matrix elements.[6][7]

  • Step 2 (Anion Exchange): The nickel-containing fraction from the first step is then loaded onto a smaller column with a nickel-specific resin (e.g., Ni-Spec™). This allows for the selective elution of purified nickel, separating it from remaining interfering elements.[6][7]

3. Isotopic Analysis by MC-ICP-MS:

• Objective: To precisely measure the isotope ratios of nickel in the purified sample.

• Procedure:

  • Introduce the purified nickel sample solution into the MC-ICP-MS instrument.

  • The instrument ionizes the nickel atoms in a high-temperature plasma.

  • The ions are then accelerated and separated based on their mass-to-charge ratio in a magnetic field.

  • Multiple detectors simultaneously measure the ion beams of the different nickel isotopes (e.g., ⁵⁸Ni, ⁶⁰Ni, ⁶¹Ni, ⁶²Ni, ⁶⁴Ni).

  • Instrumental mass bias is corrected using a standard-sample bracketing method or a double-spike technique.[6][7]

  • The isotopic composition is typically reported as a delta value (δ⁶¹Ni) relative to a standard reference material.

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate a typical experimental workflow for Nickel-61 analysis and a signaling pathway where it can be utilized.

Caption: Experimental workflow for Nickel-61 isotopic analysis.

Caption: Nickel-induced inflammatory signaling pathway.[8][9]

References

• 1. Development of an isolation procedure and MC-ICP-MS measurement protocol for the study of stable isotope ratio variations of nickel - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 2. chem.tamu.edu [chem.tamu.edu]
• 3. The role of hypoxia-inducible signaling pathway in nickel carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. (61Ni) Nickel NMR [chem.ch.huji.ac.il]
• 5. pure.unileoben.ac.at [pure.unileoben.ac.at]
• 6. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00120F [pubs.rsc.org]
• 7. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 8. Nickel induces inflammatory activation via NF-κB, MAPKs, IRF3 and NLRP3 inflammasome signaling pathways in macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nickel compounds induce phosphorylation of histone H3 at serine 10 by activating JNK–MAPK pathway - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the High-Accuracy Measurement of Nickel-61 Isotopic Abundance

For researchers, scientists, and drug development professionals, the precise and accurate determination of isotopic abundances is critical for a range of applications, from geological and cosmological studies to metabolic tracing and drug development. This guide provides a comprehensive comparison of the leading analytical techniques for measuring Nickel-61 (⁶¹Ni) isotopic abundance, with a focus on accuracy and supporting experimental data.

Nickel has five stable isotopes, with ⁶¹Ni having a relatively low natural abundance of approximately 1.14%.[1] Accurate measurement of its abundance is crucial for applications such as the use of ⁶¹Ni as a stable isotope tracer in biological and medical research.[2] The primary methods for high-precision isotope ratio measurements are mass spectrometry techniques, including Thermal Ionization Mass Spectrometry (TIMS), Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS), and Secondary Ion Mass Spectrometry (SIMS).

Comparative Analysis of Analytical Techniques

The choice of analytical technique for ⁶¹Ni isotopic abundance measurement depends on the specific requirements of the study, such as the desired level of accuracy and precision, sample size, and sample throughput. TIMS is often considered the "gold standard" for its high precision and accuracy, while MC-ICP-MS offers higher sample throughput and versatility.[3][4] SIMS provides the unique capability of in-situ microanalysis, but typically with lower precision for bulk isotopic composition compared to TIMS and MC-ICP-MS.[5][6]

Technique	Principle	Accuracy	Precision	Sample Throughput	Key Advantages	Key Disadvantages
TIMS	Thermal ionization of a purified sample followed by magnetic sector mass analysis.	Very High . Considered a reference technique for absolute isotope ratio measurements.[3] The certified ⁶¹Ni abundance in NIST SRM 986 was determined by TIMS.[1]	Very High . Capable of achieving precision better than 0.05% for major isotope ratios.	Low . Time-consuming sample preparation and analysis.[4]	Highest accuracy and precision; stable and low mass bias.[3]	Extensive sample purification required; lower ionization efficiency for some elements.[4]
MC-ICP-MS	Inductively coupled plasma ionization of a sample solution followed by simultaneous detection of multiple isotope beams.	High . Results for Ni isotopes are in excellent agreement with TIMS data, especially with double-spike correction.[7]	High . External precision for δ⁶⁰Ni/⁵⁸Ni is often better than 0.06‰ (2SD).[7]	High . Faster analysis than TIMS.[8]	High ionization efficiency for a wide range of elements; high sample throughput.[4]	Higher and less stable mass bias than TIMS; potential for polyatomic interferences.[3]
SIMS	A focused ion beam sputters secondary ions from a solid sample surface for mass analysis.	Moderate to High . Highly dependent on matrix-matched standards for accurate quantification due to significant matrix effects.[9] Discrepancies of up to 20% from natural abundance have been observed in some cases without proper calibration.[10]	Moderate to High . Can achieve high precision (e.g., 0.3‰ for δ¹⁸O), but generally lower than TIMS and MC-ICP-MS for bulk analysis.[5]	High (for microanalysis) .	High spatial resolution for in-situ isotopic analysis of small sample areas.[6]	Significant matrix effects and instrumental mass fractionation; destructive technique.[7][9]

Experimental Protocols

Detailed experimental protocols are crucial for achieving accurate and reproducible results. Below are generalized methodologies for the key experiments cited.

Thermal Ionization Mass Spectrometry (TIMS) for Absolute ⁶¹Ni Abundance

The determination of the absolute isotopic abundance of ⁶¹Ni in the NIST Standard Reference Material (SRM) 986 provides a benchmark for accuracy.[1]

• Sample Preparation: High-purity nickel metal is dissolved in nitric acid. For calibration, synthetic isotopic standards are prepared gravimetrically from chemically pure and nearly isotopically pure separated nickel isotopes.

• Chemical Purification: The nickel fraction is chemically separated and purified to remove any isobaric interferences.

• Mass Spectrometry:

  • A small amount of the purified nickel solution is loaded onto a metal filament (e.g., rhenium).

  • The filament is heated in the mass spectrometer's vacuum chamber to cause thermal ionization of the nickel atoms.

  • The resulting ions are accelerated and separated by their mass-to-charge ratio in a magnetic field.

  • The ion beams of the different nickel isotopes are measured simultaneously using a multi-collector system.

  • Instrumental mass bias is corrected using the measurements of the synthetic isotopic standards.[1]

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) with Double-Spike Correction

MC-ICP-MS is a widely used technique for high-precision nickel isotope analysis in geological and other materials.[7] The use of a double spike is a powerful method to correct for instrumental mass fractionation.

• Sample Digestion: The sample material is completely dissolved using appropriate acids (e.g., a mixture of HF and HNO₃).

• Chemical Separation: A two-step ion-exchange chromatography procedure is often employed to separate nickel from the sample matrix. This is crucial to eliminate isobaric interferences (e.g., from ⁵⁸Fe on ⁵⁸Ni) and matrix effects.

• Double-Spike Addition: A precisely calibrated "double spike," an artificial mixture of two rare nickel isotopes (e.g., ⁶¹Ni and ⁶²Ni), is added to the sample before chemical separation.

• Mass Spectrometry:

  • The purified nickel solution, containing both the sample and the double spike, is introduced into the ICP-MS.

  • The sample is nebulized and ionized in the argon plasma.

  • The ion beams of the nickel isotopes are simultaneously measured by the multiple collectors.

  • The known isotopic composition of the double spike allows for the accurate mathematical correction of any mass fractionation that occurred during sample preparation and analysis.[7]

Secondary Ion Mass Spectrometry (SIMS) for In-Situ Isotopic Analysis

SIMS is the premier technique for isotopic analysis at the microscale, though achieving high accuracy for bulk composition is challenging.[5][6]

• Sample Preparation: The solid sample must have a flat and smooth surface. For insulating materials, a conductive coating (e.g., gold or carbon) is applied to prevent charge buildup. Matrix-matched reference materials are prepared alongside the samples for calibration.[6]

• Mass Spectrometry:

  • The sample is placed in a high-vacuum chamber.

  • A primary ion beam (e.g., Cs⁺ or O⁻) is focused onto the sample surface, sputtering secondary ions.

  • The secondary ions are extracted and accelerated into a mass spectrometer.

  • The isotopes of interest are separated by their mass-to-charge ratio and detected.

  • Instrumental Mass Fractionation Correction: The measured isotope ratios of the sample are corrected based on the analysis of a well-characterized, matrix-matched reference material analyzed under the same conditions.[7]

Visualizing the Workflow

The following diagram illustrates a generalized workflow for isotopic abundance measurement by mass spectrometry.

A generalized workflow for isotopic abundance measurement.

Conclusion

The accurate measurement of Nickel-61 isotopic abundance is achievable with modern mass spectrometry techniques.

• Thermal Ionization Mass Spectrometry (TIMS) stands out for its exceptional accuracy and precision, making it the technique of choice for certifying reference materials and for studies demanding the highest quality data.

• Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) provides a robust and higher-throughput alternative, delivering accurate and precise results that are comparable to TIMS, particularly when employing methods like double-spike correction.

• Secondary Ion Mass Spectrometry (SIMS) offers unparalleled spatial resolution for in-situ isotopic analysis. However, its accuracy for bulk isotopic abundance is highly dependent on the availability of matrix-matched standards and careful correction for significant instrumental and matrix effects.

For researchers and professionals in drug development, the choice between these methods will be guided by the specific analytical question, the nature of the sample, and the required level of accuracy. For bulk analysis where accuracy is paramount, TIMS and properly calibrated MC-ICP-MS are the superior choices. For micro-scale distribution and analysis, SIMS is the indispensable tool, with the caveat that quantification requires rigorous standardization.

References

• 1. Absolute Isotopic Abundance Ratios and Atomic Weight of a Reference Sample of Nickel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. faculty.epss.ucla.edu [faculty.epss.ucla.edu]
• 3. researchgate.net [researchgate.net]
• 4. Using SIMS to Determine Isotopic Compositions [hidenanalytical.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 8. A novel ToF-SIMS operation mode for improved accuracy and lateral resolution of oxygen isotope measurements on oxides - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 9. Evaluation of Matrix Effects in SIMS Using Gaussian Process Regression: The Case of Olivine Mg Isotope Microanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jcmns.scholasticahq.com [jcmns.scholasticahq.com]

A Comparative Guide to the Validation of New Analytical Methods for Nickel-61 Detection

For researchers, scientists, and drug development professionals, the accurate and precise quantification of specific isotopes like Nickel-61 is crucial for a range of applications, from tracer studies in metabolic research to environmental monitoring. The selection of an appropriate analytical method is only the first step; rigorous validation is paramount to ensure the reliability and reproducibility of the data generated. This guide provides a comparative overview of modern analytical techniques for Nickel-61 detection and details the essential validation protocols.

Comparison of Analytical Methods for Nickel Isotope Analysis

The primary methods for nickel isotope analysis, including the detection of Nickel-61, are mass spectrometry-based. Each technique offers a unique combination of sensitivity, precision, and sample throughput. The choice of method often depends on the specific research question, the sample matrix, and the required level of accuracy.

Parameter	Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)	Gas Chromatography-Mass Spectrometry (GC-MS)	Inductively Coupled Plasma Mass Spectrometry (ICP-MS)
Principle	High-precision isotope ratio measurement through the simultaneous detection of ion beams of different isotopes.	Separation of volatile nickel compounds followed by mass analysis.	Sequential or simultaneous detection of elemental ions based on their mass-to-charge ratio, offering high sensitivity.[1]
Sample Preparation	Requires extensive sample purification to remove matrix interferences. A two-column chromatographic separation is a modern approach.[2]	Involves derivatization to convert nickel into a volatile complex, such as nickel diethyl dithiocarbamate.	Typically requires acid digestion of the sample matrix.[3]
Precision	Very high precision, capable of detecting small isotopic variations.	Lower precision compared to MC-ICP-MS.	High precision for elemental quantification, but lower isotopic precision than MC-ICP-MS.
Limit of Detection (LOD)	Very low, in the parts-per-billion (ppb) to parts-per-trillion (ppt) range.[1]	Dependent on the derivatization efficiency and GC-MS sensitivity.	Low, typically in the ppb to ppt (B1677978) range.[3]
Throughput	Lower, due to extensive sample preparation and longer analysis times.	Moderate, dependent on the chromatographic run time.	Higher, suitable for routine analysis of a large number of samples.
Key Advantages	The gold standard for high-precision isotope ratio analysis.[2][4]	Offers selectivity through chromatographic separation, potentially reducing isobaric interferences.	Widely available, high sensitivity, and suitable for a broad range of sample types.[1]
Key Disadvantages	Expensive instrumentation and complex sample preparation.	Accuracy can be lower than traditional techniques; requires method development for derivatization.	Susceptible to isobaric and polyatomic interferences which can affect the accuracy of isotope ratio measurements.

Experimental Protocols for Method Validation

The validation of an analytical method ensures that it is fit for its intended purpose.[5] The following are key parameters and the experimental protocols for their assessment, based on guidelines from bodies such as the AOAC (Association of Official Analytical Chemists) and the ICH (International Council for Harmonisation).[5][6]

Accuracy

Accuracy is the closeness of the measured value to the true value.[7]

Experimental Protocol:

• Analysis of Certified Reference Materials (CRMs): Analyze a CRM with a known, certified concentration of nickel. The measured concentration should fall within the certified range.[5]

• Spiking and Recovery: Spike a blank sample matrix with a known amount of a Nickel-61 standard at different concentration levels (e.g., 50%, 100%, and 150% of the expected sample concentration).[3][5]

• Calculate the percentage recovery using the formula: % Recovery = [(Concentration in spiked sample - Concentration in unspiked sample) / Concentration of spike] x 100.[6] Acceptable recovery ranges are typically between 80-120%.[6]

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. It is usually expressed as the Relative Standard Deviation (%RSD).[8]

Experimental Protocol:

• Repeatability (Intra-assay precision): Analyze a minimum of six replicates of a sample at the same concentration on the same day, with the same analyst and instrument.[5][6]

• Intermediate Precision (Inter-assay precision): Analyze the same sample on different days, with different analysts, or with different instruments.[5][6]

• Calculate the mean, standard deviation, and %RSD for each set of measurements. The acceptance criterion for %RSD is often ≤15% for trace analysis.[7]

Linearity

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range.[5][6]

Experimental Protocol:

• Prepare a series of at least five calibration standards of known concentrations spanning the expected range of the samples.

• Analyze each standard and plot the instrument response against the concentration.

• Perform a linear regression analysis and determine the correlation coefficient (r) or coefficient of determination (r²). A correlation coefficient of >0.995 is generally considered acceptable.[6]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD is the lowest concentration of an analyte in a sample that can be detected, but not necessarily quantified.[7] The LOQ is the lowest concentration that can be determined with acceptable precision and accuracy.[6]

Experimental Protocol:

• Based on the Standard Deviation of the Blank: Measure the response of a number of blank samples (e.g., 10) and calculate the standard deviation (σ).

  • LOD = 3.3 x σ / S

  • LOQ = 10 x σ / S Where S is the slope of the calibration curve.

• Based on the Calibration Curve: Prepare and analyze a series of low-concentration samples and determine the concentration at which the signal-to-noise ratio is approximately 3:1 for LOD and 10:1 for LOQ.

Specificity/Selectivity

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[5][7]

Experimental Protocol:

• Analyze blank samples of the matrix to check for any interfering signals at the mass-to-charge ratio of Nickel-61.

• Analyze samples spiked with potential interfering elements (isobaric interferences like ⁶¹Zn or polyatomic interferences) to assess the method's ability to resolve Nickel-61.

• For chromatographic methods, demonstrate the separation of the Nickel-61 analyte from other components.

Visualizing the Validation Workflow

A systematic workflow is crucial for the comprehensive validation of a new analytical method.

Caption: Workflow for the validation of a new analytical method.

Logical Relationships in Method Validation

The different validation parameters are interconnected and collectively determine the suitability of the analytical method for its intended use.

Caption: Interrelationship of parameters for a validated analytical method.

By following these structured validation protocols and carefully considering the performance characteristics of different analytical techniques, researchers can ensure the generation of high-quality, reliable data for Nickel-61 detection.

References

• 1. mdpi.com [mdpi.com]
• 2. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00120F [pubs.rsc.org]
• 3. sgs.com [sgs.com]
• 4. Nickel isotope analysis [alsglobal.se]
• 5. fnri.dost.gov.ph [fnri.dost.gov.ph]
• 6. pharmacognosyasia.com [pharmacognosyasia.com]
• 7. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to the Catalytic Role of Nickel Isotopes: A Focus on Nickel-61

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the catalytic activity of Nickel-61 (⁶¹Ni) relative to other stable nickel isotopes. Direct experimental comparisons of the catalytic rates of different nickel isotopes are not extensively documented in scientific literature. This is primarily because the kinetic isotope effect (KIE) for heavy atoms like nickel is generally small and often challenging to measure. The KIE is more pronounced when the relative mass difference between isotopes is large, as is the case with hydrogen and deuterium.[1][2] For heavier elements, the percentage change in mass between isotopes is minimal, leading to very small differences in reaction rates.[1][3]

This guide, therefore, focuses on the fundamental properties of nickel isotopes that could theoretically influence their catalytic behavior, discusses a representative nickel-catalyzed reaction mechanism, and provides a detailed experimental protocol.

Comparison of Stable Nickel Isotope Properties

While direct catalytic activity data is scarce, a comparison of the fundamental nuclear and physical properties of stable nickel isotopes can offer insights into their potential roles in catalysis and specialized applications.

Property	⁵⁸Ni	⁶⁰Ni	⁶¹Ni	⁶²Ni	⁶⁴Ni
Natural Abundance (%)	68.077	26.223	1.140	3.634	0.926
Atomic Mass (amu)	57.9353	59.9308	60.9311	61.9283	63.9280
Nuclear Spin (I)	0	0	3/2	0	0
Magnetic Moment (μN)	0	0	-0.75003	0	0
Special Notes	Most abundant isotope.	Second most abundant.	The only stable isotope with a non-zero nuclear spin, making it active in Nuclear Magnetic Resonance (NMR) and Electron Paramagnetic Resonance (EPR) studies. A recent computational study suggests a potential magnetic isotope effect in the oxidation of Ni²⁺ to Ni³⁺.[4]	Highest binding energy per nucleon of all nuclides.	---

The Nickel-Catalyzed Cross-Coupling Reaction: A Mechanistic Overview

Nickel-catalyzed cross-coupling reactions are a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds.[5][6] These reactions typically proceed through a catalytic cycle involving different oxidation states of nickel, commonly Ni(0), Ni(I), Ni(II), and Ni(III).[7][8][9]

A generalized catalytic cycle for a Suzuki-Miyaura cross-coupling reaction, which couples an organoboron compound with an organic halide, is depicted below. This type of reaction is widely used in the pharmaceutical industry.

Caption: A simplified diagram of a Nickel-catalyzed Suzuki-Miyaura cross-coupling cycle.

This catalytic cycle illustrates the key steps:

• Oxidative Addition: The active Ni(0) catalyst reacts with the organic halide (R-X) to form a Ni(II) intermediate.

• Transmetalation: The organic group (R') from the organoboron reagent is transferred to the nickel center, displacing the halide (X). This step is typically facilitated by a base.

• Reductive Elimination: The two organic groups (R and R') on the nickel center couple and are eliminated as the final product (R-R'), regenerating the active Ni(0) catalyst.

Experimental Protocol: Nickel-Catalyzed Suzuki-Miyaura Coupling

The following is a representative experimental protocol for a nickel-catalyzed Suzuki-Miyaura cross-coupling reaction.[10][11][12][13][14]

Materials:

• Aryl halide (e.g., 4-bromoanisole)

• Arylboronic acid (e.g., phenylboronic acid)

• Nickel(II) chloride (NiCl₂)

• Triphenylphosphine (B44618) (PPh₃)

• Potassium phosphate (B84403) (K₃PO₄), finely crushed

• Toluene (B28343), degassed

• Ethanol (B145695)

• Deionized water

• Brine (saturated NaCl solution)

• Magnesium sulfate (B86663) (MgSO₄) or Sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Hexanes and Ethyl acetate (B1210297) for elution

Procedure:

Part 1: Preparation of the Nickel Catalyst Precursor (NiCl₂(PPh₃)₂)

• In a reaction vial, combine NiCl₂·6H₂O (e.g., 0.5 g) and ethanol (e.g., 7 mL).

• Degas the solution by bubbling nitrogen gas through it for approximately 15 minutes.

• Quickly add triphenylphosphine (2 equivalents) to the vial and seal it.

• Stir the reaction mixture in a preheated water bath at 80 °C for 1 hour.

• Allow the mixture to cool to room temperature, then place it in an ice-water bath for 10 minutes.

• Collect the solid product by vacuum filtration, washing with small portions of cold ethanol and then ether.

• Dry the catalyst under vacuum.

Part 2: Suzuki-Miyaura Cross-Coupling Reaction

• To a dry reaction vial, add the aryl halide (e.g., 4 mmol), phenylboronic acid (1.2 equivalents), the prepared NiCl₂(PPh₃)₂ catalyst (e.g., 3 mol%), and crushed potassium phosphate (2 equivalents).

• Seal the vial with a septum and purge with nitrogen or argon.

• Add degassed toluene (e.g., 10 mL) via syringe.

• Stir the reaction mixture at a specified temperature (e.g., 80-100 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with water.

• Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and then brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

Conclusion

While a direct comparison of the catalytic activity of Nickel-61 versus other nickel isotopes is not a common area of experimental investigation due to the expected small heavy-atom kinetic isotope effect, the unique nuclear properties of ⁶¹Ni make it an invaluable tool in mechanistic studies. Its non-zero nuclear spin allows for the use of advanced spectroscopic techniques to probe the electronic environment of the nickel center in catalytic intermediates. Future computational and highly sensitive experimental studies may yet reveal subtle but significant differences in the catalytic behavior of nickel isotopes, potentially opening new avenues for catalyst design and optimization.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 3. m.youtube.com [m.youtube.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Mechanisms of Nickel-Catalyzed Coupling Reactions and Applications in Alkene Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Four Oxidation States in a Single Photoredox Nickel-Based Catalytic Cycle: A Computational Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. groups.chem.cmu.edu [groups.chem.cmu.edu]
• 11. Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling in a Green Alcohol Solvent for an Undergraduate Organic Chemistry Laboratory | Semantic Scholar [semanticscholar.org]
• 12. Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling in a Green Alcohol Solvent for an Undergraduate Organic Chemistry Laboratory - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling in a Green Alcohol Solvent for an Undergraduate Organic Chemistry Laboratory [escholarship.org]
• 14. Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Uncertainty Quantification in Nickel-61 Experimental Results for Medical Isotope Production

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental methodologies and their associated uncertainties in the context of Nickel-61 (⁶¹Ni), a stable isotope of significant interest for the production of the medical radioisotope Copper-61 (⁶¹Cu). Accurate determination of reaction cross-sections and a thorough understanding of their uncertainties are paramount for optimizing production yields, ensuring radionuclidic purity, and facilitating the development of ⁶¹Cu-based radiopharmaceuticals for Positron Emission Tomography (PET).

Data Presentation: Comparative Analysis of ⁶¹Cu Production Routes

The production of ⁶¹Cu primarily relies on charged-particle induced reactions on nickel targets. Below is a comparative summary of key production routes involving ⁶¹Ni and an alternative, natural nickel (natNi), highlighting the reaction, typical energy range, and reported cross-section uncertainties.

Target Isotope	Production Reaction	Projectile Energy Range (MeV)	Peak Cross-Section (mb)	Reported Cross-Section Uncertainty (%)	Key Considerations
⁶¹Ni	⁶¹Ni(p,n)⁶¹Cu	5 - 20	~500	10 - 15%	High yield, requires enriched ⁶¹Ni target.
⁶¹Ni	⁶¹Ni(d,2n)⁶¹Cu	10 - 25	~600	12 - 18%	Higher peak cross-section, requires deuteron (B1233211) beam.
Natural Ni	⁶⁰Ni(p,γ)⁶¹Cu	5 - 15	~50	15 - 25%	Lower yield, uses inexpensive natural nickel target, potential for isotopic impurities.
Natural Ni	⁶²Ni(p,2n)⁶¹Cu	15 - 30	~350	10 - 20%	Higher energy protons required, co-production of other copper isotopes.[1]

Experimental Protocols

Accurate cross-section measurements are fundamental to reliable isotope production. The following section details the methodologies for two common experimental techniques used to determine the cross-sections of charged-particle induced reactions on nickel targets.

Stacked-Foil Activation Method

The stacked-foil activation technique is a widely used method for measuring excitation functions (cross-section versus energy) of nuclear reactions.

Methodology:

• Target Preparation: Thin foils of enriched ⁶¹Ni (or natural nickel) are interspersed with monitor foils (e.g., copper, aluminum) with well-characterized reaction cross-sections. This "stack" is then irradiated.

• Irradiation: The foil stack is irradiated with a charged particle beam (e.g., protons, deuterons) of a specific energy. The beam energy decreases as it passes through each foil in the stack.

• Activity Measurement: After irradiation, the stack is disassembled, and the radioactivity of each foil is measured using high-purity germanium (HPGe) gamma-ray spectroscopy. The characteristic gamma rays emitted from the decay of the product nuclide (e.g., ⁶¹Cu) are quantified.

• Cross-Section Calculation: The reaction cross-section for each foil is calculated based on the measured activity, the number of target atoms, the beam flux (determined from the monitor foils), and the irradiation time.

Uncertainty Quantification:

The major sources of uncertainty in the stacked-foil activation method include:

• Beam Current and Energy: Fluctuations in the accelerator beam current and uncertainties in the initial beam energy.

• Foil Thickness and Purity: Non-uniformity and impurities in the target and monitor foils.

• Detector Efficiency: Calibration of the HPGe detector's efficiency for gamma-ray detection.

• Nuclear Data: Uncertainties in the decay data (e.g., half-life, gamma-ray branching ratios) of the product and monitor nuclides.

• Counting Statistics: Statistical uncertainty in the measurement of gamma-ray peaks.

Gridded Ionization Chamber (GIC) Technique

The Gridded Ionization Chamber (GIC) is employed for the direct detection of charged particles emitted in nuclear reactions, such as the alpha particles in (n,α) reactions. While not a direct method for ⁶¹Cu production, it provides valuable data for nuclear model validation, which in turn improves the prediction of production cross-sections.

Methodology:

• Target and Detector Setup: A thin, enriched ⁶¹Ni target is placed inside the GIC, which is filled with a suitable counting gas.

• Neutron Irradiation: The target is irradiated with a monoenergetic neutron beam.

• Charged Particle Detection: Charged particles (e.g., alpha particles) produced in the reaction ionize the gas in the chamber. The resulting electrical signal is collected and processed to determine the energy and number of the emitted particles.

• Cross-Section Determination: The reaction cross-section is determined from the number of detected charged particles, the neutron flux, and the number of target nuclei.

Uncertainty Quantification:

Key sources of uncertainty in the GIC technique include:

• Neutron Flux Determination: Uncertainty in the measurement of the incident neutron flux.[2]

• Target Thickness and Uniformity: Precise knowledge of the number of target atoms per unit area.[2]

• Solid Angle: The geometric efficiency of the detector.

• Particle Identification and Energy Loss: Distinguishing between different types of charged particles and correcting for energy loss within the target and gas.

• Counting Statistics: Statistical fluctuations in the number of detected events.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for the stacked-foil activation method and the logical relationship of uncertainty sources in a typical cross-section measurement.

Stacked-Foil Activation Method Workflow

Sources of Uncertainty in Cross-Section Measurements

References

• 1. Production of the PET radionuclide 61Cu via the 62Ni(p,2n)61Cu nuclear reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cpc.ihep.ac.cn [cpc.ihep.ac.cn]

inter-laboratory comparison of Nickel-61 measurement techniques

An Inter-Laboratory Guide to Nickel-61 Measurement Techniques

For researchers, scientists, and drug development professionals, the precise and accurate measurement of isotopes is paramount. This guide provides an objective comparison of key analytical techniques for the measurement of Nickel-61 (⁶¹Ni), a stable isotope with growing applications in biokinetic studies and as a precursor for medical imaging agents. The following sections detail the experimental protocols and performance characteristics of various methods, supported by experimental data from peer-reviewed studies.

Introduction to Nickel-61 and its Applications

Nickel (Ni) has five stable isotopes, with ⁶¹Ni having a natural abundance of approximately 1.14%.[1] While ubiquitous in the environment, the ability to measure specific nickel isotopes like ⁶¹Ni provides powerful tools for scientific investigation. In the context of drug development and biomedical research, ⁶¹Ni is particularly valuable for:

• Stable Isotope Tracer Studies : ⁶¹Ni can be used as a non-radioactive tracer to investigate the absorption, distribution, metabolism, and excretion (ADME) of nickel-containing compounds or to study broader metabolic pathways.[2][3] These tracer kinetic studies are a valuable, though underused, tool in clinical pharmacology.[4]

• Production of Copper-61 for PET Imaging : ⁶¹Ni serves as a target material for cyclotrons to produce Copper-61 (⁶¹Cu), a positron-emitting radionuclide with a half-life of 3.33 hours.[5][6] This extended half-life allows for delayed imaging (e.g., 2-4 hours post-injection) which can improve tumor-to-background ratios and enhance diagnostic sensitivity.[6] ⁶¹Cu-labeled radiotracers are being developed for imaging various biological targets, such as Fibroblast Activation Protein (FAP), which is crucial in oncology research.[6]

Understanding the biological impact of nickel is also critical. Nickel exposure can induce oxidative stress and activate several cell signaling pathways, including those involving p53, NF-kβ, AP-1, and MAPK.[7][8] It can also affect hypoxia-inducible signaling pathways, which are relevant in carcinogenesis.[9]

Data Presentation: Comparison of Analytical Techniques

The selection of an analytical method depends on the specific requirements for sensitivity, precision, and isotopic resolution. The table below summarizes the performance of the most common techniques used for nickel analysis.

Parameter	Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)	Graphite (B72142) Furnace Atomic Absorption Spectrometry (GF-AAS)	Isotope Dilution Gas Chromatography/Mass Spectrometry (ID-GC/MS)
Analyte	Isotopic Ratios (e.g., ⁶¹Ni/⁵⁸Ni)	Total Nickel Concentration	Isotopic Ratios
Precision	High; Overall reproducibility for δ⁶¹/⁵⁸Ni reported as 0.049‰ (2 SD).[10] Long-term reproducibility for δ⁶⁰Ni better than ±0.06‰ (2 SD).[1]	Moderate; Relative Standard Deviation (RSD) reported to be below 5%.[11]	High
Accuracy / Recovery	High; Yields for two-column separation reported to exceed 85%.[1]	Good; Recovery range of 90-104% reported for spiked samples.[12] An older inter-laboratory comparison noted wide discrepancies between labs.[13]	High; Validated using NIST reference materials.[14]
Limit of Detection (LOD)	Very Low; Not typically reported for isotope ratios, but ICP-MS can detect Ni below 1 µg/L in serum.[3]	Low; Method-dependent, can be in the µg/L range.[11]	Low
Key Advantages	Highest precision for isotope ratio measurements; allows for correction of instrumental mass bias using double-spike techniques.[1]	Widely available; good for quantifying total nickel concentration.	High precision and accuracy for isotope dilution studies.[14]
Key Disadvantages	Complex sample preparation required to remove matrix interferences; expensive instrumentation.[10]	Measures total elemental concentration, not specific isotopes; susceptible to interferences.[15]	Requires derivatization to a volatile chelate; less common than ICP-MS.[14]

Experimental Protocols & Methodologies

Detailed and rigorous experimental protocols are essential for achieving reliable and reproducible results. Below are the methodologies for the key techniques.

Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

MC-ICP-MS is the state-of-the-art technique for high-precision isotope ratio measurements. The primary challenge is the removal of interfering elements from the sample matrix.[10]

Experimental Protocol:

• Sample Digestion: For biological or geological samples, a complete digestion is necessary. This can be achieved using microwave-assisted digestion with strong acids.[16]

• Chromatographic Purification (Two-Step): A robust two-step ion exchange chromatography is crucial to isolate Ni from matrix elements that can cause isobaric interferences (e.g., from calcium-containing polyatomics).[1][3]

  • Step 1: Cation Exchange Chromatography: The digested sample is loaded onto a cation exchange resin column (e.g., AG50W-X8). A substantial portion of matrix elements is removed using diluted acids (e.g., HCl and HF) as eluents.[1]

  • Step 2: Ni-Specific Resin Chromatography: The fraction containing nickel is collected and further purified using a small column with a Ni-specific resin to remove any remaining matrix elements.[1]

• Instrumental Analysis:

  • The purified nickel fraction is redissolved in dilute nitric acid (e.g., 2% HNO₃) for analysis.[1]

  • A double spike (e.g., a mixture of ⁶¹Ni and ⁶²Ni) is often added to the sample to correct for instrumental mass discrimination.[1]

  • The sample is introduced into the MC-ICP-MS. Data is typically collected over multiple cycles to ensure statistical precision.[17]

  • An extended rinse protocol with dilute acids is used between samples to avoid memory effects.[17]

Graphite Furnace Atomic Absorption Spectrometry (GF-AAS)

AAS measures the absorption of light by free atoms to determine the concentration of an element. It is primarily used for quantifying total nickel concentration rather than specific isotopes.

Experimental Protocol:

• Sample Preparation: For biological samples like urine, techniques involving preliminary wet or dry ashing followed by an extraction step are generally superior to direct analysis.[13]

• Instrumental Analysis:

  • A small volume of the prepared sample is injected into a graphite tube within the spectrometer.

  • The graphite tube is heated in a programmed sequence to dry, char, and finally atomize the sample.

  • A light beam from a nickel hollow-cathode lamp is passed through the atomized sample.

  • The instrument measures the amount of light absorbed by the nickel atoms, which is proportional to the nickel concentration in the sample.

Isotope Dilution Gas Chromatography/Mass Spectrometry (ID-GC/MS)

This technique combines the separation power of gas chromatography with the mass-sensitive detection of mass spectrometry for highly accurate and precise measurements.

Experimental Protocol:

• Sample Preparation and Chelation: The biological sample is first digested. A known amount of an enriched isotope (the "spike") is added. A chelating agent, such as lithium bis(trifluoroethyl)dithiocarbamate, is then used to form a thermally stable and volatile nickel chelate.[14]

• GC Separation: The volatile nickel chelate is injected into a gas chromatograph, where it is separated from other components on a capillary column.[14]

• MS Detection: The separated chelate enters the mass spectrometer, where it is ionized. The instrument then measures the isotope ratios of the nickel in the chelate.

• Quantification: By comparing the measured isotope ratio to the known amount of the added spike, the original concentration of nickel in the sample can be determined with high accuracy.[14]

Mandatory Visualization

The following diagrams illustrate key workflows and pathways relevant to the measurement and application of Nickel-61.

Caption: Experimental workflow for high-precision ⁶¹Ni isotope analysis using MC-ICP-MS.

Caption: Workflow for producing ⁶¹Cu-labeled PET radiotracers from a ⁶¹Ni target.

Caption: Simplified signaling pathway activated by nickel-induced oxidative stress.

References

• 1. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00120F [pubs.rsc.org]
• 2. Nickel metabolism in humans investigated with an oral stable isotope - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isotope-specific analysis of Ni by ICP-MS: applications of stable isotope tracers to biokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. jnm.snmjournals.org [jnm.snmjournals.org]
• 6. Enhanced contrast in FAP-targeting PET imaging with 61Cu-labeled FAP inhibitors: development and preclinical evaluation of novel [61Cu]Cu-Kalios PET radioligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nickel and Oxidative Stress: Cell Signaling Mechanisms and Protective Role of Vitamin C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The role of hypoxia-inducible signaling pathway in nickel carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Development of an isolation procedure and MC-ICP-MS measurement protocol for the study of stable isotope ratio variations of nickel - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 11. brjac.com.br [brjac.com.br]
• 12. scispace.com [scispace.com]
• 13. Interlaboratory comparisons of nickel analyses in urine by atomic absorption spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Isotope dilution gas chromatography/mass spectrometry for the determination of nickel in biological materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. nemi.gov [nemi.gov]
• 16. pure.unileoben.ac.at [pure.unileoben.ac.at]
• 17. pubs.rsc.org [pubs.rsc.org]

A Comparative Analysis of Nickel-61 and Cobalt-57 in Biological Studies

For researchers, scientists, and drug development professionals, the selection of an appropriate isotope is a critical decision that can significantly impact the outcome of biological studies. This guide provides an objective comparison of Nickel-6-1 (⁶¹Ni) and Cobalt-57 (B224739) (⁵⁷Co), two isotopes with distinct properties and applications in the life sciences. We will delve into their fundamental characteristics, common applications, and the experimental protocols that underpin their use, supported by quantitative data and visual workflows.

At a Glance: Key Differences

Nickel-61 is a stable isotope, meaning it does not undergo radioactive decay. Its utility in biological studies stems from its unique nuclear properties, which make it suitable for specialized spectroscopic techniques. In contrast, Cobalt-57 is a radioactive isotope that emits gamma rays, making it an excellent tracer for in vitro and in vivo studies, including medical imaging. The choice between these two isotopes fundamentally depends on whether the experimental design requires a stable probe or a radioactive label.

Quantitative Comparison of Isotopic Properties

A clear understanding of the nuclear and physical properties of ⁶¹Ni and ⁵⁷Co is essential for their effective application. The following table summarizes their key characteristics.

Property	Nickel-61 (⁶¹Ni)	Cobalt-57 (⁵⁷Co)
Half-life	Stable[1][2]	271.79 days[3]
Natural Abundance	1.14%[1]	0% (synthetic)
Decay Mode	Not applicable (Stable)	Electron Capture[3][4]
Primary Emissions	Not applicable	Gamma rays: 122.1 keV (85.6%), 136.5 keV (10.7%), 14.4 keV (9.16%)[4]
Nuclear Spin (I)	3/2[5][6]	7/2[7]
Magnetic Dipole Moment (μ/μN)	-0.75006[8]	+4.722[7]
Quadrupole Moment (Q/barn)	+0.162[8]	+0.52[7]
Production	Enriched from natural nickel	Cyclotron via ⁵⁸Ni(p,2p)⁵⁷Co or ⁵⁶Fe(d,n)⁵⁷Co reactions[9][10]

Applications in Biological Studies

The distinct properties of ⁶¹Ni and ⁵⁷Co lead to their use in different areas of biological research.

Nickel-61: A Probe for Metalloprotein Structure and Function

The primary application of ⁶¹Ni in biological studies is Mössbauer spectroscopy .[1] This technique provides detailed information about the electronic structure, coordination geometry, and magnetic properties of nickel-containing metalloproteins. As the only stable nickel isotope with a non-zero nuclear spin, ⁶¹Ni is essential for this type of analysis.[6] Researchers utilize ⁶¹Ni Mössbauer spectroscopy to investigate the active sites of enzymes such as hydrogenases and carbon monoxide dehydrogenase, providing insights into their catalytic mechanisms.[1]

Another significant application of ⁶¹Ni is as a starting material for the production of the positron-emitting radionuclide Copper-61 (⁶¹Cu) .[1][11] ⁶¹Cu is used in Positron Emission Tomography (PET) imaging, a powerful in vivo imaging technique for diagnostic and research purposes.

Cobalt-57: A Versatile Radioactive Tracer

Cobalt-57 has a broader range of applications in biological studies due to its favorable decay characteristics. Its gamma emissions are readily detectable, and its half-life is long enough for studies of biological processes that occur over days or weeks.

Key applications of ⁵⁷Co include:

• Radiolabeling: ⁵⁷Co is widely used to radiolabel molecules of biological interest, most notably Vitamin B12 (cyanocobalamin).[12] ⁵⁷Co-labeled Vitamin B12 is crucial for in vitro diagnostic kits and for studying its absorption and metabolism.

• Schilling Test: This diagnostic test uses ⁵⁷Co-labeled Vitamin B12 to assess a patient's ability to absorb this essential vitamin, helping to diagnose conditions like pernicious anemia.[7][13]

• SPECT Imaging: As a gamma emitter, ⁵⁷Co can be used as a source for Single Photon Emission Computed Tomography (SPECT) imaging, a nuclear medicine imaging technique that provides 3D information about the distribution of a radiotracer in the body.[14][15]

• Gamma Camera Calibration: Due to its well-defined gamma ray energies, ⁵⁷Co is commonly used as a calibration source for gamma cameras in nuclear medicine departments to ensure their proper functioning.[16][17]

Experimental Protocols

To provide a practical understanding of how these isotopes are used, we outline the methodologies for key experiments.

⁶¹Ni Mössbauer Spectroscopy of a Metalloprotein

This protocol provides a general workflow for conducting ⁶¹Ni Mössbauer spectroscopy on a biological sample.

1. Sample Preparation:

• The metalloprotein of interest must be enriched with ⁶¹Ni. This is typically achieved by expressing the protein in a growth medium containing ⁶¹Ni salts.
• The protein is then purified to homogeneity.
• The sample is concentrated and placed in a specialized sample holder, often a small cup made of a material transparent to gamma rays.[18] For metalloprotein studies, samples are often prepared in quartz tubes.[5]
• The sample is then frozen, typically in liquid nitrogen, to perform the measurement at cryogenic temperatures.[18]

2. Mössbauer Spectrometer Setup:

• A Mössbauer spectrometer consists of a radioactive source that populates the excited nuclear state of the isotope of interest, a drive to move the source or absorber to create a Doppler shift in the gamma-ray energy, a collimator, a detector, and associated electronics.
• For ⁶¹Ni Mössbauer spectroscopy, a common source is ⁶¹Co, which decays to the excited state of ⁶¹Ni.
• Synchrotron-based ⁶¹Ni Mössbauer spectroscopy is an emerging alternative that offers higher sensitivity.[4][5][8]

3. Data Acquisition:

• The sample is placed between the source and the detector.
• The source is oscillated at varying velocities, scanning a range of energy shifts.
• The detector measures the transmission of gamma rays through the sample as a function of the source velocity.
• When the energy of the gamma rays matches a nuclear transition in the ⁶¹Ni atoms of the sample, resonant absorption occurs, resulting in a dip in the transmission spectrum.

4. Data Analysis:

• The resulting Mössbauer spectrum is a plot of gamma-ray transmission versus velocity.
• The spectrum is fitted with theoretical models to extract parameters such as the isomer shift, quadrupole splitting, and magnetic hyperfine splitting.
• These parameters provide information about the oxidation state, spin state, and coordination environment of the nickel atoms in the protein.

Radiolabeling of Vitamin B12 with ⁵⁷Co

This protocol describes a general method for labeling Vitamin B12 with ⁵⁷Co.

1. Materials:

• α-(5,6-dimethylbenzimidazolyl) hydrogenobamide (a precursor to Vitamin B12).[9][19]
• ⁵⁷CoCl₂ or ⁵⁷CoSO₄ in an aqueous or aqueous-alcoholic solution.[9]
• Cyanide solution (e.g., KCN).
• Buffers and reagents for purification.

2. Labeling Reaction:

• The Vitamin B12 precursor is dissolved in an appropriate solvent.
• The ⁵⁷Co solution is added to the precursor solution. The reaction is typically carried out in the dark at a controlled pH (e.g., pH 4-8) and may require heating.[9]
• An excess of cyanide is then added to convert the resulting hydroxocobalamin (B81358) to the more stable cyanocobalamin (B1173554) (Vitamin B12).[9]

3. Purification:

• The reaction mixture is purified to remove unreacted ⁵⁷Co and other impurities.
• Purification methods can include chromatographic techniques such as column chromatography or high-performance liquid chromatography (HPLC).

4. Quality Control:

• The radiochemical purity of the final ⁵⁷Co-labeled Vitamin B12 product is assessed to ensure that the radioactivity is primarily associated with the Vitamin B12 molecule.[3][11][20] This is often done using techniques like thin-layer chromatography (TLC) or HPLC with a radiation detector.[11]
• The radionuclidic purity is also checked to ensure that other radioactive isotopes are not present.[20][21]

Visualizing Workflows and Pathways

To further clarify the experimental processes and biological contexts, the following diagrams are provided in the DOT language.

Workflow for ⁶¹Ni Mössbauer Spectroscopy of a Metalloprotein.

Simplified pathway of Vitamin B12 absorption in the gastrointestinal tract. [2][6][10][22][23]

General workflow for a SPECT imaging study using a ⁵⁷Co-labeled radiotracer. [24]

Safety Considerations

The handling of ⁶¹Ni and ⁵⁷Co requires adherence to appropriate safety protocols.

Nickel-61: As a stable isotope, ⁶¹Ni does not pose a radiological hazard. However, nickel compounds can be toxic and may cause allergic reactions upon skin contact or inhalation.[25] Standard laboratory safety practices, including the use of personal protective equipment (PPE) such as gloves and safety glasses, should be followed when handling nickel compounds.

Cobalt-57: As a radioactive isotope, ⁵⁷Co requires strict adherence to radiation safety protocols to minimize exposure.[26][27] Key safety measures include:

• Shielding: Lead shielding is necessary to attenuate the gamma radiation emitted by ⁵⁷Co.[28]

• Time, Distance, and Shielding: Minimize the time spent handling the isotope, maximize the distance from the source, and use appropriate shielding to reduce radiation dose.[26]

• Contamination Control: Work in designated areas, use absorbent materials to contain spills, and regularly monitor for contamination.[26]

• Dosimetry: Personnel handling significant quantities of ⁵⁷Co should wear dosimeters to monitor their radiation exposure.[28]

• Waste Disposal: Radioactive waste containing ⁵⁷Co must be disposed of according to institutional and regulatory guidelines.

Conclusion

Nickel-61 and Cobalt-57 are valuable tools in biological research, each with a unique set of properties that dictate their applications. ⁶¹Ni, as a stable isotope, is indispensable for detailed structural and electronic studies of nickel-containing biomolecules using Mössbauer spectroscopy. ⁵⁷Co, with its convenient half-life and gamma emissions, is a versatile radiotracer for a wide range of in vitro and in vivo applications, from diagnostic tests to molecular imaging. The choice between these two isotopes will ultimately be guided by the specific scientific question being addressed and the experimental capabilities available. By understanding their respective strengths and the methodologies for their use, researchers can effectively leverage these powerful isotopic tools to advance our understanding of complex biological systems.

References

• 1. Introduction to DOT Plot Analysis in Bioinformatics - Omics tutorials [omicstutorials.com]
• 2. Biomarkers of Nutrition for Development (BOND): Vitamin B-12 Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tech.snmjournals.org [tech.snmjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. escholarship.org [escholarship.org]
• 6. researchgate.net [researchgate.net]
• 7. gpnotebook.com [gpnotebook.com]
• 8. 61Ni synchrotron radiation-based Mössbauer spectroscopy of nickel-based nanoparticles with hexagonal structure - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Radioactively labelled vitamin B12 [inis.iaea.org]
• 10. Vitamin B12—Multifaceted In Vivo Functions and In Vitro Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pbr.mazums.ac.ir [pbr.mazums.ac.ir]
• 12. scribd.com [scribd.com]
• 13. Schilling test - Wikipedia [en.wikipedia.org]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. medium.com [medium.com]
• 17. Uniformity correction for SPECT using a mapped cobalt-57 sheet source - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mossbauer-spectrometers.com [mossbauer-spectrometers.com]
• 19. US4133951A - Vitamin B-12 cobalt-57 and process - Google Patents [patents.google.com]
• 20. pharmacyce.unm.edu [pharmacyce.unm.edu]
• 21. pharmacylibrary.com [pharmacylibrary.com]
• 22. researchgate.net [researchgate.net]
• 23. The Mechanism of Absorption of Vitamin B12 (cobalamin) in the GI Tract [ebmconsult.com]
• 24. researchgate.net [researchgate.net]
• 25. azolifesciences.com [azolifesciences.com]
• 26. devtoolsdaily.medium.com [devtoolsdaily.medium.com]
• 27. GraphViz Examples and Tutorial [graphs.grevian.org]
• 28. Dual isotope Schilling test for measuring absorption of food-bound and free vitamin B12 simultaneously - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Validating Computational Models of Nickel-61 Hyperfine Interactions

For researchers, scientists, and drug development professionals, the accurate computational modeling of metal-ligand interactions is paramount. This guide provides an objective comparison of computational methods for predicting Nickel-61 (⁶¹Ni) hyperfine interactions, supported by experimental data. It details experimental protocols for key techniques and offers a logical framework for the validation process.

The hyperfine interaction, the magnetic coupling between an electron spin and a nuclear spin, provides a sensitive probe of the electronic structure of paramagnetic species. For ⁶¹Ni, a nucleus with a spin of I = 3/2, this interaction is a powerful tool for characterizing the coordination environment and bonding in nickel-containing enzymes and catalysts. The validation of computational models against experimental data is crucial for their predictive power and reliable application in complex biological and chemical systems.

Comparing Computational Models and Experimental Data

Density Functional Theory (DFT) is the most widely used computational method for predicting hyperfine coupling constants in transition metal complexes due to its balance of accuracy and computational cost.[1] However, the accuracy of DFT calculations is highly dependent on the choice of the exchange-correlation functional and the basis set.[1][2] Relativistic effects, particularly scalar relativistic effects and spin-orbit coupling, also play a significant role in accurately describing the hyperfine interactions of heavier elements like nickel.[3][4]

Below is a summary of reported experimental and calculated isotropic hyperfine coupling constants (A_iso) for various ⁶¹Ni systems. The isotropic hyperfine coupling, or Fermi contact term, is directly proportional to the spin density at the nucleus and is therefore highly sensitive to the electronic structure.[1]

Compound/System	Experimental A_iso (MHz)	Computational Model	Calculated A_iso (MHz)	Reference
[Ni(mnt)₂]⁻	20.9	ZORA BP/V+1s	19.3	[4]
Ni-N-C Catalyst	20.6 ± 1.1	DFT (unspecified)	9.19 (planar), ~20 (distorted)	[5]
Ni(CO)₃H	-24.1	ZORA BP/V+1s	-20.2	[4]

Note: The performance of different functionals can vary significantly depending on the system. For instance, a study on first-row transition metal adatoms on MgO found that while various functionals could provide coherent magnetic and electron configurations, the calculated hyperfine parameters showed a critical dependence on these factors.[6] Hybrid functionals, which incorporate a percentage of exact Hartree-Fock exchange, often improve the prediction of the Fermi contact term by better describing core spin polarization.[1][2]

Experimental Protocols for Measuring ⁶¹Ni Hyperfine Interactions

The primary experimental techniques for determining ⁶¹Ni hyperfine coupling constants are Electron Paramagnetic Resonance (EPR) spectroscopy, including Electron Nuclear Double Resonance (ENDOR), and ⁶¹Ni Mössbauer spectroscopy.

⁶¹Ni Electron Nuclear Double Resonance (ENDOR) Spectroscopy

ENDOR spectroscopy is a high-resolution technique that measures the hyperfine interactions between an unpaired electron and nearby magnetic nuclei.

Detailed Methodology:

• Sample Preparation: The sample containing the paramagnetic ⁶¹Ni species is typically prepared as a frozen solution or a powder to immobilize the molecules and observe anisotropic interactions. Isotopic enrichment with ⁶¹Ni is often necessary due to its low natural abundance (1.14%).

• EPR Spectrum Acquisition: An initial continuous-wave (CW) EPR spectrum is recorded to identify the magnetic field positions corresponding to the g-tensor components of the nickel center.

• ENDOR Measurement:

  • The magnetic field is fixed at a specific position in the EPR spectrum.

  • A saturating microwave pulse is applied to partially equalize the populations of the electron spin levels.

  • A radiofrequency (RF) field is then swept over a range of frequencies.

  • When the RF frequency matches a nuclear transition, it induces a change in the electron spin level populations, which is detected as a change in the EPR signal intensity.[7]

• Data Analysis: The ENDOR spectrum consists of pairs of peaks centered at the nuclear Larmor frequency, with the splitting between the peaks corresponding to the hyperfine coupling constant. Orientation-selected ENDOR, where spectra are recorded at different magnetic field positions across the EPR powder pattern, allows for the determination of the principal values and orientation of the hyperfine tensor.

⁶¹Ni Mössbauer Spectroscopy

⁶¹Ni Mössbauer spectroscopy is a nuclear technique that probes the hyperfine interactions by observing the resonant absorption of gamma rays by ⁶¹Ni nuclei. It is particularly sensitive to the internal magnetic field at the nucleus.

Detailed Methodology:

• Source Preparation: A radioactive source that decays to the excited state of ⁶¹Ni is required. A common source is ⁶¹Co produced by the ⁶²Ni(γ,p)⁶¹Co reaction.[8]

• Absorber Preparation: The ⁶¹Ni-containing sample (the absorber) is typically cooled to cryogenic temperatures (e.g., 4.2 K) to increase the recoilless fraction.[8]

• Synchrotron-Based ⁶¹Ni Mössbauer Spectroscopy: Due to the challenges of producing and handling radioactive sources, synchrotron-based techniques have become more prevalent.

  • Synchrotron radiation is monochromatized to the 67.4 keV energy of the ⁶¹Ni nuclear transition.[9]

  • The energy of the incident radiation is modulated using a velocity transducer.

  • The transmitted radiation is measured with a detector.

  • The Mössbauer spectrum is a plot of gamma-ray transmission as a function of the source velocity.[9][10]

• Data Analysis: The splitting of the absorption lines in the Mössbauer spectrum is used to determine the nuclear Zeeman splitting, from which the magnetic hyperfine field can be calculated.[8] In the presence of an external magnetic field, the sign of the hyperfine field can also be determined.

Logical Framework for Validation

The validation of computational models for ⁶¹Ni hyperfine interactions follows a systematic workflow. This process involves a feedback loop between experimental measurements and theoretical calculations to refine the computational model and achieve a deeper understanding of the system's electronic structure.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Relativistic DFT Calculations of Hyperfine Coupling Constants in 5d Hexafluorido Complexes: [ReF6]2− and [IrF6]2− - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Magnetic nature and hyperfine interactions of transition metal atoms adsorbed on ultrathin insulating films: a challenge for DFT - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D2CP01224C [pubs.rsc.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pubs.aip.org [pubs.aip.org]
• 9. osti.gov [osti.gov]
• 10. researchgate.net [researchgate.net]

A Researcher's Guide to Assessing Nickel-61 Isotopic Fractionation in Natural Samples

For researchers, scientists, and professionals in drug development, understanding the subtle variations in the isotopic composition of elements can unlock a wealth of information about geological, biological, and environmental processes. Nickel (Ni), a transition element with five stable isotopes (⁵⁸Ni, ⁶⁰Ni, ⁶¹Ni, ⁶²Ni, and ⁶⁴Ni), is an emerging tool in this field. While this guide focuses on the isotopic fractionation of Nickel-61, it is important to note that the scientific community predominantly reports mass-dependent fractionation using the ⁶⁰Ni/⁵⁸Ni ratio. This is expressed in the delta notation (δ⁶⁰/⁵⁸Ni) in parts per thousand (‰) relative to the NIST SRM 986 standard. This guide will adhere to this standard convention, providing a comparative overview of analytical techniques, quantitative data from natural samples, and a detailed experimental protocol for the most robust analytical method.

Comparison of Analytical Techniques for Nickel Isotope Analysis

The precise measurement of nickel isotopic ratios is challenging and requires sophisticated analytical instrumentation. The choice of technique depends on the specific research question, required precision, sample type, and available resources. Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS) is the most widely used method, though other techniques have specific applications.

Feature	MC-ICP-MS	Thermal Ionization Mass Spectrometry (TIMS)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Plasma ionization, magnetic sector mass separation, simultaneous ion beam detection.	Thermal ionization from a filament, magnetic sector separation.	Volatilization of Ni-chelate, chromatographic separation, mass analysis.
Precision (δ⁶⁰/⁵⁸Ni)	High (typically ±0.05‰ to ±0.06‰, 2SD).[1]	Very High (can be better than MC-ICP-MS), considered a reference technique.[2]	Lower (accuracy is lower than traditional techniques).[3]
Sample Throughput	High.[4]	Low.[4]	Moderate.
Sample Preparation	Requires extensive chemical purification to remove matrix.[5][6]	Requires rigorous chemical separation and loading onto filaments.[4]	Requires conversion of Ni to a volatile chelate complex.[3]
Key Advantage	High precision coupled with high throughput; versatile.[4]	Extremely high precision; low and stable mass bias.[2]	Separates analytes before measurement, reducing some interferences.[3]
Key Disadvantage	Susceptible to spectral and matrix interferences; high instrumental mass bias.[4]	Technically demanding, lower ionization efficiency for elements >7.5 eV.[4]	Limited precision; potential for analyte decomposition.[3]
Primary Application	Standard for high-precision analysis of geological and biological samples.	Reference measurements; analysis of specific sample types where highest precision is needed.	Niche applications; determination in complex matrices where chromatographic separation is beneficial.

Quantitative Data: Nickel Isotopic Fractionation in Natural Samples

Nickel isotope fractionation occurs in a wide array of natural processes, from high-temperature geological events to low-temperature biological pathways. The table below summarizes the typical range of δ⁶⁰/⁵⁸Ni values observed in various natural samples, providing a baseline for comparative studies.

Sample Category	Sample Type	Reported δ⁶⁰/⁵⁸Ni Range (‰)	Key Processes
Geological	Bulk Silicate Earth (BSE)	+0.10 ± 0.07[2]	Planetary differentiation.
Upper Continental Crust	+0.11 ± 0.14[7]	Crustal formation and evolution.
Peridotites (Mantle Rocks)	+0.04 to +0.36[8]	Mantle processes.
Basalts (e.g., BHVO-2)	-0.01 to +0.13[9]	Magmatic differentiation.
Komatiites & Sulfides	-1.06 to +0.14[10]	Silicate-sulfide liquid interaction, fractional crystallization.[10]
Soils	-0.27 to +0.17[9]	Weathering, biological activity.
Shales (e.g., SGR-1b)	+0.10 to +0.56[9]	Sedimentary processes, redox conditions.
Extraterrestrial	Chondritic Meteorites	+0.23 ± 0.11[8]	Early solar system processes.
Enstatite Chondrites	+0.24 ± 0.08[2]	Accretion and parent body formation.
Enstatite Achondrites	+0.03 to +0.57[2]	Core formation on parent bodies.
Biological	Plant Systems	-0.47 to +0.85[4]	Uptake, translocation, and storage.[4]
Ni-Amino Acid Complexes	Cysteine: +1.27 ± 0.08Glutamate: +0.80 ± 0.08Histidine: -0.12 ± 0.16[4]	Ligand binding, enzymatic processes.
Marine Microbes	Variable (light or heavy isotope uptake depending on conditions).[11]	Nutrient uptake and metabolism.

Experimental Protocol: High-Precision Ni Isotope Analysis by Double-Spike MC-ICP-MS

The double-spike (DS) method is the gold standard for correcting instrumental mass bias and any isotopic fractionation induced during sample processing.[12] This protocol outlines the key steps for analyzing Ni isotopes in natural samples.

Sample Preparation and Digestion

• Accurately weigh a powdered aliquot of the sample material (typically containing 600-800 ng of Ni) into a clean PFA beaker.[12]

• Digest the sample using a mixture of high-purity acids (e.g., HF-HNO₃) at elevated temperature and pressure (e.g., in a high-pressure bomb at 200°C).[12]

• After complete digestion, evaporate the acid mixture to dryness.

Double-Spike Equilibration

• Add a precisely calibrated ⁶¹Ni-⁶²Ni double-spike solution to the dried sample residue. The optimal ratio of spike to sample Ni should be predetermined (e.g., ⁶²Ni spike / ⁵⁸Ni sample ≈ 1.3).[12]

• Seal the beaker and place it on a hotplate (e.g., at 80°C overnight) to ensure complete isotopic equilibration between the sample and the spike.[12]

• Evaporate the spiked sample to dryness and redissolve in an appropriate acid (e.g., 8.75 M HCl) for chromatography.[12]

Chromatographic Purification of Nickel

• A multi-step chromatographic procedure is essential to separate Ni from the sample matrix and isobaric interferences. A common approach is a two-column method:[6][13]

  • Column 1 (Cation Exchange): Load the sample onto a column containing a cation exchange resin (e.g., AG50W-X8). Elute the bulk matrix elements using a mixture of acids (e.g., 0.4 M HCl + 0.5 M HF).[6][13] Collect the Ni-containing fraction using a different acid concentration (e.g., 1 M HCl).

  • Column 2 (Ni-Specific Resin): Load the collected Ni fraction from the first column onto a smaller column containing a Ni-specific resin (e.g., Ni-spec resin).[6][13] Wash away any remaining matrix elements. Elute the purified Ni using high-purity acid.

• Evaporate the purified Ni fraction to dryness and treat with an oxidizing agent (e.g., aqua regia or H₂O₂) to remove any residual organic compounds from the resin. Reconstitute the final sample in dilute nitric acid (e.g., 2% HNO₃) for analysis.

MC-ICP-MS Measurement

• Analyze the purified, double-spiked Ni solutions using a Multi-Collector ICP-MS.

• Measure the ion beams for ⁵⁸Ni, ⁶⁰Ni, ⁶¹Ni, and ⁶²Ni simultaneously using Faraday cups.

• Bracket sample measurements with analyses of a double-spiked standard solution (e.g., NIST SRM 986) to monitor and correct for instrument drift.[12]

Data Processing

• Use an iterative algorithm to deconvolve the measured isotopic ratios of the sample-spike mixture into the three unknowns: the instrumental mass fractionation, the natural isotopic fractionation of the sample, and the proportion of spike in the mixture.

• Report the natural isotopic fractionation as δ⁶⁰/⁵⁸Ni (‰) relative to the defined value of the NIST SRM 986 standard (δ⁶⁰/⁵⁸Ni = 0‰). The formula is: δ⁶⁰/⁵⁸Ni (‰) = [((⁶⁰Ni/⁵⁸Ni)sample / (⁶⁰Ni/⁵⁸Ni)SRM 986) - 1] × 1000

Visualized Experimental Workflow

The following diagram illustrates the complete workflow for the analysis of Nickel isotopes using the double-spike MC-ICP-MS technique.

Workflow for Ni Isotope Analysis by DS-MC-ICP-MS.

References

• 1. lpi.usra.edu [lpi.usra.edu]
• 2. geochemicalperspectivesletters.org [geochemicalperspectivesletters.org]
• 3. Planetary accretion and core formation inferred from Ni isotopes in enstatite meteorites | Geochemical Perspectives Letters [geochemicalperspectivesletters.org]
• 4. Amino Acid Complexation Fractionates Nickel Isotopes: Implications for Tracing Nickel Cycling in the Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. A novel purification method for high precision measurement of Ni isotopes by double spike MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. 2024 Goldschmidt Conference [conf.goldschmidt.info]
• 12. researchgate.net [researchgate.net]
• 13. A two-step chromatographic purification method for Ni for its isotopic analysis by MC-ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00120F [pubs.rsc.org]

A Comparative Guide to Detectors for Nickel-61 Analysis via Prompt Gamma Neutron Activation Analysis (PGNAA)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of different detector types for the quantitative analysis of Nickel-61 (⁶¹Ni). As ⁶¹Ni is a stable isotope, its direct detection is not feasible. Therefore, this guide focuses on the prevalent indirect method of Prompt Gamma Neutron Activation Analysis (PGNAA). In PGNAA, the sample is irradiated with a neutron beam, and the resulting prompt gamma rays emitted from the excited nucleus (in this case, ⁶²Ni formed from ⁶¹Ni neutron capture) are detected and analyzed. The intensity of these characteristic gamma rays is proportional to the concentration of the element in the sample.

Introduction to PGNAA for Nickel-61 Detection

Prompt Gamma Neutron Activation Analysis (PGNAA) is a powerful, non-destructive analytical technique for determining the elemental composition of materials.[1][2] When a sample containing Nickel-61 is irradiated with neutrons, the ⁶¹Ni nuclei can capture a neutron, momentarily forming an excited ⁶²Ni nucleus. This excited nucleus immediately de-excites by emitting one or more prompt gamma rays with energies characteristic of ⁶²Ni. The most prominent high-energy gamma rays for nickel are found at approximately 8533 keV and 8999 keV. By measuring the energy and intensity of these gamma rays, the presence and quantity of nickel in the sample can be determined.

Detector Performance Comparison

The choice of detector is critical for the accurate and sensitive measurement of the high-energy prompt gamma rays from nickel. The ideal detector should possess high energy resolution to distinguish the characteristic nickel peaks from other background gamma rays and high detection efficiency to maximize the signal-to-noise ratio. The three most relevant detector types for this application are High-Purity Germanium (HPGe), Lanthanum Bromide (LaBr₃), and Cerium Bromide (CeBr₃) detectors.

Quantitative Performance Data

The following table summarizes the key performance parameters of HPGe, LaBr₃, and CeBr₃ detectors for the high-energy gamma rays relevant to Nickel-61 detection.

Detector Type	Energy Resolution (FWHM) at ~9 MeV	Relative Full-Energy Peak Efficiency at ~9 MeV	Key Advantages	Key Disadvantages
High-Purity Germanium (HPGe)	~8 - 12 keV	Low	Excellent energy resolution [3][4]	Low efficiency, requires cryogenic cooling[5]
Lanthanum Bromide (LaBr₃)	~70 - 100 keV	High	High efficiency , good timing resolution[6]	Intrinsic radioactivity, lower resolution than HPGe[7]
Cerium Bromide (CeBr₃)	~80 - 120 keV	High	High efficiency , very low intrinsic background[1][8]	Slightly lower resolution than LaBr₃[8]

Note: The energy resolution and efficiency at high energies are dependent on the specific detector size, geometry, and manufacturer. The values presented are typical estimates based on available literature.

Experimental Protocol: PGNAA of a Nickel-Containing Sample

This section outlines a general experimental protocol for the quantitative analysis of nickel in a solid sample, such as a nickel-based alloy, using PGNAA.

Sample Preparation

• Solid Samples: Samples can typically be analyzed with minimal preparation. They should be of a size and shape suitable for the irradiation facility's sample holder. For powdered samples, they are typically pressed into a pellet or contained in a sample holder made of a material with low neutron activation cross-section (e.g., Teflon).

• Standards: For quantitative analysis, it is essential to use certified reference materials with a known concentration of nickel and a matrix similar to the unknown sample.[9]

Irradiation and Data Acquisition

• Neutron Source: The sample is placed in a beam of thermal or cold neutrons. Common neutron sources include nuclear reactors or portable neutron generators.[2][10]

• Detector Setup: The detector (HPGe, LaBr₃, or CeBr₃) is positioned at a fixed geometry relative to the sample to detect the emitted prompt gamma rays. The detector is typically shielded to reduce background radiation.

• Data Acquisition: The signals from the detector are processed by a multi-channel analyzer (MCA) to generate a gamma-ray energy spectrum. The acquisition time is set to achieve sufficient statistical significance for the nickel peaks of interest.

Data Analysis

• Peak Identification: The gamma-ray spectrum is analyzed to identify the characteristic high-energy peaks of nickel at approximately 8533 keV and 8999 keV.

• Peak Area Integration: The net area of the identified nickel peaks is calculated by subtracting the background continuum.

• Concentration Calculation: The concentration of nickel in the sample is determined by comparing the net peak area of the sample to that of the standard reference material, using the following formula:

  Concentration_sample = Concentration_standard * (Net_Peak_Area_sample / Net_Peak_Area_standard) * (Mass_standard / Mass_sample)

Visualizations

Logical Relationship of Detector Selection

Caption: Logic for selecting a detector based on experimental priorities.

Experimental Workflow for PGNAA

Caption: Step-by-step workflow for PGAA of Nickel-61.

References

• 1. upload.wikimedia.org [upload.wikimedia.org]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. Combinatorial Study of Thin Film Metal Hydride by Prompt Gamma Activation Analysis | NIST [nist.gov]
• 4. July 26th, 2022 - The Performance of CeBr3 Detectors | Berkeley Nucleonics Corporation [berkeleynucleonics.com]
• 5. aaltodoc.aalto.fi [aaltodoc.aalto.fi]
• 6. inldigitallibrary.inl.gov [inldigitallibrary.inl.gov]
• 7. researchgate.net [researchgate.net]
• 8. faculty.kfupm.edu.sa [faculty.kfupm.edu.sa]
• 9. Prompt Gamma-Ray Activation Analysis (PGAA) | NIST [nist.gov]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for Nickel-61: A Guide for Laboratory Professionals

Contrary to common assumptions, Nickel-61 (⁶¹Ni) is a stable, non-radioactive isotope of nickel. [1][2][3][4] Therefore, its disposal is not governed by radiological safety protocols but by regulations concerning the chemical hazards of nickel metal powder. This guide provides essential safety and logistical information for the proper handling and disposal of Nickel-61 in research and development settings, ensuring the safety of personnel and compliance with environmental regulations.

Key Hazards of Nickel Powder

Nickel powder is a hazardous substance with several associated risks that necessitate careful handling and disposal.[1][3][5] The primary hazards include:

• Carcinogenicity: Nickel powder is suspected of causing cancer.[1][3][5]

• Skin Sensitization: It may cause an allergic skin reaction.[1][3][5]

• Organ Toxicity: Prolonged or repeated exposure can cause damage to organs, particularly the respiratory system.[1]

• Flammability: As a flammable solid, it can ignite and may cause dust explosions.

• Aquatic Toxicity: It is harmful to aquatic life with long-lasting effects.[1]

Occupational Exposure Limits

Various regulatory bodies have established occupational exposure limits for nickel to protect laboratory personnel. These limits are crucial for assessing and controlling workplace exposure.

Regulatory Body	Exposure Limit (Time-Weighted Average)	Notes
OSHA (PEL)	1 mg/m³	For nickel metal and insoluble compounds.[2][3]
NIOSH (REL)	0.015 mg/m³	NIOSH considers nickel compounds to be potential occupational carcinogens.[2][3][6]
ACGIH (TLV)	0.1 mg/m³	For inhalable particulate matter (soluble compounds).[7]

PEL: Permissible Exposure Limit REL: Recommended Exposure Limit TLV: Threshold Limit Value

Step-by-Step Disposal Procedures for Nickel-61 Powder

The proper disposal of Nickel-61 powder depends on its classification as either hazardous or non-hazardous waste, which is determined by its characteristics and local regulations.

Step 1: Waste Determination

The first critical step is to determine if the Nickel-61 waste is considered hazardous. Under the Resource Conservation and Recovery Act (RCRA), a waste is hazardous if it is specifically listed or if it exhibits one of four characteristics: ignitability, corrosivity, reactivity, or toxicity.

For nickel powder, the most relevant characteristics are typically:

• Ignitability (D001): Due to its flammable nature.

• Toxicity (D-codes): While nickel is not one of the eight RCRA metals with specific concentration limits for the Toxicity Characteristic Leaching Procedure (TCLP), it is still a toxic heavy metal.[8][9][10] Waste containing nickel may be classified as hazardous based on state-specific regulations or if it is mixed with other hazardous substances.

Consult your institution's Environmental Health and Safety (EHS) department to ensure proper waste characterization according to federal, state, and local regulations.

Step 2: Segregation and Collection

• Segregate: Keep Nickel-61 waste separate from other waste streams, especially from incompatible materials like strong acids.

• Containerize: Collect the waste in a clearly labeled, sealed, and durable container. The label should include "Hazardous Waste" (if applicable), the chemical name ("Nickel Powder"), and the associated hazards.

Step 3: Storage

• Store the sealed waste container in a designated, well-ventilated, and secure area away from ignition sources.

• Ensure the storage area is inaccessible to unauthorized personnel.

Step 4: Disposal

• Hazardous Waste: If the waste is determined to be hazardous, it must be disposed of through a licensed hazardous waste disposal company. This may involve chemical treatment, incineration at a specialized facility, or secure landfilling.

• Non-Hazardous Waste: If the waste is characterized as non-hazardous, it may be disposed of in a permitted industrial waste landfill. However, recycling is a preferable option.

• Recycling: Nickel is a valuable metal, and recycling is an environmentally and economically beneficial option.[2][4][7] Contact a certified metal recycler to inquire about their services for nickel powder waste.[6][11]

Disposal Workflow for Nickel-61 Powder

The following diagram illustrates the decision-making process for the proper disposal of Nickel-61 powder.

References

• 1. Products Finishing, May 96, "Nickel Exposures in the Plating Workplace and Environment" [sterc.org]
• 2. restoredcdc.org [restoredcdc.org]
• 3. Nickel compounds - IDLH | NIOSH | CDC [cdc.gov]
• 4. wku.edu [wku.edu]
• 5. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 6. CDC - NIOSH Pocket Guide to Chemical Hazards - Nickel metal and other compounds (as Ni) [cdc.gov]
• 7. NICKEL, SOLUBLE COMPOUNDS | Occupational Safety and Health Administration [osha.gov]
• 8. evaporator.com [evaporator.com]
• 9. alsglobal.com [alsglobal.com]
• 10. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 11. p2infohouse.org [p2infohouse.org]

Navigating the Safe Handling of Nickel-61: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling and disposal of Nickel-61 (⁶¹Ni), addressing the necessary personal protective equipment (PPE) and operational protocols. Crucially, it must be understood that Nickel-61 is a stable, non-radioactive isotope of nickel. [1] Therefore, the primary safety concerns are chemical, not radiological. The hazards associated with ⁶¹Ni are those inherent to nickel metal and its compounds, which include potential carcinogenicity, skin sensitization, and respiratory irritation.[2]

Understanding the Hazards of Nickel-61

While not radioactive, Nickel-61 presents chemical hazards that necessitate careful handling. Nickel is classified as a potential human carcinogen and a potent skin sensitizer, capable of causing allergic contact dermatitis.[2][3] Inhalation of nickel dust or fumes can lead to respiratory irritation and may cause damage to organs through prolonged or repeated exposure.[2][4]

Personal Protective Equipment (PPE) for Handling Nickel-61

A thorough risk assessment should guide the selection of appropriate PPE for any procedure involving Nickel-61. The following table summarizes the recommended PPE based on the potential chemical hazards.

Body Part	Personal Protective Equipment	Specifications and Use
Hands	Chemical-resistant gloves	Nitrile gloves (e.g., 0.4 mm thick for extended use or thinner for short-duration tasks) are suitable.[5] For handling powders or where abrasion is a risk, thicker, more robust gloves meeting BS EN 374 and BS EN 388 standards should be used.[5]
Eyes	Safety glasses with side shields or chemical splash goggles	Eye protection compliant with BS EN 166 is necessary to guard against splashes or airborne particles.[5]
Body	Laboratory coat or coveralls	A lab coat should be worn to protect street clothing and skin from contamination.[5][6] For tasks with a higher risk of contamination, disposable coveralls are recommended.[2]
Respiratory	NIOSH-approved respirator	In situations where dust or fumes may be generated (e.g., weighing fine powders, high-temperature work), a respirator is essential.[4][7] The type of respirator should be selected based on the specific exposure assessment.
Feet	Closed-toe shoes	To protect against spills and falling objects.

Operational Plan for Handling Nickel-61

A systematic approach is crucial for the safe handling of Nickel-61 in a laboratory setting. The following step-by-step guidance outlines a standard operational workflow.

Preparation and Precautionary Measures

• Designated Area: All work with Nickel-61 should be conducted in a designated area, such as a chemical fume hood, especially when handling powders or volatile compounds.[8]

• Spill Kit: Ensure a spill kit appropriate for chemical spills is readily available.

• Labeling: Clearly label all containers with the identity of the substance ("Nickel-61") and associated hazard warnings.[9]

• Information: All personnel handling the material must be familiar with the Safety Data Sheet (SDS) for nickel.[2]

Handling Procedures

• Avoid Inhalation: Handle Nickel-61 in a manner that minimizes the generation of dust or fumes.[7] Use a fume hood for any procedures that may produce airborne particles.[8]

• Prevent Skin Contact: Wear appropriate gloves and a lab coat.[2][5] Wash hands thoroughly with soap and water after handling.[10]

• Eye Protection: Always wear safety glasses or goggles.[5]

• No Mouth Pipetting: Never use mouth pipetting for any laboratory procedure.[8]

• Good Housekeeping: Keep the work area clean and organized.[8] Cover work surfaces with absorbent paper to contain any potential spills.[8]

Emergency Procedures

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water.[2]

• Eye Contact: Flush the eyes with water for at least 15 minutes, holding the eyelids open.[2] Seek medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate medical attention.[2]

• Spill: Isolate the spill area.[11] Clean up the spill using appropriate methods for chemical waste, wearing the necessary PPE.[2] For large spills, evacuate the area and contact the appropriate safety personnel.

Disposal Plan for Nickel-61

Proper disposal of Nickel-61 waste is essential to prevent environmental contamination.

• Waste Segregation: Segregate Nickel-61 waste from other laboratory waste streams.[9][11]

• Labeling: All waste containers must be clearly labeled as "Nickel Waste" with appropriate hazard symbols.[9][11]

• Containerization: Use sealed, leak-proof containers for storing nickel waste.[9]

• Disposal Route: Dispose of Nickel-61 waste through a licensed professional waste disposal service in accordance with local, state, and federal regulations.[2] Recycling of nickel alloys is a preferred method where possible.[9][12]

Experimental Workflow for Safe Handling of Nickel-61

The following diagram illustrates the logical flow of operations for the safe handling of Nickel-61 in a laboratory setting.

Workflow for the safe handling of Nickel-61.

References

• 1. americanelements.com [americanelements.com]
• 2. buyisotope.com [buyisotope.com]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. multimedia.3m.com [multimedia.3m.com]
• 5. frareg.com [frareg.com]
• 6. ehs.princeton.edu [ehs.princeton.edu]
• 7. Nickel - ESPI Metals [espimetals.com]
• 8. 6. Procedures for Work with Radioactive Materials | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 9. galoremetal.com [galoremetal.com]
• 10. va.gov [va.gov]
• 11. irwinsafety.com [irwinsafety.com]
• 12. corrotherm.co.uk [corrotherm.co.uk]